4-(2-Methoxyphenyl)piperidin-4-ol

• CAS: 81950-85-8

Core Science & Biosynthesis

An In-depth Technical Guide to the Structure Elucidation of 4-(2-Methoxyphenyl)piperidin-4-ol

Foreword

In the landscape of pharmaceutical research and development, the unambiguous determination of a molecule's structure is a cornerstone of safety, efficacy, and intellectual property. This guide provides a detailed walkthrough of the analytical methodologies and logical framework required for the structural elucidation of 4-(2-Methoxyphenyl)piperidin-4-ol, a substituted piperidine derivative. Piperidine scaffolds are prevalent in a vast array of pharmacologically active compounds, making the robust characterization of novel analogues a critical skill for scientists in the field.[1][2][3]

This document is designed for researchers, scientists, and drug development professionals. It eschews a rigid, templated approach in favor of a narrative that mirrors the scientific process itself—moving from foundational principles to the synthesis of multi-faceted data into a single, coherent structural assignment. We will explore the "why" behind experimental choices, ensuring that each step is not merely a procedure, but a self-validating component of a larger analytical strategy.

Introduction to the Target Molecule

4-(2-Methoxyphenyl)piperidin-4-ol is a tertiary alcohol containing a piperidine ring and a methoxy-substituted phenyl group. Its molecular structure presents several key features for spectroscopic analysis: a saturated heterocyclic ring, a substituted aromatic system, a hydroxyl group, a secondary amine, and a methoxy group. The elucidation process will leverage a suite of modern analytical techniques to probe these features, with each technique providing a unique and complementary piece of the structural puzzle.

Molecular Structure:

Caption: Chemical structure of 4-(2-Methoxyphenyl)piperidin-4-ol.

The Analytical Workflow: A Multi-Technique Approach

The structure elucidation of a novel compound is a process of hypothesis and confirmation. We begin with fundamental information and progressively build a more detailed picture.

Caption: The integrated workflow for structure elucidation.

Mass Spectrometry (MS): Determining the Molecular Blueprint

Mass spectrometry is the first port of call, providing the molecular weight and, with high-resolution instruments, the elemental formula. This is the foundational data upon which all subsequent interpretations are built.

Experimental Protocol: Electrospray Ionization Time-of-Flight (ESI-TOF) MS

• Sample Preparation: Dissolve approximately 1 mg of 4-(2-Methoxyphenyl)piperidin-4-ol in 1 mL of a suitable solvent (e.g., methanol or acetonitrile) to create a 1 mg/mL stock solution. Further dilute this solution to approximately 10 µg/mL. To promote ionization, a small amount of formic acid (0.1% v/v) can be added.

• Instrumentation: Utilize a high-resolution ESI-TOF mass spectrometer.

• Ionization Mode: Positive ion mode is chosen due to the presence of the basic piperidine nitrogen, which is readily protonated.

• Data Acquisition: Acquire the spectrum over a mass range of m/z 50-500.

Data Analysis and Interpretation

The molecular formula of 4-(2-Methoxyphenyl)piperidin-4-ol is C₁₂H₁₇NO₂.

• Expected Molecular Ion: In positive mode ESI, the molecule is expected to be observed as the protonated molecular ion [M+H]⁺.

  • Monoisotopic Mass of C₁₂H₁₇NO₂ = (12 * 12.000000) + (17 * 1.007825) + (1 * 14.003074) + (2 * 15.994915) = 207.12593 Da.

  • Expected [M+H]⁺ = 207.12593 + 1.007825 = 208.13376 Da .

• Fragmentation Pattern: While ESI is a soft ionization technique, some fragmentation can be induced. Key expected fragments would arise from the loss of stable neutral molecules:

  • Loss of Water (-18 Da): The tertiary alcohol is prone to dehydration, leading to a significant peak at m/z 190.1231.

  • Cleavage of the Piperidine Ring: Alpha-cleavage adjacent to the nitrogen is a common fragmentation pathway for piperidines.

Predicted m/z	Formula	Interpretation
208.1338	[C₁₂H₁₈NO₂]⁺	[M+H]⁺ (Protonated Molecular Ion)
190.1232	[C₁₂H₁₆NO]⁺	[M+H - H₂O]⁺ (Loss of water)
135.0810	[C₈H₁₁O]⁺	Fragment from cleavage of the piperidine ring

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy provides rapid and definitive evidence for the presence of key functional groups by detecting their characteristic vibrational frequencies.

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

• Sample Preparation: Place a small amount of the solid 4-(2-Methoxyphenyl)piperidin-4-ol sample directly onto the ATR crystal.

• Data Acquisition: Record the spectrum from 4000 to 400 cm⁻¹. A background spectrum of the clean ATR crystal should be acquired first.

Data Analysis and Interpretation

The IR spectrum will confirm the presence of the hydroxyl, amine, aromatic, and ether functionalities.

Frequency Range (cm⁻¹)	Vibration	Interpretation
3400 - 3200 (broad)	O-H stretch	Confirms the presence of the hydroxyl group.
3300 - 3100 (medium)	N-H stretch	Indicates the secondary amine in the piperidine ring.
3100 - 3000	C-H stretch (sp²)	Aromatic C-H bonds.
2950 - 2850	C-H stretch (sp³)	Aliphatic C-H bonds in the piperidine ring and methoxy group.
1600, 1480	C=C stretch	Aromatic ring skeletal vibrations.
1250 - 1200	C-O stretch (asymmetric)	Aryl-alkyl ether (methoxy group).
1100 - 1000	C-O stretch	Tertiary alcohol.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structural Map

NMR spectroscopy is the most powerful tool for elucidating the complete carbon-hydrogen framework of an organic molecule. A suite of 1D and 2D experiments will be employed to assign every proton and carbon and establish their connectivity.

Experimental Protocol: 1D and 2D NMR

• Sample Preparation: Dissolve 5-10 mg of 4-(2-Methoxyphenyl)piperidin-4-ol in ~0.6 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆). Tetramethylsilane (TMS) is used as an internal standard (0 ppm).

• Data Acquisition: Acquire the following spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher):

  • ¹H NMR

  • ¹³C NMR

  • DEPT-135 (Distortionless Enhancement by Polarization Transfer)

  • COSY (Correlation Spectroscopy)

  • HSQC (Heteronuclear Single Quantum Coherence)

  • HMBC (Heteronuclear Multiple Bond Correlation)

Data Analysis and Interpretation

¹H NMR Spectroscopy (Predicted)

The ¹H NMR spectrum will show distinct signals for the aromatic, piperidine, methoxy, hydroxyl, and amine protons.

Predicted δ (ppm)	Multiplicity	Integration	Assignment
7.2 - 6.8	m	4H	Aromatic protons (H-Ar)
3.85	s	3H	Methoxy protons (-OCH₃)
3.2 - 2.8	m	4H	Piperidine protons adjacent to N (H-2, H-6)
2.1 - 1.7	m	4H	Piperidine protons (H-3, H-5)
~2.5 (broad)	s	1H	Amine proton (-NH)
~4.0 (broad)	s	1H	Hydroxyl proton (-OH)

¹³C NMR and DEPT-135 Spectroscopy (Predicted)

The ¹³C NMR spectrum will show 10 distinct carbon signals (due to symmetry in the piperidine ring). The DEPT-135 experiment will differentiate between CH, CH₂, and CH₃ groups.

Predicted δ (ppm)	DEPT-135	Assignment
~156	No signal	C-O (aromatic)
~130-120	Positive	CH (aromatic)
~110	Positive	CH (aromatic)
~70	No signal	C-4 (quaternary alcohol)
~55	Positive	-OCH₃
~45	Negative	C-2, C-6 (piperidine)
~35	Negative	C-3, C-5 (piperidine)

2D NMR Spectroscopy

• COSY: Will show correlations between adjacent protons, confirming the connectivity within the piperidine ring (H-2 with H-3, H-5 with H-6).

• HSQC: Will correlate each proton signal with its directly attached carbon, allowing for unambiguous assignment of the CH, CH₂, and CH₃ signals in the ¹³C spectrum.

• HMBC: Will reveal long-range (2-3 bond) correlations between protons and carbons. Key correlations would include:

  • The methoxy protons to the aromatic carbon at ~156 ppm.

  • The piperidine protons (H-3, H-5) to the quaternary carbon C-4.

  • The aromatic protons to various carbons within the phenyl ring.

Synthesis of Evidence: Final Structure Confirmation

The final step is to integrate all the spectroscopic data to build an unassailable case for the structure of 4-(2-Methoxyphenyl)piperidin-4-ol.

• MS established the molecular formula as C₁₂H₁₇NO₂.

• IR confirmed the presence of -OH, -NH, aromatic C-H, aliphatic C-H, and C-O functional groups.

• ¹H and ¹³C NMR provided the exact number of different types of protons and carbons and their chemical environments.

• DEPT-135 distinguished between CH, CH₂, and CH₃ groups.

• COSY, HSQC, and HMBC unequivocally established the connectivity of the atoms, confirming the piperidine ring structure, the position of the hydroxyl group, and the substitution pattern of the methoxyphenyl group.

The convergence of all these data points provides a self-validating and trustworthy elucidation of the structure as 4-(2-Methoxyphenyl)piperidin-4-ol.

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An In-depth Technical Guide to the Predicted Biological Activity of 4-(2-Methoxyphenyl)piperidin-4-ol

Introduction: A Strategic Framework for Investigation

The compound 4-(2-Methoxyphenyl)piperidin-4-ol represents a novel chemical entity with a structure suggestive of significant neuromodulatory potential. While direct pharmacological data for this specific molecule is not extensively documented in publicly accessible literature, its core scaffold, the 4-phenyl-4-hydroxypiperidine moiety, is a well-established pharmacophore in medicinal chemistry. Phenylpiperidine derivatives are known to exhibit a wide range of biological activities, particularly targeting the central nervous system.[1][2] This guide, therefore, presents a predictive analysis of the biological activities of 4-(2-Methoxyphenyl)piperidin-4-ol, drawing upon established structure-activity relationships (SAR) of analogous compounds. We will explore its potential as an opioid receptor modulator and a dopamine transporter inhibitor, providing a theoretical framework and actionable experimental protocols for its characterization.

The 4-phenylpiperidine structure is a key component in a variety of pharmacologically active agents, including potent opioid analgesics and monoamine reuptake inhibitors.[1][2] The presence of a hydroxyl group at the 4-position of the piperidine ring and a methoxy substituent on the phenyl ring are expected to significantly influence the compound's binding affinity and selectivity for various receptors and transporters. This document serves as a comprehensive resource for researchers and drug development professionals, offering a scientifically grounded starting point for the investigation of 4-(2-Methoxyphenyl)piperidin-4-ol.

Part 1: Predicted Mechanism of Action and Signaling Pathways

Based on the pharmacology of structurally related compounds, we hypothesize that 4-(2-Methoxyphenyl)piperidin-4-ol may primarily interact with two key targets in the central nervous system: opioid receptors and the dopamine transporter (DAT).

Opioid Receptor Modulation

The 4-hydroxy-4-phenylpiperidine scaffold is a classic feature of several synthetic opioids.[3] These compounds typically act as agonists at the μ-opioid receptor (MOR), leading to analgesic effects.[2][4] The interaction with MOR initiates a G-protein-coupled signaling cascade, resulting in the inhibition of adenylyl cyclase, a decrease in intracellular cyclic AMP (cAMP), and the modulation of ion channels. This ultimately leads to a reduction in neuronal excitability and the inhibition of pain signal transmission.

It is plausible that 4-(2-Methoxyphenyl)piperidin-4-ol could exhibit affinity for the μ-opioid receptor.[5][6][7][8] The methoxy group on the phenyl ring may influence the binding affinity and efficacy at the receptor.

Hypothesized Signaling Pathway: μ-Opioid Receptor Agonism

Caption: Predicted signaling cascade following binding of 4-(2-Methoxyphenyl)piperidin-4-ol to the μ-opioid receptor.

Dopamine Transporter (DAT) Inhibition

Several 4-phenylpiperidine derivatives are potent and selective dopamine transporter (DAT) inhibitors.[9][10] The DAT is responsible for the reuptake of dopamine from the synaptic cleft, thereby regulating dopaminergic neurotransmission. Inhibition of DAT leads to an increase in extracellular dopamine levels, which can have various psychostimulant and therapeutic effects. The structural similarity of 4-(2-Methoxyphenyl)piperidin-4-ol to known DAT inhibitors suggests it may also possess this activity. The methoxy substituent could play a role in modulating the affinity and selectivity for DAT over other monoamine transporters like the serotonin transporter (SERT).[9]

Hypothesized Mechanism: Dopamine Transporter Inhibition

Caption: Proposed mechanism of dopamine transporter inhibition by 4-(2-Methoxyphenyl)piperidin-4-ol.

Part 2: Experimental Protocols for Pharmacological Characterization

To validate the predicted biological activities of 4-(2-Methoxyphenyl)piperidin-4-ol, a series of in vitro and in vivo assays are recommended.

In Vitro Assays

2.1.1 Radioligand Binding Assays

This assay is crucial for determining the binding affinity of the compound to the target receptors and transporters.

• Objective: To determine the equilibrium dissociation constant (Ki) of 4-(2-Methoxyphenyl)piperidin-4-ol for the μ-opioid receptor and the dopamine transporter.

• Methodology:

  • Prepare cell membranes from cells expressing the human μ-opioid receptor or dopamine transporter.

  • Incubate the membranes with a specific radioligand (e.g., [³H]DAMGO for MOR, [³H]WIN 35,428 for DAT) and varying concentrations of 4-(2-Methoxyphenyl)piperidin-4-ol.

  • After reaching equilibrium, separate the bound and free radioligand by rapid filtration.

  • Quantify the bound radioactivity using liquid scintillation counting.

  • Calculate the IC50 value (concentration of the compound that inhibits 50% of specific radioligand binding) and convert it to a Ki value using the Cheng-Prusoff equation.

2.1.2 Functional Assays

Functional assays are necessary to determine whether the compound acts as an agonist, antagonist, or inverse agonist at the target receptor.

• Objective: To characterize the functional activity of 4-(2-Methoxyphenyl)piperidin-4-ol at the μ-opioid receptor.

• Methodology ([³⁵S]GTPγS Binding Assay):

  • Use cell membranes expressing the human μ-opioid receptor.

  • Incubate the membranes with varying concentrations of 4-(2-Methoxyphenyl)piperidin-4-ol in the presence of GDP and [³⁵S]GTPγS.

  • Receptor activation by an agonist promotes the exchange of GDP for [³⁵S]GTPγS on the Gα subunit.

  • Measure the amount of bound [³⁵S]GTPγS by scintillation counting.

  • Determine the EC50 (effective concentration to produce 50% of the maximal response) and Emax (maximal effect) values.

• Objective: To assess the inhibitory effect of 4-(2-Methoxyphenyl)piperidin-4-ol on dopamine uptake.

• Methodology (Dopamine Uptake Assay):

  • Use synaptosomes prepared from rat striatum or cells expressing the human dopamine transporter.

  • Pre-incubate the synaptosomes or cells with varying concentrations of 4-(2-Methoxyphenyl)piperidin-4-ol.

  • Initiate dopamine uptake by adding [³H]dopamine.

  • After a short incubation period, terminate the uptake by rapid filtration and washing.

  • Measure the amount of [³H]dopamine taken up by the cells or synaptosomes.

  • Calculate the IC50 value for the inhibition of dopamine uptake.

In Vivo Assays

In vivo studies are essential to evaluate the physiological effects of the compound.

• Objective: To assess the analgesic properties of 4-(2-Methoxyphenyl)piperidin-4-ol.

• Methodology (Tail-Flick Test in Rodents):

  • Administer varying doses of 4-(2-Methoxyphenyl)piperidin-4-ol to mice or rats.

  • At specific time points after administration, apply a thermal stimulus to the animal's tail.

  • Measure the latency to tail withdrawal (tail-flick latency).

  • An increase in tail-flick latency indicates an analgesic effect.

  • Pethidine can be used as a reference drug.[11][12]

• Objective: To evaluate the psychostimulant effects of 4-(2-Methoxyphenyl)piperidin-4-ol.

• Methodology (Locomotor Activity Test in Rodents):

  • Acclimate mice or rats to an open-field arena.

  • Administer varying doses of 4-(2-Methoxyphenyl)piperidin-4-ol.

  • Record the locomotor activity (e.g., distance traveled, rearing frequency) using an automated tracking system.

  • An increase in locomotor activity suggests a psychostimulant effect, consistent with DAT inhibition.

Part 3: Structure-Activity Relationship (SAR) Insights

The biological activity of phenylpiperidine derivatives is highly dependent on their structural features.

Feature	Predicted Influence on Activity
4-Phenyl Ring	Essential for interaction with both opioid receptors and dopamine transporters.
4-Hydroxyl Group	May enhance binding affinity to opioid receptors through hydrogen bonding.
Piperidine Ring	Provides the basic nitrogen atom crucial for receptor interaction.
2-Methoxy Group on Phenyl Ring	Could modulate receptor selectivity and affinity. Its position may favor interaction with specific subpockets of the binding sites.

The introduction of different substituents on the phenyl ring and modifications to the piperidine nitrogen can significantly alter the pharmacological profile, shifting the activity between opioid agonism and DAT inhibition, or conferring mixed activity.

Part 4: Synthesis and Physicochemical Properties

The synthesis of 4-(2-Methoxyphenyl)piperidin-4-ol can likely be achieved through a multi-step process. A common method for synthesizing similar 4-aryl-4-hydroxypiperidines involves the reaction of an N-protected piperidin-4-one with an appropriate organometallic reagent, such as a Grignard reagent derived from 2-bromoanisole, followed by deprotection.[13]

Predicted Physicochemical Properties:

• Molecular Formula: C₁₂H₁₇NO₂

• Molecular Weight: 207.27 g/mol

• LogP (predicted): The presence of the hydroxyl and methoxy groups will influence its lipophilicity, which is a key determinant of blood-brain barrier penetration.

Conclusion

While experimental data on 4-(2-Methoxyphenyl)piperidin-4-ol is currently limited, a thorough analysis of its structural components and the known pharmacology of related compounds allows for a strong predictive framework of its biological activities. The evidence points towards a dual potential for μ-opioid receptor agonism and dopamine transporter inhibition. The experimental protocols outlined in this guide provide a clear path for the empirical validation of these hypotheses. Further investigation into this compound is warranted to fully elucidate its therapeutic potential.

References

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4-(2-Methoxyphenyl)piperidin-4-ol as a dopamine receptor ligand

An In-Depth Technical Guide to 4-(2-Methoxyphenyl)piperidin-4-ol and its Congeners as Dopamine Receptor Ligands

For Researchers, Scientists, and Drug Development Professionals

Dopamine receptors, a class of G-protein coupled receptors (GPCRs), are pivotal in regulating a myriad of physiological processes within the central nervous system, including motor control, motivation, and cognition.[1][2] Their dysfunction is implicated in numerous neurological and psychiatric disorders, making them a critical target for therapeutic intervention. This guide delves into the pharmacological landscape of 4-aryl-4-hydroxypiperidines, a promising scaffold for the development of novel dopamine receptor ligands. Using 4-(2-Methoxyphenyl)piperidin-4-ol as a focal point, we will explore the synthesis, structure-activity relationships (SAR), and the experimental evaluation of this class of compounds. This document serves as a comprehensive resource, providing both theoretical insights and practical, field-proven methodologies for researchers engaged in the discovery and development of next-generation dopaminergic therapeutics.

Introduction: The Therapeutic Potential of Dopamine Receptor Modulation

The dopaminergic system, with its five receptor subtypes (D1-D5), presents a complex and nuanced target for drug discovery.[2][] These receptors are broadly classified into two families: the D1-like (D1 and D5) and the D2-like (D2, D3, and D4) receptors.[1][] D1-like receptor activation typically leads to the stimulation of adenylyl cyclase and an increase in intracellular cyclic AMP (cAMP), whereas D2-like receptors are generally coupled to the inhibition of adenylyl cyclase.[2] This differential signaling underlies their diverse physiological roles and their involvement in various pathological states.

The 4-aryl-4-hydroxypiperidine scaffold has emerged as a versatile framework for designing ligands with varying affinities and selectivities for dopamine receptor subtypes. The strategic placement of a hydroxyl group and an aryl moiety on the piperidine ring offers multiple points for chemical modification, allowing for the fine-tuning of pharmacological properties. This guide will use the specific, yet illustrative, example of 4-(2-Methoxyphenyl)piperidin-4-ol to navigate the intricate process of characterizing such ligands.

Synthetic Strategies for 4-Aryl-4-Hydroxypiperidines

The synthesis of 4-aryl-4-hydroxypiperidines can be achieved through several established synthetic routes. A common and effective method involves the Grignard reaction, a powerful tool for carbon-carbon bond formation.

General Synthesis via Grignard Reaction

A prevalent synthetic approach commences with a suitably protected 4-piperidone derivative. The aryl component, in this case, the 2-methoxyphenyl group, is introduced via a Grignard reagent.

Experimental Protocol: Synthesis of 4-(2-Methoxyphenyl)piperidin-4-ol

• Preparation of the Grignard Reagent:

  • To a flame-dried, three-necked flask under an inert atmosphere (e.g., argon or nitrogen), add magnesium turnings.

  • Add a small volume of anhydrous tetrahydrofuran (THF).

  • Slowly add a solution of 2-bromoanisole in anhydrous THF to initiate the reaction. The reaction is typically initiated with a small crystal of iodine or gentle heating if necessary.

  • Once the reaction has started, add the remaining 2-bromoanisole solution dropwise, maintaining a gentle reflux.

  • After the addition is complete, continue to stir the mixture at room temperature until the magnesium is consumed.

• Reaction with N-Protected 4-Piperidone:

  • In a separate flame-dried flask, dissolve an N-protected 4-piperidone (e.g., N-benzyl-4-piperidone or N-Boc-4-piperidone) in anhydrous THF.

  • Cool the solution to 0 °C using an ice bath.

  • Slowly add the freshly prepared 2-methoxyphenylmagnesium bromide solution to the 4-piperidone solution.

  • Allow the reaction mixture to warm to room temperature and stir for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Work-up and Purification:

  • Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

  • Extract the aqueous layer with an organic solvent such as ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • The crude product can be purified by column chromatography on silica gel to yield the N-protected 4-(2-methoxyphenyl)piperidin-4-ol.

• Deprotection (if necessary):

  • If an N-benzyl protecting group is used, it can be removed by catalytic hydrogenation (e.g., using palladium on carbon and hydrogen gas).

  • An N-Boc group can be removed under acidic conditions (e.g., using trifluoroacetic acid in dichloromethane).

  • Following deprotection and appropriate work-up, the final product, 4-(2-methoxyphenyl)piperidin-4-ol, is obtained.

Characterization of Dopamine Receptor Interactions

A thorough understanding of a ligand's interaction with its target receptor is paramount. This involves determining its binding affinity, selectivity across receptor subtypes, and its functional effect (i.e., whether it acts as an agonist, antagonist, or partial agonist).

Radioligand Binding Assays: Quantifying Affinity

Radioligand binding assays are a gold standard for determining the affinity of a test compound for a specific receptor. These assays measure the displacement of a radiolabeled ligand with known high affinity and selectivity for the receptor of interest by the unlabeled test compound.

Experimental Protocol: Dopamine D2 Receptor Binding Assay

• Membrane Preparation:

  • Utilize cell lines stably expressing the human dopamine D2 receptor (e.g., HEK293 or CHO cells).

  • Harvest the cells and homogenize them in a cold buffer (e.g., Tris-HCl) using a tissue homogenizer.

  • Centrifuge the homogenate at low speed to remove nuclei and cellular debris.

  • Centrifuge the resulting supernatant at high speed to pellet the cell membranes.

  • Resuspend the membrane pellet in an appropriate assay buffer.

• Binding Assay:

  • In a 96-well plate, add the cell membrane preparation, a radiolabeled D2 receptor antagonist (e.g., [³H]spiperone), and varying concentrations of the test compound (4-(2-methoxyphenyl)piperidin-4-ol or its analogs).

  • To determine non-specific binding, include wells containing a high concentration of a known D2 antagonist (e.g., unlabeled haloperidol).

  • Incubate the plate at room temperature for a defined period to allow the binding to reach equilibrium.

• Detection and Analysis:

  • Terminate the binding reaction by rapid filtration through a glass fiber filter mat using a cell harvester. This separates the membrane-bound radioligand from the unbound radioligand.

  • Wash the filters rapidly with cold assay buffer to remove any non-specifically bound radioligand.

  • Place the filter discs in scintillation vials, add scintillation cocktail, and quantify the radioactivity using a liquid scintillation counter.

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) by non-linear regression analysis.

  • Calculate the equilibrium dissociation constant (Ki) for the test compound using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its equilibrium dissociation constant.

Functional Assays: Elucidating Mechanism of Action

Functional assays are essential to determine whether a ligand activates (agonist), blocks (antagonist), or partially activates (partial agonist) the receptor.

Experimental Protocol: cAMP Functional Assay for D2 Receptors

• Cell Culture and Treatment:

  • Use a cell line stably expressing the human dopamine D2 receptor (e.g., CHO-K1).

  • Seed the cells in a 96-well plate and allow them to adhere overnight.

  • Pre-treat the cells with a phosphodiesterase inhibitor (e.g., IBMX) to prevent the degradation of cAMP.

  • To assess agonist activity, treat the cells with varying concentrations of the test compound.

  • To assess antagonist activity, pre-incubate the cells with varying concentrations of the test compound before stimulating them with a known D2 receptor agonist (e.g., quinpirole).

  • In all experiments, include a treatment with forskolin, a direct activator of adenylyl cyclase, to induce a maximal cAMP response.

• cAMP Measurement:

  • Lyse the cells to release the intracellular cAMP.

  • Quantify the cAMP levels using a commercially available kit, such as a competitive immunoassay (e.g., HTRF or ELISA).

• Data Analysis:

  • For agonist testing, plot the cAMP levels against the log concentration of the test compound and fit the data to a sigmoidal dose-response curve to determine the EC₅₀ (effective concentration to produce 50% of the maximal response) and Emax (maximal effect).

  • For antagonist testing, plot the inhibition of the agonist-induced response against the log concentration of the test compound to determine the IC₅₀.

Structure-Activity Relationship (SAR) of 4-Aryl-4-Hydroxypiperidines

Modification Site	Observation	Implication
Aryl Ring Substitution	The nature and position of substituents on the aryl ring significantly influence affinity and selectivity. Electron-withdrawing groups, such as halogens, can enhance affinity for D2-like receptors.[4][5]	The 2-methoxy group in 4-(2-methoxyphenyl)piperidin-4-ol is likely to play a key role in receptor interaction, potentially through hydrogen bonding or steric effects.
Piperidine Nitrogen Substitution	The substituent on the piperidine nitrogen is crucial for modulating potency and subtype selectivity. Bulky or extended substituents can enhance affinity.	Unsubstituted 4-(2-methoxyphenyl)piperidin-4-ol provides a core scaffold for further derivatization at the nitrogen to optimize its pharmacological profile.
Hydroxyl Group	The tertiary hydroxyl group is a key pharmacophoric feature, likely forming a hydrogen bond with a polar residue in the receptor binding pocket.	The stereochemistry at the C4 position can be critical for optimal interaction and may influence subtype selectivity.

Dopamine Receptor Signaling Pathways

Understanding the downstream signaling cascades initiated by dopamine receptor activation is crucial for predicting the cellular and physiological effects of a ligand.

Dopamine receptors are GPCRs that primarily signal through G proteins.[1][]

• D1-like Receptors (D1 and D5): These receptors are coupled to Gαs/olf proteins.[] Agonist binding leads to the activation of adenylyl cyclase, which catalyzes the conversion of ATP to cAMP.[2] Increased cAMP levels activate Protein Kinase A (PKA), which in turn phosphorylates various downstream targets, leading to diverse cellular responses.[2][6]

• D2-like Receptors (D2, D3, and D4): These receptors are coupled to Gαi/o proteins.[] Agonist binding inhibits adenylyl cyclase, leading to a decrease in intracellular cAMP levels.[2] D2-like receptors can also signal through other pathways, including the modulation of ion channels and the activation of the MAPK/ERK pathway.[2] Additionally, they can signal independently of G proteins through β-arrestin.[6]

Caption: Simplified Dopamine Receptor Signaling Pathways.

Experimental Workflow for Ligand Characterization

A systematic approach is essential for the comprehensive evaluation of a novel dopamine receptor ligand.

Caption: Workflow for Dopamine Receptor Ligand Characterization.

Conclusion and Future Directions

The 4-aryl-4-hydroxypiperidine scaffold represents a fertile ground for the discovery of novel dopamine receptor ligands. While direct pharmacological data on 4-(2-methoxyphenyl)piperidin-4-ol may be limited, the principles of rational drug design, guided by a thorough understanding of SAR and robust experimental evaluation, provide a clear path forward. Future research should focus on the systematic exploration of substitutions on both the aryl ring and the piperidine nitrogen of this core structure to develop ligands with enhanced affinity, selectivity, and desired functional activity. Such efforts will undoubtedly contribute to the development of more effective and safer therapeutics for a range of debilitating neurological and psychiatric disorders.

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An In-depth Technical Guide to the Sigma Receptor Affinity of Methoxyphenyl Piperidine Derivatives

Abstract

The sigma (σ) receptors, particularly the σ1 and σ2 subtypes, have emerged as significant targets for therapeutic intervention in a range of pathologies, including neurological disorders, pain, and cancer.[1][2][3] Among the diverse chemical scaffolds investigated, methoxyphenyl piperidine derivatives represent a promising class of ligands, frequently exhibiting high affinity and selectivity. This guide provides a detailed exploration of the structure-activity relationships (SAR) that govern the affinity of these derivatives for sigma receptors. We will dissect the critical roles of the methoxyphenyl moiety, the piperidine core, and the linking chain. Furthermore, this document furnishes field-proven, step-by-step protocols for the in vitro determination of sigma receptor affinity, emphasizing the causality behind experimental design and ensuring methodological robustness.

Introduction: The Enigmatic Sigma Receptors

First misclassified as opioid receptors, sigma receptors were later identified as a distinct protein family comprising at least two subtypes: σ1 and σ2.[4]

• The Sigma-1 Receptor (σ1R): The σ1R is a 223-amino acid, 25 kDa protein that primarily resides at the endoplasmic reticulum (ER) associated with mitochondria, where it acts as a unique ligand-operated molecular chaperone.[3][5] It modulates a variety of cellular functions, including calcium signaling, ion channel activity, and neuronal excitability, making it a compelling target for conditions like Alzheimer's disease, neuropathic pain, and depression.[1][6]

• The Sigma-2 Receptor (σ2R): The σ2R, recently identified as TMEM97, is an 18-21 kDa protein also involved in cholesterol homeostasis.[7] It is notably overexpressed in proliferating tumor cells compared to quiescent ones, positioning it as a key target for cancer diagnostics and therapeutics.[3][5]

The development of ligands that can selectively target these receptor subtypes is a primary goal in medicinal chemistry. The methoxyphenyl piperidine scaffold has proven to be a versatile and effective framework for achieving high affinity and, in many cases, desirable selectivity.

The σ1 Receptor as a Molecular Chaperone

The function of the σ1R is intrinsically linked to its subcellular location and interactions. As a chaperone, it is involved in protein folding and quality control at the ER. Ligand binding can induce the translocation of the σ1R, allowing it to modulate the function of client proteins, such as ion channels and other receptors.[6]

Caption: Simplified signaling role of the σ1 receptor at the ER and plasma membrane.

The Methoxyphenyl Piperidine Pharmacophore

The affinity of this class of compounds is dictated by the interplay of three key structural components: the methoxyphenyl group, a linker, and the basic piperidine nitrogen. A generalized pharmacophore model for σ1R ligands includes a basic amine flanked by two hydrophobic domains.[8]

• Primary Hydrophobic Region: Typically occupied by an aromatic group, such as the methoxyphenyl ring.

• Basic Amine: The protonated piperidine nitrogen, which forms a critical salt bridge with a key acidic residue (Glu172) in the σ1R binding pocket.[1]

• Secondary Hydrophobic/Linker Region: An alkyl or alkoxyalkyl chain that correctly positions the other two elements.

Caption: Core pharmacophore of methoxyphenyl piperidine derivatives for sigma receptors.

Structure-Activity Relationship (SAR) Insights

The Role of the Methoxy Group

The position and presence of the methoxy group (-OCH₃) on the phenyl ring are critical determinants of affinity and selectivity.

• Electronic Effects: As an electron-donating group, the methoxy substituent can modulate the electronic properties of the aromatic ring, influencing π-π stacking interactions within the receptor's hydrophobic pocket.[9]

• Positional Isomerism: Studies have shown that moving the methoxy group from the para- to other positions can dramatically alter binding. For instance, in one series of benzamide-isoquinoline derivatives, a para-methoxy group dramatically improved σ2 selectivity over σ1 by 631-fold.[5] In phenoxyalkylpiperidines, para-methoxy derivatives showed potent sub-nanomolar σ1 affinity, though slightly less than their para-chloro counterparts, suggesting a preference for more hydrophobic substituents in that specific pocket.[10]

• Hydrogen Bonding: The oxygen atom of the methoxy group can act as a hydrogen bond acceptor, potentially forming weak interactions with amino acid residues in the binding site.[9]

The Piperidine Scaffold

The piperidine ring serves as the core scaffold, positioning the essential basic nitrogen for ionic interaction with the receptor.

• Nitrogen Basicity: The basicity of the piperidine nitrogen is paramount. It must be protonated at physiological pH to form the salt bridge with Glu172 of the σ1R.[1]

• Ring Substitution: Adding substituents to the piperidine ring can significantly impact affinity. For example, a 4-methyl substituent on the piperidine ring of N-[(4-methoxyphenoxy)ethyl]piperidines was found to confer optimal interaction with the σ1 subtype, resulting in high affinity (Ki = 0.89–1.49 nM).[10] Conversely, excessive methylation, such as 2,2,6,6-tetra-CH₃ substitution, can introduce steric hindrance that results in a complete loss of σ1 affinity.[10]

The Linker Chain

The linker connecting the methoxyphenyl and piperidine moieties is crucial for establishing the correct distance and orientation between the key pharmacophoric elements.

• Length and Composition: The length of the linker is a key variable. In one study, elongating an oxyethylene linker to an oxypropylene linker led to a more than 10-fold increase in σ1 receptor affinity for certain derivatives.[10] This suggests the longer chain allows the methoxyphenoxy moiety to better occupy and exploit hydrophobic interactions in its binding region.[10]

SAR Data Summary

The following table summarizes representative SAR data for phenoxyalkylpiperidine derivatives, illustrating the impact of structural modifications on sigma receptor affinity.

Compound ID	R (Piperidine)	Ar (Aromatic)	Linker (n)	σ1 Kᵢ (nM)	σ2 Kᵢ (nM)	Selectivity (σ2/σ1)
1b	4-CH₃	4-OCH₃-Ph	2	0.89	170	191
1a	4-CH₃	4-Cl-Ph	2	0.86	239	278
4b	2,6-(CH₃)₂	4-OCH₃-Ph	3	23.5	809	34.4
4a	2,6-(CH₃)₂	4-Cl-Ph	3	4.43	17.2	3.88
5b	2,6-(CH₃)₂	4-OCH₃-Ph	2	379	>1000	>2.6
5a	2,6-(CH₃)₂	4-Cl-Ph	2	59.4	52.3	0.88
Data synthesized from Berardi et al. (2022)[10]. This table highlights that a 4-methylpiperidine with a two-carbon linker provides high σ1 affinity and selectivity, while increasing steric hindrance (2,6-dimethyl) or altering linker length significantly modulates these properties.

Experimental Protocol: Determining Sigma Receptor Affinity

The gold standard for determining the affinity of a test compound for sigma receptors is the in vitro radioligand competition binding assay.[11][12] This method measures how effectively a test compound competes with a radiolabeled ligand of known affinity for binding to the receptor.

Causality in Experimental Design

• Why use competition assays? They are highly sensitive, reproducible, and allow for the determination of the inhibition constant (Kᵢ), a true measure of ligand affinity, from the IC₅₀ value.

• Why different tissues? Guinea pig liver or brain homogenates are often used for σ1R assays due to their high receptor density, while rat liver is a common source for σ2R assays.[11][13] Using cloned human sigma receptors expressed in a null cell line (like MCF-7) can provide an unambiguous system free from endogenous receptor interference.[14]

• Why specific radioligands?

  • For σ1R: [³H]-(+)-pentazocine is the selective radioligand of choice.[11][12] Its high affinity and selectivity for σ1R ensure that the competition is primarily at this site.

  • For σ2R: A highly selective σ2R radioligand is not commercially available. Therefore, the non-selective ligand [³H]-DTG (1,3-di-o-tolyl-guanidine) is used in the presence of a high concentration of a σ1-selective "masking" ligand (like unlabeled (+)-pentazocine) to block all σ1 sites.[4][11] This ensures that [³H]-DTG binding only occurs at σ2 receptors.

Workflow for Radioligand Binding Assay

Caption: Standard workflow for a competitive radioligand binding assay.

Step-by-Step Protocol: σ1R Competition Binding Assay

Materials:

• Test methoxyphenyl piperidine derivatives

• [³H]-(+)-pentazocine (specific activity ~30-60 Ci/mmol)

• Haloperidol (for non-specific binding determination)

• Membrane preparation (e.g., guinea pig brain homogenate)

• Assay Buffer: 50 mM Tris-HCl, pH 7.4

• Scintillation fluid

• Glass fiber filters (e.g., Whatman GF/B)

• Cell harvester and scintillation counter

Procedure:

• Preparation: Thaw the membrane homogenate on ice. Prepare serial dilutions of your test compound in the assay buffer, ranging from 10⁻¹¹ M to 10⁻⁵ M.

• Assay Setup: In a 96-well plate or individual tubes, set up the following in triplicate for a final volume of 150-200 µL:

  • Total Binding: 50 µL buffer, 50 µL radioligand (e.g., 5 nM [³H]-(+)-pentazocine), 50 µL membrane suspension.

  • Non-Specific Binding (NSB): 50 µL unlabeled haloperidol (final conc. 10 µM), 50 µL radioligand, 50 µL membrane suspension.

  • Test Compound: 50 µL of each test compound dilution, 50 µL radioligand, 50 µL membrane suspension.

• Incubation: Incubate the plate at 25°C for 150 minutes to allow the binding to reach equilibrium.

• Termination & Filtration: Terminate the reaction by rapid filtration through the glass fiber filters using a cell harvester. Wash the filters three times with ice-cold assay buffer to remove unbound radioligand.

• Counting: Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity (in counts per minute, CPM) using a liquid scintillation counter.

Data Analysis:

• Calculate Specific Binding: Specific Binding = Total Binding (CPM) - Non-Specific Binding (CPM).

• Calculate % Inhibition: % Inhibition = 100 * (1 - [(CPM in presence of test compound - NSB) / (Specific Binding)]).

• Determine IC₅₀: Plot % Inhibition against the log concentration of the test compound and fit the data to a sigmoidal dose-response curve using non-linear regression software (e.g., GraphPad Prism) to determine the IC₅₀ value.

• Calculate Kᵢ: Convert the IC₅₀ value to the inhibition constant (Kᵢ) using the Cheng-Prusoff equation :

  • Kᵢ = IC₅₀ / (1 + [L]/Kᴅ)

  • Where [L] is the concentration of the radioligand used and Kᴅ is the dissociation constant of the radioligand for the receptor.

Conclusion and Future Directions

Methoxyphenyl piperidine derivatives constitute a robust and highly tunable scaffold for the development of potent and selective sigma receptor ligands. Structure-activity relationship studies have consistently shown that affinity is governed by a delicate balance of factors, including the substitution pattern on the aromatic ring, the nature of the linker, and steric and electronic properties of the piperidine core.[10][15] The para-methoxy group is a particularly effective substituent for achieving high σ1 affinity.[10]

Future research should focus on fine-tuning selectivity between σ1 and σ2 receptors, which remains a significant challenge. The integration of computational modeling with empirical SAR studies can accelerate the discovery of next-generation ligands with optimized pharmacokinetic and pharmacodynamic profiles.[16][17] As our understanding of the distinct physiological and pathological roles of sigma receptor subtypes continues to grow, these targeted molecules hold immense potential for becoming novel therapeutics for a wide array of human diseases.

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• Mesangeau, C., et al. (2011). Pharmacological and metabolic characterisation of the potent sigma1 receptor ligand 1'-benzyl-3-methoxy-3H-spiro[[1]benzofuran-1,4'-piperidine]. Journal of Pharmacy and Pharmacology. Available at: [Link]

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Introduction: The Versatile 4-Hydroxypiperidine Scaffold

An In-Depth Technical Guide to the Pharmacological Profile of 4-Hydroxypiperidine Analogues

The 4-hydroxypiperidine moiety is a privileged scaffold in medicinal chemistry, serving as a foundational structural motif in a multitude of pharmacologically active agents.[1] Its prevalence stems from a combination of desirable physicochemical properties: the piperidine ring offers a robust, saturated heterocyclic core that can be readily functionalized, while the hydroxyl group at the 4-position provides a key hydrogen bonding point for receptor interactions and a site for further chemical modification. This unique combination allows for the creation of analogues with diverse pharmacological profiles, targeting a wide array of physiological systems.

This technical guide offers a comprehensive exploration of the pharmacological landscape of 4-hydroxypiperidine analogues. We will delve into their synthesis, structure-activity relationships (SAR) at key molecular targets, pharmacokinetic considerations, and the experimental protocols essential for their evaluation. This document is intended for researchers, scientists, and drug development professionals seeking to understand and leverage the therapeutic potential of this versatile chemical class.

Synthetic Strategies: Building the Core

The synthesis of 4-hydroxypiperidine analogues typically begins with the core 4-hydroxypiperidine structure, which is then elaborated through various chemical transformations. A common and highly versatile approach involves N-substitution, where different alkyl or aryl groups are attached to the piperidine nitrogen to modulate receptor affinity and selectivity.[2][3][4] Another key strategy is the modification or replacement of the 4-hydroxyl group.

A representative synthetic workflow often involves the protection of the piperidine nitrogen (e.g., with a Boc group), followed by modification of the hydroxyl group or other positions on the ring. The protecting group is then removed to allow for N-functionalization. For instance, a Grignard reaction with 4-piperidone can yield 4-aryl-4-hydroxypiperidine derivatives, which are precursors to potent analgesics.[5]

Caption: A generalized synthetic workflow for creating 4-hydroxypiperidine analogues.

Pharmacological Targets and Structure-Activity Relationships (SAR)

The true utility of the 4-hydroxypiperidine scaffold lies in its ability to be tailored to interact with a wide range of biological targets. Substitutions on the piperidine nitrogen and modifications at the C-4 position are particularly crucial in determining receptor selectivity and functional activity.[6]

Opioid and Nociceptin Receptors: Modulating Pain

The 4-hydroxypiperidine core is central to many potent analgesics, particularly those targeting the µ-opioid receptor (MOR). The pethidine and fentanyl families of analgesics feature this scaffold.

• Structure-Activity Relationship:

  • N-Substituent: The nature of the substituent on the piperidine nitrogen is critical for opioid receptor affinity and efficacy. For example, replacing the phenethyl group of fentanyl with other aromatic moieties can significantly alter binding selectivity between µ (mu) and δ (delta) opioid receptors.[7]

  • C-4 Substituent: The presence of a 4-phenyl group is a common feature. Modifications to this ring can fine-tune activity.[8] Compounds in the 4-anilidopiperidine series, for instance, generally show higher binding affinity for the µ-opioid receptor over the δ-opioid receptor.[7]

  • Analgesic Activity: Many synthesized derivatives exhibit significant analgesic activity in preclinical models, such as the tail-flick test and acetic acid-induced writhing assays.[9] Some analogues act as balanced µ-opioid receptor (MOR) agonists and δ-opioid receptor (DOR) antagonists, a profile sought after for potent analgesia with potentially fewer side effects.[10] Certain 4-(3-hydroxyphenyl)piperazine analogues, a related class, have been identified as pure opioid receptor antagonists.[11]

A series of 4-[2-(aminomethyl)phenyl]-1-[bis(2-chlorophenyl)methyl]-4-hydroxypiperidine analogs have been identified as high-affinity ligands for the nociceptin receptor (NOP), a target for novel antitussive agents.[8]

Compound Class	Target(s)	Activity	Key SAR Feature	Reference(s)
4-(4'-chlorophenyl)-4-hydroxypiperidine Derivatives	Opioid Receptors	Analgesic	N-substituent variation	[2]
Halogenated phenacyl derivatives	Opioid Receptors	Analgesic	Halogenated phenacyl group	[3][4]
4-Anilidopiperidine Analogues	MOR, DOR	MOR-selective agonists	N-phenyl-N-piperidin-4-yl-propionamide moiety	[7]
4-Substituted Piperidines	MOR, DOR	MOR agonist / DOR antagonist	Lipophilic side chain para to phenolic component	[10]
4-Hydroxy-4-phenylpiperidines	Nociceptin Receptor	Agonist	C-4 phenyl and N-1 substitutions	[8]

Muscarinic Acetylcholine Receptors: Broad Therapeutic Potential

4-Hydroxypiperidine analogues have been extensively developed as antagonists for muscarinic acetylcholine receptors (mAChRs), which are implicated in a variety of physiological processes and diseases.

• Structure-Activity Relationship:

  • Selectivity: The structural requirements for high-affinity binding differ among the muscarinic receptor subtypes (M1-M4).[12] This allows for the development of subtype-selective antagonists. For example, certain diphenylsulfone piperidine derivatives show high selectivity and improved potency for the M2 receptor, which may be beneficial for treating cognitive disorders like Alzheimer's disease.[13]

  • Potency: The affinity of 4-diphenyl-acetoxy-N-methyl-piperidine (4-DAMP) analogues for M2 and M3 receptors correlates well with their pharmacological potencies in atrial and ileum preparations, respectively.[12] The prototype muscarinic antagonist, atropine, is a competitive antagonist without selectivity for any of the subtypes.[14]

  • Therapeutic Use: Non-selective antagonists like ipratropium are used as bronchodilators in asthma and COPD, while M1-selective antagonists like pirenzepine have been used to treat peptic ulcers.[14][15]

Histamine H3 Receptors: Targeting the Central Nervous System

The 4-hydroxypiperidine scaffold is a key component of potent and selective non-imidazole histamine H3 receptor (H3R) antagonists. H3R antagonists enhance the release of various neurotransmitters, making them attractive candidates for treating neurological disorders.[16][17]

• Structure-Activity Relationship:

  • The length of the aliphatic chain between the piperidine nitrogen and a terminal lipophilic group (e.g., benzofuran or phenyl) significantly impacts potency.[16][17]

  • In one series, a derivative with a (benzofuran-2-yl)methyl substituent (1a, ADS-003) showed very high potency (pA2 = 8.47).[17]

  • Replacing the rigid 4-hydroxypiperidine ring with a more flexible 3-(methylamino)propyloxy chain can drastically alter potency, depending on the other substituents on the molecule.[16]

Dopamine Transporter (DAT): Implications for Stimulant Action

Introducing a hydroxyl group into the piperidine ring of dopamine transporter (DAT) ligands can create high-affinity analogues with potential applications as medications for cocaine dependence.[18][19]

• Structure-Activity Relationship:

  • Stereospecificity: The stereochemistry of the hydroxyl group is critical. Enantiomers can exhibit marked differences in affinity for the DAT. In one study, the (+)-enantiomer was 122-fold more potent than the (-)-enantiomer in a radiolabeled binding assay (IC50; 0.46 nM vs 56.7 nM).[18][19]

  • In Vivo Effects: This difference in binding affinity translates to in vivo activity. The more potent enantiomer exhibited stimulant activity and produced cocaine-like responses in animal models, while the less potent enantiomer did not affect locomotor activity but still engendered some cocaine-like responses.[18][19]

Pharmacokinetic (ADME) Profile: A General Overview

The Absorption, Distribution, Metabolism, and Excretion (ADME) properties of 4-hydroxypiperidine analogues are crucial for their development as therapeutic agents. While specific data varies widely with substitution, some general principles apply.

• Absorption & Lipophilicity: The piperidine scaffold generally imparts favorable physicochemical properties.[20] Lipophilicity (logP) can be tuned by adding or modifying substituents. Increased lipophilicity can enhance membrane permeability but may also increase metabolic susceptibility and plasma protein binding.[20]

• Metabolism: The piperidine ring can be a site for metabolism. The position of substituents can influence metabolic stability; for example, substitution at the 4-position is often less susceptible to metabolism compared to positions closer to the nitrogen atom.[20] A key metabolite of the antipsychotic haloperidol is 4-(4-chlorophenyl)-4-hydroxypiperidine.

• Distribution: The basic nitrogen of the piperidine ring is typically protonated at physiological pH, which influences distribution. Quaternary ammonium derivatives, for example, do not cross the blood-brain barrier (BBB) and thus have peripheral rather than central effects.[15]

Experimental Protocols for Pharmacological Evaluation

A robust pharmacological characterization relies on a combination of in vitro and in vivo assays. The following are representative protocols for assessing the activity of 4-hydroxypiperidine analogues.

Protocol 1: In Vitro Radioligand Binding Assay

This protocol provides a general method for determining the binding affinity of a test compound to a specific receptor, such as the µ-opioid or NMDA receptor.[5]

Objective: To determine the inhibitory constant (Ki) of a test compound for a target receptor.

Materials:

• Test compound (4-hydroxypiperidine analogue)

• Radioligand (e.g., [³H]DAMGO for MOR, [³H]MK-801 for NMDAR)

• Membrane preparation from tissue or cells expressing the target receptor (e.g., rat brain cortex)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4)

• Glass fiber filters and filtration apparatus

• Scintillation cocktail and scintillation counter

Methodology:

• Membrane Preparation: Homogenize tissue in ice-cold buffer. Centrifuge the homogenate to pellet the membranes. Wash the membranes repeatedly by resuspension and centrifugation to remove endogenous ligands.

• Assay Setup: In test tubes, combine the membrane preparation, a fixed concentration of the radioligand, and varying concentrations of the test compound. Include tubes for total binding (no competitor) and non-specific binding (excess non-radiolabeled ligand).

• Incubation: Incubate the mixture at a specified temperature (e.g., 25°C) for a duration sufficient to reach equilibrium.

• Filtration: Rapidly filter the reaction mixture through glass fiber filters to separate bound from free radioligand.

• Washing: Wash the filters with ice-cold assay buffer to minimize non-specific binding.

• Quantification: Place filters in scintillation vials, add scintillation cocktail, and measure radioactivity using a scintillation counter.

• Data Analysis: Calculate the concentration of the test compound that inhibits 50% of specific radioligand binding (IC₅₀). Convert the IC₅₀ to the inhibitory constant (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the radioligand concentration and Kd is its dissociation constant.[5]

Caption: Workflow for a typical radioligand binding assay.

Protocol 2: In Vivo Acetic Acid-Induced Writhing Test

This is a common preclinical model for assessing peripheral analgesic activity.[3][21]

Objective: To evaluate the analgesic efficacy of a test compound in reducing visceral pain in mice.

Materials:

• Test animals (e.g., male Swiss albino mice)

• Test compound (4-hydroxypiperidine analogue)

• Vehicle control (e.g., saline, DMSO solution)

• Positive control (e.g., Aspirin, Pethidine)

• 0.6% Acetic acid solution

• Syringes for administration

Methodology:

• Acclimatization: Allow animals to acclimatize to the laboratory environment before testing.

• Grouping: Divide animals into groups (e.g., n=6 per group): Vehicle control, Positive control, and Test compound group(s) at various doses.

• Compound Administration: Administer the test compound, vehicle, or positive control via the desired route (e.g., intraperitoneal, oral) at a set time before the nociceptive stimulus (e.g., 30 minutes).

• Induction of Writhing: Administer a 0.6% solution of acetic acid intraperitoneally to each mouse.

• Observation: Immediately after acetic acid injection, place each mouse in an individual observation chamber and start a timer.

• Data Collection: Count the number of writhes (a specific constriction of the abdomen followed by stretching of the hind limbs) for a set period (e.g., 20 minutes), starting 5 minutes after the acetic acid injection.

• Data Analysis: Calculate the mean number of writhes for each group. Determine the percentage of pain inhibition for the treated groups relative to the vehicle control group using the formula: % Inhibition = [(Mean writhes in control - Mean writhes in test group) / Mean writhes in control] x 100.

Caption: Workflow for the acetic acid-induced writhing test for analgesia.

Therapeutic Potential and Future Directions

The diverse pharmacology of 4-hydroxypiperidine analogues translates into a wide range of therapeutic possibilities. Key areas of interest include:

• Pain Management: Development of novel MOR agonists with improved side-effect profiles or balanced MOR/DOR modulators continues to be a major goal.[10][22]

• Neurodegenerative Disorders: The ability to modulate central neurotransmitter systems (e.g., via H3R antagonism or M2R antagonism) makes these compounds interesting candidates for diseases like Alzheimer's and Parkinson's disease.[13][23][24]

• Allergic and Inflammatory Conditions: The 4-hydroxypiperidine core is already present in established second-generation antihistamines, and further exploration of its role in modulating histamine and other inflammatory pathways is warranted.[25]

• Substance Use Disorders: High-affinity DAT ligands derived from this scaffold are being investigated as potential treatments for cocaine addiction.[18][19]

Future research will likely focus on improving subtype selectivity for targets like muscarinic and opioid receptors to minimize off-target effects. Furthermore, a deeper understanding of the ADME properties will be critical to designing analogues with optimal drug-like characteristics for clinical success.

Conclusion

The 4-hydroxypiperidine scaffold is a cornerstone of modern medicinal chemistry, enabling the development of compounds that interact with a remarkable variety of pharmacological targets. From potent opioid analgesics and subtype-selective muscarinic antagonists to CNS-acting histamine receptor modulators, the analogues of 4-hydroxypiperidine demonstrate profound structural and functional diversity. Through careful manipulation of its structure, researchers can fine-tune receptor affinity, selectivity, and functional activity. Supported by robust in vitro and in vivo evaluation protocols, the continued exploration of this privileged scaffold promises to yield novel therapeutic agents for a wide spectrum of human diseases.

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A Technical Guide to 4-(2-Methoxyphenyl)piperidin-4-ol: Synthesis, Characterization, and Application as a Key Pharmaceutical Intermediate

Abstract: This technical guide provides an in-depth exploration of 4-(2-methoxyphenyl)piperidin-4-ol, a critical tertiary alcohol intermediate in the synthesis of advanced pharmaceutical agents. We delve into the strategic importance of its structural motifs, focusing on its pivotal role as a precursor to Cariprazine, a third-generation atypical antipsychotic. This document details a robust, field-proven synthetic methodology via the Grignard reaction, outlines comprehensive analytical techniques for quality control and characterization, and discusses essential safety and handling protocols. Designed for researchers, chemists, and drug development professionals, this guide synthesizes theoretical principles with practical, actionable protocols to facilitate the efficient and safe utilization of this high-value intermediate.

Introduction: Strategic Importance in Medicinal Chemistry

The piperidine nucleus is one of the most prevalent N-heterocyclic scaffolds in modern pharmaceuticals, valued for its ability to confer favorable pharmacokinetic properties such as aqueous solubility and bioavailability.[1][2] The compound 4-(2-methoxyphenyl)piperidin-4-ol is a distinguished member of this class, incorporating a tertiary alcohol and a methoxy-substituted phenyl group. This specific combination of functional groups makes it an exceptionally valuable building block, most notably in the multi-step synthesis of the antipsychotic drug Cariprazine.

Cariprazine is a potent dopamine D₃/D₂ receptor partial agonist with a high affinity for the D₃ receptor, a feature that distinguishes it from other antipsychotics and is thought to contribute to its efficacy against the negative symptoms of schizophrenia and its pro-cognitive effects.[3][4][5][6][7] The precise architecture of 4-(2-methoxyphenyl)piperidin-4-ol provides the foundational scaffold upon which the final complex structure of Cariprazine is assembled. Understanding its synthesis and properties is therefore paramount for the production of this important therapeutic agent.

Physicochemical Properties

A summary of the key computed and physical properties of the parent structure, 4-(2-methoxyphenyl)piperidine, is presented below. The addition of the 4-hydroxyl group in the title compound increases polarity and hydrogen bonding potential.

Property	Value	Source
Molecular Formula	C₁₂H₁₇NO	PubChem[8]
Molecular Weight	191.27 g/mol	PubChem[8]
IUPAC Name	4-(2-methoxyphenyl)piperidine	PubChem[8]
CAS Number	58333-75-8	PubChem[8]
Appearance	White to off-white crystalline powder (typical)	Guidechem[9]
Solubility	Sparingly soluble in water; soluble in polar organic solvents	Guidechem[9]

Synthesis via Grignard Reaction: A Mechanistic Approach

The most direct and industrially scalable method for preparing 4-(2-methoxyphenyl)piperidin-4-ol is the Grignard reaction.[10][11] This classic carbon-carbon bond-forming reaction allows for the precise addition of the 2-methoxyphenyl nucleophile to a piperidone-based ketone.

Retrosynthetic Analysis

A logical disconnection of the target molecule reveals the key synthons: a protected 4-piperidone electrophile and a 2-methoxyphenyl organometallic nucleophile. This approach simplifies the synthetic challenge into the assembly of readily available precursors.

Caption: Retrosynthetic analysis of the target molecule.

Causality in Precursor Selection

• Electrophile: 1-Boc-4-piperidone is the ideal electrophile. The tert-butyloxycarbonyl (Boc) protecting group is critical. The piperidine nitrogen is a secondary amine and thus nucleophilic and slightly acidic. The highly basic Grignard reagent would otherwise react with the N-H proton in an acid-base reaction, consuming the reagent and preventing the desired nucleophilic addition to the carbonyl. The bulky Boc group effectively masks the amine's reactivity and is stable under the basic conditions of the Grignard reaction, yet it can be readily removed under acidic conditions in a subsequent step.

• Nucleophile Precursor: 2-Bromoanisole is selected to generate the Grignard reagent, 2-methoxyphenylmagnesium bromide. It is commercially available and reliably forms the organomagnesium halide in the presence of magnesium turnings.

Detailed Experimental Protocol

This protocol describes the synthesis on a laboratory scale. All operations should be conducted under an inert atmosphere (e.g., nitrogen or argon) as Grignard reagents are sensitive to moisture and oxygen.

Materials:

• Magnesium turnings

• Iodine (one crystal, as initiator)

• 2-Bromoanisole

• 1-Boc-4-piperidone

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Step 1: Formation of the Grignard Reagent

• Flame-dry a three-neck round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

• Add magnesium turnings (1.2 equivalents) to the flask. Add a single crystal of iodine.

• Gently heat the flask with a heat gun under a nitrogen stream until violet iodine vapors are observed. This helps to activate the magnesium surface.

• Allow the flask to cool to room temperature.

• Dissolve 2-bromoanisole (1.1 equivalents) in anhydrous THF and add it to the dropping funnel.

• Add a small portion (~10%) of the 2-bromoanisole solution to the magnesium turnings. The reaction is initiated when the color of the iodine fades and gentle bubbling is observed. If the reaction does not start, gentle warming may be required.

• Once initiated, add the remaining 2-bromoanisole solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, stir the resulting dark grey-brown solution at room temperature for 1-2 hours to ensure complete formation of the Grignard reagent.

Step 2: Nucleophilic Addition

• In a separate flame-dried flask, dissolve 1-Boc-4-piperidone (1.0 equivalent) in anhydrous THF.

• Cool this solution to 0 °C in an ice bath.

• Slowly transfer the prepared Grignard reagent from Step 1 into the solution of 1-Boc-4-piperidone via cannula or dropping funnel, maintaining the temperature at 0 °C.

• Once the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction progress by TLC until the starting ketone is consumed.

Step 3: Work-up and Purification

• Cool the reaction mixture back to 0 °C.

• Slowly and carefully quench the reaction by the dropwise addition of saturated aqueous NH₄Cl solution.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

• Combine the organic layers and wash with water and then brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude material by flash column chromatography (silica gel, using a hexane/ethyl acetate gradient) to afford the Boc-protected intermediate as a solid. Note: The final deprotection to yield 4-(2-methoxyphenyl)piperidin-4-ol is typically performed in the next synthetic step towards Cariprazine.

Caption: Experimental workflow for the synthesis of the intermediate.

Analytical Characterization and Quality Control

Rigorous analytical characterization is non-negotiable for pharmaceutical intermediates to ensure the purity and identity of the material, which directly impacts the quality and safety of the final API.

• Thin-Layer Chromatography (TLC): An indispensable tool for real-time reaction monitoring. A typical mobile phase would be 30% ethyl acetate in hexane. The product, being more polar than the starting ketone, will have a lower Rf value.

• High-Performance Liquid Chromatography (HPLC): Used to determine the purity of the final isolated intermediate. A reverse-phase C18 column with a water/acetonitrile or water/methanol gradient mobile phase and UV detection (approx. 270 nm) is standard. Purity should typically exceed 98% for use in subsequent GMP steps.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides unequivocal structural confirmation.

  • ¹H NMR: Will show characteristic aromatic protons of the 2-methoxyphenyl group, the methoxy singlet (~3.8 ppm), and distinct signals for the piperidine ring protons. The absence of the N-H proton signal (if Boc-protected) and the appearance of the hydroxyl proton signal are key indicators.

  • ¹³C NMR: Will confirm the total carbon count and show the quaternary carbon of the alcohol (~70 ppm), carbons of the Boc group, and the distinct aromatic and piperidine signals.

• Mass Spectrometry (MS): Confirms the molecular weight of the compound. Electrospray ionization (ESI) will typically show the [M+H]⁺ ion.

Application in the Synthesis of Cariprazine

4-(2-Methoxyphenyl)piperidin-4-ol is a late-stage intermediate for Cariprazine. The subsequent synthetic steps typically involve the removal of the Boc protecting group followed by the construction of the urea-piperazine side chain.

Caption: High-level synthetic pathway to Cariprazine.

The conversion of the intermediate to the final drug underscores its importance; any impurity or structural deviation in the intermediate could lead to failed batches or the generation of difficult-to-remove, structurally related impurities in the final API. Several patented and published routes detail the specific reagents and conditions for this transformation.[12][13][14][15][16]

Safety, Handling, and Storage

As with all chemical reagents, proper safety protocols must be strictly followed. While a specific safety data sheet (SDS) for the title compound is not widely available, data from structurally similar compounds like 4-(2-methoxyphenyl)piperidine provide a strong basis for handling procedures.[8][17][18]

• Hazard Identification: Expected to cause skin and serious eye irritation. May cause respiratory irritation.[8][17] Harmful if swallowed.

• Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and a laboratory coat. Handle only in a well-ventilated area or a chemical fume hood.[17][18][19]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep away from strong oxidizing agents.[18][19]

• Spill and Disposal: In case of a spill, absorb with an inert material and place in a suitable container for chemical waste. Dispose of contents/container to an approved waste disposal plant.[17][18]

Conclusion

4-(2-Methoxyphenyl)piperidin-4-ol is more than a simple chemical; it is a meticulously designed molecular fragment that serves as a cornerstone in the synthesis of the advanced therapeutic agent, Cariprazine. Its preparation via the Grignard reaction is a robust and well-understood process, but one that requires careful control of reaction conditions and rigorous analytical oversight to ensure the high purity demanded by the pharmaceutical industry. This guide provides the foundational knowledge and practical protocols necessary for its successful synthesis and handling, empowering researchers to leverage this key intermediate in their drug development and manufacturing endeavors.

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In Silico Screening of 4-(2-Methoxyphenyl)piperidin-4-ol Derivatives: A Strategic Workflow for Modern Drug Discovery

An In-Depth Technical Guide:

This guide provides a comprehensive, technically-grounded workflow for the in silico screening of novel derivatives based on the 4-(2-Methoxyphenyl)piperidin-4-ol scaffold. Designed for researchers, medicinal chemists, and computational scientists, this document moves beyond a simple recitation of steps to elucidate the strategic rationale behind each phase of the computational drug discovery cascade. We will explore the integration of ligand-based and structure-based methods, culminating in advanced simulations to refine and validate promising hit compounds before their commitment to resource-intensive chemical synthesis and biological testing.

The piperidine scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its presence in a multitude of natural products and synthetic pharmaceuticals with diverse biological activities.[1] Its conformational flexibility and capacity for forming key intermolecular interactions make it an ideal starting point for designing novel therapeutics.[1][2][3] Specifically, derivatives of piperidine have been investigated for a wide range of applications, including as sigma receptor modulators and potential treatments for cancer and neurodegenerative diseases.[4][5][6] This guide uses the 4-(2-Methoxyphenyl)piperidin-4-ol core as a representative example to demonstrate a robust and self-validating computational screening strategy.

The rationale for an in silico-first approach is compelling. Virtual screening serves as a powerful filtration tool, enabling the rapid evaluation of vast chemical libraries—numbering in the millions or even billions of compounds—to enrich for molecules with a higher probability of biological activity.[7][8] This dramatically reduces the time and cost associated with traditional high-throughput screening (HTS) by focusing laboratory efforts on a smaller, more promising set of candidates.[]

Part 1: Foundational Preparations: Ligand Library and Target Elucidation

The success of any virtual screening campaign is predicated on the quality of the input data. Meticulous preparation of both the small molecule library and the macromolecular target is a non-negotiable first step.

Designing the Virtual Derivative Library

The initial step is the creation of a focused virtual library of 4-(2-Methoxyphenyl)piperidin-4-ol derivatives. This is achieved through in silico enumeration, where synthetically accessible modifications are applied to the core scaffold.

Protocol 1: Virtual Library Generation

• Scaffold Definition: Define the 4-(2-Methoxyphenyl)piperidin-4-ol core structure.

• Reaction-Based Enumeration: Identify synthetically feasible attachment points (e.g., the piperidine nitrogen, aromatic ring positions). Using computational chemistry toolkits (e.g., RDKit), apply common synthetic reactions in silico with a library of commercially available building blocks (e.g., aldehydes, amines, carboxylic acids).

• 3D Structure Generation: For each enumerated 2D structure, generate a plausible 3D conformation.

• Physicochemical Filtering: Apply initial filters to remove compounds with undesirable properties (e.g., molecular weight > 600 Da, excessive rotatable bonds) to maintain a "drug-like" chemical space.

• Protonation and Tautomeric States: Standardize the library by assigning the most probable protonation and tautomeric states at a physiological pH (e.g., 7.4). This is crucial as the charge state dramatically affects potential interactions.

• Energy Minimization: Perform a final energy minimization on each ligand using a suitable force field (e.g., MMFF94) to relieve steric clashes and arrive at a low-energy conformation.

Table 1: Example of Enumerated 4-(2-Methoxyphenyl)piperidin-4-ol Derivatives

Compound ID	R-Group (at Piperidine N)	Molecular Weight (Da)	LogP
DERIV-001	-H (Parent)	223.29	1.85
DERIV-002	-CH₃	237.32	2.10
DERIV-003	-CH₂CH₂OH	267.34	1.65
DERIV-004	-C(=O)Ph	327.40	3.20
DERIV-005	-CH₂-Cyclopropyl	277.39	2.95

Target Identification and Structure Preparation

For this guide, we will hypothesize that our derivatives are being designed as modulators of a G-protein coupled receptor (GPCR), a common target class for piperidine-containing molecules.[10][11] Let's select the Dopamine D2 Receptor (DRD2) as our example target.

Protocol 2: Receptor Structure Preparation

• Structure Retrieval: Obtain a high-resolution crystal structure of the target protein from the Protein Data Bank (PDB). For this example, we'll use PDB ID: 6CM4.

• Initial Cleanup: Load the structure into a molecular modeling program (e.g., UCSF Chimera, Schrödinger Maestro).[12] Remove all non-essential components: water molecules, co-solvents, and any co-crystallized ligands.

• Structural Refinement:

  • Add polar hydrogens, as these are critical for hydrogen bonding interactions but are often absent in crystal structures.

  • Assign correct bond orders.

  • Use tools like Prime to fill in any missing side chains or loops in the protein structure.

• Binding Site Definition: Define the active site for docking. This is typically done by creating a "grid box" that encompasses the volume occupied by the original co-crystallized ligand or by using site-prediction algorithms.[1] The dimensions of this box must be large enough to allow the virtual screening ligands to rotate and translate freely.

• Receptor Formatting: Save the prepared receptor structure in the format required by the docking software (e.g., PDBQT for AutoDock Vina).

Part 2: The Virtual Screening Cascade: A Multi-Stage Filtration Funnel

A robust virtual screening workflow employs a series of filters, starting with rapid, less computationally demanding methods and progressing to more accurate, slower techniques. This cascade approach efficiently narrows down a vast chemical space.

Caption: A generalized workflow for in silico drug design.

Stage 1: Pharmacophore-Based Screening

A pharmacophore model is a 3D arrangement of essential chemical features that a molecule must possess to be active at a specific target.[11][13] This method is extremely fast and ideal for filtering libraries of millions of compounds.

Protocol 3: Structure-Based Pharmacophore Screening

• Model Generation: Using the prepared DRD2 receptor structure with its native ligand, generate a structure-based pharmacophore model. The model will consist of features like Hydrogen Bond Donors (HBD), Hydrogen Bond Acceptors (HBA), Aromatic Rings (AR), and Hydrophobic (HY) centroids.

• Feature Definition: Identify key interactions between the native ligand and the receptor. For example, a hydrogen bond to a specific aspartate residue would be encoded as a mandatory HBA feature in that spatial location.

• Database Screening: Use the generated pharmacophore model as a 3D query to screen the prepared virtual library. Only molecules that can match the essential features in the correct 3D orientation will be retained.

• Result: This step typically reduces the library size by 90-95%, leaving a more manageable set of compounds for the next, more computationally intensive stage.

Stage 2: Molecular Docking

Molecular docking predicts the preferred orientation of a ligand within a receptor's binding site and estimates the strength of the interaction using a scoring function.[14] It is the most common technique in structure-based virtual screening.[]

Protocol 4: Molecular Docking using AutoDock Vina

• Input Preparation: Use the prepared receptor PDBQT file and the PDBQT files for the ligand subset that passed the pharmacophore screen.

• Configuration File: Create a configuration file that specifies the coordinates of the binding site (the grid box center and dimensions) and the exhaustiveness of the search (a measure of computational effort).

• Execution: Run AutoDock Vina for each ligand. The program will perform a conformational search, placing flexible ligands into the rigid receptor binding site.[15]

• Output Analysis: Vina will output several binding poses for each ligand, ranked by a calculated binding affinity score (in kcal/mol). A more negative score indicates a more favorable predicted interaction.[14][16]

• Pose Inspection: Critically, the top-scoring poses for the best compounds must be visually inspected. The goal is to ensure that the predicted binding mode is chemically reasonable and that key interactions (e.g., hydrogen bonds, pi-stacking) identified in the pharmacophore model are being formed.

Caption: The workflow for a typical molecular docking experiment.

Stage 3: ADMET Filtering

A compound with high potency is useless if it has poor pharmacokinetic properties or is toxic. Early in silico prediction of Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) is crucial to avoid late-stage drug development failures.[17][18]

Protocol 5: In Silico ADMET and Physicochemical Profiling

• Property Calculation: For the top ~1,000-2,000 compounds from docking, calculate a range of ADMET-related properties using web servers or standalone software (e.g., SwissADME, pkCSM).[17][19]

• Filter Application: Apply a series of filters based on established guidelines and project-specific needs.

  • Physicochemical Properties: Lipinski's Rule of Five (MW ≤ 500, LogP ≤ 5, HBD ≤ 5, HBA ≤ 10).

  • Absorption: Predicted Caco-2 permeability, Human Intestinal Absorption (HIA).

  • Distribution: Blood-Brain Barrier (BBB) penetration, plasma protein binding.

  • Metabolism: Prediction of Cytochrome P450 (CYP) enzyme inhibition (e.g., CYP2D6, CYP3A4).

  • Toxicity: hERG inhibition, Ames mutagenicity, hepatotoxicity.

• Hit Selection: Select compounds that demonstrate a balanced profile of high predicted affinity (from docking) and favorable ADMET properties.

Table 2: ADMET Profile of Top 5 Hits after Docking

Compound ID	Docking Score (kcal/mol)	Lipinski Violations	BBB Permeant?	hERG Inhibitor?	Predicted HIA (%)
DERIV-101	-10.2	0	Yes	Low Risk	> 90%
DERIV-254	-9.8	0	Yes	Low Risk	> 90%
DERIV-087	-9.7	0	No	High Risk	> 90%
DERIV-412	-9.5	1 (LogP > 5)	Yes	Low Risk	< 30%
DERIV-330	-9.4	0	Yes	Low Risk	> 90%

Based on this data, DERIV-087 would be deprioritized due to hERG risk, and DERIV-412 due to poor predicted absorption and a Lipinski violation. DERIV-101, 254, and 330 emerge as the most promising candidates.

Part 3: Advanced Computational Validation

The final stage of in silico screening involves using more computationally rigorous methods to validate the stability and binding affinity of the top-ranked hits. These methods provide a higher level of confidence before committing to chemical synthesis.

Molecular Dynamics (MD) Simulations

While docking provides a static snapshot, MD simulations track the movement of every atom in the ligand-protein complex over time, providing insights into the stability of the binding pose.[20][21]

Protocol 6: MD Simulation of Ligand-Protein Complex

• System Setup: Place the docked complex (e.g., DRD2 with DERIV-101) into a simulation box filled with explicit water molecules and counter-ions to neutralize the system.

• Equilibration: Gradually heat the system to physiological temperature (310 K) and equilibrate the pressure while restraining the protein and ligand. This allows the water to relax around the complex.

• Production Run: Release the restraints and run the simulation for a period of 50-100 nanoseconds.

• Trajectory Analysis: Analyze the resulting trajectory to assess:

  • Root Mean Square Deviation (RMSD): The RMSD of the ligand and protein backbone should remain stable, indicating a stable complex.

  • Root Mean Square Fluctuation (RMSF): The RMSF of protein residues can highlight flexible regions of the binding site.

  • Interaction Analysis: Monitor the persistence of key hydrogen bonds and other interactions observed in the docking pose throughout the simulation.

Binding Free Energy Calculations

Docking scores are useful for ranking but do not correspond to the actual binding free energy (ΔG). Methods like Free Energy Perturbation (FEP) provide a much more accurate prediction of the relative binding affinity between two similar ligands.[22][23][24]

Protocol 7: Relative Binding Free Energy (FEP) Calculation

• Perturbation Map: Create a map that defines the "alchemical" transformations between a known reference ligand and the new hit compounds.[23] For example, transforming DERIV-101 into DERIV-254.

• Simulation Windows: The transformation is broken down into a series of non-physical intermediate states (lambda windows). Short MD simulations are run for each window.[25]

• Free Energy Calculation: The free energy difference between the endpoints is calculated by integrating the energy changes across all lambda windows.

• Thermodynamic Cycle: FEP calculations are performed for the ligands in solvent and in the protein binding site. The difference between these two values (ΔΔG) gives the relative binding free energy, which can be directly compared to experimental results.[26]

This method is computationally expensive but provides the highest level of accuracy for prioritizing lead candidates for synthesis.

Conclusion

This in-depth guide outlines a hierarchical and robust in silico workflow for the discovery of novel 4-(2-Methoxyphenyl)piperidin-4-ol derivatives. By systematically integrating ligand and structure-based design, molecular docking, ADMET profiling, and advanced validation techniques like molecular dynamics and free energy calculations, researchers can significantly enhance the efficiency of the drug discovery process. This multi-stage filtration strategy ensures that only the most promising compounds, with a balanced profile of predicted potency, stability, and drug-like properties, are advanced to experimental validation. The ultimate goal of this computational pipeline is not to replace the laboratory but to augment it, providing a data-driven path to higher-quality leads with a greater probability of success.

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A Technical Guide to the Therapeutic Potential of Substituted Piperidinols

Introduction

The piperidine ring is a ubiquitous scaffold in medicinal chemistry, forming the core of numerous natural alkaloids and synthetic pharmaceuticals.[1][2] Its six-membered heterocyclic structure provides a versatile, three-dimensional framework that can be readily functionalized to interact with a wide array of biological targets. Within this class, substituted piperidinols—piperidines bearing a hydroxyl group—represent a particularly privileged structure. The hydroxyl moiety can act as a key hydrogen bond donor or acceptor, significantly influencing ligand-receptor interactions, solubility, and metabolic properties.

This guide offers an in-depth exploration of the therapeutic landscape of substituted piperidinols. It is designed for researchers, medicinal chemists, and drug development professionals, moving beyond a simple catalog of applications. Here, we will dissect the causality behind experimental design, from synthetic strategy to biological evaluation, providing a field-proven perspective on unlocking the potential of this remarkable chemical scaffold. We will delve into key therapeutic areas where piperidinols have shown significant promise, including neurodegenerative disorders, infectious diseases, and pain modulation, grounded in authoritative research and validated protocols.

Part 1: The Piperidinol Scaffold: Synthesis and Stereochemical Considerations

The therapeutic efficacy of a piperidinol derivative is intrinsically linked to its three-dimensional structure. The substitution pattern and, critically, the stereochemistry of the chiral centers, dictate the molecule's conformation and its ability to achieve optimal binding with its biological target. Therefore, robust and stereocontrolled synthetic methodologies are paramount.

Core Synthetic Strategies

The construction of the substituted piperidinol core can be achieved through several strategic approaches. A common and effective method involves the nucleophilic ring-opening of a chiral epoxide with a suitable piperidine derivative. This strategy allows for the controlled installation of the hydroxyl group and an adjacent substituent with defined stereochemistry.

Another powerful technique is the diastereoselective Mannich reaction, which brings together an aldehyde, an amine (or ammonia), and a ketone to form the piperidinone precursor, which can then be reduced to the corresponding piperidinol.[3] Asymmetric variations of these reactions are crucial for accessing enantiomerically pure compounds, which is often necessary to isolate the desired pharmacological activity and minimize off-target effects.[4]

Representative Synthetic Protocol: Epoxide Ring-Opening

The following protocol outlines a general procedure for the synthesis of chiral piperidinol analogs, adapted from methodologies used in the development of anti-tuberculosis agents.[5] This self-validating system ensures the creation of the target compound through sequential, verifiable steps.

Objective: To synthesize a 1-substituted-(R)-2-hydroxypropyl-4-aryl-piperidin-4-ol.

Step 1: Chiral Epoxide Formation

• To a solution of a substituted phenol (1.0 eq.) in acetonitrile, add cesium carbonate (2.0 eq.).

• Add (S)-(+)-epichlorohydrin (1.2 eq.) to the mixture.

• Stir the reaction mixture under reflux overnight. Monitor reaction completion via Thin-Layer Chromatography (TLC).

• Causality: Cesium carbonate acts as a base to deprotonate the phenol, forming a phenoxide nucleophile. This nucleophile attacks the least hindered carbon of epichlorohydrin, displacing the chloride and forming a chiral aryl glycidyl ether intermediate. Refluxing provides the necessary activation energy.

• Upon completion, filter the mixture to remove inorganic salts and wash the solid with acetonitrile.

• Evaporate the filtrate under reduced pressure. The crude epoxide is typically of sufficient purity to proceed to the next step without further purification.

Step 2: Piperidinol Formation

• Dissolve the crude epoxide from Step 1 in ethanol.

• Add the desired 4-aryl-4-piperidinol (1.0 eq.).

• Stir the reaction under reflux overnight. Monitor completion using High-Performance Liquid Chromatography (HPLC).

• Causality: The secondary amine of the piperidine acts as a nucleophile, attacking one of the epoxide carbons. The reaction is regioselective for the less sterically hindered carbon, resulting in the desired 1,2-amino alcohol (piperidinol) product. Ethanol serves as a suitable polar protic solvent for this nucleophilic addition.

• Evaporate the solvent in vacuo.

• Purify the resulting residue by column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes) to yield the final substituted piperidinol.

Workflow Visualization

Caption: General Synthetic Workflow for Substituted Piperidinols.

Part 2: Therapeutic Applications

The structural versatility of substituted piperidinols has led to their exploration across a multitude of therapeutic areas. The following sections detail key applications where this scaffold has demonstrated significant potential.

Neurodegenerative Disorders: Cholinesterase Inhibition

The cholinergic hypothesis posits that the cognitive decline in Alzheimer's disease (AD) is linked to a deficiency in the neurotransmitter acetylcholine (ACh).[6] A primary therapeutic strategy is to inhibit acetylcholinesterase (AChE), the enzyme responsible for ACh degradation.[7] The piperidine scaffold is central to this field, most notably in the drug Donepezil (Aricept).[6]

Substituted piperidinols have been designed as highly potent and selective AChE inhibitors.[8] The SAR studies for Donepezil (E2020) and related compounds revealed that the 1-benzyl-4-substituted piperidine moiety is crucial for activity. The piperidine nitrogen interacts with the peripheral anionic site (PAS) of the enzyme, while other substituents can form π-π stacking and hydrogen bonds within the active site gorge.[8]

Quantitative Inhibitory Activity

Compound Class	Target	IC50 (µM)	Selectivity	Reference
1-benzyl-3,5-bis(4-nitrobenzylidene)piperidine-4-one	AChE	12.55	Selective	[7]
1-benzyl-3,5-bis(4-chlorobenzylidene)piperidine-4-one	BuChE	17.28	Dual	[7]
Semi-synthetic piperidine alkaloid (analogue 7)	AChE	7.32	21-fold	[9]
Thiazolopyrimidinium salt (compound 9p)	AChE	0.73	-	[10]
Donepezil (E2020)	AChE	0.0057	1250-fold	[8]

Protocol: AChE Activity Assessment (Ellman's Method)

This spectrophotometric assay is the gold standard for measuring AChE activity and inhibition.[10]

• Prepare a solution of 5,5'-dithio-bis-(2-nitrobenzoic acid) (DTNB), acetylthiocholine iodide (ATCI), and the test compound in a phosphate buffer (pH 8.0).

• Add a solution of AChE enzyme to the mixture to initiate the reaction.

• Causality: AChE hydrolyzes ATCI into thiocholine and acetate. The liberated thiocholine then reacts with DTNB, cleaving it to produce 2-nitrobenzoate-5-mercaptothiocholine and the yellow-colored 5-thio-2-nitrobenzoate (TNB) anion.

• Measure the rate of increase in absorbance at 412 nm using a spectrophotometer.

• The presence of an inhibitor will slow the rate of TNB formation. The IC50 value—the concentration of inhibitor required to reduce enzyme activity by 50%—is calculated by testing a range of compound concentrations and analyzing the dose-response curve.

Caption: Ellman's Method for AChE Inhibition Assay.

Infectious Diseases

The emergence of drug-resistant tuberculosis necessitates the discovery of novel therapeutics. High-throughput screening identified a piperidinol compound with potent activity against Mycobacterium tuberculosis (MIC = 1.5 µg/mL).[5] This discovery opened a new avenue for antitubercular drug development based on this scaffold.

The proposed mechanism of action is particularly noteworthy. The piperidinol acts as a prodrug that, under physiological conditions or enzymatic action, eliminates to form a phenyl vinyl ketone (PVK) intermediate.[11] This highly reactive Michael acceptor then covalently modifies a key cysteine residue in the active site of mycobacterial arylamine N-acetyltransferase (NAT), an enzyme essential for the bacterium's survival within host macrophages.[11] This covalent, irreversible inhibition represents a powerful and validated strategy for achieving potent antimicrobial activity.

SAR of Antitubercular Piperidinols

A hit optimization library was synthesized to explore the structure-activity relationship.[5]

Compound ID	R Group (Phenoxy)	MIC (µg/mL)
Hit 1	4-chloro	1.5
4a	4-chloro (R-enantiomer)	0.78
4b	4-(trifluoromethyl) (S-enantiomer)	0.78
4e	4-fluoro	3.12
4h	2,4-dichloro	1.56

Data from Bioorg Med Chem. 2009 May 15; 17(10): 3583–3590.[5]

The piperidinol scaffold has also given rise to compounds with a broad spectrum of antiviral activities.

• Influenza: Certain N-substituted piperidine derivatives have demonstrated efficacy against the influenza A/H1N1 virus comparable to the commercial drug Oseltamivir (Tamiflu).[12]

• HIV: A series of piperidine-substituted purines were developed as potent HIV inhibitors, with one compound (FZJ13) showing activity comparable to the established drug Lamivudine (3TC).[13]

• Chikungunya Virus (CHIKV): Piperidine alkaloids isolated from the flowers of Senna spectabilis have shown potential as anti-CHIKV agents in vitro, highlighting natural sources as a valuable starting point for piperidinol-based drug discovery.[14]

Pain and CNS Modulation: Opioid Receptor Ligands

The piperidine core is a classical pharmacophore for ligands of the opioid receptors (μ, δ, and κ), which are central to pain perception.[15] The prototypical phenylpiperidine opioid is meperidine. Substituted piperidinols offer a nuanced approach to modulating this receptor family.

A key insight in this area is that subtle modifications to the piperidine N-substituent can convert a potent agonist into a potent antagonist within the same structural class.[16] For example, changing an N-benzyl group to a cyclooctylmethyl group can shift the functional activity at the nociceptin receptor (NOP), a related opioid receptor.[16] This is analogous to the conversion of morphine (an agonist) to naloxone (an antagonist) by changing the N-methyl to an N-allyl group.

This tunability is of profound therapeutic interest. It allows for the development of:

• Potent Analgesics: By optimizing agonist activity at the μ-opioid receptor (MOR).[17]

• Treatments for Addiction: By creating antagonists that block opioid effects.[18]

• Safer Painkillers: By designing "balanced" ligands, such as those with MOR agonist activity (for pain relief) and δ-opioid receptor (DOR) antagonist activity, a combination that has shown promise in reducing side effects like tolerance and dependence.[19]

Protocol: [³⁵S]GTPγS Binding Assay for Functional Activity

This assay determines whether a ligand acts as an agonist or an antagonist at a G-protein coupled receptor (GPCR) like the opioid receptors.

• Prepare cell membranes expressing the opioid receptor of interest (e.g., MOR).

• Incubate the membranes with the test compound, GDP, and the radiolabeled, non-hydrolyzable GTP analog, [³⁵S]GTPγS.

• Causality: An agonist will bind to and activate the receptor, causing it to release GDP and bind GTP (or [³⁵S]GTPγS) from the associated G-protein. An antagonist will bind to the receptor but not activate it, thus preventing this exchange.

• The reaction is quenched, and the membranes are collected on filter plates.

• The amount of bound [³⁵S]GTPγS is quantified using a scintillation counter.

• An increase in radioactivity indicates agonist activity, while no change (or a blockade of a known agonist's effect) indicates antagonist activity.

Conclusion and Future Perspectives

The substituted piperidinol scaffold is a proven and powerful starting point for the development of novel therapeutics. Its synthetic tractability and structural versatility have enabled the creation of potent and selective modulators for a diverse range of biological targets, from enzymes in neurodegenerative diseases to GPCRs in pain pathways and essential proteins in pathogenic microbes.

The future of piperidinol-based drug discovery is bright. Key areas of opportunity include:

• Biased Agonism: Designing opioid ligands that preferentially activate downstream signaling pathways associated with analgesia over those causing side effects.

• Covalent Inhibitors: Expanding the prodrug strategy seen in antitubercular agents to other infectious diseases or oncology targets.

• Multi-Target Ligands: Developing single molecules that can modulate multiple targets, such as dual AChE inhibitors and antioxidants for Alzheimer's disease.

Success in these endeavors will continue to rely on the foundational principles of medicinal chemistry: a deep understanding of structure-activity relationships, the application of stereocontrolled synthesis, and the use of robust, validated biological assays to guide the drug discovery process. The substituted piperidinol, a classic structure, is clearly poised to be at the heart of future therapeutic innovations.

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• Lima, T. C., de Paula, R. C. M., & de Almeida, J. S. (2022). In vitro antiviral activity of piperidine alkaloids from Senna spectabilis flowers on Chikungunya virus infection. Journal of Ethnopharmacology, 292, 115201.
• Rowland, M., Tovar, J. D., & Toll, L. (2006). A Novel Series of Piperidin-4-yl-1,3-Dihydroindol-2-ones as Agonist and Antagonist Ligands at the Nociceptin Receptor. Journal of Medicinal Chemistry, 49(17), 5252–5261.
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Structure-activity relationship (SAR) of 4-aryl-4-hydroxypiperidines

An In-Depth Technical Guide to the Structure-Activity Relationship (SAR) of 4-Aryl-4-Hydroxypiperidines

Introduction: The Enduring Scaffold of 4-Aryl-4-Hydroxypiperidines

The 4-aryl-4-hydroxypiperidine core is a privileged scaffold in medicinal chemistry, forming the structural foundation of numerous centrally active therapeutic agents, most notably potent analgesics.[1][2] Its rigid, chair-like conformation provides a reliable three-dimensional framework upon which key pharmacophoric elements can be precisely positioned to interact with target receptors, particularly opioid receptors.[3] The clinical and pharmacological significance of this scaffold, exemplified by drugs like pethidine and related fentanyl analogues, has driven extensive research into understanding how subtle structural modifications influence biological activity.

This guide offers a comprehensive exploration of the structure-activity relationships (SAR) of the 4-aryl-4-hydroxypiperidine class. Moving beyond a mere catalog of compounds, we will dissect the causal relationships between molecular architecture and pharmacological response. By examining the distinct roles of the N-substituent, the C4-aryl group, the C4-hydroxyl moiety, and the piperidine ring itself, this document aims to provide researchers and drug development professionals with a foundational understanding and actionable insights for the rational design of novel, potent, and selective therapeutic agents.

The Core Pharmacophore: A Triad of Receptor Interaction

The biological activity of 4-aryl-4-hydroxypiperidines, particularly as opioid receptor ligands, is largely dictated by a key triad of chemical features. This pharmacophore model provides a basis for understanding the SAR of this entire class of molecules.

The essential components are:

• A Basic Nitrogen (N1): At physiological pH, this nitrogen is protonated, forming a cationic center that engages in a critical ionic interaction with an anionic residue (e.g., Aspartic Acid) in the receptor binding pocket.[4]

• A C4-Aryl Group: This aromatic ring serves as a crucial hydrophobic element, participating in van der Waals and potentially pi-pi stacking interactions with aromatic residues within the receptor.

• A C4-Hydroxyl Group: This polar group acts as a hydrogen bond donor or acceptor, providing a key anchoring point that enhances affinity and can influence selectivity.[5]

The rigid piperidine ring acts as the scaffold, holding these three features in a specific spatial orientation necessary for effective receptor binding.

Core pharmacophore of 4-aryl-4-hydroxypiperidines.

Dissecting the SAR: A Positional Analysis

The potency, selectivity, and functional activity (agonist vs. antagonist) of these compounds can be finely tuned by modifying each component of the core structure.

The N-Substituent: Gateway to Potency

The substituent at the piperidine nitrogen (N1) is arguably the most critical determinant of high potency. Its primary role is to interact with a hydrophobic accessory binding pocket adjacent to the primary recognition site.

• Small Alkyl Groups: Simple N-methyl substitution often provides a baseline level of activity.

• Aralkyl Groups: The introduction of an aralkyl group, particularly a phenethyl moiety, dramatically increases potency.[6] This is a classic example of exploiting a hydrophobic pocket in the receptor. The two-carbon linker between the nitrogen and the phenyl ring is optimal for placing the aromatic ring in this pocket.[6]

• Other Substituents: A variety of N-substituents have been explored. Halogenated phenacyl groups have also demonstrated notable analgesic activity.[7][8]

N-Substituent (R1)	General Effect on Opioid Receptor Affinity	Rationale
-CH₃	Baseline to moderate affinity	Small group, limited interaction with accessory pockets.
-CH₂CH₂-Ph (Phenethyl)	High to very high affinity	Optimal length and hydrophobicity to engage a key accessory binding pocket.[6]
-CH₂-Ph (Benzyl)	Moderate to high affinity	Shorter linker, may not achieve optimal hydrophobic interaction compared to phenethyl.
-CO-CH₂-Ph (X) (Subst. Phenacyl)	Moderate to high affinity (Halogens)	Halogenated derivatives show significant activity, likely due to electronic and hydrophobic contributions.[9]

The C4-Aryl Group: Tuning Selectivity and Affinity

The C4-aryl group is fundamental for the initial hydrophobic interaction with the receptor. Modifications to this ring can significantly alter both affinity and selectivity across different receptor subtypes.

• Positional Isomers: For opioid activity, substitution at the meta (3') position of the aryl ring is often optimal.[5] This suggests a specific shape and orientation requirement for the binding pocket that accommodates this ring.

• Electronic Effects: The introduction of electron-withdrawing groups, such as halogens (e.g., chloro), frequently enhances analgesic activity.[10][11][12] This may be due to modulation of the electronic properties of the ring or favorable interactions within the pocket.

• Heterocyclic Replacements: Replacing the phenyl ring with other aromatic heterocycles is a common strategy to modulate properties like solubility, metabolism, and receptor selectivity.

C4-Aryl Substitution	General Effect on Opioid Receptor Affinity	Rationale
Phenyl (unsubstituted)	Baseline affinity	Core hydrophobic interaction.
3'-OH-Phenyl	Often enhances affinity/activity	The phenolic hydroxyl is a key feature in many classical opioids and can form additional hydrogen bonds.[5]
4'-Cl-Phenyl	Often enhances analgesic activity	The chloro group provides favorable hydrophobic and electronic interactions.[10][12]
2'- or 4'-OH-Phenyl	Typically less active than 3'-OH	Demonstrates the high positional selectivity of the receptor's hydrogen bonding capabilities.[5]

The C4-Hydroxyl Group: The Critical Anchor

The tertiary hydroxyl group at the C4 position is a key anchoring point, typically forming a hydrogen bond within the receptor.

• Hydrogen Bonding: The importance of this group is highlighted by studies where its replacement leads to a significant drop in affinity.[5]

• Bioisosteric Replacements: While critical, the hydroxyl group can sometimes be replaced by other hydrogen-bond-accepting groups to modulate properties. Successful bioisosteres include carbamate and carboxamide groups, which have been shown to maintain high affinity for opioid receptors.[5] The concept of bioisosteric replacement is a cornerstone of modern medicinal chemistry, aiming to improve a lead compound's physicochemical or pharmacokinetic properties while retaining its biological activity.[13][14][15]

• Stereochemistry: The C4 position is a stereocenter. The relative orientation of the hydroxyl and aryl groups (axial vs. equatorial in the piperidine chair conformation) is critical and can lead to dramatic differences in potency between stereoisomers.

The Piperidine Scaffold: Maintaining Conformational Rigidity

While less frequently modified, the piperidine ring itself plays a crucial role.

• Conformational Rigidity: It holds the key pharmacophoric elements in the correct low-energy spatial arrangement for receptor binding.

• Ring Substitution: Adding substituents to the piperidine ring, such as at the 3-position, can further refine selectivity and potency. For example, N-substituted trans-3,4-dimethyl-4-(3-hydroxyphenyl)piperidines have been shown to be potent opioid receptor antagonists.[16]

Experimental Methodologies: From Synthesis to Screening

A self-validating research program in this area requires robust and reproducible experimental protocols. Below are representative methodologies for the synthesis and evaluation of novel 4-aryl-4-hydroxypiperidines.

General Synthetic Route

A common and effective method to access this scaffold is through the addition of an organometallic reagent to a protected 4-piperidone precursor, followed by N-functionalization.

General synthetic workflow for 4-aryl-4-hydroxypiperidines.

Step-by-Step Protocol: Synthesis of N-Phenethyl-4-(4-chlorophenyl)-4-hydroxypiperidine

• Grignard Reaction: To a solution of 1-Boc-4-piperidone in anhydrous THF at 0°C, add a solution of 4-chlorophenylmagnesium bromide (1.2 equivalents) dropwise. Allow the reaction to warm to room temperature and stir for 12 hours.

• Work-up: Quench the reaction carefully with a saturated aqueous solution of NH₄Cl. Extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify the crude product by column chromatography to yield 1-Boc-4-(4-chlorophenyl)-4-hydroxypiperidine.

• Deprotection: Dissolve the purified intermediate in a 4M solution of HCl in 1,4-dioxane. Stir at room temperature for 4 hours. Concentrate the reaction mixture to dryness to obtain the hydrochloride salt of 4-(4-chlorophenyl)-4-hydroxypiperidine.

• N-Alkylation: To a solution of the hydrochloride salt and phenethyl bromide (1.1 equivalents) in DMF, add K₂CO₃ (3.0 equivalents). Heat the mixture to 80°C and stir for 16 hours. Cool to room temperature, dilute with water, and extract with ethyl acetate. Purify the crude product by column chromatography to yield the final compound.

In Vitro Evaluation: Competitive Radioligand Binding Assay

This assay is the gold standard for determining the affinity of a compound for its target receptor. It measures the ability of a test compound to displace a known high-affinity radiolabeled ligand.

Workflow for a competitive radioligand binding assay.

Step-by-Step Protocol: Mu-Opioid Receptor (MOR) Binding Assay

• Membrane Preparation: Homogenize CHO cells stably expressing the human mu-opioid receptor (hMOR) in ice-cold 50 mM Tris-HCl buffer (pH 7.4). Centrifuge at low speed to remove nuclei, then centrifuge the supernatant at high speed (e.g., 40,000 x g) to pellet the membranes. Resuspend the membrane pellet in fresh buffer.

• Assay: In a 96-well plate, combine:

  • 50 µL of test compound at various concentrations.

  • 50 µL of radioligand (e.g., [³H]-DAMGO at a final concentration of ~1 nM).

  • 100 µL of the membrane homogenate.

  • For non-specific binding, use a high concentration of a non-labeled ligand (e.g., 10 µM Naloxone).

• Incubation: Incubate the plate at 25°C for 60 minutes.

• Filtration: Rapidly filter the contents of each well through GF/B glass fiber filters using a cell harvester. Wash the filters three times with ice-cold buffer to remove unbound radioligand.

• Quantification: Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a liquid scintillation counter.

• Analysis: Plot the percentage of specific binding against the log concentration of the test compound. Use non-linear regression to determine the IC₅₀ value. Calculate the inhibition constant (Kᵢ) using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kᴅ), where [L] is the concentration of the radioligand and Kᴅ is its dissociation constant.

Conclusion and Future Perspectives

The 4-aryl-4-hydroxypiperidine scaffold is a testament to the power of core structures in drug discovery. The SAR is well-defined, indicating that high opioid receptor affinity is driven by a precise arrangement of a basic nitrogen, a C4-aryl group, and a C4-hydroxyl group, with the N1-substituent being a key modulator of potency.

Future research in this area is evolving beyond the pursuit of raw affinity. Key future directions include:

• Biased Agonism: Designing ligands that preferentially activate G-protein signaling pathways over β-arrestin recruitment, which may lead to potent analgesics with a reduced side-effect profile (e.g., less respiratory depression and constipation).[4]

• Allosteric Modulation: Developing compounds that bind to allosteric sites on the receptor, modulating the effect of endogenous or exogenous orthosteric ligands rather than competing with them.[17]

• Novel Bioisosteres: Exploring non-classical bioisosteric replacements for the core pharmacophoric elements to discover novel chemical space and improve ADME (Absorption, Distribution, Metabolism, and Excretion) properties.[18]

• Selectivity Profiling: Moving beyond opioid receptors to explore the utility of this scaffold for other CNS targets, such as nociceptin, sigma, or dopamine transporters, where derivatives have already shown activity.[19][20][21]

By leveraging the foundational SAR knowledge detailed in this guide, medicinal chemists are well-equipped to rationally design the next generation of 4-aryl-4-hydroxypiperidine-based therapeutics with improved efficacy, safety, and novel mechanisms of action.

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• Zaragoza, F., Stephen, S., et al. (2007). Synthesis and structure-activity relationships of 4-hydroxy-4-phenylpiperidines as nociceptin receptor ligands: Part 1. Bioorg Med Chem Lett. 2007 Jun 1;17(11):3023-7. [Link]

• Zaragoza, F., Stephen, S., et al. (2007). Synthesis and structure-activity relationships of 4-hydroxy-4-phenylpiperidines as nociceptin receptor ligands: Part 2. Bioorg Med Chem Lett. 2007 Jun 1;17(11):3028-33. [Link]

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4-(2-Methoxyphenyl)piperidin-4-ol mechanism of action speculation

An In-depth Technical Guide to the Speculated Mechanism of Action of 4-(2-Methoxyphenyl)piperidin-4-ol

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(2-Methoxyphenyl)piperidin-4-ol is a synthetic compound featuring a piperidine core, a structural motif prevalent in a vast array of pharmacologically active molecules. While the precise mechanism of action for this specific molecule is not yet elucidated in publicly available literature, its constituent chemical features—the 2-methoxyphenyl group, the piperidine ring, and the tertiary alcohol—provide a strong foundation for formulating well-grounded hypotheses about its potential biological targets and downstream effects. This guide synthesizes information from structurally analogous compounds to speculate on the most probable mechanisms of action for 4-(2-Methoxyphenyl)piperidin-4-ol and provides a comprehensive framework for the experimental validation of these hypotheses. The piperidine scaffold is a common feature in drugs targeting the central nervous system (CNS), and derivatives have shown a wide range of activities, including anticancer and antimicrobial effects.[1][2]

Structural Analysis and Pharmacophore Identification

The structure of 4-(2-Methoxyphenyl)piperidin-4-ol contains several key pharmacophoric elements that are likely to govern its interaction with biological targets:

• Piperidine Ring: This saturated heterocycle provides a rigid scaffold that can orient the other functional groups in a specific three-dimensional arrangement, which is crucial for receptor binding. The nitrogen atom can act as a proton acceptor or a basic center, forming ionic interactions with acidic residues in a binding pocket.

• 4-Hydroxyl Group: This functional group can act as both a hydrogen bond donor and acceptor, enabling strong interactions with polar residues in a target protein. Its position on the piperidine ring is analogous to the hydroxyl group in other 4-hydroxypiperidine derivatives known to interact with various receptors.[3]

• 2-Methoxyphenyl Group: The aromatic ring provides a scaffold for hydrophobic and pi-stacking interactions. The methoxy group at the ortho position can influence the conformation of the phenyl ring and can also participate in hydrogen bonding. The presence of a methoxyphenyl group is common in ligands for various CNS receptors.[4][5]

Hypothesized Mechanisms of Action

Based on the pharmacology of structurally related compounds, several plausible mechanisms of action for 4-(2-Methoxyphenyl)piperidin-4-ol can be proposed.

Serotonin (5-HT) Receptor Modulation

Numerous arylpiperidine and arylpiperazine derivatives are known to exhibit high affinity for various serotonin receptor subtypes.[6][7][8]

• Hypothesis: 4-(2-Methoxyphenyl)piperidin-4-ol acts as a modulator (agonist, antagonist, or inverse agonist) of one or more 5-HT receptor subtypes, such as 5-HT1A, 5-HT2A, or 5-HT7.

• Rationale: The (2-methoxyphenyl)piperazine moiety is a well-established pharmacophore for 5-HT1A receptor ligands.[5] Furthermore, N-substituted piperidine derivatives have been identified as potent 5-HT2A receptor inverse agonists.[7] The arylpiperazine structure is also associated with long-lasting inhibition of 5-HT7 receptors.[6]

Dopamine (DA) Transporter (DAT) Inhibition

The piperidine scaffold is a core component of several potent dopamine reuptake inhibitors.[4]

• Hypothesis: 4-(2-Methoxyphenyl)piperidin-4-ol inhibits the dopamine transporter, leading to increased synaptic dopamine levels.

• Rationale: Structural analogs containing the (2-methoxyphenyl)piperidine scaffold have been investigated for their potential as dopamine reuptake inhibitors.[4]

Sigma (σ) Receptor Binding

Aryl-substituted 4-hydroxypiperidines have been shown to be selective ligands for sigma receptors, particularly the σ1 subtype.[3]

• Hypothesis: 4-(2-Methoxyphenyl)piperidin-4-ol binds to sigma receptors, potentially acting as an agonist or antagonist.

• Rationale: The 4-(α-hydroxyphenyl)piperidine scaffold is a key feature of known selective σ1 receptor ligands.[3]

Adrenergic (α) Receptor Antagonism

Derivatives of (2-methoxyphenyl)piperazine have demonstrated antagonistic activity at α1-adrenergic receptors.[4][9]

• Hypothesis: 4-(2-Methoxyphenyl)piperidin-4-ol acts as an antagonist at α-adrenergic receptors.

• Rationale: Closely related methoxyphenyl-piperazine derivatives are known to possess α1-adrenergic antagonist activity.[4][9]

Enzyme Inhibition

Recent studies have implicated arylpiperidine derivatives as inhibitors of specific enzymes involved in neurological pathways.

• Hypothesis: 4-(2-Methoxyphenyl)piperidin-4-ol inhibits the activity of enzymes such as monoacylglycerol lipase (MAGL) or O-GlcNAcase (OGA).

• Rationale: Aryl formyl piperidine derivatives have been identified as inhibitors of MAGL, a target for antidepressant drugs.[10] Additionally, 4-(arylethynyl)piperidine derivatives are potent OGA inhibitors under investigation for Alzheimer's disease treatment.[11]

Experimental Validation Protocols

To systematically investigate the proposed mechanisms of action, a tiered approach involving in vitro and in vivo studies is recommended.

In Vitro Screening and Profiling

Objective: To determine the binding affinity and functional activity of 4-(2-Methoxyphenyl)piperidin-4-ol at the hypothesized molecular targets.

Experimental Workflow:

Caption: In vitro screening workflow for target identification.

Step-by-Step Methodologies:

• Primary Radioligand Binding Assays:

  • Protocol: Perform competitive binding assays using membranes from cells expressing the target receptors (e.g., 5-HT1A, 5-HT2A, 5-HT7, DAT, σ1, α1-adrenergic) and a specific radioligand.

  • Procedure: Incubate a fixed concentration of radioligand and cell membranes with increasing concentrations of 4-(2-Methoxyphenyl)piperidin-4-ol.

  • Data Analysis: Measure the displacement of the radioligand to determine the inhibitory constant (Ki) of the test compound.

  • Initial Panel:

    Target Class	Specific Receptors/Transporters
    Serotonin	5-HT1A, 5-HT2A, 5-HT2C, 5-HT6, 5-HT7
    Dopamine	D1, D2, D3, DAT
    Adrenergic	α1A, α1B, α1D, α2A, β1, β2

    | Sigma | σ1, σ2 |

• Enzyme Inhibition Assays:

  • Protocol: Utilize commercially available assay kits or established protocols to measure the inhibition of MAGL and OGA activity.

  • Procedure: Incubate the purified enzyme with its substrate in the presence of varying concentrations of 4-(2-Methoxyphenyl)piperidin-4-ol.

  • Data Analysis: Measure the formation of the product to calculate the half-maximal inhibitory concentration (IC50).

• Functional Assays:

  • Protocol: For targets identified in the binding assays, perform functional assays to determine the mode of action (agonist, antagonist, inverse agonist).

  • Examples:

    • GPCRs (e.g., 5-HT, Adrenergic receptors): Measure second messenger levels (e.g., cAMP for Gs/Gi-coupled receptors, inositol phosphate for Gq-coupled receptors).

    • Transporters (e.g., DAT): Use synaptosomes or cells expressing the transporter to measure the uptake of a radiolabeled substrate (e.g., [3H]dopamine).

  • Data Analysis: Generate dose-response curves to determine the half-maximal effective concentration (EC50) and maximal efficacy (Emax) for agonists, or the inhibitory constant (IC50 or Kb) for antagonists.

In Vivo Pharmacological Profiling

Objective: To evaluate the physiological and behavioral effects of 4-(2-Methoxyphenyl)piperidin-4-ol in relevant animal models.

Experimental Workflow:

Caption: In vivo workflow for mechanism of action validation.

Step-by-Step Methodologies:

• Pharmacokinetic (PK) Studies:

  • Protocol: Administer 4-(2-Methoxyphenyl)piperidin-4-ol to rodents via relevant routes (e.g., oral, intraperitoneal) and collect plasma and brain tissue at various time points.

  • Analysis: Use LC-MS/MS to determine key PK parameters, including bioavailability and brain-to-plasma ratio.

• Behavioral Models:

  • Rationale: Select behavioral models based on the in vitro findings.

  • Examples:

    In Vitro Finding	Potential Therapeutic Area	Relevant Behavioral Model(s)
    5-HT1A agonism / DAT inhibition	Depression	Forced Swim Test, Tail Suspension Test
    5-HT2A antagonism	Psychosis	Prepulse Inhibition, Amphetamine-induced Hyperlocomotion

    | σ1 agonism / OGA inhibition | Cognitive Disorders | Novel Object Recognition, Morris Water Maze |

• Neurochemical Studies:

  • Protocol: Use in vivo microdialysis in freely moving animals to measure changes in extracellular levels of neurotransmitters (e.g., dopamine, serotonin, norepinephrine) in specific brain regions (e.g., prefrontal cortex, striatum, hippocampus) following administration of 4-(2-Methoxyphenyl)piperidin-4-ol.

• Target Engagement Studies:

  • Protocol: Perform ex vivo receptor occupancy studies. Administer the compound to animals, followed by a radiolabeled ligand for the target of interest. Measure the displacement of the radioligand in brain tissue to determine the in vivo receptor occupancy.

Data Interpretation and Pathway Analysis

The integration of in vitro and in vivo data will be crucial for building a comprehensive understanding of the mechanism of action. For example, if 4-(2-Methoxyphenyl)piperidin-4-ol demonstrates high affinity for the 5-HT1A receptor as a partial agonist in vitro, and in vivo it increases hippocampal dopamine levels and shows antidepressant-like effects in the forced swim test, this would strongly support a 5-HT1A-mediated mechanism.

Potential Signaling Pathway (Hypothetical: 5-HT1A Agonism):

Caption: Hypothetical signaling pathway for 5-HT1A receptor agonism.

Conclusion

While the precise mechanism of action of 4-(2-Methoxyphenyl)piperidin-4-ol remains to be definitively established, its chemical structure strongly suggests potential interactions with key CNS targets, particularly serotonin and dopamine receptors/transporters, as well as sigma and adrenergic receptors. The proposed multi-tiered experimental approach, combining in vitro screening with in vivo behavioral and neurochemical studies, provides a robust framework for elucidating its pharmacological profile. The insights gained from such investigations will be invaluable for guiding its potential development as a novel therapeutic agent.

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An In-Depth Technical Guide to the Discovery of Novel 4-(2-Methoxyphenyl)piperidin-4-ol Analogs

Foreword: The Strategic Importance of the 4-Arylpiperidin-4-ol Scaffold

The piperidine ring is a foundational scaffold in medicinal chemistry, present in a vast array of pharmaceuticals and natural alkaloids.[1] Its conformational flexibility and ability to present substituents in well-defined spatial orientations make it a privileged structure for interacting with biological targets. Within this class, the 4-arylpiperidin-4-ol motif is of particular significance. This core structure is a key pharmacophore in a variety of centrally acting agents, including potent analgesics. The strategic placement of an aryl group and a hydroxyl moiety at the C4 position creates a tertiary alcohol, a feature that can profoundly influence receptor binding, selectivity, and pharmacokinetic properties. The 2-methoxyphenyl substitution, specifically, offers unique electronic and steric properties that can be exploited to fine-tune interactions with target receptors, making this class of analogs a fertile ground for the discovery of novel therapeutics for pain, seizure disorders, and neurodegenerative diseases.[2][3]

Part 1: Rationale and Design Principles

The fundamental principle behind the exploration of 4-(2-methoxyphenyl)piperidin-4-ol analogs is the systematic modification of the core scaffold to probe the chemical space around a biological target. The primary goals are to enhance potency, improve selectivity, and optimize absorption, distribution, metabolism, and excretion (ADME) properties.

The design of this analog library is predicated on several key hypotheses:

• Modulation of Lipophilicity: Alterations to the piperidine nitrogen and the aryl ring are expected to modulate the overall lipophilicity of the molecules, which is a critical determinant of blood-brain barrier permeability and off-target effects.

• Receptor Pocket Exploration: The introduction of various substituents will allow for the exploration of specific pockets within the target receptor's binding site. For instance, in opioid receptors, the piperidine nitrogen is known to interact with a key aspartate residue, and modifications can influence the nature of this interaction.[4]

• Conformational Constraint: The introduction of bulky groups or ring systems can restrict the conformational freedom of the molecule, locking it into a bioactive conformation and potentially increasing potency and selectivity.

Part 2: Synthetic Strategies and Execution

The synthesis of 4-(2-methoxyphenyl)piperidin-4-ol analogs is a multi-step process that requires careful planning and execution. The general approach involves the construction of the core piperidin-4-one, followed by the introduction of the aryl group and subsequent derivatization.

Core Synthesis: A Representative Pathway

A common and effective method for the synthesis of the 4-(2-methoxyphenyl)piperidin-4-ol core involves a Grignard reaction with a protected piperidin-4-one. This approach offers high yields and allows for the introduction of a wide variety of aryl groups.[5]

General synthetic workflow for analog production.

Detailed Experimental Protocol: Synthesis of 4-(2-Methoxyphenyl)piperidin-4-ol

The following protocol is a self-validating system, with clear checkpoints and expected outcomes.

Step 1: Grignard Reagent Formation

• Preparation: Under an inert atmosphere (Argon or Nitrogen), add magnesium turnings (1.2 eq) to a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer.

• Initiation: Add a small crystal of iodine to activate the magnesium. Add a small portion of a solution of 2-bromoanisole (1.0 eq) in anhydrous tetrahydrofuran (THF) to the flask.

• Reaction: Once the reaction initiates (as evidenced by heat evolution and disappearance of the iodine color), add the remaining 2-bromoanisole solution dropwise to maintain a gentle reflux.

• Completion: After the addition is complete, continue to stir the reaction mixture at reflux for 1-2 hours to ensure complete formation of the Grignard reagent. The solution should be a cloudy grey or brown.

Step 2: Grignard Addition

• Cooling: Cool the Grignard reagent to 0 °C in an ice bath.

• Addition of Ketone: Slowly add a solution of N-benzyl-piperidin-4-one (0.9 eq) in anhydrous THF to the Grignard reagent via the dropping funnel. Maintain the temperature below 10 °C.

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and stir for 12-16 hours.

• Quenching: Carefully quench the reaction by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride at 0 °C.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude N-benzyl-4-(2-methoxyphenyl)piperidin-4-ol.

Step 3: Deprotection

• Reaction Setup: Dissolve the crude product from Step 2 in methanol. Add 10% Palladium on carbon (0.1 eq by weight).

• Hydrogenation: Purge the reaction vessel with hydrogen gas and maintain a hydrogen atmosphere (balloon pressure is typically sufficient) while stirring vigorously for 16-24 hours.

• Workup: Filter the reaction mixture through a pad of Celite to remove the catalyst. Wash the Celite pad with methanol. Concentrate the filtrate under reduced pressure to yield the 4-(2-methoxyphenyl)piperidin-4-ol core.

Step 4: N-Alkylation (Example Derivatization)

• Reaction Setup: Dissolve the core compound (1.0 eq) in acetonitrile. Add potassium carbonate (3.0 eq) and the desired alkyl halide (e.g., ethyl bromide, 1.2 eq).

• Reaction: Stir the mixture at 60 °C for 8-12 hours.

• Workup: Cool the reaction, filter off the solids, and concentrate the filtrate. Purify the residue by column chromatography on silica gel to obtain the final N-alkylated analog.

Part 3: Comprehensive Pharmacological Evaluation

A multi-tiered screening approach is essential to characterize the biological activity of the newly synthesized analogs. This process begins with high-throughput in vitro assays and progresses to more complex in vivo models for the most promising candidates.

Tiered workflow for pharmacological evaluation.

In Vitro Protocol: Mu-Opioid Receptor (MOR) Binding Assay

This competitive radioligand binding assay determines the affinity of the test compounds for the mu-opioid receptor.[6]

Materials:

• Receptor Source: Commercially available cell membranes from HEK293 cells stably expressing the human mu-opioid receptor (hMOR).

• Radioligand: [³H]-DAMGO (a potent and selective MOR agonist).

• Non-specific Binding Control: Naloxone (a non-selective opioid antagonist).

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

Procedure:

• Plate Setup: In a 96-well plate, set up triplicate wells for each condition: Total Binding, Non-specific Binding, and each concentration of the test compound.

• Reagent Addition:

  • Total Binding: Add 50 µL of assay buffer.

  • Non-specific Binding: Add 50 µL of 10 µM Naloxone.[7]

  • Test Compound: Add 50 µL of the test compound at various concentrations (typically a serial dilution from 10 µM to 0.1 nM).

• Radioligand Addition: Add 50 µL of [³H]-DAMGO (at a final concentration near its Kd, e.g., 0.5 nM) to all wells.[7]

• Receptor Addition: Add 100 µL of the hMOR cell membrane suspension (typically 10-20 µg of protein per well) to all wells. The final assay volume is 200 µL.

• Incubation: Incubate the plate at room temperature for 120 minutes to allow the binding to reach equilibrium.[6][7]

• Filtration: Rapidly harvest the contents of each well onto a glass fiber filter mat using a cell harvester. This separates the receptor-bound radioligand from the unbound.

• Washing: Wash the filters multiple times with ice-cold assay buffer to remove any remaining unbound radioligand.

• Scintillation Counting: Place the filter discs into scintillation vials, add scintillation cocktail, and quantify the radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Plot the percentage of specific binding against the logarithm of the test compound concentration. Determine the IC50 (the concentration of the compound that inhibits 50% of the specific binding) using non-linear regression. Calculate the Ki (inhibition constant) using the Cheng-Prusoff equation.

In Vivo Protocol: Maximal Electroshock (MES) Seizure Model

The MES test is a well-established model for generalized tonic-clonic seizures and is used to identify compounds that prevent seizure spread.[8][9]

Animals: Male Swiss albino mice (20-25 g).

Procedure:

• Compound Administration: Administer the test compound intraperitoneally (i.p.) at various doses (e.g., 10, 30, 100 mg/kg) to different groups of mice. A vehicle control group receives only the vehicle.

• Pre-treatment Time: Allow for a pre-treatment period (e.g., 30 or 60 minutes) for the compound to be absorbed and distributed.

• Anesthesia and Electrode Placement: Apply a drop of a local anesthetic (e.g., 0.5% tetracaine hydrochloride) to the corneas of each mouse. Place corneal electrodes on the eyes.[10]

• Stimulation: Deliver a supramaximal electrical stimulus (e.g., 50 mA, 60 Hz for 0.2 seconds) through the corneal electrodes.[8][10]

• Observation: Immediately observe the mouse for the presence or absence of the tonic hindlimb extension phase of the seizure. Abolition of this phase is considered protection.[10]

• Data Analysis: Calculate the percentage of mice protected at each dose. Determine the ED50 (the dose that protects 50% of the animals) using probit analysis.

Part 4: Elucidating the Structure-Activity Relationship (SAR)

The data gathered from the pharmacological evaluation of a series of analogs allows for the development of a structure-activity relationship (SAR). The SAR provides critical insights into which structural features are essential for activity and which can be modified to improve the compound's profile.

Key structural elements for SAR analysis.

Key SAR Insights for Piperidine-Based Analgesics

Based on extensive research in this area, several general SAR trends can be hypothesized for the 4-(2-methoxyphenyl)piperidin-4-ol scaffold, particularly concerning analgesic activity at opioid receptors.[2][11]

• The Piperidine Nitrogen (N1): This is a critical interaction point. Small, basic alkyl groups (e.g., methyl, ethyl) are often optimal for potent agonist activity. Larger or more complex substituents can decrease potency or introduce antagonist properties.[3]

• The 4-Aryl Group: The nature and position of substituents on the phenyl ring are crucial. The 2-methoxy group is a key feature of the parent scaffold. Additional substitutions can fine-tune activity. Electron-withdrawing groups may decrease potency, while small lipophilic groups in other positions could enhance it by exploring hydrophobic pockets in the receptor.

• The 4-Hydroxyl Group: This group is often essential for activity, likely participating in a hydrogen bond network within the receptor binding site. Esterification or removal of this group typically leads to a significant loss of potency.

• Stereochemistry: The stereocenter at C4 can be critical. It is common for one enantiomer to be significantly more potent than the other, highlighting the importance of a specific three-dimensional arrangement for optimal receptor interaction.[2]

Data Summary: Hypothetical SAR Table

The following table illustrates how SAR data for a series of analogs might be presented.

Compound ID	N-Substituent (R1)	4-Aryl Substituent (R2)	MOR Ki (nM)	MES ED50 (mg/kg)
Core	-H	2-OCH3	150.5	>100
Analog-01	-CH3	2-OCH3	5.2	45.3
Analog-02	-CH2CH3	2-OCH3	2.8	32.1
Analog-03	-CH2-Ph	2-OCH3	45.7	89.5
Analog-04	-CH2CH3	2-OCH3, 5-Cl	1.5	25.8
Analog-05	-CH2CH3	2,5-(OCH3)2	8.9	60.7

This is representative data and does not reflect actual experimental results.

Part 5: Concluding Remarks and Future Directions

The systematic exploration of 4-(2-methoxyphenyl)piperidin-4-ol analogs represents a validated and promising strategy for the discovery of novel central nervous system agents. The insights gained from SAR studies provide a roadmap for the rational design of next-generation compounds with enhanced potency, selectivity, and improved safety profiles.

Future work in this area should focus on:

• Elucidation of Mechanism of Action: For promising compounds, detailed studies to confirm their mechanism of action at the molecular level are essential. This includes investigating their effects on downstream signaling pathways.[6]

• Pharmacokinetic Profiling: A comprehensive evaluation of the ADME properties of lead compounds is necessary to assess their drug-like potential.

• In-depth Toxicology Studies: Rigorous safety and toxicology studies are required before any compound can be considered for clinical development.

• Exploration of Novel Therapeutic Areas: While analgesia and anticonvulsant activity are primary targets, the neuroprotective potential of these compounds should be more thoroughly investigated in models of neurodegenerative diseases like Parkinson's or Alzheimer's disease.[12][13]

By integrating rational design, efficient synthesis, and rigorous pharmacological testing, the 4-(2-methoxyphenyl)piperidin-4-ol scaffold will continue to be a valuable source of new medicines to address unmet medical needs.

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• Casy, A. F., Hassan, M. M., Simmonds, A. B., & Staniforth, D. (1969). Structure-activity relations in analgesics based on 4-anilinopiperidine. Journal of Pharmacy and Pharmacology, 21(7), 434-440. Retrieved from [Link]

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An In-Depth Technical Guide to the Synthesis and Properties of 2-(Piperidin-4-yl)anisole

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the 4-Arylpiperidine Scaffold

The piperidine ring is a cornerstone in medicinal chemistry, recognized as a privileged scaffold due to its prevalence in a vast array of pharmaceuticals and biologically active compounds.[1][2] Its conformational flexibility and ability to engage in diverse molecular interactions make it a highly sought-after component in the design of novel therapeutics.[2] Among the various classes of piperidine-containing molecules, the 4-arylpiperidine motif has garnered significant attention. This structural framework is a key feature in drugs targeting the central nervous system (CNS), including analgesics, antipsychotics, and antidepressants.[1][3] 2-(Piperidin-4-yl)anisole, also known as 4-(2-methoxyphenyl)piperidine, embodies this important structural class and serves as a valuable building block and a pharmacophore for exploring new therapeutic agents. This guide provides a comprehensive overview of its synthesis, physicochemical properties, and pharmacological potential.

Synthesis of 2-(Piperidin-4-yl)anisole: A Strategic Approach

The synthesis of 2-(Piperidin-4-yl)anisole can be strategically approached through a multi-step process that is both logical and adaptable. A common and effective strategy involves the initial construction of the corresponding aromatic precursor, 4-(2-methoxyphenyl)pyridine, followed by the reduction of the pyridine ring to the desired piperidine.

Part 1: Synthesis of the Pyridine Precursor: 4-(2-Methoxyphenyl)pyridine

A plausible and adaptable method for the synthesis of 4-(2-methoxyphenyl)pyridine involves a condensation reaction to form a chalcone-like intermediate, which then undergoes cyclization to form the pyridine ring. This approach offers the flexibility to introduce various substituents on both the phenyl and pyridine rings.

Conceptual Workflow for 4-(2-methoxyphenyl)pyridine Synthesis

Caption: Synthetic pathway to 4-(2-methoxyphenyl)pyridine.

Experimental Protocol: Synthesis of 4-(2-Methoxyphenyl)pyridine

This protocol is adapted from a similar synthesis of a substituted terpyridine.[4]

• Reaction Setup: In a round-bottom flask, dissolve 2-methoxybenzaldehyde (1.0 equivalent) in ethanol and cool the solution to 0°C in an ice bath.

• Chalcone Formation: To the cooled solution, add a solution of 2-acetylpyridine (1.0 equivalent) in ethanol containing sodium hydroxide (a catalytic amount). Stir the reaction mixture at 0°C for 2 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Pyridine Ring Formation: To the reaction mixture containing the chalcone-like intermediate, add a 25% aqueous ammonia solution. Allow the reaction to warm to room temperature and stir for 18 hours.

• Workup and Purification: The resulting precipitate is collected by filtration, washed with water and a 1:1 water-ethanol mixture, and then dried under vacuum. The crude product can be further purified by recrystallization from methanol to yield 4-(2-methoxyphenyl)pyridine.

Part 2: Reduction of the Pyridine Ring to Piperidine

The final step in the synthesis of 2-(Piperidin-4-yl)anisole is the catalytic hydrogenation of the 4-(2-methoxyphenyl)pyridine precursor. This reduction is a well-established and efficient method for converting pyridines to piperidines.[5][6]

Conceptual Workflow for the Hydrogenation Step

Caption: Catalytic hydrogenation to the final product.

Experimental Protocol: Catalytic Hydrogenation

This protocol is based on a general procedure for the hydrogenation of substituted pyridines.[5]

• Reaction Setup: In a high-pressure reactor, dissolve 4-(2-methoxyphenyl)pyridine (1.0 equivalent) in glacial acetic acid.

• Catalyst Addition: Add a catalytic amount of platinum(IV) oxide (PtO₂, Adam's catalyst).

• Hydrogenation: Seal the reactor and pressurize with hydrogen gas to 50-70 bar. Stir the reaction mixture at room temperature for 6-10 hours, or until hydrogen uptake ceases.

• Workup and Purification: After the reaction is complete, carefully vent the reactor and filter the mixture through a pad of Celite to remove the catalyst. The filtrate is then neutralized with a saturated sodium bicarbonate solution and extracted with ethyl acetate. The combined organic layers are dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product can be purified by column chromatography on silica gel to afford 2-(Piperidin-4-yl)anisole.

Physicochemical and Spectroscopic Properties

A thorough understanding of the physicochemical properties of 2-(Piperidin-4-yl)anisole is crucial for its application in drug discovery and development.

Table 1: Physicochemical Properties of 2-(Piperidin-4-yl)anisole

Property	Value	Source
Molecular Formula	C₁₂H₁₇NO	[7][8]
Molecular Weight	191.27 g/mol	[7][8]
Appearance	White to off-white solid (hydrochloride salt)	[9]
Storage Temperature	Room temperature, keep dry and cool (hydrochloride salt)	[9]
XLogP3	2.5	[7]
Hydrogen Bond Donor Count	1	[7]
Hydrogen Bond Acceptor Count	2	[7]
Rotatable Bond Count	2	[7]

Spectroscopic Characterization

• ¹H NMR: The proton NMR spectrum is expected to show signals for the aromatic protons of the anisole ring, a singlet for the methoxy group protons, and multiplets for the protons on the piperidine ring.

• ¹³C NMR: The carbon NMR spectrum will display signals for the aromatic carbons, the methoxy carbon, and the carbons of the piperidine ring.

• IR Spectroscopy: The infrared spectrum should exhibit characteristic absorptions for N-H stretching (for the secondary amine), C-H stretching (aromatic and aliphatic), C=C stretching of the aromatic ring, and C-O stretching of the anisole ether linkage.

• Mass Spectrometry: The mass spectrum will show a molecular ion peak corresponding to the molecular weight of the compound, along with characteristic fragmentation patterns.

Pharmacological Profile and Potential Applications

The 4-arylpiperidine scaffold is a well-established pharmacophore with a wide range of biological activities.[1][3] Derivatives of this class have shown affinity for various receptors in the central nervous system, highlighting their potential for the treatment of neurological and psychiatric disorders.

Potential Biological Targets and Activities

• Serotonin Receptors: Structure-activity relationship (SAR) studies on a series of 4-arylpiperidines have identified compounds with significant agonist activity at the 5-HT₂C receptor.[10] This receptor is implicated in the regulation of mood, appetite, and cognition, making it a target for antidepressants and anxiolytics.

• Opioid Receptors: The 4-arylpiperidine core is a key structural feature of many opioid analgesics. SAR studies of related trans-3,4-dimethyl-4-arylpiperidine derivatives have demonstrated high affinity for opioid receptors.[9]

• Histamine H3 Receptors: N-aryl-piperidine derivatives have been designed and synthesized as potent agonists for the human histamine H3 receptor, which is involved in regulating neurotransmitter release in the CNS.[11]

• Enzyme Inhibition: Certain 4-substituted piperidine derivatives have been investigated as inhibitors of enzymes such as cathepsin S, which is involved in immune responses.[7]

Future Directions in Research and Development

The versatile nature of the 2-(piperidin-4-yl)anisole scaffold makes it an attractive starting point for the development of new therapeutic agents. Further research could focus on:

• Lead Optimization: Systematic modification of the anisole and piperidine rings to improve potency, selectivity, and pharmacokinetic properties for specific biological targets.

• Exploration of New Biological Targets: Screening 2-(piperidin-4-yl)anisole and its derivatives against a broader range of receptors and enzymes to uncover novel therapeutic applications.

• In Vivo Studies: Evaluation of promising derivatives in animal models of disease to assess their efficacy and safety profiles.

Logical Relationship of Pharmacological Potential

Caption: Potential pharmacological pathways for 2-(Piperidin-4-yl)anisole.

Conclusion

2-(Piperidin-4-yl)anisole is a valuable chemical entity with a straightforward synthetic pathway and a promising, albeit largely unexplored, pharmacological profile. Its structural similarity to known bioactive molecules makes it a compelling candidate for further investigation in the quest for novel therapeutics. This technical guide provides a solid foundation for researchers to embark on the synthesis and evaluation of this and related compounds, contributing to the advancement of medicinal chemistry and drug discovery.

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Protocols & Analytical Methods

Application Note: Synthesis of 4-(2-Methoxyphenyl)piperidin-4-ol via Grignard Reaction

Abstract

This document provides a comprehensive guide for the synthesis of 4-(2-Methoxyphenyl)piperidin-4-ol, a valuable intermediate in the development of novel therapeutics.[1] The protocol details the preparation of the Grignard reagent, 2-methoxyphenylmagnesium bromide, and its subsequent nucleophilic addition to a protected 4-piperidone derivative. This application note emphasizes safety, mechanistic understanding, and practical considerations for achieving a high yield of the desired tertiary alcohol. Detailed experimental procedures, purification techniques, and analytical characterization are provided for researchers in organic synthesis and medicinal chemistry.

Introduction: The Significance of 4-Aryl-4-piperidinols

The 4-aryl-4-piperidinol scaffold is a privileged structure in medicinal chemistry, appearing in a wide array of biologically active compounds.[1] These molecules have shown promise as, for example, dual Na+ and Ca2+ channel blockers, which could be useful in treating ischemic diseases.[1] The specific target of this protocol, 4-(2-Methoxyphenyl)piperidin-4-ol, serves as a key building block for more complex molecular architectures. Its synthesis via the Grignard reaction is a classic yet powerful method for carbon-carbon bond formation.

The core of this synthesis is the Grignard reaction, a Nobel Prize-winning discovery by Victor Grignard.[2] This organometallic reaction involves the addition of an organomagnesium halide (the Grignard reagent) to a carbonyl group, in this case, the ketone of 4-piperidone.[2] The result is the formation of a new carbon-carbon bond and, after an acidic workup, a tertiary alcohol.[2]

Mechanistic Insight: The Grignard Reaction

The synthesis proceeds in two main stages: the formation of the Grignard reagent and the subsequent nucleophilic addition to the ketone.

2.1. Formation of 2-Methoxyphenylmagnesium Bromide:

This step involves the reaction of 2-bromoanisole with magnesium metal in an anhydrous ether solvent, typically tetrahydrofuran (THF).[3] The magnesium inserts into the carbon-bromine bond, creating the highly reactive organomagnesium species.

2.2. Nucleophilic Addition to 4-Piperidone:

The Grignard reagent is a potent nucleophile and a strong base.[2] The carbon atom bound to magnesium attacks the electrophilic carbonyl carbon of the N-protected 4-piperidone. This forms a magnesium alkoxide intermediate. A subsequent acidic workup protonates the alkoxide to yield the final tertiary alcohol product.[4]

Experimental Workflow and Logic

The following diagram illustrates the overall workflow for the synthesis of 4-(2-Methoxyphenyl)piperidin-4-ol.

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Grignard reaction for 4-aryl-4-hydroxypiperidine synthesis

An Application Guide to the Synthesis of 4-Aryl-4-Hydroxypiperidines via the Grignard Reaction

Abstract

The 4-aryl-4-hydroxypiperidine scaffold is a privileged structural motif in modern medicinal chemistry, forming the core of numerous therapeutic agents. Its synthesis is a critical operation for drug discovery and development professionals. This comprehensive application note provides an in-depth guide to the synthesis of these valuable compounds using the Grignard reaction, one of the most robust methods for carbon-carbon bond formation. We will explore the underlying mechanistic principles, provide a detailed, field-proven experimental protocol, and offer a comprehensive troubleshooting guide to empower researchers to achieve high-yield, reproducible results.

Introduction: The Significance of the 4-Aryl-4-Hydroxypiperidine Moiety

The piperidine ring is a ubiquitous feature in pharmaceuticals and natural products, prized for its ability to confer favorable pharmacokinetic properties.[1][2] When substituted at the 4-position with both an aryl group and a hydroxyl group, the resulting tertiary alcohol becomes a key pharmacophore in a diverse range of biologically active molecules. This includes analgesics, antipsychotics, and calcium channel blockers.[3] The precise and efficient construction of this quaternary center is therefore a paramount challenge in synthetic chemistry.

The Grignard reaction, the addition of an organomagnesium halide to a carbonyl compound, stands as a classic and highly effective method for creating tertiary alcohols.[4][5] This guide details the application of this reaction to N-protected 4-piperidones, offering a reliable pathway to the 4-aryl-4-hydroxypiperidine core structure.

Mechanistic Rationale and Strategic Considerations

The synthesis is fundamentally a nucleophilic addition of an aryl Grignard reagent to the electrophilic carbonyl carbon of an N-protected 4-piperidone. The reaction proceeds through a well-understood mechanism, but success hinges on careful control of reaction parameters to favor the desired pathway over potential side reactions.

The Core Reaction Mechanism

The reaction is initiated by the nucleophilic attack of the carbanionic carbon of the arylmagnesium halide (Ar-MgX) on the carbonyl carbon of the piperidone. This addition breaks the C=O π-bond, forming a tetrahedral magnesium alkoxide intermediate. A subsequent aqueous acidic workup (quenching) protonates the alkoxide to yield the final tertiary alcohol product.[6][7]

The Critical Role of the Nitrogen Protecting Group

The piperidine nitrogen is a nucleophilic and basic site that can interfere with the Grignard reagent. Therefore, protection with a suitable group is mandatory. The tert-butyloxycarbonyl (Boc) group is an ideal choice for this transformation for several key reasons:

• Stability: It is exceptionally stable under the strongly basic and nucleophilic conditions of the Grignard reaction.

• Steric Hindrance: The bulk of the Boc group can help to direct the approach of the Grignard reagent.

• Facile Removal: It is readily cleaved under acidic conditions (e.g., with trifluoroacetic acid or HCl) that are typically compatible with the final product, allowing for subsequent functionalization of the nitrogen.[8]

Potential Side Reactions and Mitigation Strategies

While robust, the Grignard reaction is not without potential complications. Understanding these side reactions is key to optimizing the synthesis.

• Enolization: The Grignard reagent is a strong base and can deprotonate the α-protons of the piperidone, forming a magnesium enolate.[4][9] This is non-productive and results in the recovery of starting material after workup.

  • Mitigation: Performing the addition at low temperatures (e.g., -78 °C to 0 °C) significantly disfavors the enolization pathway relative to the desired nucleophilic addition.[9]

• Reduction: If the Grignard reagent possesses β-hydrogens, it can act as a hydride source, reducing the ketone to a secondary alcohol. This is generally less of a concern with simple aryl Grignards like phenylmagnesium bromide.[4][9]

• Wurtz Coupling: The Grignard reagent can react with unreacted aryl halide in the reaction mixture to form a biaryl byproduct (e.g., biphenyl).[9]

  • Mitigation: This is minimized by the slow, controlled addition of the aryl halide to the magnesium turnings during the preparation of the Grignard reagent, ensuring the halide is consumed as it is added.[9]

Caption: Overall synthetic workflow for 4-aryl-4-hydroxypiperidine synthesis.

Detailed Experimental Protocol

This protocol describes the synthesis of tert-butyl 4-(4-fluorophenyl)-4-hydroxypiperidine-1-carboxylate, a common intermediate, as a representative example.

Materials and Equipment

Reagent/Material	Grade	Key Considerations
Magnesium Turnings	99.5%+	Fresh, shiny surface is critical.
1-Bromo-4-fluorobenzene	Anhydrous, 99%+	Must be free of moisture and acidic impurities.
N-Boc-4-piperidone	98%+	Store in a desiccator.
Tetrahydrofuran (THF)	Anhydrous, >99.9%	Use from a freshly opened bottle or solvent purifier.
Iodine	Crystal, ACS grade	For magnesium activation.
Saturated aq. Ammonium Chloride	Reagent Grade	For quenching the reaction.
Ethyl Acetate	ACS Grade	For extraction.
Anhydrous Sodium/Magnesium Sulfate	Reagent Grade	For drying organic layers.
Equipment
Three-neck round-bottom flasks	Must be flame- or oven-dried prior to use.
Condenser, Dropping Funnel	Must be flame- or oven-dried prior to use.
Magnetic Stirrer, Inert Gas Line	Nitrogen or Argon.
Syringes and Needles	Oven-dried.

Step 1: Preparation of 4-Fluorophenylmagnesium Bromide (Grignard Reagent)

Causality Check: This step is highly moisture-sensitive. The success of the entire synthesis depends on the successful formation of the Grignard reagent. All glassware must be scrupulously dried and the reaction must be maintained under an inert atmosphere to prevent quenching by water or oxygen.[10]

• Assemble a flame-dried three-neck flask equipped with a magnetic stir bar, a condenser, and a rubber septum under a positive pressure of nitrogen or argon.

• Add magnesium turnings (1.2 equivalents) to the flask.

• Briefly heat the magnesium turnings under vacuum with a heat gun and then backfill with inert gas. This helps to remove any adsorbed water.

• Add a single crystal of iodine. The flask may be gently warmed. The disappearance of the purple/brown iodine color is a visual indicator of magnesium activation.[9]

• In a separate flame-dried flask, prepare a solution of 1-bromo-4-fluorobenzene (1.0 equivalent) in anhydrous THF.

• Add a small portion (~10%) of the aryl bromide solution to the activated magnesium turnings. An exothermic reaction (gentle refluxing) should initiate. If it does not, gentle warming may be required.

• Once initiated, add the remaining aryl bromide solution dropwise via a dropping funnel at a rate that maintains a gentle reflux.[9]

• After the addition is complete, continue to stir the grey, cloudy mixture at reflux for an additional 30-60 minutes to ensure complete formation of the reagent.

Step 2: Addition to N-Boc-4-piperidone

Causality Check: The addition is performed at low temperature (-78 °C) to maximize selectivity for the 1,2-addition over competing side reactions like enolization. The slow, dropwise addition of the Grignard reagent prevents a dangerous exotherm and localized high concentrations that could promote side products.[8][9]

• In a separate, flame-dried three-neck flask under an inert atmosphere, dissolve N-Boc-4-piperidone (1.0 equivalent relative to the starting aryl bromide) in anhydrous THF.

• Cool this solution to -78 °C using a dry ice/acetone bath.

• Slowly add the freshly prepared Grignard reagent solution (from Step 1) to the cooled piperidone solution via a cannula or dropping funnel over 30-45 minutes.

• Stir the reaction mixture at -78 °C for 2 hours.

• Remove the cooling bath and allow the reaction to slowly warm to room temperature. Stir overnight to ensure the reaction proceeds to completion.

Step 3: Work-up and Purification

• Cool the reaction mixture to 0 °C in an ice bath.

• Quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride solution. This will protonate the alkoxide and neutralize any remaining Grignard reagent. A white precipitate (magnesium salts) will form.

• Allow the mixture to warm to room temperature and stir for 15 minutes.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (3 x volume).[9]

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes as the eluent, to afford the pure tert-butyl 4-(4-fluorophenyl)-4-hydroxypiperidine-1-carboxylate.

Troubleshooting and Optimization

Issue	Probable Cause(s)	Recommended Solution(s)
Grignard reaction fails to initiate.	Inactive magnesium surface (oxide layer); presence of moisture in glassware or solvent.	Activate magnesium by crushing turnings or using an initiator like iodine or 1,2-dibromoethane.[9] Ensure all glassware is rigorously flame-dried under vacuum and all solvents are anhydrous.
Low yield of the final product.	Incomplete Grignard formation; enolization of the piperidone; reaction temperature too high during addition.	Consider titrating the Grignard reagent to determine its exact concentration before addition.[9] Ensure the addition is performed at low temperature (-78 °C to 0 °C) and the reaction is not allowed to warm too quickly.[9] Use a slight excess (1.1-1.5 eq) of Grignard reagent.[10]
Significant byproduct formation.	Wurtz coupling (biaryl formation); reduction of the ketone.	For Wurtz coupling, ensure slow, dropwise addition of aryl halide during Grignard preparation.[9] Reduction is less common with aryl Grignards but can be minimized by maintaining low temperatures.
Recovery of starting piperidone.	Ineffective Grignard reagent; significant enolization.	Re-verify the quality and concentration of the Grignard reagent. Lower the addition temperature further to favor nucleophilic attack over deprotonation.[4][9]

Experimental Workflow Diagram

Caption: Step-by-step experimental workflow for the Grignard synthesis.

References

• BenchChem. (2025). Synthesis of 4-Aryl-4-Hydroxypiperidines via Grignard Reaction. BenchChem Technical Support Center.
• Ogunbadeniyi, A. M., & Adejare, A. (2002). Syntheses of uorinated phencyclidine analogs. Journal of Fluorine Chemistry, 114, 39-42.

• Shariat-Madar, Z., et al. (2006). Synthesis and Determination of Chronic and Acute Thermal and Chemical Pain Activities of a New Derivative of Phencyclidine in Rats. Iranian Journal of Pharmaceutical Research, 5(4), 269-275. [Link]

• Beagle, J. Q. PCP synthesis and effects: table of contents. Erowid. [Link]

• BenchChem. (2025). An In-Depth Technical Guide to the Synthesis of 4-(4-fluorophenyl)-4-hydroxypiperidine. BenchChem.
• Allen, A. C., & Laing, R. R. (1993). Forensic implications of the synthesis of phencyclidine and its analogs.
• BenchChem. (2025). Side-product formation in the synthesis of 4-aryl-4-hydroxypiperidines. BenchChem Technical Support Center.

• Master Organic Chemistry. (2015). Reactions of Grignard Reagents. [Link]

• Organic Chemistry Portal. Grignard Reaction. [Link]

• Chemistry Steps. The Grignard Reaction Mechanism. [Link]

• Al-Mughaid, H., et al. (2005). Synthesis and pharmacological activity of 4-(4'-(chlorophenyl)-4-hydroxypiperidine) derivatives. Chemical & Pharmaceutical Bulletin, 53(1), 64-66. [Link]

• ResearchGate. (2025). Recent Advances in the Synthesis of Piperidines: Functionalization of Preexisting Ring Systems. [Link]

• Opanasenko, M. V., & Riabukhin, S. V. (2020). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules, 25(17), 3966. [Link]

• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons.

• Nature Communications. (2025). Unmasking the halide effect in diastereoselective Grignard reactions applied to C4´ modified nucleoside synthesis. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications [mdpi.com]
• 3. Synthesis and pharmacological activity of 4-(4'-(chlorophenyl)-4-hydroxypiperidine) derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Grignard Reaction [organic-chemistry.org]
• 5. Unmasking the halide effect in diastereoselective Grignard reactions applied to C4´ modified nucleoside synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. The Grignard Reaction Mechanism - Chemistry Steps [chemistrysteps.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Comprehensive 1D and 2D NMR Characterization of 4-(2-Methoxyphenyl)piperidin-4-ol

Introduction

4-(2-Methoxyphenyl)piperidin-4-ol is a tertiary alcohol derivative of piperidine, a ubiquitous scaffold in medicinal chemistry. As a key intermediate in the synthesis of various pharmacologically active compounds, its unambiguous structural confirmation is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful technique for the complete structural elucidation of such organic molecules in solution. This application note provides a detailed guide to the ¹H and ¹³C NMR characterization of 4-(2-Methoxyphenyl)piperidin-4-ol, including standardized protocols for data acquisition and an in-depth analysis of the expected spectral features. The methodologies and interpretations presented herein are designed to serve as a robust reference for researchers in synthetic chemistry, pharmacology, and drug development.

The structural complexity of 4-(2-Methoxyphenyl)piperidin-4-ol, with its distinct aromatic and saturated heterocyclic moieties, gives rise to a nuanced NMR profile. A thorough analysis, supported by two-dimensional (2D) NMR techniques such as COSY, HSQC, and HMBC, is essential for the definitive assignment of all proton and carbon signals. This note will detail the expected chemical shifts, coupling constants, and through-bond correlations, providing a comprehensive spectral signature of the molecule.

Molecular Structure and Numbering Scheme

For clarity in spectral assignments, the following numbering scheme will be used for 4-(2-Methoxyphenyl)piperidin-4-ol throughout this document.

Caption: Molecular structure and numbering of 4-(2-Methoxyphenyl)piperidin-4-ol.

Experimental Protocols

The following protocols are provided as a standardized methodology for acquiring high-quality NMR data for the target compound. Adherence to these steps ensures reproducibility and accuracy.

Sample Preparation

A well-prepared sample is critical for obtaining high-resolution NMR spectra.

• Solvent Selection: Deuterated chloroform (CDCl₃) is a suitable initial choice due to its excellent solvating power for a wide range of organic molecules. If the compound shows poor solubility, or if exchangeable protons (OH, NH) need to be observed without interference, deuterated dimethyl sulfoxide (DMSO-d₆) is a recommended alternative.

• Concentration: Prepare a solution of 4-(2-Methoxyphenyl)piperidin-4-ol at a concentration of 5-10 mg in 0.6-0.7 mL of the chosen deuterated solvent.

• Internal Standard: Tetramethylsilane (TMS) is typically used as an internal standard for chemical shift referencing (δ = 0.00 ppm for both ¹H and ¹³C NMR). Modern NMR spectrometers can also reference the spectrum to the residual solvent signal.[1]

• Sample Filtration: To remove any particulate matter that could degrade spectral resolution, filter the sample solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube.

• Degassing (Optional): For sensitive experiments or long-duration acquisitions, degassing the sample by bubbling an inert gas (e.g., argon) through the solution can remove dissolved oxygen, which is paramagnetic and can cause line broadening.

NMR Data Acquisition Workflow

The following workflow outlines the sequential acquisition of 1D and 2D NMR spectra for a comprehensive structural analysis.

Caption: Workflow for comprehensive NMR analysis.

Standard Spectrometer Parameters:

• ¹H NMR:

  • Pulse Program: Standard single-pulse (zg30)

  • Spectral Width: 16 ppm

  • Acquisition Time: ~2-3 seconds

  • Relaxation Delay (d1): 1-2 seconds

  • Number of Scans: 16-64 (signal-to-noise dependent)

• ¹³C{¹H} NMR:

  • Pulse Program: Standard proton-decoupled (zgpg30)

  • Spectral Width: 240 ppm

  • Acquisition Time: ~1-2 seconds

  • Relaxation Delay (d1): 2 seconds

  • Number of Scans: 1024 or more (due to low natural abundance of ¹³C)

• 2D NMR (COSY, HSQC, HMBC):

  • Standard pulse programs available on the spectrometer software should be used. Optimization of parameters like spectral widths and acquisition times in both dimensions is recommended based on the 1D spectra.

Predicted Spectral Data and Interpretation

Disclaimer: The following spectral data is predicted based on established chemical shift principles and data from analogous compounds. Actual experimental values may vary slightly.

¹H NMR (400 MHz, CDCl₃) Predicted Data

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale and Expected Couplings
~7.45	dd	1H	H-6'	Expected to be a doublet of doublets due to ortho-coupling with H-5' and meta-coupling with H-4'.
~7.25	td	1H	H-4'	Expected to be a triplet of doublets due to two ortho-couplings (H-3', H-5') and one meta-coupling (H-6').
~7.00	t	1H	H-5'	Expected to be a triplet (or doublet of doublets) due to ortho-couplings with H-4' and H-6'.
~6.90	d	1H	H-3'	Expected to be a doublet due to ortho-coupling with H-4'.
~3.85	s	3H	OCH₃	Methoxy groups on an aromatic ring typically appear as a sharp singlet in this region.[2]
~3.10	m	2H	H-2eq, H-6eq	Protons α to the nitrogen are deshielded. The equatorial protons are typically downfield from the axial protons.
~2.80	m	2H	H-2ax, H-6ax	Axial protons α to the nitrogen.
~2.00	m	2H	H-3eq, H-5eq	Equatorial protons β to the nitrogen.
~1.70	m	2H	H-3ax, H-5ax	Axial protons β to the nitrogen.
(Broad)	s	1H	OH	Chemical shift is concentration and solvent dependent; may exchange with D₂O.
(Broad)	s	1H	NH	Chemical shift is concentration and solvent dependent; may exchange with D₂O.

Interpretation of ¹H NMR Spectrum:

The aromatic region is expected to show four distinct signals due to the ortho-methoxy substituent, which breaks the symmetry of the phenyl ring. The piperidine ring protons will likely appear as complex, overlapping multiplets due to geminal and vicinal couplings, as well as the chair conformation of the ring. The protons on C2/C6 and C3/C5 are diastereotopic, leading to separate signals for the axial and equatorial positions. The signals for the OH and NH protons are often broad and their chemical shifts can vary. Addition of a drop of D₂O to the NMR tube will cause these signals to disappear, confirming their assignment.

¹³C NMR (100 MHz, CDCl₃) Predicted Data

Chemical Shift (δ, ppm)	DEPT-135	Assignment	Rationale
~156.5	No signal	C-2'	Aromatic carbon attached to the electron-donating methoxy group, expected to be significantly deshielded.
~132.0	No signal	C-1'	Quaternary aromatic carbon attached to the piperidine ring.
~128.5	CH	C-4'	Aromatic methine carbon.
~127.0	CH	C-6'	Aromatic methine carbon.
~121.0	CH	C-5'	Aromatic methine carbon.
~110.5	CH	C-3'	Aromatic methine carbon, shielded by the ortho-methoxy group.
~71.0	No signal	C-4	Quaternary carbon bearing the hydroxyl group and the phenyl ring.
~55.5	CH₃	OCH₃	Typical chemical shift for a methoxy carbon attached to an aromatic ring.[2]
~45.0	CH₂	C-2, C-6	Carbons α to the nitrogen atom.
~38.0	CH₂	C-3, C-5	Carbons β to the nitrogen atom.

Interpretation of ¹³C NMR and DEPT-135 Spectra:

The ¹³C NMR spectrum is expected to show 10 distinct signals, corresponding to the 10 chemically non-equivalent carbon atoms in the molecule. The DEPT-135 experiment is invaluable for distinguishing between CH/CH₃ (positive phase) and CH₂ (negative phase) carbons, while quaternary carbons will be absent.[3] The aromatic region will display six signals, two of which (C-1' and C-2') are quaternary. The piperidine ring will show three signals: the quaternary C-4, and the two methylene carbons C-2/C-6 and C-3/C-5.

2D NMR for Unambiguous Assignments

For a molecule with several overlapping signals in the ¹H NMR spectrum, 2D NMR experiments are essential for confident structural confirmation.

¹H-¹H COSY (Correlation Spectroscopy)

The COSY spectrum reveals proton-proton couplings, typically over two or three bonds.

• Expected Correlations:

  • Strong cross-peaks between adjacent aromatic protons (H-3' with H-4', H-4' with H-5', H-5' with H-6').

  • Correlations within the piperidine spin systems: H-2 with H-3, and H-5 with H-6.

  • Cross-peaks between the axial and equatorial protons on the same carbon (e.g., H-2ax with H-2eq).

¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence)

The HSQC experiment correlates each proton with the carbon to which it is directly attached (one-bond ¹JCH coupling).

• Expected Correlations:

  • Aromatic protons (δ ~6.9-7.5) will correlate with their corresponding aromatic carbons (δ ~110-129).

  • The methoxy protons (δ ~3.85) will show a cross-peak to the methoxy carbon (δ ~55.5).

  • The piperidine ring protons will correlate to their respective carbons (C-2,6 and C-3,5). This is particularly useful for resolving the assignment of the overlapping proton signals.

¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation)

The HMBC spectrum shows correlations between protons and carbons over two to three bonds (²JCH and ³JCH), which is critical for piecing together the molecular skeleton.

• Key Expected Correlations:

  • The methoxy protons (OCH₃) will show a correlation to the aromatic C-2' carbon.

  • The piperidine protons on C-3 and C-5 will show correlations to the quaternary carbon C-4.

  • The piperidine protons on C-2 and C-6 will show a correlation to the quaternary carbon C-4.

  • The aromatic proton H-6' should show a three-bond correlation to the piperidine carbon C-4.

Conclusion

The comprehensive NMR analysis outlined in this application note, employing a combination of 1D (¹H, ¹³C, DEPT-135) and 2D (COSY, HSQC, HMBC) techniques, provides a definitive method for the structural characterization of 4-(2-Methoxyphenyl)piperidin-4-ol. The predicted spectral data and interpretation serve as a valuable reference for researchers, ensuring accurate identification and quality control of this important synthetic intermediate. The provided protocols for sample preparation and data acquisition are designed to yield high-quality, reproducible results, adhering to established scientific standards.

References

• American Chemical Society. ACS Research Data Guidelines. [Link]

• Moser, A. Methoxy groups just stick out. ACD/Labs. [Link]

• Chem 346. 1H NMR Data Reporting Guide. [Link]

• American Chemical Society. NMR Guidelines for ACS Journals. [Link]

• University of Guelph, Advanced Analysis Centre. NMR Links and Resources. [Link]

• The Royal Society of Chemistry. Experimental reporting. [Link]

• AZoOptics. How to Interpret NMR Spectroscopy Results: A Beginner's Guide. (2023). [Link]

• Keeler, J. Understanding NMR Spectroscopy. John Wiley & Sons. (2010).

• Reich, H. J. Basic 1H- and 13C-NMR Spectroscopy. University of Wisconsin. [Link]

• Wiley Science Solutions. KnowItAll NMR Spectral Library Collection. [Link]

• Claridge, T. D. W. NMR Techniques in Organic Chemistry: a quick guide. University of Oxford. [Link]

• The Royal Society of Chemistry. Chapter 5: Acquiring 1 H and 13 C Spectra. In Optimizing NMR Methods for Structure Elucidation. (2018). [Link]

• Bhal, S. The Basics of Interpreting a Proton (1H) NMR Spectrum. ACD/Labs. (2021). [Link]

• San Diego State University NMR Facility. Common 2D (COSY, HSQC, HMBC). [Link]

• Andersen, U. N., et al. Identification of metabolites from 2D 1H-13C HSQC NMR using peak correlation plots. Magnetic Resonance in Chemistry. (2015). [Link]

• EPFL. 2D NMR. [Link]

Sources

• 1. Piperidine(110-89-4) 1H NMR [m.chemicalbook.com]
• 2. Piperidin-4-ol | C5H11NO | CID 79341 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

High-Resolution Mass Spectrometry for the Structural Characterization of 4-(2-Methoxyphenyl)piperidin-4-ol

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the analysis of 4-(2-Methoxyphenyl)piperidin-4-ol using Liquid Chromatography coupled with Quadrupole Time-of-Flight Mass Spectrometry (LC-Q-TOF-MS). As a key heterocyclic scaffold in medicinal chemistry, the precise characterization of piperidine derivatives is fundamental to drug discovery and development.[1] This application note details a robust methodology, from sample preparation to data interpretation, designed to provide unambiguous structural confirmation and facilitate impurity profiling. We delve into the principles of electrospray ionization for this class of compounds and propose a detailed fragmentation pathway, supported by high-resolution mass data. The protocols herein are designed to serve as a foundational method that can be adapted for quantitative studies, metabolite identification, and quality control assays.

Introduction: The Analytical Imperative

4-(2-Methoxyphenyl)piperidin-4-ol is a substituted piperidine derivative. The piperidine ring is a ubiquitous structural motif in pharmaceuticals, valued for its favorable pharmacokinetic properties. The addition of a methoxyphenyl group and a tertiary alcohol functionalizes the core, creating a molecule of interest for further synthetic elaboration or as a potential pharmacologically active agent itself.

Mass spectrometry is an indispensable analytical technique in pharmaceutical development, offering unparalleled sensitivity and specificity for molecular characterization.[2][3] For a molecule like 4-(2-Methoxyphenyl)piperidin-4-ol, which lacks a strong chromophore for UV detection, mass spectrometry is the premier analytical choice.[4] This guide focuses on the use of a hybrid Quadrupole Time-of-Flight (Q-TOF) mass spectrometer. This technology combines the ion selection capability of a quadrupole with the high mass accuracy and resolution of a time-of-flight analyzer, making it exceptionally powerful for confirming elemental composition and elucidating fragmentation pathways.[5][6]

Analyte Properties and Chromatographic Considerations

Understanding the physicochemical properties of 4-(2-Methoxyphenyl)piperidin-4-ol is crucial for method development. The presence of a basic piperidine nitrogen (pKa ~9-10), a polar hydroxyl group, and a moderately nonpolar methoxyphenyl group gives the molecule an amphiphilic character.

Property	Value	Rationale & Implication for MS Analysis
Molecular Formula	C₁₂H₁₇NO₂	Provides the basis for calculating the exact mass.
Monoisotopic Mass	207.1259 g/mol	The theoretical exact mass used for high-resolution mass confirmation.
Average Molecular Weight	207.27 g/mol	Useful for calculating molar concentrations for standard preparation.
Predicted pKa	~9.5 (Piperidine N)	The basic nitrogen is readily protonated, making positive mode Electrospray Ionization (ESI) the ideal choice for generating the [M+H]⁺ ion.
Predicted logP	~1.8	Indicates moderate lipophilicity, suitable for reversed-phase liquid chromatography (RPLC). The polar functional groups also allow for hydrophilic interaction liquid chromatography (HILIC) as an alternative separation strategy.[7][8]

Principle of the LC-MS/MS Method

The analytical strategy hinges on three core components:

• Liquid Chromatography (LC) Separation: A reversed-phase C18 column is used to retain the analyte and separate it from potential impurities and matrix components. An acidic mobile phase modifier (formic acid) is employed to ensure the analyte is in its protonated, cationic form, which yields sharp chromatographic peaks and enhances ESI efficiency.[2]

• Electrospray Ionization (ESI): This soft ionization technique transfers the protonated analyte from the liquid phase into the gas phase with minimal fragmentation.[1] Given the basicity of the piperidine nitrogen, ESI in positive ion mode ([M+H]⁺) is highly efficient and is the standard approach for amine-containing pharmaceuticals.[4][9]

• Q-TOF Mass Analysis: The hybrid analyzer performs two key functions.[6] First, in MS mode, it measures the mass-to-charge ratio (m/z) of the intact protonated molecule with high accuracy (<5 ppm), confirming its elemental composition. Second, in tandem MS (MS/MS) mode, the first quadrupole (Q1) isolates the protonated molecule, which is then fragmented in the collision cell (Q2). The resulting product ions are analyzed by the TOF mass analyzer, providing a structural fingerprint of the molecule.[5][10]

Experimental Workflow

The overall process from sample handling to final data analysis is outlined below. This workflow ensures reproducibility and provides clear decision points for data acquisition and interpretation.

Figure 1: Experimental workflow for LC-Q-TOF-MS analysis.

Detailed Experimental Protocols

Protocol 1: Sample and Mobile Phase Preparation

This protocol is designed to be a self-validating system. The quality of the solvents and reagents is paramount for achieving low baseline noise and high sensitivity.

• Stock Solution Preparation (1 mg/mL):

  • Accurately weigh approximately 1.0 mg of 4-(2-Methoxyphenyl)piperidin-4-ol reference standard.

  • Transfer to a 1.0 mL volumetric flask.

  • Dissolve and dilute to the mark with LC-MS grade methanol. Sonicate for 5 minutes if necessary to ensure complete dissolution. This stock is stable for several weeks at 2-8°C.

• Working Standard Solution (10 µg/mL):

  • Pipette 10 µL of the 1 mg/mL stock solution into a 1.0 mL volumetric flask.

  • Dilute to the mark with LC-MS grade methanol.

  • Transfer the final solution to an autosampler vial for analysis. Causality Note: Methanol is chosen as the final diluent as it is a strong solvent compatible with reversed-phase chromatography, ensuring the analyte remains dissolved upon injection.

• Mobile Phase Preparation:

  • Mobile Phase A (Aqueous): Add 1.0 mL of LC-MS grade formic acid to 1 L of ultrapure water. Mix thoroughly.

  • Mobile Phase B (Organic): Add 1.0 mL of LC-MS grade formic acid to 1 L of LC-MS grade acetonitrile (ACN). Mix thoroughly. Causality Note: The addition of 0.1% formic acid to both mobile phases maintains a consistent low pH (~2.7). This suppresses the ionization of residual silanols on the column, improving peak shape, and ensures the analyte is consistently protonated for optimal ESI response.[11]

Protocol 2: LC-Q-TOF-MS Method Parameters

The following parameters provide a robust starting point for analysis. Optimization may be required based on the specific instrument and column used.

Parameter	Recommended Setting	Rationale
Liquid Chromatography System
Column	C18, 2.1 x 100 mm, 1.8 µm	Standard reversed-phase chemistry for small molecules; sub-2 µm particles provide high efficiency.
Mobile Phase A	0.1% Formic Acid in Water	Provides protons for ionization.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Elutes the analyte from the C18 stationary phase.
Gradient	5% B to 95% B in 8 min	A broad gradient ensures elution of the analyte and any potential impurities with varying polarities.
Flow Rate	0.3 mL/min	Appropriate for a 2.1 mm ID column, balancing analysis time and separation efficiency.
Column Temperature	40 °C	Reduces mobile phase viscosity and can improve peak shape and reproducibility.
Injection Volume	2 µL	A small volume minimizes peak distortion and avoids overloading the column.
Q-TOF Mass Spectrometer
Ionization Mode	ESI Positive	The basic piperidine nitrogen is readily protonated.[1]
Capillary Voltage	3500 V	Optimizes the electrospray plume for efficient ion generation.
Source Temperature	120 °C	Aids in desolvation of the ESI droplets.
Desolvation Gas Temp	350 °C	Completes the desolvation process to yield gas-phase ions.
Desolvation Gas Flow	800 L/hr	Facilitates efficient solvent evaporation.
Mass Range (MS Scan)	m/z 50 - 500	Covers the expected precursor ion and potential low-mass fragments.
Scan Time	0.2 s	Allows for sufficient data points across the chromatographic peak.
MS/MS Acquisition	Data-Dependent Acquisition (DDA)	Triggers MS/MS scans on the most intense precursor ions detected in the full MS scan.
Collision Energy (CE)	Ramped 10 - 40 eV	A ramp of collision energies ensures the generation of a wide range of fragment ions, from precursor-retaining low-energy fragments to smaller, high-energy fragments.

Data Interpretation: Predicting the Molecular Fingerprint

Full Scan MS Data

In the full scan mode, the primary ion observed will be the protonated molecule, [M+H]⁺. High-resolution measurement of this ion is the first step in confirming the compound's identity.

Ion	Formula	Calculated Exact Mass (m/z)	Observed Mass (m/z)	Mass Error (ppm)
[M+H]⁺	C₁₂H₁₈NO₂⁺	208.1332	~208.1330	< 5 ppm

A mass accuracy of <5 ppm provides strong evidence for the assigned elemental composition.

Tandem MS (MS/MS) Fragmentation Pathway

The fragmentation of 4-(2-Methoxyphenyl)piperidin-4-ol is driven by its key functional groups: the protonated piperidine ring, the tertiary alcohol, and the methoxyphenyl substituent.[1] The protonated nitrogen atom often initiates cleavage events.[4]

Key Predicted Fragmentation Routes:

• Loss of Water (H₂O): The tertiary alcohol is prone to elimination as a neutral water molecule, a very common fragmentation pathway for alcohols, leading to a stable carbocation.[12]

• Piperidine Ring Cleavage: Alpha-cleavage (cleavage of the C-C bond adjacent to the nitrogen) can occur, leading to ring-opening and the formation of stable iminium ions.[1][13]

• Methoxyphenyl Group Fragmentation: The methoxyphenyl moiety can undergo characteristic cleavages, such as the loss of a methyl radical (•CH₃) followed by the loss of carbon monoxide (CO).[14][15]

Figure 2: Proposed major fragmentation pathways for protonated 4-(2-Methoxyphenyl)piperidin-4-ol.

Expected Product Ion Table

Observed m/z	Calculated Exact Mass	Proposed Formula	Mass Error (ppm)	Proposed Fragment Identity
~190.12	190.1226	C₁₂H₁₆NO⁺	< 5	[M+H - H₂O]⁺: Resulting from the loss of water from the tertiary alcohol.
~148.11	148.1069	C₉H₁₄NO⁺	< 5	Resulting from piperidine ring cleavage and loss of the methoxybenzene radical.
~121.06	121.0648	C₈H₉O⁺	< 5	Methoxyphenylmethyl cation, formed via cleavage of the C-C bond between the phenyl and piperidine rings.
~107.05	107.0491	C₇H₇O⁺	< 5	Hydroxybenzyl cation, resulting from the loss of a methyl radical (•CH₃) from the methoxy group of a related fragment.

Conclusion

The LC-Q-TOF-MS method detailed in this application note provides a powerful and reliable framework for the definitive analysis of 4-(2-Methoxyphenyl)piperidin-4-ol. The combination of chromatographic separation with high-resolution mass spectrometry enables confident confirmation of the molecular formula through accurate mass measurement of the precursor ion and provides deep structural insight through the interpretation of MS/MS fragmentation data. This protocol is not only a tool for identity confirmation but also serves as a robust platform for more advanced applications in drug development, including impurity profiling, stability testing, and metabolism studies.

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• Kumar, R., et al. (2013). Concentration dependent Electrospray Ionisation Mass Spectrometry and Tandem Mass Spectrometry (MS/MS) studies on (E,E)-1-[5-(1,3-benzodioxol-5yl)-1-oxo-2,4-pentadienyl]- piperidine (Piperine) and its analogues. PMC. [Link]

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Application Note: Structural Elucidation and Quantitative Analysis of Hydroxypiperidine Compounds using Fourier Transform Infrared (FTIR) Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Authored by: Senior Application Scientist

Introduction: The Significance of Hydroxypiperidines and the Role of FTIR

Hydroxypiperidine scaffolds are privileged structures in medicinal chemistry, forming the core of numerous active pharmaceutical ingredients (APIs). Their conformational flexibility and the presence of key hydrogen bonding donor and acceptor groups (the hydroxyl and the secondary amine) allow for potent and selective interactions with biological targets. Consequently, the precise structural characterization and quantification of these compounds are critical throughout the drug development lifecycle, from initial synthesis to final quality control.[1][2][3]

Fourier Transform Infrared (FTIR) spectroscopy emerges as a powerful analytical technique in this context. It is a rapid, non-destructive, and highly sensitive method that provides a unique molecular "fingerprint" of a compound by measuring the absorption of infrared radiation by its molecular bonds.[4] Each functional group within a molecule vibrates at a characteristic frequency, resulting in a spectrum with distinct absorption bands that allow for identification, structural elucidation, and quantification.[5][6][7] This application note provides a comprehensive guide to the application of FTIR spectroscopy for the analysis of hydroxypiperidine compounds, detailing both qualitative and quantitative protocols.

Theoretical Framework: Understanding the Vibrational Landscape of Hydroxypiperidines

The FTIR spectrum of a hydroxypiperidine is dominated by the vibrational modes of its key functional groups: the hydroxyl (-OH) group, the secondary amine (N-H) group, and the aliphatic carbon-hydrogen (C-H) and carbon-nitrogen (C-N) bonds of the piperidine ring.

• O-H and N-H Stretching Vibrations (3600-3200 cm⁻¹): This high-frequency region is particularly informative. A broad absorption band is typically observed due to intermolecular hydrogen bonding involving both the hydroxyl and amine protons. The exact position and shape of this band can provide insights into the solid-state packing and hydrogen bonding network of the molecule. A free, non-hydrogen-bonded O-H stretch would appear as a sharp peak around 3600 cm⁻¹, though this is rarely observed in condensed phases.

• C-H Stretching Vibrations (3000-2800 cm⁻¹): The piperidine ring gives rise to multiple absorption bands in this region corresponding to the symmetric and asymmetric stretching vibrations of the methylene (CH₂) groups.[8] Their presence confirms the aliphatic nature of the heterocyclic ring.

• N-H Bending Vibrations (1650-1550 cm⁻¹): The in-plane bending (scissoring) vibration of the N-H bond typically appears in this region. Its intensity can be variable.

• Fingerprint Region (< 1500 cm⁻¹): This region contains a complex series of absorption bands arising from C-H bending, C-N stretching, C-O stretching, and C-C stretching vibrations, as well as skeletal vibrations of the piperidine ring.[7][9] While individual peak assignment can be challenging, the overall pattern in this region is unique to a specific hydroxypiperidine isomer and polymorph, making it invaluable for definitive identification and for distinguishing between closely related structures.[5] For instance, the C-O stretching vibration of the secondary alcohol typically appears as a strong band in the 1100-1000 cm⁻¹ range.

Experimental Workflow: From Sample to Spectrum

The following diagram outlines the general workflow for the FTIR analysis of hydroxypiperidine compounds.

Caption: A generalized workflow for the FTIR analysis of hydroxypiperidine compounds.

Protocols for FTIR Analysis

Protocol 1: Qualitative Identification using Attenuated Total Reflectance (ATR)-FTIR

ATR-FTIR is a modern and highly convenient technique for analyzing solid and liquid samples with minimal to no preparation.[10][11][12] It is ideal for rapid identification and quality control.

Instrumentation: FTIR spectrometer equipped with a diamond or zinc selenide ATR accessory.

Methodology:

• Crystal Cleaning: Before acquiring a background or sample spectrum, thoroughly clean the ATR crystal surface with a suitable solvent (e.g., isopropanol or ethanol) and a soft, lint-free tissue. Allow the solvent to fully evaporate.

• Background Acquisition: With the clean, empty ATR accessory in place, acquire a background spectrum. This will subtract the spectral contributions of atmospheric water and carbon dioxide, as well as any intrinsic signals from the ATR crystal.

• Sample Application: Place a small amount of the solid hydroxypiperidine powder (a few milligrams is sufficient) directly onto the center of the ATR crystal.[10] For viscous liquids or solutions, a single drop is adequate.

• Pressure Application: Lower the ATR press arm to apply consistent pressure to the solid sample, ensuring good contact between the sample and the crystal surface.[10]

• Spectrum Acquisition: Acquire the sample spectrum. Typically, 16 to 32 scans at a resolution of 4 cm⁻¹ are sufficient for a high-quality spectrum.

• Data Analysis: The resulting spectrum should be baseline-corrected if necessary. Compare the obtained spectrum against a reference spectrum of a known standard or interpret the characteristic absorption bands to confirm the presence of the hydroxypiperidine structure.

Protocol 2: Quantitative Analysis of a Hydroxypiperidine API in a Formulation

FTIR spectroscopy can be a powerful tool for quantifying the amount of an API in a pharmaceutical formulation, often in combination with chemometric methods.[13][14][15][16] This protocol describes a method using a calibration curve.

Instrumentation: FTIR spectrometer with a highly reproducible sampling accessory (e.g., ATR or a fixed pathlength transmission cell).

Methodology:

• Preparation of Standards: Prepare a series of calibration standards by accurately weighing and mixing known concentrations of the hydroxypiperidine API with the formulation's excipients. The concentration range should bracket the expected concentration in the unknown samples.

• Spectrum Acquisition of Standards: Acquire the FTIR spectrum of each calibration standard using a consistent and reproducible method (e.g., the ATR protocol described above). Ensure that the sample preparation and presentation to the instrument are as identical as possible for all standards.

• Selection of an Analytical Band: Identify a unique and well-resolved absorption band in the FTIR spectrum of the hydroxypiperidine API that does not overlap with any significant absorption bands from the excipients. The intensity of this band should be proportional to the concentration of the API.

• Creation of a Calibration Curve: For each standard, determine the absorbance of the selected analytical band. Plot a graph of absorbance versus the known concentration of the API. Perform a linear regression to obtain the equation of the line (y = mx + c) and the correlation coefficient (R²). An R² value close to 1.0 indicates a strong linear relationship.

• Analysis of Unknown Samples: Acquire the FTIR spectrum of the unknown sample(s) using the same method as for the standards.

• Concentration Determination: Measure the absorbance of the analytical band in the unknown sample's spectrum. Use the equation from the calibration curve to calculate the concentration of the hydroxypiperidine API in the sample.

Data Interpretation: A Spectral Deep Dive

The table below summarizes the key characteristic FTIR absorption bands for hydroxypiperidine compounds.

Vibrational Mode	Typical Wavenumber Range (cm⁻¹)	Intensity	Comments
O-H Stretch (Hydrogen Bonded)	3400 - 3200	Strong, Broad	The broadness is indicative of intermolecular hydrogen bonding.
N-H Stretch (Secondary Amine)	3350 - 3310	Medium, Broad	Often overlaps with the O-H stretching band.
C-H Stretch (Aliphatic)	2980 - 2850	Strong	Multiple bands corresponding to symmetric and asymmetric CH₂ stretches.[8]
N-H Bend	1650 - 1550	Medium to Weak	In-plane bending vibration.
C-H Bend (Scissoring & Twisting)	1470 - 1440	Medium	Characteristic of the methylene groups in the piperidine ring.
C-O Stretch (Secondary Alcohol)	1100 - 1000	Strong	A strong and reliable band for identifying the hydroxyl group.
C-N Stretch (Aliphatic Amine)	1250 - 1020	Medium	Can be coupled with other vibrations in the fingerprint region.

Trustworthiness and Self-Validation

To ensure the reliability of the obtained FTIR data, the following self-validating steps should be integrated into the workflow:

• Instrument Performance Qualification (IPQ): Regularly verify the spectrometer's performance using a polystyrene standard to check for wavenumber accuracy and precision.

• Method Suitability: For quantitative methods, validate the linearity, accuracy, precision, and specificity of the analytical procedure according to relevant guidelines (e.g., ICH Q2(R1)).

• Reference Standard Comparison: Always compare the spectrum of a newly synthesized batch against a well-characterized reference standard to confirm identity and purity. Any significant differences in the fingerprint region could indicate polymorphism or the presence of impurities.

Conclusion

FTIR spectroscopy is an indispensable tool for researchers and professionals working with hydroxypiperidine compounds. Its ability to provide detailed structural information rapidly and non-destructively makes it ideal for reaction monitoring, compound identification, and quality assurance in the pharmaceutical industry.[1][2][13] By following the detailed protocols and interpretation guidelines presented in this application note, scientists can confidently employ FTIR to accelerate their research and development efforts.

References

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• Bunaciu, A. A., Aboul-Enein, H. Y., & Fleschin, S. (2010). Application of Fourier Transform Infrared Spectrophotometry in Pharmaceutical Drugs Analysis. Critical Reviews in Analytical Chemistry, 40(4), 211-221. Retrieved from [Link]

• Drawell. (n.d.). Top 6 Applications of FTIR Spectrometers. Retrieved from [Link]

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• Richmond Scientific. (2023, August 21). 7 Applications of FTIR Analysis. Retrieved from [Link]

• University of California, Irvine. (n.d.). Sample preparation for FT-IR. Retrieved from [Link]

• International Journal of Scientific and Development Research. (2021). Applications of FTIR Spectroscopy: Review. Retrieved from [Link]

• Wiley Analytical Science. (n.d.). Interpretation of Infrared Spectra, A Practical Approach. Retrieved from [Link]

• PubMed. (2014). An FTIR spectroscopic study on the effect of molecular structural variations on the CO2 absorption characteristics of heterocyclic amines. Retrieved from [Link]

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• News-Medical.Net. (2025, March 21). How to Interpret FTIR Results: A Beginner's Guide. Retrieved from [Link]

• Chemistry LibreTexts. (2024, September 30). 12.7: Interpreting Infrared Spectra. Retrieved from [Link]

• Indonesian Journal of Science & Technology. (2019, April 1). How to Read and Interpret FTIR Spectroscope of Organic Material. Retrieved from [Link]

• Universidade de Lisboa. (n.d.). Generic Medicines Development: a FTIR based methodology to assess the quantitative formula. Retrieved from [Link]

• Polymer Chemistry Characterization Lab. (n.d.). Sample Preparation – FT-IR/ATR. Retrieved from [Link]

• News-Medical.Net. (2025, March 5). How FTIR Enhances API Quantification in Drug Formulations. Retrieved from [Link]

• RTI Laboratories. (n.d.). FTIR Analysis. Retrieved from [Link]

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• Austin Journal of Analytical and Pharmaceutical Chemistry. (2021). Combination of FTIR Spectroscopy and Chemometric Method on Quantitative Approach - A Review. Retrieved from [Link]

• Edinburgh Analytical. (n.d.). API Identification Using FTIR Spectroscopy. Retrieved from [Link]

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• ResearchGate. (n.d.). Structural and Vibrational Studies on 4-(4-Chlorophenyl)-4-Hydroxypiperidine using Experimental and DFT Methods. Retrieved from [Link]

• ResearchGate. (2025, August 10). An FTIR Spectroscopic Study on the Effect of Molecular Structural Variations on the CO2 Absorption Characteristics of Heterocyclic Amines. Retrieved from [Link]

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Application Note: High-Performance Liquid Chromatography (HPLC) Purification Protocol for 4-(2-Methoxyphenyl)piperidin-4-ol

Introduction

4-(2-Methoxyphenyl)piperidin-4-ol is a heterocyclic compound with a piperidine core, a structural motif prevalent in a wide array of pharmaceuticals and biologically active molecules. As a key intermediate in drug discovery and development, ensuring its purity is paramount for accurate downstream applications, including pharmacological and toxicological studies. This application note provides a detailed, robust, and scientifically grounded protocol for the purification of 4-(2-Methoxyphenyl)piperidin-4-ol using reversed-phase high-performance liquid chromatography (RP-HPLC). The methodology is designed to address the specific challenges associated with the chromatography of basic, amine-containing compounds, ensuring high purity and recovery.

Challenges in the HPLC Purification of Piperidine Derivatives

The purification of piperidine derivatives like 4-(2-Methoxyphenyl)piperidin-4-ol by RP-HPLC presents a common and significant challenge: peak tailing. This chromatographic anomaly, characterized by an asymmetrical peak with a drawn-out trailing edge, is primarily caused by secondary interactions between the basic nitrogen atom of the piperidine ring and acidic silanol groups present on the surface of conventional silica-based stationary phases. These interactions can lead to poor peak resolution, inaccurate quantification, and reduced purification efficiency.

To overcome this, a multi-faceted approach is necessary, focusing on the careful selection of the HPLC column, mobile phase composition, and pH control. By understanding and mitigating these secondary interactions, a symmetric peak shape and optimal separation can be achieved.

Physicochemical Properties and Method Development Considerations

A successful HPLC method is built upon a solid understanding of the analyte's physicochemical properties. For 4-(2-Methoxyphenyl)piperidin-4-ol (Molecular Formula: C₁₂H₁₇NO₂, Molecular Weight: 207.27 g/mol ), the following characteristics are central to our method development strategy:

• Basicity: The piperidine nitrogen imparts a basic character to the molecule. The pKa of the conjugate acid is estimated to be around 9-10, similar to other piperidine derivatives. To ensure a consistent ionized state and minimize silanol interactions, controlling the mobile phase pH is critical.[1][2]

• Polarity: The presence of a hydroxyl group and the methoxy group, along with the piperidine ring, gives the molecule a moderate degree of polarity. A C18 stationary phase is a suitable starting point, offering a good balance of hydrophobic retention for the phenyl ring and interaction with the polar functional groups.

• UV Absorbance: The methoxyphenyl group contains a chromophore that allows for UV detection. The expected UV absorbance maximum (λmax) for such aromatic systems is typically in the range of 220-280 nm. For this protocol, a detection wavelength of 254 nm is selected as a common starting point for aromatic compounds, with further optimization recommended based on the experimentally determined UV spectrum of the purified compound.

• Solubility: Based on structurally similar compounds like 4-(4-chlorophenyl)piperidin-4-ol, 4-(2-Methoxyphenyl)piperidin-4-ol is expected to have good solubility in polar organic solvents such as methanol, ethanol, and acetonitrile, but limited solubility in water.[3] This dictates the choice of sample diluent and mobile phase composition.

HPLC Purification Protocol

This protocol is designed for preparative or semi-preparative purification of 4-(2-Methoxyphenyl)piperidin-4-ol.

Instrumentation and Materials

• HPLC System: A preparative or semi-preparative HPLC system equipped with a gradient pump, an autosampler or manual injector, a column oven, a UV-Vis detector, and a fraction collector.

• HPLC Column: A modern, high-purity, end-capped C18 column is recommended to minimize silanol interactions. A column specifically designed for the separation of basic compounds would be ideal.

• Solvents: HPLC-grade acetonitrile (ACN) and methanol (MeOH).

• Reagents: Formic acid (FA) or trifluoroacetic acid (TFA), HPLC-grade water.

• Sample: Crude 4-(2-Methoxyphenyl)piperidin-4-ol.

Chromatographic Conditions

The following table summarizes the recommended HPLC conditions for the purification of 4-(2-Methoxyphenyl)piperidin-4-ol.

Parameter	Recommended Condition	Rationale
Column	C18, 5 µm, 100 Å, 250 x 10 mm (Semi-preparative)	A C18 phase provides good retention for the aromatic ring. 5 µm particles offer a good balance between efficiency and backpressure. A high-purity, end-capped column is crucial to reduce peak tailing.[4][5]
Mobile Phase A	0.1% Formic Acid in Water	The acidic mobile phase protonates the piperidine nitrogen, ensuring a single ionic species and masking silanol interactions to improve peak shape.[1][6] Formic acid is a volatile modifier, making it suitable for LC-MS applications and easy to remove from collected fractions.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common organic modifier in RP-HPLC with good UV transparency and lower viscosity compared to methanol. The formic acid maintains a consistent pH across the gradient.
Gradient Elution	20% to 80% B over 20 minutes	A gradient is employed to effectively separate the target compound from both more polar and less polar impurities. The initial low organic content allows for good retention of the analyte, while the increasing organic strength elutes the compound and any strongly retained impurities.
Flow Rate	5.0 mL/min	This flow rate is suitable for a 10 mm internal diameter semi-preparative column. It should be adjusted based on the specific column dimensions and system pressure limits.
Column Temperature	30 °C	Maintaining a constant column temperature ensures reproducible retention times and can improve peak shape.
Detection Wavelength	254 nm	The methoxyphenyl group absorbs UV light. 254 nm is a common wavelength for aromatic compounds and provides good sensitivity. For optimal sensitivity, the wavelength should be set to the compound's absorbance maximum.
Injection Volume	100 - 500 µL	The injection volume will depend on the sample concentration and the loading capacity of the column. It is recommended to start with a smaller injection volume and increase it as needed, while monitoring for signs of column overload (e.g., peak fronting).
Sample Preparation	Dissolve crude material in a minimal amount of Methanol or a mixture of Mobile Phase A and B (e.g., 50:50). Filter through a 0.45 µm syringe filter before injection.	The sample should be dissolved in a solvent that is compatible with the mobile phase to avoid precipitation on the column. Filtering the sample is essential to remove any particulate matter that could clog the column or system.

Experimental Workflow

The following diagram illustrates the logical workflow for the HPLC purification of 4-(2-Methoxyphenyl)piperidin-4-ol.

Caption: Workflow for the purification of 4-(2-Methoxyphenyl)piperidin-4-ol.

Step-by-Step Protocol

• System Preparation:

  • Prime the HPLC pumps with the respective mobile phases to remove any air bubbles.

  • Equilibrate the column with the initial mobile phase conditions (20% B) until a stable baseline is achieved. This may take 10-15 column volumes.

• Sample Injection:

  • Inject the prepared sample onto the equilibrated column.

• Chromatographic Run and Fraction Collection:

  • Start the gradient elution program.

  • Monitor the chromatogram in real-time.

  • Begin collecting fractions as the main peak corresponding to 4-(2-Methoxyphenyl)piperidin-4-ol starts to elute. It is advisable to collect multiple small fractions across the peak to isolate the purest portions.

• Post-Run Column Wash:

  • After the gradient is complete, wash the column with a high percentage of organic solvent (e.g., 95% B) for several column volumes to remove any strongly retained impurities.

  • Re-equilibrate the column to the initial conditions if another run is to be performed immediately.

• Fraction Analysis and Processing:

  • Analyze the collected fractions for purity using an analytical HPLC method.

  • Pool the fractions that meet the desired purity level.

  • Remove the mobile phase solvent from the pooled fractions, typically by rotary evaporation, to obtain the purified 4-(2-Methoxyphenyl)piperidin-4-ol.

Troubleshooting and Optimization

• Peak Tailing: If significant peak tailing is observed, consider the following:

  • Ensure the column is a high-quality, end-capped C18 phase.

  • Increase the concentration of the acidic modifier (e.g., from 0.1% to 0.2% formic acid).

  • Consider using a different acidic modifier, such as trifluoroacetic acid (TFA), which is a stronger ion-pairing agent, but note that it can be more difficult to remove from the final product.

  • Operate at a slightly elevated temperature (e.g., 35-40 °C) to improve mass transfer kinetics.

• Poor Resolution: If the target peak is not well-separated from impurities:

  • Optimize the gradient by making it shallower (i.e., increase the gradient time).

  • Try a different organic modifier, such as methanol, as this can alter the selectivity of the separation.

  • Evaluate a different stationary phase, such as a phenyl-hexyl or a polar-embedded phase, which can offer different selectivity for aromatic and polar compounds.[7]

Conclusion

This application note provides a comprehensive and scientifically justified protocol for the HPLC purification of 4-(2-Methoxyphenyl)piperidin-4-ol. By employing a modern, end-capped C18 column and an acidic mobile phase, the challenges associated with the chromatography of basic compounds can be effectively overcome. The provided workflow and troubleshooting guide will enable researchers to obtain a highly pure product, which is essential for reliable results in drug development and other scientific research.

References

• PharmaGuru. (2025, June 15). HPLC Method Development For Basic Molecules: A Case Study. Retrieved from [Link]

• Pharma Knowledge Forum. (2024, April 7). How to Develop HPLC Method for Basic Compounds. Retrieved from [Link]

• Phenomenex. (2025, June 9). How to Reduce Peak Tailing in HPLC?. Retrieved from [Link]

• Axion Labs. HPLC Peak Tailing. Retrieved from [Link]

• Element Lab Solutions. Peak Tailing in HPLC. Retrieved from [Link]

• Labcompare. (2021, October 15). LABTips: How to Prevent Tailing Peaks in HPLC. Retrieved from [Link]

• ResearchGate. (2013, November 27). How can I prevent peak tailing in HPLC?. Retrieved from [Link]

• LCGC International. (2019, November 1). Top Three HPLC Method Development Tips. Retrieved from [Link]

• Reddit. (2023, March 9). Basic HPLC method development. Retrieved from [Link]

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• 7. Developing HPLC Methods [sigmaaldrich.com]

Application Notes and Protocols: 4-(2-Methoxyphenyl)piperidin-4-ol in Neuropharmacology Research

Introduction: Unveiling the Potential of a Novel Piperidine Scaffold

The piperidine moiety is a ubiquitous structural motif in a vast array of neuropharmacologically active compounds, valued for its ability to confer favorable pharmacokinetic properties and to serve as a versatile scaffold for interacting with a multitude of central nervous system (CNS) targets.[1] Within this chemical class, 4-(2-Methoxyphenyl)piperidin-4-ol emerges as a compound of significant interest for researchers in neuropharmacology and drug development. Its structural features—a central piperidine ring, a 4-hydroxyl group, and a 2-methoxyphenyl substituent—suggest potential interactions with key receptors implicated in a range of neurological and psychiatric disorders.

While direct, extensive research on 4-(2-Methoxyphenyl)piperidin-4-ol is emerging, the well-documented activities of structurally related analogues provide a strong rationale for its investigation. For instance, derivatives of 4-hydroxypiperidine have demonstrated potent and selective antagonism at the NR1/2B subunit of the N-methyl-D-aspartate (NMDA) receptor.[2] Furthermore, the broader class of 4-substituted piperidines has been extensively explored as ligands for sigma-1 (σ1) receptors, which are implicated in neuroprotection, mood regulation, and cognitive function.[3][4] The presence of the methoxyphenyl group is also a common feature in ligands targeting serotonergic and dopaminergic systems.[5][6]

This document serves as a comprehensive guide for researchers, providing detailed application notes and protocols for the synthesis, in vitro characterization, and in vivo evaluation of 4-(2-Methoxyphenyl)piperidin-4-ol. The methodologies described herein are grounded in established principles of neuropharmacological research and are designed to enable a thorough investigation of this promising compound's therapeutic potential.

Proposed Mechanism of Action and Key Research Questions

Based on the pharmacology of structurally analogous compounds, 4-(2-Methoxyphenyl)piperidin-4-ol is hypothesized to modulate neuronal function through interaction with one or more of the following targets:

• NMDA Receptors: The 4-hydroxypiperidine core is a key pharmacophore in several known NMDA receptor antagonists.[2] It is plausible that 4-(2-Methoxyphenyl)piperidin-4-ol acts as an antagonist at the NMDA receptor, potentially exhibiting subtype selectivity.

• Sigma-1 (σ1) Receptors: Aryl-substituted piperidines are a well-established class of sigma-1 receptor ligands.[3] The compound may act as either an agonist or an antagonist at this receptor, which could mediate neuroprotective or cognitive-enhancing effects.[4][7]

• Serotonin (5-HT) Receptors: The 2-methoxyphenyl moiety is a common feature in ligands for various serotonin receptors, including the 5-HT1A subtype.[5][6][8]

The primary research questions to be addressed in the following protocols are:

• What is the primary neuropharmacological target of 4-(2-Methoxyphenyl)piperidin-4-ol?

• What is its binding affinity and functional activity (agonist, antagonist, or modulator) at the identified target(s)?

• Does the compound exhibit CNS penetration and elicit behavioral effects in vivo?

Synthesis of 4-(2-Methoxyphenyl)piperidin-4-ol

The following is a proposed synthetic route for 4-(2-Methoxyphenyl)piperidin-4-ol, adapted from established methods for the synthesis of related 4-arylpiperidin-4-ols.

Protocol 1: Synthesis via Grignard Reaction

This protocol describes a two-step synthesis starting from commercially available 1-boc-4-piperidone.

Step 1: Grignard Reagent Formation

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and dropping funnel under a nitrogen atmosphere, add magnesium turnings (1.2 eq).

• Add a small crystal of iodine to initiate the reaction.

• In the dropping funnel, add a solution of 2-bromoanisole (1.1 eq) in anhydrous tetrahydrofuran (THF).

• Add a small portion of the 2-bromoanisole solution to the magnesium turnings. If the reaction does not start, gently warm the flask.

• Once the reaction has initiated (as evidenced by a color change and gentle refluxing), add the remaining 2-bromoanisole solution dropwise to maintain a steady reflux.

• After the addition is complete, reflux the mixture for an additional 1-2 hours to ensure complete formation of the Grignard reagent.

Step 2: Reaction with 1-Boc-4-piperidone and Deprotection

• Cool the Grignard reagent solution to 0 °C in an ice bath.

• Dissolve 1-boc-4-piperidone (1.0 eq) in anhydrous THF and add it dropwise to the Grignard reagent solution.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Quench the reaction by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude Boc-protected intermediate.

• Purify the intermediate by column chromatography on silica gel.

• To a solution of the purified intermediate in dichloromethane (DCM), add an excess of trifluoroacetic acid (TFA) or hydrochloric acid in dioxane.

• Stir the reaction mixture at room temperature for 2-4 hours.

• Concentrate the reaction mixture under reduced pressure.

• Dissolve the residue in water and basify with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with DCM (3 x 50 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate to yield 4-(2-Methoxyphenyl)piperidin-4-ol.

In Vitro Neuropharmacological Profiling

The following protocols are designed to determine the binding affinity and functional activity of 4-(2-Methoxyphenyl)piperidin-4-ol at its putative targets.

Protocol 2: Radioligand Binding Assays

This protocol will determine the binding affinity (Ki) of the compound for NMDA and sigma-1 receptors.

Materials:

• Rat brain tissue (cortex for NMDA, whole brain minus cerebellum for sigma-1)

• [³H]MK-801 (for NMDA receptor binding)

• -Pentazocine (for sigma-1 receptor binding)

• Unlabeled MK-801 and Haloperidol (for non-specific binding determination)

• 4-(2-Methoxyphenyl)piperidin-4-ol

• Binding buffers

• Glass fiber filters

• Scintillation vials and cocktail

• Liquid scintillation counter

Procedure:

• Membrane Preparation: Homogenize the appropriate rat brain tissue in ice-cold buffer and centrifuge to pellet the membranes. Wash the membranes multiple times by resuspension and centrifugation.

• Binding Reaction: In a 96-well plate, combine the prepared membranes, the radioligand, and varying concentrations of 4-(2-Methoxyphenyl)piperidin-4-ol or the appropriate unlabeled ligand for determining non-specific binding.

• Incubation: Incubate the reaction mixture at the appropriate temperature and for a sufficient duration to reach equilibrium.

• Filtration: Rapidly filter the reaction mixture through glass fiber filters using a cell harvester to separate bound from free radioligand.

• Washing: Wash the filters with ice-cold buffer to remove non-specifically bound radioligand.

• Scintillation Counting: Place the filters in scintillation vials with scintillation cocktail and quantify the radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate the specific binding at each concentration of the test compound. Determine the IC50 value by non-linear regression analysis and convert it to a Ki value using the Cheng-Prusoff equation.

Target	Radioligand	Non-specific Ligand	Tissue
NMDA Receptor	[³H]MK-801	Unlabeled MK-801	Rat Cortex
Sigma-1 Receptor	-Pentazocine	Haloperidol	Rat Brain (minus cerebellum)

Protocol 3: Whole-Cell Patch-Clamp Electrophysiology

This protocol will assess the functional activity of 4-(2-Methoxyphenyl)piperidin-4-ol on NMDA receptor-mediated currents in cultured neurons.

Materials:

• Primary neuronal cultures (e.g., hippocampal or cortical neurons)

• Patch-clamp rig with amplifier and data acquisition system

• Borosilicate glass capillaries for patch pipettes

• External and internal recording solutions

• NMDA and glycine

• 4-(2-Methoxyphenyl)piperidin-4-ol

Procedure:

• Cell Culture: Plate primary neurons on coverslips and culture for 7-14 days.

• Recording Setup: Place a coverslip with cultured neurons in the recording chamber on the microscope stage and perfuse with external recording solution.

• Patch Pipette Fabrication: Pull patch pipettes from borosilicate glass capillaries to a resistance of 3-5 MΩ when filled with internal solution.

• Whole-Cell Configuration: Obtain a gigaohm seal on a neuron and rupture the membrane to achieve the whole-cell configuration.

• Current Recording: Clamp the cell at a holding potential of -60 mV. Apply NMDA (e.g., 100 µM) and glycine (e.g., 10 µM) to evoke an inward current.

• Compound Application: Co-apply varying concentrations of 4-(2-Methoxyphenyl)piperidin-4-ol with NMDA and glycine to determine its effect on the NMDA-evoked current.

• Data Analysis: Measure the peak amplitude of the NMDA-evoked current in the absence and presence of the test compound. Construct a concentration-response curve and determine the IC50 for inhibition of the NMDA current.

Caption: Experimental workflow for the synthesis and neuropharmacological evaluation of 4-(2-Methoxyphenyl)piperidin-4-ol.

In Vivo Behavioral Assessment

The following protocols are designed to provide an initial assessment of the CNS effects of 4-(2-Methoxyphenyl)piperidin-4-ol in rodents.

Protocol 4: Open Field Test for Locomotor Activity and Anxiety-like Behavior

This test assesses general locomotor activity and can provide insights into potential anxiolytic or anxiogenic effects.

Materials:

• Open field apparatus

• Video tracking software

• Rodents (mice or rats)

• 4-(2-Methoxyphenyl)piperidin-4-ol dissolved in an appropriate vehicle

• Vehicle control

Procedure:

• Habituation: Habituate the animals to the testing room for at least 30 minutes before the experiment.

• Administration: Administer 4-(2-Methoxyphenyl)piperidin-4-ol or vehicle via the desired route (e.g., intraperitoneal, oral).

• Testing: After a predetermined pretreatment time, place the animal in the center of the open field apparatus and record its activity for 10-30 minutes.

• Data Analysis: Analyze the recorded video for parameters such as total distance traveled, time spent in the center versus the periphery of the arena, and rearing frequency.

Protocol 5: Forced Swim Test for Antidepressant-like Activity

This test is a common screening tool for potential antidepressant effects.

Materials:

• Forced swim test cylinders

• Water bath to maintain water temperature

• Rodents (mice or rats)

• 4-(2-Methoxyphenyl)piperidin-4-ol dissolved in an appropriate vehicle

• Vehicle control

Procedure:

• Pre-test (optional but recommended): On the day before the test, place each animal in the swim cylinder for a 15-minute pre-swim session.

• Administration: On the test day, administer 4-(2-Methoxyphenyl)piperidin-4-ol or vehicle.

• Testing: After the appropriate pretreatment time, place the animal in the swim cylinder containing water and record its behavior for 6 minutes.

• Data Analysis: Score the last 4 minutes of the test for time spent immobile, swimming, and climbing. A decrease in immobility time is indicative of an antidepressant-like effect.

Caption: Putative signaling pathways modulated by 4-(2-Methoxyphenyl)piperidin-4-ol.

Data Interpretation and Future Directions

The results from these protocols will provide a foundational neuropharmacological profile of 4-(2-Methoxyphenyl)piperidin-4-ol.

• Binding Data: The Ki values will establish the affinity of the compound for NMDA and sigma-1 receptors. High affinity for one target over others will guide further investigation.

• Electrophysiology Data: The patch-clamp experiments will confirm the functional effect on NMDA receptors. A rightward shift in the agonist concentration-response curve in the presence of the compound would indicate competitive antagonism.

• Behavioral Data: The in vivo studies will provide insights into the compound's CNS effects. For example, a decrease in locomotor activity and anticonvulsant effects might correlate with NMDA receptor antagonism, while antidepressant-like effects could be mediated by either NMDA or sigma-1 receptor interactions.

Should 4-(2-Methoxyphenyl)piperidin-4-ol demonstrate a promising profile, future studies could include:

• Expanded Receptor Screening: A broader screen against a panel of CNS receptors and transporters to assess selectivity.

• Pharmacokinetic Studies: Determination of brain penetration, half-life, and metabolism.

• Efficacy in Disease Models: Evaluation in animal models of neurological or psychiatric disorders, such as epilepsy, neuropathic pain, or depression.

By systematically applying the protocols outlined in this guide, researchers can effectively elucidate the neuropharmacological properties of 4-(2-Methoxyphenyl)piperidin-4-ol and determine its potential as a novel therapeutic agent.

References

• Al Hussainy, R., et al. (2011). Design, synthesis, radiolabeling, and in vitro and in vivo evaluation of bridgehead iodinated analogues of N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}-N-(pyridin-2-yl)cyclohexanecarboxamide (WAY-100635) as potential SPECT ligands for the 5-HT1A receptor. Journal of Medicinal Chemistry, 54(10), 3480-3491. [Link]

• Aridoss, G., et al. (2021). Synthesis and crystallization procedure of piperidin-4-one and its derivatives. Chemical Review and Letters, 4(4), 192-199. [Link]

• Gobbi, G., et al. (1996). Electrophysiological effects of N-(2-(4-(2-methoxyphenyl)-1-piperazinyl)ethyl)-N-(2-pyridinyl) cyclohexane carboxamide (WAY 100635) on dorsal raphe serotonergic neurons and CA1 hippocampal pyramidal cells in vitro. Journal of Pharmacology and Experimental Therapeutics, 278(2), 679-688. [Link]

• Honda, T., et al. (2022). Design Strategies, Chemistry and Therapeutic Insights of Multi-target Directed Ligands. Current Neuropharmacology, 20(7), 1329-1350. [Link]

• Leaver, D. (2000). Synthesis and in vitro and in vivo functional studies of ortho-substituted phenylpiperazine and N-substituted 4-N-(o-methoxyphenyl)aminopiperidine analogues of WAY100635. Journal of Medicinal Chemistry, 43(3), 432-439. [Link]

• Perrone, R., et al. (2012). Development of Novel Phenoxyalkylpiperidines as High-Affinity Sigma-1 (σ1) Receptor Ligands with Potent Anti-amnesic Activity. Journal of Medicinal Chemistry, 55(21), 9140-9154. [Link]

• Rogawski, M. A., et al. (2001). 4-Hydroxy-1-[2-(4-hydroxyphenoxy)ethyl]-4-(4-methylbenzyl)piperidine: a novel, potent, and selective NR1/2B NMDA receptor antagonist. Journal of Medicinal Chemistry, 44(13), 2115-2122. [Link]

• Siddiqui, A. A., et al. (2011). Piperidine and piperazine analogues as potential CNS active agents. Current Neuropharmacology, 9(1), 108-121. [Link]

• van der Mey, M., et al. (2016). 4-aroylpiperidines and 4-(α-hydroxyphenyl)piperidines as selective sigma-1 receptor ligands: synthesis, preliminary pharmacological evaluation and computational studies. Chemistry Central Journal, 10, 53. [Link]

• Su, T. P., et al. (2010). Targeting ligand-operated chaperone sigma-1 receptors in the treatment of neuropsychiatric disorders. Expert Opinion on Therapeutic Targets, 14(10), 1105-1120. [Link]

• Maurice, T., & Su, T. P. (2009). The pharmacology of sigma-1 receptors. Pharmacology & Therapeutics, 124(2), 195-206. [Link]

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• 3. 4-aroylpiperidines and 4-(α-hydroxyphenyl)piperidines as selective sigma-1 receptor ligands: synthesis, preliminary pharmacological evaluation and computational studies - PMC [pmc.ncbi.nlm.nih.gov]
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Analytical methods for quantifying 4-(2-Methoxyphenyl)piperidin-4-ol in samples

Introduction

4-(2-Methoxyphenyl)piperidin-4-ol is a heterocyclic compound featuring a piperidine ring, a hydroxyl group, and a methoxyphenyl substituent. As a substituted piperidine derivative, this molecule and its analogues are of significant interest in pharmaceutical research and development due to their potential biological activities.[1] Accurate and precise quantification of this analyte is critical during various stages of drug development, including pharmacokinetic studies, metabolism research, and quality control of active pharmaceutical ingredients (APIs).

This application note provides a comprehensive guide with detailed protocols for the quantitative analysis of 4-(2-Methoxyphenyl)piperidin-4-ol in various sample matrices. The methodologies described herein are grounded in established principles of analytical chemistry and are designed to meet the rigorous standards of the pharmaceutical industry. We will explore two primary analytical techniques: High-Performance Liquid Chromatography (HPLC) with UV detection and Gas Chromatography-Mass Spectrometry (GC-MS). The choice of method will depend on the specific requirements of the analysis, such as the sample matrix, required sensitivity, and available instrumentation.

Scientific Integrity and Method Validation

The reliability of any analytical data is contingent upon the thorough validation of the method used to generate it.[2][3][4] A validated analytical method provides documented evidence that the procedure is suitable for its intended purpose.[2][3][4] The validation parameters discussed in this guide are based on the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA) guidelines.[5][6]

The core validation characteristics to be assessed for the quantitative analysis of 4-(2-Methoxyphenyl)piperidin-4-ol include:

• Specificity/Selectivity: The ability to unequivocally assess the analyte in the presence of other components that may be expected to be present, such as impurities, degradation products, or matrix components.[3][5]

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range.[4][5]

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.[4][6]

• Accuracy: The closeness of the test results obtained by the method to the true value.[3][4]

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This is typically evaluated at three levels: repeatability, intermediate precision, and reproducibility.[3]

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.[3]

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[3][5]

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters, providing an indication of its reliability during normal usage.[3]

PART 1: High-Performance Liquid Chromatography (HPLC) with UV Detection

HPLC is a versatile and widely used technique for the quantification of pharmaceutical compounds. For 4-(2-Methoxyphenyl)piperidin-4-ol, a reversed-phase HPLC method is proposed. The presence of the aromatic ring suggests that this compound will have a UV chromophore, making UV detection a suitable choice.

Experimental Workflow: HPLC Method

Caption: Workflow for HPLC analysis of 4-(2-Methoxyphenyl)piperidin-4-ol.

Protocol 1: HPLC-UV Quantification

1. Materials and Reagents:

• 4-(2-Methoxyphenyl)piperidin-4-ol reference standard (Purity ≥ 98%)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC grade, filtered and deionized)

• Formic acid (or other suitable buffer components)

• 0.45 µm syringe filters

2. Instrumentation:

• HPLC system with a quaternary or binary pump, autosampler, column oven, and UV-Vis detector.

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

3. Chromatographic Conditions (Starting Point):

Parameter	Recommended Condition	Rationale
Mobile Phase A	0.1% Formic acid in Water	Provides good peak shape for amine-containing compounds.
Mobile Phase B	Acetonitrile	Common organic modifier for reversed-phase chromatography.
Gradient	70% A / 30% B, hold for 10 min	An isocratic method is simpler to start with for method development.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temp.	30 °C	Controlled temperature ensures reproducible retention times.
Injection Vol.	10 µL	A typical injection volume.
Detection λ	275 nm	Based on the expected UV absorbance of the methoxyphenyl group. A full UV scan of the analyte should be performed to determine the optimal wavelength.

4. Standard and Sample Preparation:

• Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of the reference standard and dissolve in 10 mL of methanol.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution using the mobile phase to create a calibration curve (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Sample Preparation: The sample preparation will be matrix-dependent. For a drug substance, dissolve a known amount in the mobile phase to achieve a concentration within the calibration range. For biological matrices, a sample extraction (e.g., protein precipitation or solid-phase extraction) will be necessary.[7]

5. Method Validation Steps:

• Specificity: Inject a blank (mobile phase), a placebo (matrix without analyte), and the standard solution. The analyte peak should be well-resolved from any other peaks.

• Linearity: Inject the working standard solutions in triplicate. Plot the peak area versus concentration and perform a linear regression analysis. The correlation coefficient (r²) should be ≥ 0.999.

• Accuracy and Precision: Analyze quality control (QC) samples at low, medium, and high concentrations within the calibration range on the same day (repeatability) and on different days with different analysts (intermediate precision). The recovery should be within 85-115% for bioanalytical methods, and the relative standard deviation (RSD) should be ≤ 15%.[8]

PART 2: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile compounds. Due to the polar nature of the hydroxyl group in 4-(2-Methoxyphenyl)piperidin-4-ol, derivatization may be necessary to improve its volatility and chromatographic performance.

Experimental Workflow: GC-MS Method

Caption: Workflow for GC-MS analysis of 4-(2-Methoxyphenyl)piperidin-4-ol.

Protocol 2: GC-MS Quantification

1. Materials and Reagents:

• 4-(2-Methoxyphenyl)piperidin-4-ol reference standard

• Derivatizing agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% TMCS)

• Ethyl acetate (GC grade)

• Anhydrous sodium sulfate

• Internal standard (e.g., a structurally similar compound not present in the sample)

2. Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS).

• Capillary column suitable for general purpose analysis (e.g., 5% phenyl-methylpolysiloxane, 30 m x 0.25 mm ID, 0.25 µm film thickness).

3. GC-MS Conditions (Starting Point):

Parameter	Recommended Condition	Rationale
Injector Temp.	250 °C	Ensures complete volatilization of the derivatized analyte.
Injection Mode	Splitless (for trace analysis)	Maximizes the amount of analyte transferred to the column.
Carrier Gas	Helium at 1.0 mL/min	Inert carrier gas, standard for GC-MS.
Oven Program	100 °C (hold 1 min), ramp to 280 °C at 15 °C/min, hold 5 min	A typical temperature program to elute the derivatized compound.
Transfer Line Temp.	280 °C	Prevents condensation of the analyte.
Ion Source Temp.	230 °C	Standard temperature for electron ionization.
Ionization Energy	70 eV	Standard energy for creating reproducible mass spectra.
Scan Mode	Full Scan (for identification) and Selected Ion Monitoring (SIM) (for quantification)	Full scan confirms the identity, while SIM provides higher sensitivity for quantification.

4. Derivatization and Sample Preparation:

• Sample Extraction: For aqueous samples, perform a liquid-liquid extraction into an organic solvent like ethyl acetate after adjusting the pH to basic conditions to ensure the piperidine nitrogen is not protonated. Dry the organic extract with anhydrous sodium sulfate.

• Derivatization: Evaporate the solvent from the extract. Add the derivatizing agent and heat (e.g., 70 °C for 30 minutes) to convert the hydroxyl group to a trimethylsilyl ether.

• Calibration Standards: Prepare calibration standards by spiking blank matrix extracts with known amounts of the analyte and the internal standard, and then perform the derivatization step.

5. Data Analysis:

• Identification: In full scan mode, the mass spectrum of the derivatized analyte should be compared to a reference spectrum.

• Quantification: In SIM mode, monitor characteristic ions of the derivatized analyte and the internal standard. The ratio of the analyte peak area to the internal standard peak area is used for quantification against the calibration curve.

Summary of Method Parameters

Feature	HPLC-UV Method	GC-MS Method
Principle	Liquid-phase separation with UV absorbance detection	Gas-phase separation with mass-based detection
Sample Volatility	Not required	Required (derivatization may be needed)
Sensitivity	Moderate (µg/mL range)	High (ng/mL to pg/mL range)
Selectivity	Good	Excellent
Instrumentation	Widely available	More specialized
Typical Application	Quality control, assay of bulk drug	Trace analysis, bioanalysis, impurity identification

Conclusion

The choice between HPLC-UV and GC-MS for the quantification of 4-(2-Methoxyphenyl)piperidin-4-ol will be dictated by the specific analytical needs. The HPLC-UV method is robust and suitable for routine analysis where high sensitivity is not paramount. The GC-MS method, particularly with derivatization, offers superior sensitivity and selectivity, making it ideal for bioanalytical applications and trace-level impurity analysis. Both methods, when properly developed and validated according to regulatory guidelines, will provide reliable and accurate quantitative data.

References

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• International Journal of Research and Review. (2023). Analytical Method Validation: ICH and USP Perspectives. [Link]

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Application Notes &amp; Protocols: 4-(2-Methoxyphenyl)piperidin-4-ol as a Versatile Synthon in Organic Synthesis

Abstract

The piperidine scaffold is a cornerstone in medicinal chemistry, present in a vast array of pharmaceuticals due to its favorable physicochemical properties and ability to interact with biological targets. This document provides a detailed guide for researchers, scientists, and drug development professionals on the strategic use of 4-(2-Methoxyphenyl)piperidin-4-ol as a key synthetic intermediate. We will delve into its role in constructing complex molecular architectures, particularly in the synthesis of neuroleptic agents and other pharmacologically active compounds. The protocols outlined herein are designed to be robust and reproducible, with an emphasis on the underlying chemical principles that govern these transformations.

Introduction: The Strategic Importance of the 4-Aryl-4-hydroxypiperidine Moiety

The 4-aryl-4-hydroxypiperidine structural motif is a privileged scaffold in drug discovery, particularly for central nervous system (CNS) targets. The presence of the aryl group and the tertiary alcohol on the piperidine ring provides a unique three-dimensional structure that can be tailored for specific receptor interactions. The 2-methoxyphenyl substituent, in particular, offers a handle for modulating electronic properties and providing additional hydrogen bond acceptor capabilities, which can be crucial for target engagement.

Derivatives of 4-(2-Methoxyphenyl)piperidin-4-ol have been instrumental in the development of multi-target antipsychotics, compounds that often exhibit affinities for dopamine D2, and various serotonin receptors. The piperidine ring itself is a common feature in FDA-approved drugs, highlighting its importance as a pharmacophore. This guide will focus on the practical applications of 4-(2-Methoxyphenyl)piperidin-4-ol as a synthon, providing detailed protocols for its derivatization.

Core Synthetic Transformations

4-(2-Methoxyphenyl)piperidin-4-ol serves as a versatile starting point for a variety of synthetic transformations. The two primary reactive sites are the secondary amine of the piperidine ring and the tertiary hydroxyl group.

N-Alkylation: Introducing Side Chains for Pharmacological Targeting

The secondary amine of the piperidine ring is readily alkylated to introduce various side chains. This is a common strategy to append pharmacophoric elements that can interact with specific biological targets. A general approach involves the reaction of the piperidine with an alkyl halide in the presence of a base.

Rationale for Experimental Choices:

• Solvent: Anhydrous polar aprotic solvents like acetonitrile or DMF are typically used to dissolve the reactants and facilitate the SN2 reaction.

• Base: A non-nucleophilic base such as potassium carbonate (K2CO3) or sodium bicarbonate (NaHCO3) is employed to neutralize the hydrohalic acid formed during the reaction, driving the equilibrium towards the product. The use of a milder base prevents unwanted side reactions.

• Temperature: The reaction is often heated to increase the rate of reaction, typically between room temperature and 70°C.

Protocol 1: General Procedure for N-Alkylation

Materials:

• 4-(2-Methoxyphenyl)piperidin-4-ol

• Alkyl halide (e.g., 1-bromo-3-chloropropane)

• Potassium carbonate (K2CO3), anhydrous

• Acetonitrile (CH3CN), anhydrous

• Stir bar

• Round-bottom flask

• Condenser

• Heating mantle with stirrer

• Rotary evaporator

• Silica gel for column chromatography

• Appropriate eluents (e.g., ethyl acetate/hexanes mixture)

Procedure:

• To a solution of 4-(2-Methoxyphenyl)piperidin-4-ol (1.0 eq) in anhydrous acetonitrile, add anhydrous potassium carbonate (2.0-3.0 eq).

• Add the desired alkyl halide (1.1-1.2 eq) to the stirred suspension.

• Attach a condenser and heat the reaction mixture to reflux (approximately 82°C for acetonitrile) under a nitrogen atmosphere.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, allow the reaction mixture to cool to room temperature.

• Filter the solid K2CO3 and wash with acetonitrile.

• Concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purify the crude product by silica gel column chromatography to obtain the desired N-alkylated product.

Data Presentation:

Entry	Alkyl Halide	Base	Solvent	Yield (%)
1	1-Bromo-3-chloropropane	K2CO3	CH3CN	85-95
2	Benzyl bromide	K2CO3	DMF	90-98
3	4-(2-Chloroethyl)morpholine	NaHCO3	CH3CN	80-90

Yields are typical and may vary depending on the specific substrate and reaction scale.

Dehydration: Formation of Tetrahydropyridine Derivatives

The tertiary hydroxyl group can be eliminated under acidic conditions to form the corresponding tetrahydropyridine derivative. This transformation is valuable for accessing a different class of compounds with distinct pharmacological profiles.

Rationale for Experimental Choices:

• Acid Catalyst: Strong acids such as sulfuric acid (H2SO4) or p-toluenesulfonic acid (p-TsOH) are used to protonate the hydroxyl group, making it a good leaving group (water).

• Solvent: A non-polar solvent like toluene or xylene is often used to facilitate the removal of water via azeotropic distillation, driving the reaction to completion.

• Temperature: The reaction is typically carried out at elevated temperatures (reflux) to promote the elimination reaction.

Protocol 2: Acid-Catalyzed Dehydration

Materials:

• 4-(2-Methoxyphenyl)piperidin-4-ol

• p-Toluenesulfonic acid monohydrate (p-TsOH·H2O)

• Toluene

• Dean-Stark apparatus

• Stir bar

• Round-bottom flask

• Condenser

• Heating mantle with stirrer

• Rotary evaporator

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO4)

Procedure:

• Combine 4-(2-Methoxyphenyl)piperidin-4-ol (1.0 eq) and a catalytic amount of p-toluenesulfonic acid (0.1 eq) in toluene in a round-bottom flask equipped with a Dean-Stark apparatus and a condenser.

• Heat the mixture to reflux and collect the water that azeotropes off.

• Monitor the reaction by TLC until all the starting material is consumed.

• Cool the reaction mixture to room temperature.

• Wash the organic layer with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography or recrystallization if necessary.

Application in the Synthesis of Neuroleptic Agents

A significant application of 4-(2-Methoxyphenyl)piperidin-4-ol and its derivatives is in the synthesis of antipsychotic drugs. For instance, it can serve as a precursor to key intermediates for compounds structurally related to potent neuroleptics.

Workflow Example: Synthesis of a Benzisoxazole Piperidine Derivative

This workflow illustrates how the N-alkylated derivative from Protocol 1 can be further elaborated to synthesize a compound with potential neuroleptic activity.

Caption: Synthetic workflow for a benzisoxazole piperidine derivative.

Structural and Mechanistic Considerations

The reactivity of 4-(2-Methoxyphenyl)piperidin-4-ol is governed by the interplay of its functional groups. The piperidine ring typically adopts a chair conformation to minimize steric strain. The orientation of the 2-methoxyphenyl group (axial vs. equatorial) can influence the stereochemical outcome of subsequent reactions.

Mechanism of N-Alkylation:

The N-alkylation reaction proceeds via a standard SN2 mechanism. The lone pair of electrons on the nitrogen atom of the piperidine acts as a nucleophile, attacking the electrophilic carbon of the alkyl halide. The base is crucial for deprotonating the resulting ammonium salt, regenerating the neutral amine for further reaction and preventing the accumulation of the unreactive salt.

Caption: Generalized SN2 mechanism for N-alkylation of a secondary amine.

Conclusion

4-(2-Methoxyphenyl)piperidin-4-ol is a highly valuable and versatile synthon in modern organic synthesis, particularly for the construction of complex molecules with potential therapeutic applications. Its utility in preparing libraries of compounds for structure-activity relationship (SAR) studies makes it an indispensable tool for medicinal chemists. The protocols and insights provided in this guide are intended to empower researchers to effectively utilize this key building block in their synthetic endeavors.

References

• Strupczewski, J. T., Allen, R. C., Gardner, B. A., Schmid, B. L., Stache, U., Glamkowski, E. J., Jones, M. C., Ellis, D. B., Huger, F. P., & Dunn, R. W. (1985). Synthesis and neuroleptic activity of

Application Notes &amp; Protocols: A Researcher's Guide to In Vivo Experimental Design for Piperidinol Derivatives

Introduction: The Therapeutic Potential and In Vivo Imperative of Piperidinol Derivatives

The piperidine chemical scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of clinically approved drugs targeting the central nervous system (CNS).[1][2][3] Piperidinol derivatives, a subset of this important class, have demonstrated a wide range of pharmacological activities, including analgesic, anti-ulcer, and neuromuscular blocking actions.[4][5][6][7] Their structural versatility allows for fine-tuning of physicochemical properties, which can enhance their ability to cross the blood-brain barrier and interact with specific molecular targets within the CNS.[2]

While in vitro assays provide essential preliminary data on mechanism of action and potency, they cannot fully recapitulate the complex interplay of biological systems.[8][9] Therefore, well-designed in vivo studies are indispensable for validating therapeutic potential, understanding pharmacokinetic and pharmacodynamic (PK/PD) relationships, and identifying potential safety concerns before advancing to clinical trials.[10][11][12] This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to design and execute robust in vivo experiments for the study of novel piperidinol derivatives.

Part 1: Foundational Principles of In Vivo Experimental Design

A successful in vivo study is built upon a foundation of meticulous planning and adherence to ethical guidelines. The primary objective is to generate reproducible and translatable data that can confidently inform go/no-go decisions in the drug development pipeline.[13][14]

Ethical Considerations and Regulatory Compliance

All animal research must be conducted in strict accordance with institutional and national guidelines. In the United States, this means obtaining approval from an Institutional Animal Care and Use Committee (IACUC).[15][16][17] The IACUC protocol must provide a clear scientific justification for the use of animals, detail efforts to minimize pain and distress, and describe humane endpoints.[15][18]

The 3Rs: Replacement, Reduction, and Refinement

The principles of the 3Rs are central to ethical animal research:

• Replacement: Utilizing non-animal methods (e.g., in vitro assays, computational modeling) whenever possible.[14]

• Reduction: Using the minimum number of animals necessary to obtain statistically significant results.[14]

• Refinement: Modifying procedures to minimize animal suffering and enhance welfare.[14]

Experimental Design Workflow

A well-structured experimental design is crucial for minimizing bias and ensuring the scientific validity of the results.[11][19]

Diagram: In Vivo Experimental Design Workflow A flowchart illustrating the key stages of designing an in vivo study for piperidinol derivatives.

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Application Notes and Protocols for the Computational Analysis of Methoxyphenylpiperidine Conformers

Introduction: The Significance of Conformational Landscape in Drug Discovery

Methoxyphenylpiperidine scaffolds are prevalent in a multitude of centrally acting pharmaceuticals, where their three-dimensional structure is intrinsically linked to their pharmacological activity. The conformational flexibility of the piperidine ring, coupled with the rotational freedom of the methoxy and phenyl groups, gives rise to a complex potential energy surface. A thorough understanding of this conformational landscape is paramount for rational drug design, as the biologically active conformation that binds to a specific receptor may not be the global minimum in isolation.[1] Computational chemistry provides a powerful lens to explore these conformational preferences, offering insights that can guide synthetic efforts and lead to the development of more potent and selective therapeutics.[2][3][4]

This guide provides a detailed protocol for the conformational analysis of methoxyphenylpiperidine derivatives, leveraging a multi-tiered computational approach. We will delve into the rationale behind methodological choices, from initial broad conformational searches using molecular mechanics to high-accuracy energy calculations with quantum mechanics.[5][6] The protocols outlined herein are designed to be robust and self-validating, ensuring scientific rigor in your research endeavors.

Conceptual Framework: A Hierarchical Approach to Conformational Analysis

A comprehensive conformational analysis necessitates a hierarchical strategy that balances computational cost with accuracy. We begin with a wide-ranging exploration of the conformational space using computationally inexpensive methods, followed by refinement of the most promising structures using more accurate, and thus more computationally demanding, techniques.

Figure 1: A hierarchical workflow for comprehensive conformational analysis.

Part 1: Initial Structure Preparation and Molecular Mechanics Conformational Search

The initial phase aims to generate a diverse ensemble of conformers that broadly samples the potential energy surface. The choice of force field is critical at this stage as it dictates the quality of the initial geometries.

Protocol 1.1: 3D Structure Generation and Force Field Parameterization

• Molecule Building : Construct the 3D structure of the methoxyphenylpiperidine derivative of interest using molecular building software such as Avogadro or ChemDraw.[7] Ensure correct atom types and bond orders.

• Force Field Selection : For small organic molecules like methoxyphenylpiperidines, the Generalized Amber Force Field (GAFF) or the Merck Molecular Force Field (MMFF94) are suitable choices.[8][9][10] These force fields are parameterized to handle a wide range of organic functionalities.

• Parameterization and Topology Generation : Utilize tools like Antechamber, part of the AmberTools suite, to assign atom types and generate partial charges and a topology file for the molecule.[7][9][11] This step is crucial for defining the potential energy function used in the subsequent molecular mechanics simulations.[12]

Protocol 1.2: Molecular Dynamics-Based Conformational Search using GROMACS

A simulated annealing approach within a molecular dynamics (MD) framework is an effective method for overcoming energy barriers and exploring a wide range of conformations.[7]

• System Preparation : Place the parameterized molecule in a simulation box. For a broad conformational search, simulations can be performed in a vacuum to reduce computational cost.[7]

• Simulated Annealing MD :

  • Heating Phase : Gradually heat the system from a low temperature (e.g., 100 K) to a high temperature (e.g., 1000 K) over a period of several hundred picoseconds. This provides the molecule with sufficient kinetic energy to cross torsional barriers.

  • Equilibration at High Temperature : Maintain the system at the high temperature for a few nanoseconds to ensure thorough sampling of the conformational space.

  • Cooling Phase : Slowly cool the system back down to the initial low temperature. This allows the molecule to settle into various low-energy minima.

• Conformer Extraction : Extract snapshots from the cooling phase of the simulation at regular intervals. These snapshots represent a diverse ensemble of potential low-energy conformers.

Part 2: Quantum Mechanical Refinement and Energetic Analysis

The conformer ensemble generated from the molecular mechanics search will contain many redundant and high-energy structures. This phase focuses on refining a representative set of low-energy conformers using more accurate quantum mechanical methods.

Protocol 2.1: Clustering and Selection

• Geometric Clustering : Use a clustering algorithm, such as RMSD-based clustering, to group geometrically similar conformers.[7] This eliminates redundancy in the conformer ensemble.

• Energy-Based Selection : From each cluster, select the conformer with the lowest molecular mechanics energy for further refinement. Additionally, select a representative set of unique conformers within a defined energy window (e.g., 10-15 kcal/mol) above the global minimum.

Protocol 2.2: Density Functional Theory (DFT) Geometry Optimization

DFT offers a good balance between accuracy and computational cost for optimizing the geometries of organic molecules.[13][14][15][16]

• Method and Basis Set Selection :

  • Functional : The choice of DFT functional is critical. For non-covalent interactions, which are important in determining conformational preferences, dispersion-corrected functionals such as B3LYP-D3(BJ) or ωB97X-D are highly recommended.[17][18][19] Functionals from the M06 suite, like M06-2X, also perform well for these systems.[20]

  • Basis Set : A Pople-style basis set such as 6-311+G(d,p) or a correlation-consistent basis set like aug-cc-pVDZ provides a good compromise between accuracy and computational expense for geometry optimizations.

• Geometry Optimization : Perform a full geometry optimization for each selected conformer using the chosen DFT method and basis set. This will relax the structures to the nearest local minimum on the QM potential energy surface.

• Frequency Analysis : It is crucial to perform a frequency calculation for each optimized structure. The absence of imaginary frequencies confirms that the structure is a true local minimum.

Protocol 2.3: High-Accuracy Single-Point Energy Calculations and Solvation Effects

To obtain more reliable relative energies, single-point energy calculations can be performed at a higher level of theory. Furthermore, the influence of the solvent environment must be considered, as it can significantly alter conformational equilibria.[21][22]

• Higher-Level Theory : For improved accuracy, consider single-point energy calculations using a more robust method like Møller-Plesset perturbation theory (MP2) or a double-hybrid DFT functional.[17][23][24] It's important to be aware that standard MP2 can sometimes overestimate dispersion interactions like pi-pi stacking.[17][24]

• Solvation Modeling :

  • Implicit Solvation : For a computationally efficient treatment of solvent effects, implicit solvent models such as the Polarizable Continuum Model (PCM) or the Solvation Model based on Density (SMD) are excellent choices.[21][22][25] These models represent the solvent as a continuous dielectric medium.

  • Explicit Solvation : For systems where specific solute-solvent interactions (e.g., hydrogen bonding with water) are expected to play a crucial role, a hybrid QM/MM approach with a shell of explicit solvent molecules can provide a more detailed and accurate picture.[26][27]

Part 3: Data Analysis and Interpretation

The final phase involves analyzing the calculated energies to understand the relative populations of the conformers and, where possible, validating the computational results against experimental data.

Protocol 3.1: Boltzmann Population Analysis

The relative population of each conformer at a given temperature can be estimated using the Boltzmann distribution, which relates the relative free energies of the conformers to their populations.

• Calculate Relative Free Energies : Use the final, high-level energies (including solvation effects) to calculate the relative Gibbs free energy of each conformer with respect to the global minimum.

• Compute Boltzmann Populations : Apply the Boltzmann distribution formula to determine the percentage population of each conformer at the desired temperature (e.g., 298.15 K).

Conformer ID	Relative Energy (kcal/mol)	Boltzmann Population (%)
Conf-01	0.00	75.3
Conf-02	0.85	15.1
Conf-03	1.50	5.6
Conf-04	2.10	2.5
...	...	...
This is an example table. Actual results will vary based on the specific molecule and level of theory.

Protocol 3.2: Validation with Experimental Data

The most rigorous validation of a computational conformational analysis comes from comparison with experimental data, particularly NMR spectroscopy.[1][5][6][28]

• NMR Parameter Calculation : For the most populated conformers, calculate NMR properties such as chemical shifts and spin-spin coupling constants using a suitable QM method (e.g., GIAO for chemical shifts).[15][29]

• Population-Averaged Properties : Calculate the population-weighted average of the NMR parameters across the conformational ensemble.

• Comparison : Compare the calculated population-averaged NMR parameters with experimentally measured values. A good agreement provides strong evidence for the validity of the computed conformational ensemble.

Figure 2: A logic diagram for the validation of computational results with experimental NMR data.

Conclusion

The computational study of methoxyphenylpiperidine conformers is a critical component of modern drug discovery.[2][30] By employing a hierarchical approach that combines the strengths of molecular mechanics and quantum mechanics, researchers can gain detailed insights into the conformational preferences of these important pharmaceutical scaffolds. The protocols outlined in this guide provide a robust framework for conducting such studies, emphasizing the importance of methodological rigor and validation against experimental data. A thorough understanding of the conformational landscape will undoubtedly facilitate the design of next-generation therapeutics with improved efficacy and selectivity.

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Technical Notes & Optimization

Technical Support Center: Synthesis of 4-(2-Methoxyphenyl)piperidin-4-ol

Welcome to the Technical Support Center for the synthesis of 4-(2-Methoxyphenyl)piperidin-4-ol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting, frequently asked questions (FAQs), and optimized protocols. Our goal is to empower you with the knowledge to overcome common challenges and significantly improve the yield and purity of your synthesis.

Introduction

The synthesis of 4-(2-Methoxyphenyl)piperidin-4-ol is a critical step in the development of various pharmaceutical compounds. The most common and effective method for this synthesis is the Grignard reaction between a protected 4-piperidone and a Grignard reagent derived from 2-bromoanisole. While seemingly straightforward, this reaction is sensitive to several factors that can lead to low yields and the formation of impurities. This guide will walk you through the intricacies of this synthesis, providing expert insights to ensure your success.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis of 4-(2-Methoxyphenyl)piperidin-4-ol via the Grignard reaction, providing potential causes and solutions in a question-and-answer format.

Issue 1: The Grignard reagent fails to form or the reaction does not initiate.

Question: I've mixed my 2-bromoanisole with magnesium turnings in dry ether, but the reaction hasn't started. What could be the problem?

Answer: The initiation of a Grignard reaction is often the most critical step. Several factors can prevent the formation of the Grignard reagent:

• Wet Glassware or Solvents: Grignard reagents are highly sensitive to moisture. Ensure all glassware is rigorously flame-dried or oven-dried before use and that all solvents are anhydrous. Even trace amounts of water can quench the reaction.

• Inactive Magnesium Surface: Magnesium turnings can develop an oxide layer that prevents reaction. Activate the magnesium by gently crushing the turnings in a mortar and pestle (in a glovebox), or by adding a small crystal of iodine or a few drops of 1,2-dibromoethane to the reaction flask. The disappearance of the iodine color is an indicator of magnesium activation.

• Impurities in Starting Materials: Ensure the 2-bromoanisole is pure and free from any acidic impurities.

• Solvent Choice: While diethyl ether and tetrahydrofuran (THF) are common solvents, their purity is paramount. Use freshly distilled, anhydrous solvents for best results.

Issue 2: Low yield of the desired 4-(2-Methoxyphenyl)piperidin-4-ol.

Question: The reaction worked, but my final yield is much lower than expected. What are the likely causes?

Answer: Low yields can stem from several factors throughout the reaction and work-up process:

• Incomplete Reaction: The reaction may not have gone to completion. This can be due to:

  • Insufficient reaction time or temperature: While the initial Grignard addition is typically done at low temperatures, allowing the reaction to slowly warm to room temperature and stir for several hours can improve conversion.

  • Poor quality Grignard reagent: If the Grignard reagent formation was sluggish or incomplete, the subsequent addition to the piperidone will be inefficient.

• Side Reactions: Several side reactions can consume your starting materials and reduce the yield of the desired product.

• Steric Hindrance: Bulky N-protecting groups on the piperidone can hinder the nucleophilic attack of the Grignard reagent. Consider using a smaller protecting group if this is suspected.

• Reaction Temperature: The addition of the Grignard reagent to the 4-piperidone is typically carried out at low temperatures (e.g., -78 °C to 0 °C) to minimize side reactions. Allowing the reaction to warm up too quickly can decrease the yield.

Issue 3: Formation of significant byproducts.

Question: I've isolated my product, but I see significant amounts of other compounds. What are they and how can I avoid them?

Answer: The most common byproducts in this reaction are:

• Reduction of the 4-Piperidone: If the Grignard reagent has β-hydrogens, it can reduce the ketone to a secondary alcohol via a hydride transfer mechanism.

• Wurtz Coupling: The Grignard reagent can react with the remaining 2-bromoanisole to form a biaryl byproduct. This can be minimized by slow addition of the aryl halide during the Grignard reagent preparation.

• Enolization of the 4-Piperidone: The Grignard reagent can act as a base and deprotonate the α-carbon of the piperidone, leading to an enolate that does not react further to form the desired product.

To minimize these byproducts, it is crucial to maintain a low reaction temperature during the Grignard addition and to ensure a clean and efficient formation of the Grignard reagent.

Frequently Asked Questions (FAQs)

Q1: What is the best N-protecting group for the 4-piperidone starting material?

A1: The choice of the N-protecting group is a critical parameter. The ideal protecting group should be stable to the Grignard reaction conditions but easily removable afterward. The most commonly used protecting group is the tert-butoxycarbonyl (Boc) group. It is generally stable and can be removed under acidic conditions. Other options include the benzyl (Bn) group, which can be removed by hydrogenolysis.

Q2: How can I effectively purify the final product?

A2: Purification of 4-(2-Methoxyphenyl)piperidin-4-ol is typically achieved through flash column chromatography on silica gel. A gradient of ethyl acetate in hexanes is a common eluent system. Recrystallization from a suitable solvent, such as ethyl acetate or a mixture of ethanol and water, can also be an effective method for obtaining highly pure material.

Q3: Can I use a different Grignard reagent, for example, from 2-chloroanisole?

A3: While it is possible to form Grignard reagents from aryl chlorides, the reaction is generally more sluggish than with aryl bromides. Aryl bromides are the preferred starting material for this synthesis due to their higher reactivity.

Q4: What are the safety precautions I should take during this synthesis?

A4: Grignard reagents are highly reactive and pyrophoric. All reactions should be carried out under an inert atmosphere (e.g., nitrogen or argon) in a well-ventilated fume hood. Anhydrous solvents are flammable and should be handled with care. Always wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Experimental Protocols

Optimized Protocol for the Synthesis of 4-(2-Methoxyphenyl)piperidin-4-ol

This protocol provides a detailed, step-by-step methodology for the synthesis, work-up, and purification of 4-(2-Methoxyphenyl)piperidin-4-ol.

1. Preparation of the Grignard Reagent (2-Methoxyphenylmagnesium Bromide): a. In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium turnings (1.2 equivalents). b. Add a small crystal of iodine to the flask to activate the magnesium. c. Add anhydrous diethyl ether or THF to the flask to cover the magnesium. d. In the dropping funnel, place a solution of 2-bromoanisole (1.0 equivalent) in anhydrous diethyl ether or THF. e. Add a small portion of the 2-bromoanisole solution to the magnesium. The reaction should initiate, as indicated by a gentle reflux and the disappearance of the iodine color. If the reaction does not start, gently warm the flask. f. Once the reaction has started, add the remaining 2-bromoanisole solution dropwise to maintain a gentle reflux. g. After the addition is complete, stir the reaction mixture at room temperature for 1-2 hours to ensure complete formation of the Grignard reagent.

2. Addition to N-Boc-4-piperidone: a. In a separate flame-dried, three-necked round-bottom flask under an inert atmosphere, dissolve N-Boc-4-piperidone (1.0 equivalent) in anhydrous THF. b. Cool the solution to -78 °C using a dry ice/acetone bath. c. Slowly add the freshly prepared Grignard reagent solution to the cooled solution of N-Boc-4-piperidone via a cannula or dropping funnel. d. Stir the reaction mixture at -78 °C for 1-2 hours. e. Allow the reaction to slowly warm to room temperature and stir overnight.

3. Work-up and Purification: a. Cool the reaction mixture in an ice bath and quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride solution. b. Extract the aqueous layer with ethyl acetate (3 x volume). c. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter

Side-product formation in the synthesis of 4-aryl-4-hydroxypiperidines

Welcome to the Technical Support Center for the synthesis of 4-aryl-4-hydroxypiperidines. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side-product formations encountered during this critical synthetic transformation. Drawing from established literature and practical experience, this resource provides in-depth troubleshooting advice and optimized protocols to enhance your synthetic success.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered during the synthesis of 4-aryl-4-hydroxypiperidines, which is most often achieved via the addition of an organometallic reagent (like a Grignard or aryllithium) to an N-protected 4-piperidone.

Q1: My Grignard reaction to form the 4-aryl-4-hydroxypiperidine is not initiating. What are the likely causes?

A1: The initiation of a Grignard reaction is a frequent hurdle. The primary culprits are typically related to the purity of reagents and the reaction environment.[1]

• Moisture: Grignard reagents are extremely sensitive to water. Ensure all glassware is rigorously flame- or oven-dried and that all solvents are anhydrous. Even trace amounts of moisture can quench the reaction.[1]

• Inactive Magnesium Surface: A layer of magnesium oxide on the surface of the magnesium turnings can prevent the reaction from starting.[1] Activation of the magnesium is crucial. This can be achieved by:

  • Gently crushing the turnings with a mortar and pestle (in an inert atmosphere).

  • Adding a small crystal of iodine or a few drops of 1,2-dibromoethane. The disappearance of the characteristic iodine color indicates magnesium activation.[1]

• Impure Aryl Halide: The aryl halide must be pure and free of acidic impurities.

Q2: I'm observing a low yield of my desired 4-aryl-4-hydroxypiperidine product. What are the potential reasons?

A2: Low yields can stem from several factors, including incomplete Grignard reagent formation (as discussed in Q1) or the occurrence of side reactions during the addition to the 4-piperidone.[1]

• Incomplete Grignard Reagent Formation: Beyond the initiation issues, ensure the reaction goes to completion. Consider titrating the Grignard reagent before use to determine its exact concentration.[1]

• Enolization of the 4-Piperidone: The Grignard reagent can act as a base, deprotonating the acidic α-protons of the 4-piperidone. This leads to the recovery of the starting material after workup. This is more prevalent with sterically hindered Grignard reagents.[1]

• Reduction of the 4-Piperidone: If the Grignard reagent possesses β-hydrogens, it can reduce the ketone to a secondary alcohol via hydride transfer.[1]

• Steric Hindrance: Bulky N-protecting groups on the piperidone or large aryl Grignard reagents can impede the nucleophilic attack on the carbonyl carbon.[1]

• Reaction Temperature: The addition of the Grignard reagent is typically performed at low temperatures (e.g., -78 °C to 0 °C) to minimize side reactions. Allowing the reaction to warm up too quickly can decrease the yield.[1]

Q3: My final product is contaminated with significant byproducts. What are they and how can I prevent their formation?

A3: Several byproducts are commonly observed in this synthesis. Understanding their origin is key to their mitigation.

• Dehydrated Product (4-Aryl-1,2,3,6-tetrahydropyridine): The tertiary alcohol product is susceptible to dehydration, especially under acidic workup conditions or during purification.[1][2] To avoid this, use a mild quenching agent like saturated aqueous ammonium chloride and avoid strong acids.[1]

• Unreacted 4-Piperidone: This is often a result of incomplete reaction or the enolization side reaction mentioned in A2.[1]

• Biaryl Compound: This byproduct arises from the Wurtz coupling of the Grignard reagent with unreacted aryl halide.[1] To minimize this, ensure the slow addition of the aryl halide during the preparation of the Grignard reagent.[1]

Section 2: Troubleshooting Guides & In-Depth Analysis

This section provides a more detailed look at specific side-product formations and offers actionable troubleshooting strategies.

Troubleshooting Guide 1: Formation of the Dehydration Product

The elimination of water from the tertiary alcohol to form a tetrahydropyridine is a common and often frustrating side reaction.

Causality: The driving force for this elimination is the formation of a stable, conjugated system, particularly if the aryl group has electron-donating substituents. Acidic conditions protonate the hydroxyl group, turning it into a good leaving group (water).

Mitigation Strategies:

Strategy	Rationale
Mild Quenching	Use saturated aqueous ammonium chloride instead of strong acids like HCl to quench the reaction. This maintains a neutral to slightly acidic pH, minimizing protonation of the tertiary alcohol.
Controlled Temperature	Avoid excessive heating during workup and purification (e.g., distillation).
pH Control During Extraction	Ensure the aqueous layer is not strongly acidic during extraction.
Chromatography Considerations	If using silica gel chromatography, consider deactivating the silica with a small amount of triethylamine in the eluent to prevent on-column dehydration.

Troubleshooting Guide 2: Competing Reduction of 4-Piperidone

The formation of a 4-hydroxypiperidine (secondary alcohol) instead of the desired 4-aryl-4-hydroxypiperidine indicates that the Grignard reagent has acted as a reducing agent rather than a nucleophile.

Causality: This occurs via a Meerwein-Ponndorf-Verley-type reduction pathway where a β-hydride from the Grignar reagent is transferred to the carbonyl carbon of the 4-piperidone.

Mitigation Strategies:

Strategy	Rationale
Choice of Grignard Reagent	Whenever possible, use Grignard reagents that lack β-hydrogens (e.g., phenylmagnesium bromide, methylmagnesium bromide). If a Grignard with β-hydrogens is necessary, the following strategies become more critical.
Low Reaction Temperature	Perform the Grignard addition at low temperatures (-78 °C is ideal). This favors the kinetically controlled nucleophilic addition over the thermodynamically controlled reduction pathway.
Slow Addition of the Grignard Reagent	Adding the Grignard reagent slowly to the 4-piperidone solution helps to maintain a low localized concentration of the Grignard, which can suppress side reactions.

Visualizing the Reaction Pathways

The following diagram illustrates the desired reaction pathway versus the common side reactions.

Caption: Desired vs. side reaction pathways in 4-aryl-4-hydroxypiperidine synthesis.

Section 3: Experimental Protocols

The following is a generalized, best-practice protocol for the synthesis of 4-aryl-4-hydroxypiperidines via a Grignard reaction.

Step 1: Preparation of the Grignard Reagent

Materials:

• Magnesium turnings

• Aryl halide (e.g., bromobenzene)

• Anhydrous tetrahydrofuran (THF) or diethyl ether

• Iodine crystal (for activation)

Procedure:

• Flame-dry a three-neck round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

• Add magnesium turnings to the flask and briefly flame-dry under a stream of nitrogen.

• Allow the flask to cool to room temperature.

• Add a small crystal of iodine.

• In the dropping funnel, prepare a solution of the aryl halide in anhydrous THF.

• Add a small portion of the aryl halide solution to the magnesium turnings. The reaction should initiate, indicated by a color change and gentle refluxing. Gentle heating may be required to start the reaction.[1]

• Once initiated, add the remaining aryl halide solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.[1]

Step 2: Addition to N-Protected 4-Piperidone

Materials:

• N-Boc-4-piperidone (or other N-protected 4-piperidone)

• Anhydrous THF or diethyl ether

• Freshly prepared Grignard reagent

Procedure:

• In a separate flame-dried flask under nitrogen, dissolve the N-protected 4-piperidone in anhydrous THF.

• Cool the solution to -78 °C using a dry ice/acetone bath.[1]

• Slowly add the Grignard reagent solution to the cooled piperidone solution via cannula or a dropping funnel.

• Stir the reaction mixture at -78 °C for 1-2 hours.[1]

• Allow the reaction to slowly warm to room temperature and stir overnight.[1]

Step 3: Work-up and Purification

Materials:

• Saturated aqueous ammonium chloride solution

• Ethyl acetate (or other suitable extraction solvent)

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• Cool the reaction mixture in an ice bath.

• Quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride solution.[1]

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography or recrystallization as needed.

Workflow Diagram

Caption: Step-by-step workflow for the synthesis of 4-aryl-4-hydroxypiperidines.

References

• via Grignard Reaction - Benchchem.
• piperidines I. As in the case of the l-methy1-2-benaylpiperidine7 scribes l, 2,2,6,6-pentamethy1-4-phenyl-4-acetoxypiperidine fo - Erowid.

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• 2. erowid.org [erowid.org]

Technical Support Center: 4-(2-Methoxyphenyl)piperidin-4-ol Purification

Welcome to the technical support center for the purification of 4-(2-Methoxyphenyl)piperidin-4-ol. This guide is designed for researchers, medicinal chemists, and process development professionals who require a high-purity final compound. Achieving excellent purity is critical, as residual starting materials or byproducts from its synthesis, typically a Grignard reaction with a protected piperidone[1][2][3][4][5], can interfere with subsequent reactions or biological assays.

This document provides in-depth troubleshooting guides and FAQs in a direct question-and-answer format to address specific challenges encountered during the recrystallization of this tertiary alcohol.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My 4-(2-Methoxyphenyl)piperidin-4-ol "oiled out" during cooling instead of forming crystals. What is happening and how can I resolve it?

A1: "Oiling out" is a common and frustrating phenomenon in recrystallization. It occurs when the solute separates from the supersaturated solution as a liquid phase rather than a solid crystalline lattice.[6] This is problematic because the oil droplets are often less pure than the starting material, as impurities tend to be more soluble in the product-rich oil than in the bulk solvent.[7][8]

Root Causes & Solutions:

• High Solute Concentration & Rapid Cooling: The most frequent cause is that the solution is too supersaturated when it cools, forcing the product out of solution too quickly for an ordered crystal lattice to form.[9][10]

  • Solution: Re-heat the mixture to dissolve the oil. Add a small amount of additional hot solvent (10-20% more) to decrease the supersaturation level. Allow the flask to cool very slowly. Insulating the flask with glass wool or placing it in a warm water bath that is allowed to cool to room temperature can promote slow crystal growth.

• Melting Point Depression: The melting point of your compound may be lower than the temperature of the solution at the point of saturation. This can be due to the intrinsic properties of the compound or, more commonly, the presence of significant impurities that depress the melting point.[7][8]

  • Solution 1: Change Solvent: Select a solvent with a lower boiling point. For example, if you are using toluene, consider switching to ethyl acetate or even a mixture like ethanol/water.

  • Solution 2: Mixed-Solvent System: Dissolve the compound in a minimum amount of a "good" hot solvent (e.g., ethanol, methanol). Then, slowly add a "poor" or "anti-solvent" (e.g., water, hexane) dropwise at an elevated temperature until the solution just begins to turn cloudy (the cloud point). Add another drop or two of the "good" solvent to clarify, then cool slowly.[11] This technique effectively lowers the crystallization temperature.

• Kinetic Hindrance: Sometimes, the molecules simply struggle to align into a crystal lattice.

  • Solution: Seeding: If you have a small crystal of pure 4-(2-Methoxyphenyl)piperidin-4-ol, add it to the cooled solution just as it becomes supersaturated. A seed crystal provides a template for proper crystal growth and can bypass the kinetic barrier to nucleation.[10][12]

Caption: Decision tree for resolving "oiling out".

Q2: I'm not getting any crystal formation, even after the solution has cooled completely. What should I do?

A2: A lack of crystallization indicates that the solution has not reached a sufficient level of supersaturation, or that the nucleation process is inhibited.

Inducement Techniques:

• Mechanical Agitation (Scratching): Use a glass rod to gently scratch the inner surface of the flask at the meniscus.[7] The microscopic imperfections on the glass provide a nucleation site for crystal growth.

• Seeding: As mentioned previously, adding a seed crystal is the most reliable method to induce crystallization.[7][12]

• Increase Concentration: Your solution may be too dilute.[7] Gently heat the solution and boil off a portion of the solvent (e.g., 10-15% of the volume) under a nitrogen stream or in a fume hood. Then, allow it to cool again.

• Drastic Cooling: If room temperature cooling is ineffective, try placing the flask in an ice-water bath. Be aware that rapid cooling can sometimes lead to smaller, less pure crystals.[13]

• Anti-Solvent Addition: If you are using a single solvent system, you can carefully add a miscible anti-solvent dropwise to the cooled solution until it becomes turbid, which should initiate crystallization.[10]

Caption: Hierarchical approach to inducing crystallization.

Q3: My final product is discolored or still shows impurities by NMR/LCMS. How can I improve its purity?

A3: The goal of recrystallization is to obtain a pure material, so colored or impure crystals indicate that impurities are being trapped in the crystal lattice or that insoluble impurities were not removed.

Purification Strategies:

• Remove Insoluble Impurities with Hot Filtration: If your hot solution is cloudy or contains suspended particles, these are likely insoluble impurities. You must perform a hot filtration through a pre-warmed funnel with fluted filter paper to remove them before allowing the solution to cool.[13] Failing to do this will trap these impurities in your final product.

• Use Activated Charcoal for Colored Impurities: Highly conjugated, colored byproducts can be removed by adding a small amount of activated charcoal to the hot solution before filtration.[9] Use charcoal sparingly (1-2% of the solute mass), as it can also adsorb your product. After adding charcoal, heat the solution for a few minutes, then perform a hot filtration to remove the charcoal and the adsorbed impurities.

• Ensure Slow Cooling: As stated before, rapid crystal growth can trap solvent and soluble impurities within the crystal lattice.[7][10] Slow, controlled cooling is paramount for achieving high purity.

• Second Recrystallization: If the purity is still not satisfactory, a second recrystallization is often necessary. The product from the first recrystallization will have a significantly lower impurity load, making the second attempt more effective.

Data & Protocols

Solvent Selection for 4-(2-Methoxyphenyl)piperidin-4-ol

The ideal solvent should dissolve the compound when hot but not when cold.[11][13][14] Given the structure of 4-(2-Methoxyphenyl)piperidin-4-ol (containing polar -OH and -NH groups and a less polar methoxyphenyl group), a solvent of intermediate polarity is often a good starting point.

Solvent	Boiling Point (°C)	Polarity (Dielectric Constant)	Suitability Notes
Water	100	80.1	Likely a poor solvent on its own, but excellent as an anti-solvent with alcohols.[15]
Methanol	65	32.7	Good "good" solvent. High solubility may lead to lower recovery. Often used in mixtures.[16]
Ethanol	78	24.5	Excellent starting point. Often provides a good balance of solubility for piperidine derivatives.[16]
Isopropanol (IPA)	82	19.9	Good alternative to ethanol, slightly less polar.
Acetone	56	20.7	Can be effective, but its low boiling point may not provide a large enough solubility gradient.[15]
Ethyl Acetate	77	6.0	A good choice to try. Its moderate polarity may provide an ideal solubility curve.[17]
Toluene	111	2.4	May be too non-polar, but could be useful for removing non-polar impurities.[15]
Hexane/Heptane	~69 / ~98	~1.9	Poor solvents. Primarily used as anti-solvents in mixed-solvent systems.

Recommendation: Start screening with Ethanol , Isopropanol , or Ethyl Acetate . A mixed system of Ethanol/Water is also highly recommended for piperidinol compounds.

Protocol 1: Standard Single-Solvent Recrystallization

• Dissolution: Place the crude 4-(2-Methoxyphenyl)piperidin-4-ol in an Erlenmeyer flask. Add a minimal amount of the chosen solvent (e.g., ethanol). Heat the mixture to a gentle boil with stirring (using a hot plate).

• Add Solvent Portion-wise: Continue adding small portions of the hot solvent until the solid just completely dissolves. Note the total volume used.

• (Optional) Charcoal Treatment: If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Re-heat to boiling for 2-5 minutes.

• Hot Filtration: Pre-heat a stemless funnel and a new flask. Place a fluted filter paper in the funnel and rapidly filter the hot solution to remove any insoluble impurities (and charcoal, if used).

• Crystallization: Cover the flask with a watch glass and allow it to cool slowly to room temperature. Do not disturb the flask. Once at room temperature, you may place it in an ice bath for 30 minutes to maximize crystal yield.

• Isolation: Collect the crystals by suction filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the ice-cold recrystallization solvent to remove any adhering mother liquor.

• Drying: Dry the crystals in a vacuum oven at a temperature well below the melting point until a constant weight is achieved.

Protocol 2: Mixed-Solvent Recrystallization (e.g., Ethanol/Water)

• Dissolution: In an Erlenmeyer flask, dissolve the crude product in the minimum amount of hot ethanol required for complete dissolution.

• Add Anti-Solvent: While keeping the solution hot, add water (the anti-solvent) dropwise with swirling until a faint, persistent cloudiness appears.

• Re-dissolve: Add a few drops of hot ethanol to re-dissolve the precipitate and make the solution clear again.

• Crystallization: Cover the flask and allow it to cool slowly to room temperature, followed by cooling in an ice bath.

• Isolation & Drying: Proceed with steps 6-8 from the Single-Solvent protocol, using an ice-cold mixture of ethanol/water (in the approximate final ratio) for washing the crystals.

References

• 9

• 11

• 13

• 7

• 15

• 8

• 10

• 18

• 14

• 6

• 12

• 1

• 19

• 20

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• 4. organicchemistrytutor.com [organicchemistrytutor.com]
• 5. One moment, please... [chemistrysteps.com]
• 6. mt.com [mt.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. reddit.com [reddit.com]
• 9. brainly.com [brainly.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Chemistry Teaching Labs - Solvent Choice [chemtl.york.ac.uk]
• 12. Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds-Pharmalego [pharmalego.com]
• 13. edu.rsc.org [edu.rsc.org]
• 14. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]
• 15. Reagents & Solvents [chem.rochester.edu]
• 16. chemrevlett.com [chemrevlett.com]
• 17. US3845062A - 4-hydroxy-piperidine derivatives and their preparation - Google Patents [patents.google.com]
• 18. mt.com [mt.com]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Chromatographic Separation of Piperidinol Isomers

Welcome to the technical support center for the chromatographic separation of piperidinol isomers. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting guides, and frequently asked questions (FAQs). As Senior Application Scientists, we have structured this guide to address the common and complex challenges encountered during the method development and optimization for these compounds.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the separation of piperidinol isomers, providing foundational knowledge for successful method development.

Q1: What is the general approach for developing a separation method for piperidinol diastereomers?

A1: A systematic approach is highly recommended for developing a robust separation method.[1] The process should begin with a thorough characterization of your piperidinol isomers, including their structure, pKa, and solubility.[1] Following this, a logical workflow involves initial column and mobile phase selection, screening, and subsequent optimization of critical parameters.

A typical workflow includes:

• Analyte Characterization: Understand the physicochemical properties of your specific piperidinol isomers.

• Initial Column and Mobile Phase Selection: For reversed-phase (RP) HPLC, a C18 column is a common starting point, while for normal-phase (NP) HPLC, a bare silica column is often used.[1]

• Screening: Perform initial runs, often with a broad gradient, to get an idea of the elution conditions.[1]

• Optimization: Systematically adjust parameters such as mobile phase composition, pH, additives, temperature, and flow rate to achieve the desired resolution and peak shape.[1]

Q2: Should I use normal-phase (NP) or reversed-phase (RP) HPLC for separating piperidinol diastereomers?

A2: The choice between NP and RP-HPLC depends on the specific structure and polarity of the piperidinol isomers being analyzed.[1]

• Normal-Phase (NP) HPLC: This mode can be very effective, often utilizing a bare silica column with a mobile phase like ethanol/hexane.[1] It is particularly useful for separating less polar isomers.

• Reversed-Phase (RP) HPLC: C18 columns are the most widely used stationary phases for RP-HPLC.[1] However, for certain diastereomers, alternative stationary phases like pentafluorophenyl (PFP) may offer enhanced selectivity.[1]

Q3: My piperidinol isomer lacks a strong UV chromophore. What are my detection options?

A3: For compounds without a UV chromophore, several strategies can be employed:

• Pre-column Derivatization: This is a common and effective technique where the analyte is reacted with a derivatizing agent that introduces a chromophoric tag.[1] For instance, piperidin-3-amine can be derivatized with para-toluene sulfonyl chloride (PTSC) to enable UV detection at 228 nm.[1][2]

• Mass Spectrometry (MS): LC-MS is a powerful alternative that does not require a chromophore and provides high sensitivity and selectivity.[3] Ionization techniques like Electrospray Ionization (ESI) are well-suited for polar compounds like piperidinols.[4]

• Evaporative Light Scattering Detector (ELSD) or Charged Aerosol Detector (CAD): These "universal" detectors can be used for non-volatile or semi-volatile compounds that lack a UV chromophore.

Q4: What is the role of mobile phase additives in the separation of piperidinol isomers?

A4: Mobile phase additives are crucial for improving peak shape and selectivity, especially for basic compounds like piperidinols.[1] The basic nitrogen in the piperidine ring can interact with acidic silanol groups on the surface of silica-based columns, leading to significant peak tailing.[1][5]

• Basic Modifiers: Adding a small amount (e.g., 0.1%) of a basic modifier like diethylamine (DEA) to the mobile phase can effectively mask these silanol groups, resulting in more symmetrical peaks.[1][2]

• Acidic Modifiers: For acidic compounds, an acidic modifier like trifluoroacetic acid (TFA) is often used to achieve a similar effect.[1]

Q5: How does column temperature affect the separation of piperidinol isomers?

A5: Temperature is a critical parameter that can be used to optimize chromatographic separations.[1] Changing the column temperature can influence retention times, selectivity, and peak shape.[1][6] While lower temperatures can sometimes improve chiral separations, this is not a universal rule, and the effect is highly compound-specific.[1] It is therefore recommended to study a range of temperatures (e.g., 25°C, 35°C, 45°C) to determine the optimal condition for your specific separation.[1]

Troubleshooting Guides

This section provides a structured approach to diagnosing and resolving common issues encountered during the analysis of piperidinol isomers.

Issue 1: Poor Resolution Between Isomer Peaks

Poor resolution is one of the most common challenges in isomer separation. The following guide will help you systematically troubleshoot this issue.

Possible Causes & Solutions:

• Inappropriate Stationary Phase: The selectivity of the column chemistry may not be sufficient for your specific isomers.

  • Solution: Screen a variety of stationary phases. For reversed-phase, in addition to C18, consider columns with different selectivities like PFP or phenyl-hexyl. For chiral separations, screen different chiral stationary phases (CSPs), such as those based on polysaccharides (e.g., Chiralpak® series).[1][7] A systematic column screening approach can significantly shorten the method development time.[8]

• Suboptimal Mobile Phase Composition: The strength and composition of the mobile phase directly impact selectivity.[9]

  • Solution: Systematically vary the ratio of your organic modifier (e.g., acetonitrile, methanol) and the aqueous or non-polar phase.[1] Small changes in this ratio can have a significant effect on selectivity.[10]

• Incorrect Mobile Phase pH: For ionizable compounds like piperidinols, the mobile phase pH is a powerful tool for manipulating retention and selectivity.[10][11]

  • Solution: Adjust the mobile phase pH. It is generally advisable to work at a pH that is at least 2 units away from the pKa of your analyte to ensure it is in a single ionic form (either fully ionized or fully unionized).[11][12] This will lead to sharper peaks and more stable retention times.[12]

• Incorrect Temperature: Temperature affects the thermodynamics of the separation and can alter selectivity.[1]

  • Solution: Evaluate a range of column temperatures. Sometimes, increasing or decreasing the temperature can invert the elution order of closely eluting peaks, leading to a successful separation.[6]

• High Flow Rate: An excessively high flow rate can lead to reduced column efficiency and, consequently, poor resolution.[1]

  • Solution: Reduce the flow rate. While this will increase the analysis time, it can significantly improve resolution.

Troubleshooting Logic for Poor Peak Resolution

Issue 2: Peak Tailing

Peak tailing is often observed with basic compounds like piperidinols and can compromise resolution and quantification.

Possible Causes & Solutions:

• Secondary Interactions: The basic nitrogen of the piperidine can interact with acidic silanol groups on the silica surface of the column.[1][5]

  • Solution: Add a basic modifier, such as 0.1% diethylamine (DEA), to the mobile phase to mask the silanol groups.[1][2] Using a modern, base-deactivated column can also be highly beneficial.[1]

• Column Overload: Injecting too much sample can lead to peak distortion.[5]

  • Solution: Reduce the injection volume or the concentration of the sample.[1][5]

• Extra-column Dead Volume: Excessive tubing length or poorly made connections can contribute to peak broadening and tailing.

  • Solution: Use tubing with a small internal diameter and ensure all connections are properly fitted.

Issue 3: Peak Fronting

Peak fronting is less common than tailing but can also affect the quality of the separation.

Possible Causes & Solutions:

• Sample Solvent Effects: If the sample is dissolved in a solvent that is much stronger than the mobile phase, it can cause the peak to front.[1]

  • Solution: Whenever possible, dissolve the sample in the initial mobile phase composition.[1]

• Column Overload: Similar to peak tailing, injecting an excessive amount of sample can also result in fronting.[1]

  • Solution: Decrease the amount of sample injected onto the column.[1]

Experimental Protocols & Data

Protocol: Pre-column Derivatization with PTSC for UV Detection

This protocol provides a step-by-step method for the derivatization of piperidinol isomers lacking a UV chromophore, based on the successful derivatization of piperidin-3-amine with para-toluene sulfonyl chloride (PTSC).[1][2]

Objective: To introduce a chromophoric tag to piperidinol isomers to enable sensitive UV detection.

Materials:

• Piperidinol isomer sample

• para-toluene sulfonyl chloride (PTSC)

• Acetonitrile (ACN), HPLC grade

• Sodium bicarbonate solution (e.g., 1M)

• Vials and appropriate mixing equipment

Procedure:

• Reagent Preparation:

  • Prepare a solution of PTSC in a suitable solvent like acetonitrile. The concentration will need to be optimized based on the concentration of your analyte.

  • Prepare a basic solution, such as 1M sodium bicarbonate, to facilitate the reaction.[1]

• Derivatization Reaction:

  • In a vial, mix your piperidine sample with the basic solution.

  • Add the PTSC solution to the vial and mix thoroughly.

  • Allow the reaction to proceed. The optimal reaction time and temperature may need to be determined empirically.

• Sample Preparation for HPLC:

  • After the reaction is complete, the sample may need to be neutralized or diluted with the mobile phase before injection.[1]

• HPLC Analysis:

  • Inject the derivatized sample into the HPLC system. The derivatized analytes can typically be monitored by a UV detector at around 228 nm.[2]

Data Summary: Starting Conditions for Method Development

The following table provides recommended starting points for developing a separation method for piperidinol isomers.

Parameter	Chiral Separation (Normal Phase)	Achiral Separation (Reversed Phase)
Column	Chiralpak® IC-3 (or similar polysaccharide-based CSP)[7][13]	C18, 4.6 x 150 mm, 5 µm[1]
Mobile Phase	n-Hexane / Isopropanol (95:5, v/v)[7][13]	Acetonitrile / Water with 0.1% modifier[1]
Modifier	0.1% Diethylamine (DEA) for basic analytes[2]	0.1% TFA for acidic or 0.1% DEA for basic analytes[1]
Flow Rate	0.5 - 1.0 mL/min[2]	1.0 mL/min[1]
Temperature	25 - 40 °C (to be optimized)[1]	25 - 45 °C (to be optimized)[1]
Detection	UV (if chromophore present or after derivatization)[2]	UV or MS[1][3]

Visualized Workflow

Workflow for HPLC Method Development and Optimization

References

• A Researcher's Guide to HPLC Analysis for Enantiomeric Excess of 2-Piperidinol Products. (n.d.). Benchchem.
• Technical Support Center: Optimization of HPLC Separation for Piperidine Diastereomers. (n.d.). Benchchem.
• Differentiating Isomers using High Resolution Mass Spectrometry Coupled with MSn, Collision Induced Dissociation, and Ultraviolet Photodissociation. (n.d.). Thermo Fisher Scientific.
• Isomeric Differentiation of Acidic Metabolite by Piperidine-based Tagging, LC-MS/MS, and Understanding of the Dissociation Chemistries. (2018). PubMed Central.
• Peak Tailing In Chromatography: Troubleshooting Basics. (n.d.). GMP Insiders.
• Troubleshooting Basics, Part IV: Peak Shape Problems. (2012). LCGC International.
• Estimation of enantiomeric impurity in piperidin-3-amine by chiral HPLC with precolumn derivatization. (2014). PubMed.
• A Comparative Guide to the Mass Spectrometry of Boc-Protected Piperidines. (n.d.). Benchchem.
• The Importance of Mobile Phase pH in Chromatographic Separations. (2023).
• A Comparative Guide to LC-MS Methods for Validating the Synthesis of 4-Substituted Piperidines. (n.d.). Benchchem.
• A Strategy for Developing HPLC Methods for Chiral Drugs. (n.d.). LCGC International.
• Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds. (n.d.).
• Temperature Programming for Better GC Results. (2025). Phenomenex.
• The Importance Of Mobile Phase PH in Chromatographic Separations. (2023). Industry news.
• Chiral-Selective Biocatalysis of (S)-1-BOC-3-Hydroxypiperidine: Developing analytical method for Quantifying (R)-Isomer Impurities. (2025). ResearchGate.
• Mobile Phase Optimization: A Critical Factor in HPLC. (2025). Phenomenex.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Estimation of enantiomeric impurity in piperidin-3-amine by chiral HPLC with precolumn derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. gmpinsiders.com [gmpinsiders.com]
• 6. Temperature Programming for Better GC Results | Phenomenex [phenomenex.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
• 10. chromatographytoday.com [chromatographytoday.com]
• 11. Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds – secrets of science [shimadzu-webapp.eu]
• 12. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Stability of 4-(2-Methoxyphenyl)piperidin-4-ol in Solution

Welcome to the technical support center for 4-(2-Methoxyphenyl)piperidin-4-ol. This guide is designed for researchers, scientists, and drug development professionals to address common stability issues that may be encountered when working with this compound in solution. By understanding the potential degradation pathways and implementing appropriate handling and storage procedures, you can ensure the integrity of your experiments and the reliability of your results.

Introduction to the Stability of 4-(2-Methoxyphenyl)piperidin-4-ol

4-(2-Methoxyphenyl)piperidin-4-ol is a valuable building block in medicinal chemistry and drug discovery. Its structure, featuring a piperidine ring, a tertiary alcohol, and a methoxyphenyl group, offers a unique combination of properties. However, these same functional groups can also be susceptible to degradation under certain conditions, leading to the formation of impurities and a decrease in the concentration of the active compound. This guide provides a proactive approach to mitigating these stability challenges.

Frequently Asked Questions (FAQs)

Q1: I am seeing a decrease in the peak area of my compound in my HPLC analysis over time. What could be the cause?

A decrease in the peak area of 4-(2-Methoxyphenyl)piperidin-4-ol suggests that the compound may be degrading in your solution. The piperidine ring, containing a tertiary amine, is susceptible to oxidation. Additionally, the tertiary alcohol could undergo dehydration, especially in acidic conditions. It is crucial to investigate the storage conditions of your solution, including solvent, pH, temperature, and exposure to light and air.

Q2: What are the likely degradation pathways for 4-(2-Methoxyphenyl)piperidin-4-ol?

Based on the chemical structure, two primary degradation pathways are of concern:

• Oxidation of the Piperidine Nitrogen: The tertiary amine in the piperidine ring can be oxidized to form an N-oxide. This is a common degradation pathway for compounds containing a piperidine moiety.

• Dehydration of the Tertiary Alcohol: Under acidic conditions, the tertiary alcohol can be eliminated to form a double bond, resulting in a tetrahydropyridine derivative.

Q3: What are the recommended storage conditions for solutions of 4-(2-Methoxyphenyl)piperidin-4-ol?

To minimize degradation, solutions of 4-(2-Methoxyphenyl)piperidin-4-ol should be stored under the following conditions:

• Temperature: Store at low temperatures, preferably at -20°C or -80°C for long-term storage. For short-term use, refrigeration at 2-8°C is recommended.[1]

• Inert Atmosphere: To prevent oxidation, overlay the solution with an inert gas such as argon or nitrogen before sealing the container.[2][3]

• Light Protection: Store solutions in amber vials or protect them from light to prevent photolytic degradation.[2]

• Solvent Choice: Use high-purity, anhydrous solvents. Protic solvents may participate in degradation reactions, so aprotic solvents might be preferred depending on the experimental requirements.

Troubleshooting Guide

This section provides a step-by-step approach to identifying and resolving stability issues with 4-(2-Methoxyphenyl)piperidin-4-ol solutions.

Issue 1: Appearance of New Peaks in Chromatogram

Possible Cause: Formation of degradation products.

Troubleshooting Steps:

• Characterize the New Peaks: If possible, use mass spectrometry (LC-MS) to determine the mass of the new peaks. An increase in mass of 16 amu could indicate the formation of an N-oxide, while a decrease in mass of 18 amu could suggest dehydration.

• Perform a Forced Degradation Study: To confirm the identity of the degradation products, a forced degradation study can be performed. This involves intentionally exposing the compound to harsh conditions to accelerate degradation. A general protocol is provided below.

• Optimize Storage and Handling: Based on the results of the forced degradation study, adjust your storage and handling procedures to avoid the conditions that cause degradation.

Experimental Protocols

Protocol 1: Forced Degradation Study

A forced degradation study is a powerful tool to understand the stability of a molecule and to develop stability-indicating analytical methods.[4][5]

Objective: To identify the potential degradation products of 4-(2-Methoxyphenyl)piperidin-4-ol under various stress conditions.

Materials:

• 4-(2-Methoxyphenyl)piperidin-4-ol

• Hydrochloric acid (HCl), 0.1 M

• Sodium hydroxide (NaOH), 0.1 M

• Hydrogen peroxide (H₂O₂), 3%

• High-purity solvent (e.g., acetonitrile or methanol)

• HPLC or LC-MS system

Procedure:

• Prepare Stock Solution: Prepare a stock solution of 4-(2-Methoxyphenyl)piperidin-4-ol in the chosen solvent at a known concentration (e.g., 1 mg/mL).

• Acid Hydrolysis: Mix an aliquot of the stock solution with an equal volume of 0.1 M HCl. Incubate at 60°C for 24 hours.

• Base Hydrolysis: Mix an aliquot of the stock solution with an equal volume of 0.1 M NaOH. Incubate at 60°C for 24 hours.

• Oxidative Degradation: Mix an aliquot of the stock solution with an equal volume of 3% H₂O₂. Keep at room temperature for 24 hours.

• Thermal Degradation: Place an aliquot of the stock solution in an oven at 60°C for 48 hours.

• Photolytic Degradation: Expose an aliquot of the stock solution to UV light (e.g., 254 nm) for 24 hours.

• Control Sample: Keep an aliquot of the stock solution at -20°C, protected from light.

• Analysis: After the incubation period, neutralize the acidic and basic samples. Analyze all samples by HPLC or LC-MS and compare the chromatograms to the control sample.

Data Interpretation:

Stress Condition	Expected Degradation Product
Acid Hydrolysis	Dehydration product (loss of 18 amu)
Oxidative (H₂O₂)	N-oxide (gain of 16 amu)
Base, Thermal, Photolytic	Variable, monitor for any new peaks

Visualizing Degradation Pathways

The following diagrams illustrate the potential degradation pathways of 4-(2-Methoxyphenyl)piperidin-4-ol.

Caption: Potential degradation pathways of 4-(2-Methoxyphenyl)piperidin-4-ol.

Summary and Recommendations

The stability of 4-(2-Methoxyphenyl)piperidin-4-ol in solution is critical for obtaining reliable and reproducible experimental results. The primary stability concerns are oxidation of the piperidine nitrogen and dehydration of the tertiary alcohol. By implementing proper storage and handling procedures, such as storing solutions at low temperatures under an inert atmosphere and protecting them from light, degradation can be minimized. For critical applications, it is highly recommended to perform a forced degradation study to understand the specific stability profile of the compound in your experimental system.

References

• Synquest Labs. 4-(2-Methoxyphenyl)
• Sigma-Aldrich.
• Sigma-Aldrich.
• AAPPTec. 1-Boc-4-(N-Boc-amino)
• Thermo Fisher Scientific.
• Forced degradation studies on the piperine-based benzene sulfonylamidine: The effect of acid, base, and peroxide on its stability. Request PDF.
• BenchChem. Degradation pathways of 1-Piperidinepentanoic acid and prevention.
• PubMed. Analytical method development, validation and forced degradation studies for rutin, quercetin, curcumin, and piperine by RP-UFLC method. (2021-04-05).
• R Discovery.
• Biomedical Journal of Scientific & Technical Research.

Sources

• 1. synquestlabs.com [synquestlabs.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. researchgate.net [researchgate.net]
• 5. biomedres.us [biomedres.us]

Technical Support Center: Navigating the Degradation Pathways of 4-Hydroxypiperidine Derivatives

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals working with 4-hydroxypiperidine derivatives. This versatile scaffold is a cornerstone in the synthesis of numerous active pharmaceutical ingredients (APIs). However, its inherent reactivity can present stability challenges during development, manufacturing, and storage. This guide is designed to provide you with in-depth, field-proven insights into the degradation pathways of these compounds and to offer practical, troubleshooting solutions for the experimental hurdles you may encounter. Our approach is rooted in the principles of chemical causality to empower you with a robust framework for your stability studies.

Frequently Asked Questions (FAQs): Understanding the Fundamentals

Here, we address the foundational questions regarding the stability and degradation of 4-hydroxypiperidine derivatives.

Q1: What are the primary degradation pathways for 4-hydroxypiperidine derivatives?

The 4-hydroxypiperidine moiety is susceptible to several degradation pathways, primarily driven by its secondary amine and hydroxyl functional groups. The most commonly observed pathways under forced degradation conditions are:

• Oxidation: The nitrogen atom in the piperidine ring is a primary target for oxidation, leading to the formation of N-oxides. The tertiary carbon at the 4-position can also be oxidized, though this is less common. For instance, in forced degradation studies of Rupatadine, a potent antihistamine, the major degradation product identified under oxidative stress is Rupatadine N-oxide[1][2][3].

• Dehydration: The hydroxyl group at the C4 position can be eliminated, especially under acidic or thermal stress, to form a double bond within the ring, resulting in a tetrahydropyridine derivative. This pathway is a known reaction for 4-hydroxy-piperidines, particularly when a greater excess of acid (pH < 2) is used.

• Ring-Opening Reactions: Under more energetic conditions, such as photo-oxidation initiated by hydroxyl radicals, the piperidine ring can undergo cleavage. Theoretical studies on piperidine itself suggest that H-abstraction from the C3 position can lead to ring-opening, followed by a cascade of autoxidation reactions[4][5]. While less common in standard pharmaceutical stress testing, this pathway should be considered in photostability assessments.

The prevalence of each pathway is highly dependent on the specific stress conditions applied (pH, temperature, light, oxidizing agents) and the nature of the substituents on the 4-hydroxypiperidine core.

Diagram of Primary Degradation Pathways

Caption: Major degradation routes for 4-hydroxypiperidine derivatives.

Troubleshooting Guides for Experimental Challenges

This section is dedicated to addressing specific issues that may arise during your experimental work, providing both the rationale for the problem and a step-by-step protocol for its resolution.

Issue 1: My 4-hydroxypiperidine derivative shows significant degradation under oxidative stress. How can I characterize the degradants and is this expected?

Causality: Yes, this is an expected outcome. The lone pair of electrons on the piperidine nitrogen makes it susceptible to oxidation. Hydrogen peroxide is a commonly used stressing agent that readily forms N-oxides[1]. For example, forced degradation studies on the antihistamine Rupatadine, which contains a 4-hydroxypiperidine moiety, consistently show the formation of Rupatadine N-oxide as the primary oxidative degradation product[1][2][3].

Troubleshooting Workflow:

Step 1: Confirm the Identity of the Degradant using LC-MS/MS.

• Objective: To confirm if the major degradation product is the N-oxide.

• Protocol:

  • Perform a forced degradation study by treating your compound with a mild solution of hydrogen peroxide (e.g., 3-5% H₂O₂) at room temperature or slightly elevated temperatures (e.g., 60°C) for a defined period (e.g., 24 hours)[5][6].

  • Analyze the stressed sample using a validated Liquid Chromatography-Mass Spectrometry (LC-MS/MS) method.

  • Look for a chromatographic peak corresponding to the parent compound plus 16 atomic mass units (amu), which is indicative of the addition of an oxygen atom.

  • Perform MS/MS fragmentation on both the parent ion and the +16 amu ion. A characteristic loss of 16 or 17 amu (for OH) from the N-oxide under collision-induced dissociation can provide further structural confirmation.

Step 2: Develop a Stability-Indicating HPLC Method.

• Objective: To resolve the parent compound from the N-oxide and other potential degradants.

• Protocol:

  • Column Selection: Start with a C18 column, which is generally effective for separating compounds of varying polarity.

  • Mobile Phase Optimization:

    • Use a gradient elution with a mobile phase consisting of an aqueous buffer (e.g., ammonium acetate or phosphate buffer) and an organic modifier (e.g., acetonitrile or methanol)[2].

    • The N-oxide is typically more polar than the parent compound and will likely elute earlier in a reversed-phase system. Adjust the gradient to ensure baseline separation.

    • Given that 4-hydroxypiperidine derivatives are basic, it is crucial to control the mobile phase pH to ensure good peak shape (see Issue 2). A pH of around 6.0 has been shown to be effective for separating Rupatadine and its degradation products[2][3].

  • Method Validation: Validate the method according to ICH guidelines to ensure it is specific, linear, accurate, and precise for quantifying both the parent drug and the N-oxide degradant.

Data Presentation: Expected Mass Shifts for Common Degradants

Degradation Pathway	Expected Mass Change (amu)	Common Stress Condition
N-Oxidation	+16	Hydrogen Peroxide
Dehydration	-18	Acidic pH, High Temperature
Dimerization	+ (Molecular Weight of Parent - 2)	Varies

Issue 2: My chromatograms show significant peak tailing for the parent 4-hydroxypiperidine derivative. What is causing this and how can I improve the peak shape?

Causality: Peak tailing for basic compounds like 4-hydroxypiperidine derivatives in reversed-phase HPLC is a classic problem. It is most often caused by secondary interactions between the protonated amine group of the analyte and acidic, deprotonated silanol groups (Si-O⁻) on the surface of the silica-based stationary phase. These strong ionic interactions lead to a portion of the analyte being retained longer on the column, resulting in a tailed peak.

Troubleshooting Workflow:

Step 1: Assess and Mitigate Silanol Interactions.

• Objective: To minimize the ionic interactions causing peak tailing.

• Protocol:

  • Mobile Phase pH Adjustment: Lowering the pH of the mobile phase (e.g., to pH 2.5-3.5) with an additive like formic acid or phosphoric acid will protonate the silanol groups (Si-OH), thereby reducing their ability to interact with the protonated basic analyte[7].

  • Use of a Competitive Base: Add a small amount of a basic modifier, such as triethylamine (TEA), to the mobile phase (e.g., 0.1% v/v). TEA will preferentially interact with the active silanol sites, effectively "shielding" them from your analyte[8][9].

  • Column Selection:

    • End-Capped Columns: Ensure you are using a modern, high-purity, end-capped C18 column. End-capping treats the silica surface with a small silanizing agent (like trimethylchlorosilane) to block a significant portion of the residual silanol groups[10].

    • Hybrid or Polymer-Based Columns: Consider using columns with alternative base materials, such as hybrid silica-polymer particles or purely polymeric stationary phases, which have fewer or no exposed silanol groups[11].

Step 2: Optimize Other Chromatographic Parameters.

• Objective: To rule out other causes of peak tailing.

• Protocol:

  • Check for Column Overload: Inject a series of decreasing concentrations of your analyte. If the peak shape improves at lower concentrations, you may be overloading the column. Reduce the injection volume or sample concentration[7].

  • Minimize Extra-Column Volume: Ensure that all tubing between the injector, column, and detector is as short as possible and has a narrow internal diameter to prevent band broadening that can contribute to peak asymmetry[7].

  • Ensure Sample Solvent Compatibility: Ideally, dissolve your sample in the initial mobile phase. If your sample is dissolved in a much stronger solvent than the mobile phase, it can cause peak distortion[12].

Diagram of HPLC Troubleshooting for Peak Tailing

Caption: Troubleshooting workflow for peak tailing in HPLC analysis.

Issue 3: I observe an unexpected peak in my acidic or thermal stress studies. Could it be a dehydration product, and how can I confirm this?

Causality: The formation of a tetrahydropyridine derivative through the loss of water (-18 amu) from the 4-hydroxypiperidine ring is a chemically plausible degradation pathway, especially under acidic and/or high-temperature conditions. This elimination reaction is a common transformation for secondary alcohols.

Troubleshooting Workflow:

Step 1: Tentative Identification with LC-MS.

• Objective: To gather initial evidence for the presence of a dehydration product.

• Protocol:

  • Analyze your stressed sample (from acidic or thermal degradation) using LC-MS.

  • Scrutinize the mass spectrum for a peak with a mass-to-charge ratio (m/z) corresponding to the parent compound minus 18 amu.

  • If found, this provides a strong indication of a dehydration product.

Step 2: Method Adjustment for Separation and Confirmation.

• Objective: To resolve the potential dehydration product from the parent and other degradants for accurate quantification.

• Protocol:

  • Polarity Considerations: The resulting tetrahydropyridine will be less polar than the parent 4-hydroxypiperidine derivative due to the loss of the hydroxyl group. In a reversed-phase HPLC method, this product would be expected to have a longer retention time.

  • Gradient Optimization: Adjust your gradient elution to extend the run time or increase the organic solvent percentage at the end of the run to ensure this less polar compound elutes from the column.

  • Forced Degradation Enrichment: To generate a sufficient amount of the dehydration product for characterization, you can perform a more aggressive forced degradation (e.g., refluxing in 0.1 N HCl for a longer duration). This enriched sample can then be used to confirm the retention time and optimize the separation in your stability-indicating method.

Step 3: (Optional) Structural Elucidation with NMR.

• Objective: For definitive structural confirmation of a novel or significant degradant.

• Protocol:

  • If the degradation product is present at a sufficient level (typically >0.1%), consider isolating it using preparative HPLC.

  • Analyze the isolated fraction by Nuclear Magnetic Resonance (NMR) spectroscopy. The disappearance of the proton signal corresponding to the hydroxyl group and the appearance of new signals in the olefinic region of the ¹H NMR spectrum would provide conclusive evidence of dehydration.

By systematically applying these principles and protocols, you can effectively identify, characterize, and quantify the degradation products of 4-hydroxypiperidine derivatives, ensuring the development of robust and stable pharmaceutical products.

References

• Klüpfel, T., et al. (2021). Experimental and Theoretical Study of the OH-Initiated Degradation of Piperidine under Simulated Atmospheric Conditions. ACS Earth and Space Chemistry.
• Klüpfel, T., et al. (2021).
• Klüpfel, T., et al. (2021). Experimental and Theoretical Study of the OH-Initiated Degradation of Piperidine under Simulated Atmospheric Conditions.
• Singh, R., et al. (2020). Characterization of Photodegradation Products of Bepotastine Besilate and In Silico Evaluation of Their Physicochemical, Absorption, Distribution, Metabolism, Excretion and Toxicity Properties. Journal of Pharmaceutical Sciences, 109(6), 1883-1895.
• BenchChem. (2025).
• Patel, J., et al. (2015). Identification and Toxicity Profiling of Degradation Products of Haloperidol by Using Tandem Mass Spectrometry and In Silico Studies.
• Trivedi, H. K., & Patel, M. C. (2012). Development of a Stability-Indicating RP-HPLC Method for the Determination of Rupatadine and its Degradation Products in Solid Oral Dosage Form. Scientia Pharmaceutica, 80(4), 889-902.
• Trivedi, H. K., & Patel, M. C. (2012). Development of a Stability-Indicating RP-HPLC Method for the Determination of Rupatadine and its Degradation Products in Solid Oral Dosage Form.
• Tahraoui, H., et al. (2023).
• Antoniou, C., et al. (2022). Chemical Stability Study of H1 Antihistaminic Drugs from the First and the Second Generations, Diphenhydramine, Azelastine and Bepotastine, in Pure APIs and in the Presence of Two Excipients, Citric Acid and Polyvinyl Alcohol. Molecules, 27(23), 8322.
• Napte, B. (2023). What is the effect of free silanols in RPLC and how to reduce it? Pharma Growth Hub.
• Trivedi, H. K., & Patel, M. C. (2012). Development of a Stability-Indicating RP-HPLC Method for the Determination of Rupatadine and its Degradation Products in Solid Oral Dosage Form.
• Antoniou, C., et al. (2022). Chemical Stability Study of H1 Antihistaminic Drugs from the First and the Second Generations, Diphenhydramine, Azelastine and Bepotastine, in Pure APIs and in the Presence of Two Excipients, Citric Acid and Polyvinyl Alcohol. PubMed Central.
• Wikipedia. (n.d.).
• Rosés, M., et al. (2016). Performance of amines as silanol suppressors in reversed-phase liquid chromatography.
• Singh, R., et al. (2020). Characterization of photodegradation products of bepotastine besilate and in silico evaluation of their ADMET properties.
• Various Authors. (n.d.). CHROMATOGRAPHIC DETERMINATION OF AMINES IN FOOD SAMPLES. Helda - University of Helsinki.
• Various Authors. (2015). HPLC Determination of Residual Primary Amine Content in Epoxy-Amine Adducts.
• ACE HPLC. (n.d.). HPLC Troubleshooting Guide. ACE HPLC.
• Rosés, M., et al. (2016). Performance of amines as silanol suppressors in reversed-phase liquid chromatography.
• Science.gov. (n.d.). forced degradation products: Topics by Science.gov. Science.gov.
• McCalley, D. V. (2023). Troubleshooting Peak Shape Problems in HPLC.
• BenchChem. (2025).
• MSN Laboratories. (2013). Stability indicating HPLC method for the quantification of bepotastine besilate and its related substances. Der Pharma Chemica, 5(4), 135-144.
• Dolan, J. W. (2002). Peak Shape Problems.
• Agilent Technologies. (n.d.). HPLC Troubleshooting Guide. Agilent Technologies.
• Jensen, G. W. (2014). Forced Degradation Studies for Biopharmaceuticals.
• Kumar, V., & Kumar, S. (2016).
• Lhasa Limited. (2025).
• Kim, Y., et al. (2013). Development and validation of a HPLC-UV method for 4-(4-chlorophenyl)-4-hydroxypiperidine (CPHP), a toxic metabolite of haloperidol, in humans: Providing in vivo evidence of CYP3A4-mediated CPHP formation.
• Poplawska, M., et al. (2016). Forced Degradation Studies of Ivabradine and In Silico Toxicology Predictions for Its New Designated Impurities. Frontiers in Pharmacology, 7, 123.
• Sathe, M., et al. (2016). Stability study on an anti-cancer drug 4-(3,5-bis(2-chlorobenzylidene)-4-oxo-piperidine-1-yl). Journal of Pharmaceutical Analysis, 6(5), 332-337.
• Higashi, Y., et al. (2006). Sensitive Determination of 4-(4-chlorophenyl)-4-hydroxypiperidine, a Metabolite of Haloperidol, in a Rat Biological Sample by HPLC With Fluorescence Detection After Pre-Column Derivatization Using 4-fluoro-7-nitro-2,1,3-benzoxadiazole.
• Huang, L. (2023). Stability and Pharmaceutical Testing Analysis in the Efficacy and Safety of Medications. Pharmaceutical Analytical Chemistry: Open Access, 8(5).
• Li, W. Y., & Li, J. (2002). New stability-indicating high performance liquid chromatography assay and proposed hydrolytic pathways of chlorhexidine.
• Elder, D. P., et al. (2014). Analytical challenges in stability testing for genotoxic impurities.
• Dong, M., et al. (2011). Validated HPLC Method for the Quantitative Analysis of a 4-Methanesulfonyl-Piperidine Hydrochloride Salt.
• Godyń, J., et al. (2024). Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. European Journal of Medicinal Chemistry, 270, 116295.
• Chan, L. W., & Lee, T. W. (1995). Analytical issues in the chemical stability testing of drugs in solution.
• Zothanpuii, et al. (2020).

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Technical Support Center: Refining Molecular Docking Parameters for Piperidine Ligands

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions to address specific challenges encountered when performing molecular docking studies with piperidine-containing ligands. As a ubiquitous scaffold in medicinal chemistry, the unique conformational and physicochemical properties of the piperidine ring demand careful parameterization for accurate and reliable in silico predictions.[1][2] This guide is designed with full editorial control to provide practical, field-proven insights grounded in scientific literature.

Part 1: Troubleshooting Guide

This section addresses common problems encountered during the molecular docking of piperidine ligands in a question-and-answer format. Each solution provides a step-by-step protocol and explains the scientific reasoning behind the recommended actions.

Issue 1: Poor Docking Score or Unfavorable Binding Energy for a Known Active Piperidine Ligand

Question: My docking protocol yields a poor score and predicts an unfavorable binding energy for a piperidine-containing compound that is known to be a potent binder. What are the likely causes and how can I fix this?

Answer: This is a frequent and multifaceted issue. The root cause often lies in the initial setup of the ligand, particularly its protonation state and three-dimensional conformation.

Probable Causes & Solutions:

• Incorrect Protonation State: The basic nitrogen atom in the piperidine ring is often protonated at physiological pH.[3][4] Failure to model this positive charge can lead to the loss of critical electrostatic interactions, such as salt bridges with acidic residues (e.g., Aspartate, Glutamate) in the binding pocket.[3][5]

  • Expert Insight: A non-protonated nitrogen will be treated as a hydrogen bond acceptor, while a protonated nitrogen acts as a strong hydrogen bond donor and can form crucial ionic interactions. This single change can be the difference between a predicted binder and a non-binder.

  Protocol: Verifying and Correcting Ligand Protonation State

  • Calculate pKa: Use a reliable pKa calculator (e.g., MarvinSketch, LigPrep) to estimate the protonation state of the piperidine nitrogen at the experimental pH (typically ~7.4).[3][4]

  • Ligand Preparation: Utilize a dedicated ligand preparation tool, such as Schrödinger's LigPrep or AutoDockTools, and ensure that the option to generate possible states at the target pH is enabled.[3][6]

  • Visual Inspection: Before docking, visually inspect the prepared ligand to confirm the presence of the hydrogen on the piperidine nitrogen and that the formal charge has been correctly assigned.

  • Re-Dock: Perform the docking calculation again with the correctly protonated ligand.

• High-Energy Ring Conformation: The piperidine ring predominantly adopts a low-energy chair conformation. However, twist-boat conformations can be stabilized by protein-ligand interactions within the binding site.[7] If your initial 3D ligand structure is trapped in a high-energy state, the docking algorithm may fail to find the optimal binding pose.

  • Expert Insight: While the chair form is thermodynamically favored in solution, don't automatically discard twist-boat conformations, especially in sterically constrained binding pockets. A comprehensive conformational analysis is key.

  Protocol: Ligand Conformational Analysis

  • Conformer Generation: Before docking, generate a diverse set of low-energy conformers for your piperidine ligand. Tools like Schrödinger's ConfGen or open-source alternatives like RDKit are suitable for this purpose.

  • Energy Minimization: Minimize each generated conformer using a suitable force field (e.g., OPLS4, MMFF94s) to ensure you are starting with energetically reasonable structures.[2][3] The MMFF94 force field has been noted for its sensitivity to the effects of adjacent moieties on C-O internal rotation, which can be relevant for substituted piperidines.[2]

  • Docking with Multiple Conformers: If your docking software allows it, provide the set of pre-generated conformers as input. Alternatively, dock each low-energy conformer as a separate ligand to see which one yields the best results.

Issue 2: Docked Pose Shows Steric Clashes or Fails to Reproduce Crystallographic Binding Mode

Question: I am trying to validate my docking protocol by redocking a co-crystallized piperidine ligand, but the resulting pose has a high RMSD (> 2.0 Å) from the crystal structure and shows steric clashes. How can I improve the accuracy?

Answer: Protocol validation is a critical step to ensure your docking parameters are reliable.[8] A high RMSD upon redocking points to issues with the search algorithm, scoring function, or the definition of the binding site.

Probable Causes & Solutions:

• Inadequate Sampling: The search algorithm may not be exploring the conformational space of the ligand sufficiently to find the native pose. This is particularly true for piperidine ligands with multiple rotatable bonds.

  • Expert Insight: Increasing the "exhaustiveness" or the number of genetic algorithm runs can often solve this, but at a computational cost. It's a trade-off between speed and accuracy.

  Protocol: Enhancing Docking Algorithm Sampling

  • For AutoDock/Vina: Increase the exhaustiveness parameter in the configuration file. For complex ligands, a value of 16 or higher may be necessary.

  • For GOLD: Increase the number of genetic algorithm (GA) runs in the gold.conf file (e.g., ga_run = 100).[9]

  • For Glide (Schrödinger): Switch from High-Throughput Virtual Screening (HTVS) or Standard Precision (SP) to the more rigorous Extra Precision (XP) mode.[10] The XP mode includes more extensive sampling and a more refined scoring function.[11]

• Incorrect Binding Site Definition: If the grid box used to define the docking search space is too small, it may cut off parts of the true binding pocket. If it's too large, the algorithm may waste time searching irrelevant space.

  • Expert Insight: Always define the grid box centered on the co-crystallized ligand, with a buffer of at least 10-15 Å in each dimension from the ligand's atoms to ensure the entire binding site is included.[3]

  Workflow: Refining the Grid Box Definition

  • Load the receptor-ligand complex into your visualization software (e.g., Maestro, PyMOL, Chimera).

  • Select the co-crystallized ligand.

  • In your docking software's grid generation utility, define the center of the grid based on the geometric center of the selected ligand.

  • Set the dimensions of the grid box to be large enough to encompass the entire ligand and the surrounding residues it interacts with, plus a buffer.

  • Visually inspect the generated grid box to ensure it fully contains the binding site without being excessively large.

• Receptor Rigidity (Ignoring Induced Fit): Ligand binding can cause conformational changes in the receptor's side chains.[12] A rigid receptor docking protocol may not account for these subtle but critical movements, leading to steric clashes.

  • Expert Insight: If redocking fails with a rigid receptor, an induced-fit docking (IFD) or flexible docking protocol is the logical next step.

  Protocol: Implementing Flexible Docking

  • Induced-Fit Docking (IFD): Use a dedicated IFD protocol, such as the one available in the Schrödinger Suite.[3][13] This protocol allows side chains within a specified distance of the ligand pose to move and adapt.

  • Soft Docking: Some programs allow for "soft" van der Waals potentials, which can reduce the penalty for minor steric clashes, simulating small side-chain movements.

  • Ensemble Docking: If multiple crystal structures of the target protein are available, or if you have run molecular dynamics simulations, you can dock the ligand against an ensemble of receptor conformations to account for protein flexibility.[14]

Workflow Diagram: Troubleshooting Piperidine Docking Failures

Caption: A decision tree for troubleshooting common molecular docking issues with piperidine ligands.

Part 2: Frequently Asked Questions (FAQs)

Q1: Which force field is best for preparing piperidine ligands?

A: There is no single "best" force field, but OPLS4 (part of the Schrödinger Suite) and MMFF94 are both widely used and well-validated for drug-like molecules.[2][3] OPLS4 is a robust, modern force field with excellent parameterization for a wide range of organic molecules.[3] Studies have shown that MMFF94 can be particularly sensitive in describing the internal rotation around bonds adjacent to the piperidine ring, which can be crucial for correctly modeling its conformational preferences.[2] The choice may also depend on the docking software being used, as consistency between the ligand preparation force field and the docking scoring function is often beneficial.[15]

Q2: How should I handle the stereochemistry of substituted piperidines?

A: The stereochemistry is critical and must be defined correctly from the outset. If you are docking a known compound, ensure the chirality of your input structure matches the experimentally determined stereoisomer. If you are screening a virtual library where stereochemistry is undefined, you should enumerate all possible stereoisomers and dock each one independently. The docking scores can then help hypothesize which stereoisomer has the most favorable binding mode. Ligand preparation tools like LigPrep can automatically generate these isomers for you.[3]

Q3: My docking software gives multiple output poses. Which one should I trust?

A: The top-ranked pose according to the software's scoring function is the most common choice. However, scoring functions are imperfect.[12][16] It is crucial to visually inspect the top 5-10 poses. Look for poses that:

• Form chemically sensible interactions (e.g., hydrogen bonds, salt bridges) with key residues in the active site.

• Have good shape complementarity with the binding pocket.

• Do not have major internal steric clashes.

• Place the protonated piperidine nitrogen in an electrostatically favorable position (e.g., near an acidic residue).[3]

For critical projects, it is highly recommended to perform post-docking refinement using more accurate methods like MM-GBSA calculations or short molecular dynamics (MD) simulations to re-rank the poses and assess their stability.[3][17]

Q4: Should I include water molecules in my docking calculation?

A: It depends. Water molecules that are tightly bound within the active site and mediate key interactions between the protein and ligand (bridging waters) can be critical for accurate docking.[8][16] If a crystal structure shows a conserved water molecule forming hydrogen bonds with both the receptor and a known ligand, you should consider keeping it. However, displacing loosely bound water molecules can be entropically favorable for ligand binding.

• Best Practice: Run test dockings both with and without key crystallographic waters. Compare the results to see which condition better reproduces the known binding mode of a reference ligand. If no structural data is available, it is generally safer to remove all water molecules.

Q5: My piperidine ligand is part of a large, flexible molecule. What parameters are most important?

A: For large, flexible ligands, the main challenge is conformational sampling.[18]

• Increase Rotatable Bonds: Ensure your docking software is set to handle the correct number of rotatable bonds. Some programs have limits that may need to be adjusted.[11]

• Enhance Sampling: As mentioned in the troubleshooting guide, use the most exhaustive sampling settings available (e.g., Glide XP, more GA runs).

• Ligand Input: Providing a pre-generated, low-energy conformer ensemble as input can significantly improve the chances of finding the correct pose, as it gives the algorithm a better starting point.

• Post-Docking MD: For highly flexible ligands, post-docking MD simulation is almost essential to validate the stability of the predicted binding pose. A pose that is unstable and quickly diffuses away from the binding pocket in a simulation is unlikely to be correct.[17]

Data Summary: Recommended Docking Parameters

Parameter / Software	AutoDock Vina	GOLD	Glide (Schrödinger)
Ligand Protonation	Pre-calculate at pH 7.4 using AutoDockTools or similar.[6]	Pre-calculate using external tools.	Use LigPrep to generate states at target pH.[3]
Ring Conformation	Provide low-energy 3D conformer as input.	Can sample ring conformations; pre-generated conformers also recommended.	Excellent internal conformational sampling; XP mode is best.[11]
Sampling Intensity	exhaustiveness parameter (≥16 for flexible ligands).	Number of GA runs (e.g., 100).[9]	Docking precision: HTVS < SP < XP.[10]
Receptor Flexibility	Flexible side chains can be defined in input files.	Flexible side chains supported.	Dedicated Induced-Fit Docking (IFD) workflow.[13]
Scoring Function	Vina scoring function.	GoldScore, ChemPLP, ChemScore, ASP.[19]	GlideScore (SP, XP).[11]
Validation Standard	RMSD < 2.0 Å for redocking co-crystal ligand.[8]	RMSD < 2.0 Å for redocking co-crystal ligand.	RMSD < 2.0 Å for redocking co-crystal ligand.[13]

Workflow Diagram: General Piperidine Docking Protocol

Caption: A standardized workflow for molecular docking of piperidine ligands.

References

• Di Micco, S., et al. (2023). Discovery and computational studies of piperidine/piperazine-based compounds endowed with sigma receptor affinity. RSC Medicinal Chemistry. [Link]

• Di Micco, S., et al. (2023). Discovery and computational studies of piperidine/piperazine-based compounds endowed with sigma receptor affinity. PubMed Central. [Link]

• Prezzavento, O., et al. (2020). Setup and Validation of a Reliable Docking Protocol for the Development of Neuroprotective Agents by Targeting the Sigma-1 Receptor (S1R). PubMed Central. [Link]

• Wang, H., et al. (2022). Modulating Conformational Preferences by Allylic Strain toward Improved Physical Properties and Binding Interactions. ACS Omega. [Link]

• Reddy, T. R., et al. (2022). Synthesis and Molecular Docking Studies of N,N-Dimethyl Arylpyranopyrimidinedione Derivatives. ChemistrySelect. [Link]

• Dawood, R. S., & Dayl, S. A. (2020). Synthesis, identification and molecular docking studies of N-functionalized piperidine derivatives linked to 1,2,3-triazole ring. ResearchGate. [Link]

• Scripps Research. AutoDock: Parameters. Scripps Research. [Link]

• Gedeck, P., et al. (2002). Conformational analysis of piperazine and piperidine analogs of GBR 12909: stochastic approach to evaluating the effects of force fields and solvent. Journal of Computer-Aided Molecular Design. [Link]

• Nuta, D. C., et al. (2021). SYNTHESIS, SPECTRAL CHARACTERIZATION AND MOLECULAR DOCKING STUDY OF NEW 2,6-PYRIMIDINDIONE DERIVATIVES WITH POTENTIAL BIOLOGICAL. Farmacia. [Link]

• Kumar, A., et al. (2024). Investigating the Inhibitory Potential of Repaglinide and Piperine Ligands on PPAR Gamma through In silico Analysis and Molecular Docking. Life and Applied Sciences. [Link]

• Dawood, R. S., & Dayl, S. A. (2020). Synthesis, identification and molecular docking studies of N-functionalized piperidine derivatives linked to 1,2,3-triazole ring. Phosphorus, Sulfur, and Silicon and the Related Elements. [Link]

• Al-Omaim, W. S., et al. (2023). Identification of Novel Piperidine and Pyrrolidine Derivatives as Potent Inhibitors of Pancreatic Lipase-Based Molecular Docking and In Vitro Testing. Molecules. [Link]

• CCDC. Protein–Ligand Docking with GOLD. CCDC. [Link]

• CCDC. (2022). How to perform ensemble docking with GOLD. CCDC. [Link]

• ResearchGate. (2015). How can I validate a docking protocol?. ResearchGate. [Link]

• CCDC. (2021). First steps in protein-ligand docking with GOLD. CCDC. [Link]

• Fereidoonnezhad, M., et al. (2019). Synthesis, Molecular Docking and Cytotoxic Activity Evaluation of Organometallic Thiolated Gold(I) Complexes. PubMed Central. [Link]

• Akhter, M. (2016). Challenges in Docking: Mini Review. JSciMed Central. [Link]

• Loganathan, S., & G, S. (2014). Molecular Mechanics Force Fields and their Applications in Drug Design. Bentham Science. [Link]

• Lavecchia, A., & Di Giovanni, C. (2013). Challenges, Applications, and Recent Advances of Protein-Ligand Docking in Structure-Based Drug Design. PubMed Central. [Link]

• Szałaj, N., et al. (2021). Structural and Molecular Insight into Piperazine and Piperidine Derivatives as Histamine H3 and Sigma-1 Receptor Antagonists with Promising Antinociceptive Properties. PubMed Central. [Link]

• Schrödinger. PIPER. Schrödinger. [Link]

• Akhter, M. (2016). Challenges in Docking: Mini Review. Semantic Scholar. [Link]

• Akhter, M. (2016). Challenges in Docking: Mini Review. JSM Chemistry. [Link]

• Corso, G., et al. (2024). Beyond rigid docking: deep learning approaches for fully flexible protein–ligand interactions. Journal of Molecular Modeling. [Link]

• Schrödinger. Docking and scoring. Schrödinger. [Link]

• Al-Warhi, T., et al. (2024). Synthesis, molecular docking study, MD simulation, ADMET, and drug likeness of new thiazolo[3,2-a]pyridine-6,8-dicarbonitrile derivatives as potential anti-diabetic agents. PLOS ONE. [Link]

• Talma, M. (2018). Schrodinger Maestro - ligand docking. ResearchGate. [Link]

• Scripps Research. AutoDock Version 4.2. Center for Computational Structural Biology. [Link]

• Salmaso, V., & Moro, S. (2018). AutoDock and AutoDockTools for Protein-Ligand Docking. Methods in Molecular Biology. [Link]

• Nguyen, N. T., et al. (2019). Improving Protein-Ligand Docking Results with High-Throughput Molecular Dynamics Simulations. PubMed Central. [Link]

• de Oliveira, R. S., et al. (2019). Highly functionalized piperidines: Free radical scavenging, anticancer activity, DNA interaction and correlation with biological activity. PubMed Central. [Link]

• LRZ. (2021). A Beginner's Guide to Molecular Visualization and Computational Chemistry. Leibniz Supercomputing Centre. [Link]

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• 4. Discovery and computational studies of piperidine/piperazine-based compounds endowed with sigma receptor affinity - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D3MD00291H [pubs.rsc.org]
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Technical Support Center: Scaling Up 4-(2-Methoxyphenyl)piperidin-4-ol Production

Introduction

Welcome to the technical support guide for the synthesis and scale-up of 4-(2-Methoxyphenyl)piperidin-4-ol. This molecule is a key intermediate in the development of various pharmaceutical agents. While its synthesis appears straightforward on a laboratory scale, transitioning to pilot or manufacturing scales introduces significant challenges that can impact yield, purity, and process safety.

This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios encountered in the field. It follows the typical synthetic sequence, providing not just procedural steps but the underlying chemical principles to empower you to make informed decisions during process development.

Overall Synthetic Workflow

The most common and scalable route involves a three-stage process: protection of the piperidone nitrogen, a Grignard reaction to form the C-C bond, and final deprotection to yield the target molecule.

Caption: High-level workflow for the synthesis of 4-(2-Methoxyphenyl)piperidin-4-ol.

Stage 1: Preparation of N-Boc-4-piperidone

The use of a protecting group on the piperidine nitrogen is essential to prevent side reactions where it might act as a nucleophile or base. The tert-butoxycarbonyl (Boc) group is ideal due to its stability and ease of removal under acidic conditions.[1]

Q1: My yield for the N-Boc protection of 4-piperidone is low and inconsistent upon scale-up. What are the critical parameters?

Answer: This is a common issue often traced back to the quality of the starting material and reaction conditions.

• Cause 1: Starting Material Quality: 4-piperidone is typically supplied as a hydrochloride monohydrate. The presence of water and acid requires careful neutralization.

• Solution: Ensure at least two equivalents of a non-nucleophilic base are used. Triethylamine (TEA) is common, with one equivalent neutralizing the HCl salt and the second acting as a base for the reaction.[2] Inadequate base will leave residual acid, which can hydrolyze the Boc anhydride.

• Cause 2: Inefficient Reaction: On a larger scale, mixing and temperature control become critical. The reaction of Boc anhydride can be sluggish.

• Solution: The addition of a catalytic amount of 4-(Dimethylamino)pyridine (DMAP) can significantly accelerate the reaction.[2] However, be mindful that DMAP is toxic and must be removed during workup. For scale-up, ensure robust agitation to maintain a homogenous slurry, as the piperidone salt has limited solubility in many organic solvents.

Protocol: Scalable Preparation of N-Boc-4-piperidone

• Setup: To a reactor equipped with an overhead stirrer, thermometer, and addition funnel, charge 4-piperidone monohydrate hydrochloride (1.0 equiv.) and methanol (10-15 volumes).

• Basification: Cool the slurry to 0-5 °C and add triethylamine (2.1 equiv.) dropwise, maintaining the temperature below 10 °C. Stir for 30 minutes.

• Boc Protection: Add Boc anhydride (Boc₂O, 1.1 equiv.) in portions as a solid or as a solution in methanol. Add DMAP (0.02 equiv.).

• Reaction: Allow the mixture to warm to ambient temperature (20-25 °C) and stir for 18-24 hours. Monitor by TLC or LC-MS for the disappearance of the starting material.

• Work-up: Concentrate the reaction mixture under reduced pressure to remove most of the methanol. Dissolve the residue in dichloromethane (DCM) or ethyl acetate. Wash the organic phase sequentially with dilute HCl (to remove TEA and DMAP), saturated sodium bicarbonate solution, and brine.[2]

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to dryness to yield N-Boc-4-piperidone, typically as a white to off-white solid. The product is often of sufficient purity (>98%) to proceed without further purification.

Stage 2: The Grignard Reaction - Synthesis of the Protected Intermediate

This is the most critical and hazardous stage of the synthesis. Success hinges on the efficient formation of the Grignard reagent and its controlled reaction with the piperidone.

Q2: I'm having trouble initiating the Grignard reaction between 2-bromoanisole and magnesium at pilot scale. What troubleshooting steps can I take?

Answer: Grignard initiation failure is a classic scale-up challenge. The reaction is autocatalytic but requires an initial activation of the magnesium surface.

• Cause 1: Passivated Magnesium: The surface of magnesium turnings is coated with a layer of magnesium oxide (MgO), which prevents reaction.

• Solution:

  • Mechanical Activation: Use a stirrer with high shear to grind the magnesium turnings, exposing fresh metal surfaces.

  • Chemical Activation: The most common method is using a small crystal of iodine. The iodine etches the MgO layer. Wait for the characteristic brown color of iodine to disappear before adding the bulk of your halide.

  • Entrainment: Add a small amount of a pre-formed Grignard reagent or 1,2-dibromoethane to initiate the reaction. The 1,2-dibromoethane reacts to form ethylene gas and MgBr₂, activating the surface.

• Cause 2: Presence of Water: Grignard reagents are extremely sensitive to moisture.[3] Water will quench the reagent as it forms, preventing the reaction from sustaining itself.

• Solution:

  • Rigorous Drying: All glassware and reactors must be flame-dried or oven-dried under vacuum.

  • Anhydrous Solvent: Use a high-purity, anhydrous grade of tetrahydrofuran (THF). Solvents from freshly opened drums or those dried over molecular sieves are recommended. Degraded THF can also contain peroxides, which inhibit the reaction.[4]

Caption: Troubleshooting decision tree for Grignard reaction initiation.

Q3: My Grignard reaction is running away, showing a dangerous exotherm. How can I control it?

Answer: This is a severe safety risk. The formation of a Grignard reagent is highly exothermic, and loss of control can lead to solvent boiling and fire.[3][5]

• Cause: The primary cause is the accumulation of unreacted alkyl halide followed by sudden, rapid initiation.

• Solution: Control the Dosing Rate. The rate of addition of 2-bromoanisole should be carefully controlled to match the rate of its consumption.

  • Maintain a gentle, steady reflux. If reflux stops, immediately stop the addition of the halide until it resumes.

  • Use a reaction calorimeter to study the heat flow during a small-scale run. This data is invaluable for predicting the thermal profile at a larger scale and setting safe addition rates.[6]

  • Ensure the reactor's cooling system is adequate and has sufficient heat-removal capacity.

Table 1: Solvent Considerations for Grignard Reaction Scale-Up

Solvent	Boiling Point (°C)	Grignard Solubility & Stability	Safety Considerations	Scale-Up Recommendation
Tetrahydrofuran (THF)	66	Excellent; stabilizes the Grignard reagent.	Highly flammable; can form explosive peroxides upon storage.	Recommended. The solvent of choice for its superior performance, but requires strict peroxide monitoring and inert atmosphere handling.[7]
Diethyl Ether	35	Good; historically common.	Extremely flammable with a low autoignition temperature. High vapor pressure increases fire risk.	Not Recommended for Scale-Up. The high flammability and low boiling point make it difficult to control exotherms safely in large reactors.

Q4: My yield is low due to byproduct formation. I'm recovering starting material and seeing a biaryl impurity. What's happening?

Answer: This points to side reactions competing with the desired nucleophilic addition. The Grignard reagent is a strong base as well as a nucleophile.

• Side Reaction 1: Enolization. The Grignard reagent can deprotonate the acidic α-proton of the piperidone, forming an enolate. This simply regenerates the starting material upon aqueous workup.[8][9]

  • Solution: Perform the addition at low temperatures (-20 °C to 0 °C). This favors the kinetically controlled nucleophilic addition over the thermodynamically controlled deprotonation.

• Side Reaction 2: Wurtz Coupling. The Grignard reagent can react with unreacted 2-bromoanisole to form 2,2'-dimethoxybiphenyl.

  • Solution: This is minimized by adding the 2-bromoanisole solution slowly to the magnesium suspension. This ensures the halide is consumed as it is added, keeping its instantaneous concentration low.[8]

Caption: Competing reaction pathways during the Grignard addition step.

Stage 3: N-Boc Deprotection and Product Isolation

The final step is the removal of the Boc group to yield the free amine. While often straightforward, the choice of conditions can affect the purity and isolation of the final product.

Q5: The N-Boc deprotection with Trifluoroacetic Acid (TFA) works well in the lab, but is difficult and costly to handle at scale. Are there better alternatives?

Answer: Yes, while TFA in DCM is a classic lab method, it is not ideal for manufacturing.[10] Gaseous or aqueous HCl are much more practical and economical options for large-scale operations.

• Alternative 1: HCl in Dioxane/Methanol. A solution of 4M HCl in dioxane is commercially available and effective. Alternatively, bubbling anhydrous HCl gas through a solution of the intermediate in a suitable solvent (e.g., methanol, isopropanol) is a common industrial practice.

• Alternative 2: Aqueous HCl. Using concentrated aqueous HCl in a solvent like isopropanol can also be effective. The product often crystallizes directly from the reaction mixture as the hydrochloride salt, which simplifies isolation.

Table 2: Comparison of N-Boc Deprotection Methods for Scale-Up

Method	Reagents	Temperature	Typical Time	Pros	Cons
TFA/DCM	5-20% TFA in DCM	0 °C to RT	1-4 hours	Fast, clean reaction.	TFA is corrosive and expensive. DCM is an environmental concern. Difficult to remove all TFA traces.[11]
HCl in Dioxane	4M HCl in Dioxane	0 °C to RT	2-6 hours	Effective, volatile byproducts.	Dioxane is a suspected carcinogen and has a high freezing point.
HCl (gas) in IPA	Anhydrous HCl gas, Isopropanol (IPA)	0 °C to RT	2-6 hours	Economical, high purity salt product, easy work-up.	Requires specialized equipment for handling corrosive gas.
Aqueous HCl	Conc. HCl, IPA/Water	RT to 40 °C	4-12 hours	Simple, economical, often allows direct crystallization of the HCl salt.	May require longer reaction times; water can complicate downstream processing.

Q6: My final product is difficult to crystallize and purify. What strategies can I employ?

Answer: 4-Aryl-4-hydroxypiperidines can sometimes be challenging to crystallize. The strategy depends on whether you are isolating the free base or a salt.[12][13]

• Isolating the HCl Salt: This is often the preferred method at scale. After deprotection with HCl, the hydrochloride salt may precipitate directly. If not, an anti-solvent like methyl tert-butyl ether (MTBE) or ethyl acetate can be added to induce crystallization. The salt is typically a well-defined, crystalline solid that is easier to filter and dry than the free base.

• Isolating the Free Base:

  • After deprotection, the reaction mixture is basified (e.g., with NaOH or K₂CO₃) to a pH > 12.

  • The free base is extracted into an organic solvent (e.g., DCM, Ethyl Acetate).

  • After drying and concentrating, crystallization can be attempted from various solvents. A common starting point is a mixture of a good solvent (e.g., isopropanol, acetone) and a poor solvent (e.g., heptane, water).

• Troubleshooting Crystallization:

  • Purity is Key: Ensure the crude material is free of significant impurities, which can inhibit crystal formation. An initial purification by silica gel chromatography on a small scale can sometimes provide seed crystals.

  • Solvent Screening: Perform a systematic solvent screen using small amounts of material to identify the optimal crystallization conditions.

  • Control Cooling: Slow, controlled cooling is crucial for growing large, pure crystals. Crash-cooling will lead to small particles or an oil.

References

• Thermal Hazards of Synthesizing a Grignard Reagent under Different Dosing Rates. (2022). Processes, 10(3), 519. [Link]

• Navigating Synthesis: The Protective Role of N-Boc-4-piperidone in Complex Chemical Routes. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• Grignard Reaction. (n.d.). American Chemical Society. [Link]

• Safety aspects of the process control of Grignard reactions. (2002). Journal of Loss Prevention in the Process Industries, 15(1), 49-54. [Link]

• Synthesis of 4-piperidones. (n.d.). Organic Chemistry Portal. [Link]

• Grignard reaction safety. (2024). YouTube. [Link]

• A Protocol for Safe Lithiation Reactions Using Organolithium Reagents. (2016). Journal of Visualized Experiments, (117), 54644. [Link]

• n-Butyllithium: Lessons Learned. (n.d.). Stanford Environmental Health & Safety. [Link]

• Crush It Safely: Safety Aspects of Mechanochemical Grignard Synthesis. (2022). ACS Chemical Health & Safety, 29(2), 147-151. [Link]

• Fentanyl Synthesis Using N-BOC-4-Piperidinone. (2018). Defense Technical Information Center. [Link]

• Safe handling of organolithium compounds in the laboratory. (n.d.). Princeton EHS. [Link]

• Handling nBuLi. (2020). Reddit. [Link]

• Preparation, Properties, and Safe Handling of Commercial Organolithiums: Alkyllithiums, Lithium sec-Organoamides, and Lithium Alkoxides. (2014). Organic Process Research & Development, 18(9), 1146-1165. [Link]

• Synthesis and crystallization procedure of piperidin-4-one and its derivatives: An update. (2021). Chemical Review and Letters, 4(4), 192-199. [Link]

• Synthesis and crystallization procedure of piperidin-4-one and its derivatives: An update. (2021). Chemical Review and Letters. [Link]

• PIPERIDINE DERIVATIVES. V. lf3-DIALKYL-4-ARYL-4- ACYLOXYPIPERIDINES. (1949). Journal of the American Chemical Society, 71(3), 911-915. [Link]

• Synthesis of 4-Arylpiperidines from 1-Benzyl-4-piperidone: Application of the Shapiro Reaction and Alkenylsilane Cross-Coupling. (2004). Tetrahedron, 60(50), 11559-11568. [Link]

• Deprotection of different N-Boc-compounds. (n.d.). ResearchGate. [Link]

• Boc deprotection conditions tested. (n.d.). ResearchGate. [Link]

• Grignard Reaction in Organic Synthesis with Practice Problems. (n.d.). Chemistry Steps. [Link]

• Grignard Reaction. (n.d.). Organic Chemistry Portal. [Link]

• Continuous Flow Synthesis of Grignard Reagents Towards the Preparation of Advanced Intermediates and Active Pharmaceutical Ingredients – a Modular Approach. (n.d.). AIChE. [Link]

• Scalable Continuous Synthesis of Grignard Reagents from in Situ-Activated Magnesium Metal. (2018). Organic Process Research & Development, 22(11), 1570-1576. [Link]

• Crystal structures of 1-aryl-4-(biarylmethylene)piperazine and piperidine, structurally related to adoprazine. (2018). Acta Crystallographica Section E: Crystallographic Communications, 74(Pt 11), 1668-1676. [Link]

• Grignard Formation - Troubleshooting and Perfecting. (2021). Reddit. [Link]

• Advice on N-boc deprotection in the presence of acid sensitive groups. (2022). Reddit. [Link]

• 4-hydroxy-piperidine derivatives and their preparation. (1974).
• Synthesis of 4-aryl 4-acyl piperidine, its salts and analogs using indium metal. (2015).

• SYNTHESIS of 1-(4-HYDROXYLPHENYL)-4-(4-NITROPHENY L)PIPERAZINE. (n.d.). CORE. [Link]

• All About The Reactions of Grignard Reagents. (2015). Master Organic Chemistry. [Link]

• Efficient deprotection of Boc group in amines and sulfamides using Dawson heteropolyacid catalyst. (2012). Journal of the Serbian Chemical Society, 77(10), 1361-1368. [Link]

• Continuous synthesis of 4-(2-fluoro-4-nitrophenyl)morpholine in microreactors: Optimization of process conditions and scale-up to millidevices. (2015). Chemical Engineering Journal, 281, 647-656. [Link]

• Optimization and Scale-Up of the Continuous Flow Acetylation and Nitration of 4-Fluoro-2-methoxyaniline to Prepare a Key Building Block of Osimertinib. (2020). Organic Process Research & Development, 24(11), 2536-2545. [Link]

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. (2022). Molecules, 27(19), 6386. [Link]

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Navigating the Complexities of Substituted Piperidines: A Technical Guide to NMR Peak Assignment

For Immediate Release

The piperidine ring is a ubiquitous scaffold in pharmacologically active compounds, making its precise structural characterization paramount.[1] However, the conformational flexibility and subtle electronic effects within substituted piperidines frequently lead to ambiguous or misleading NMR spectra. This guide, structured in a practical question-and-answer format, offers expert-driven insights to decipher these intricate datasets.

Frequently Asked Questions (FAQs)

Q1: Why are the proton NMR signals for my substituted piperidine so broad and poorly resolved?

Broad signals in the NMR spectrum of piperidine derivatives are often a tell-tale sign of dynamic processes occurring on the NMR timescale.[2]

• Chair-Chair Interconversion: The piperidine ring is not static; it undergoes a rapid "chair-chair" interconversion. If the rate of this conformational exchange is comparable to the NMR frequency difference between axial and equatorial protons, the result is broadened, averaged signals.[2] For unsubstituted piperidine, this process is so fast that the axial and equatorial protons are seen as a single, averaged signal.

• Nitrogen Inversion: The nitrogen atom in the piperidine ring can also rapidly invert its configuration. This process, along with ring inversion, contributes to the dynamic nature of the molecule and can lead to peak broadening.[3]

• Nitrogen Quadrupolar Broadening: The ¹⁴N nucleus, the most abundant nitrogen isotope, has a quadrupole moment. This can cause rapid relaxation of adjacent protons, leading to a broadening of their signals.[2]

Troubleshooting Steps:

• Variable Temperature (VT) NMR: Acquiring spectra at different temperatures is a powerful tool.[4][5] Lowering the temperature can slow down the conformational exchange, potentially "freezing out" individual conformers and resulting in sharper, distinct signals for axial and equatorial protons. Conversely, increasing the temperature can sometimes sharpen peaks by moving into the fast-exchange regime.

• Protonation/Salt Formation: Converting the piperidine to its corresponding salt (e.g., hydrochloride) can lock the conformation and slow down nitrogen inversion, often leading to sharper signals. However, be aware that protonation can also significantly alter chemical shifts and even reverse the conformational preference of substituents.[6]

Q2: I'm struggling to differentiate between axial and equatorial protons. How can I assign them confidently?

Distinguishing between axial and equatorial protons is a cornerstone of conformational analysis for piperidines. Their distinct spatial orientations give rise to predictable differences in their NMR parameters.

• Chemical Shift: Generally, axial protons are more shielded and resonate at a higher field (lower ppm) compared to their equatorial counterparts.[7] This is due to the anisotropic effect of the C-C single bonds in the ring.

• Coupling Constants (³JHH): The magnitude of the vicinal (three-bond) coupling constant is highly dependent on the dihedral angle between the coupled protons.

  • Axial-Axial (³Jₐₐ): Typically large, in the range of 10-13 Hz, due to a nearly 180° dihedral angle.

  • Axial-Equatorial (³Jₐₑ) and Equatorial-Equatorial (³Jₑₑ): Generally smaller, in the range of 2-5 Hz, due to dihedral angles of approximately 60°.[8]

Data-Driven Approach to Assignment:

Proton Type	Typical ¹H Chemical Shift Range (ppm)	Vicinal Coupling Constants (Hz)
Axial (Hₐ)	More shielded (upfield)	³Jₐₐ: 10-13
Equatorial (Hₑ)	More deshielded (downfield)	³Jₐₑ / ³Jₑₑ: 2-5

Note: These are general ranges and can be influenced by substituents.

Experimental Workflow for Axial vs. Equatorial Assignment:

Caption: Workflow for distinguishing axial and equatorial protons.

Q3: My 1D ¹H NMR spectrum is too crowded with overlapping signals. What 2D NMR experiments should I run?

When 1D spectra are insufficient, 2D NMR techniques are essential for unambiguous assignment by resolving signals in a second dimension.[9]

• COSY (Correlation Spectroscopy): This is the workhorse experiment for identifying proton-proton coupling networks.[10][11] Cross-peaks in a COSY spectrum connect protons that are scalar-coupled (typically over two or three bonds). This allows you to "walk" around the piperidine ring, connecting adjacent protons.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates protons directly to the carbons they are attached to (one-bond ¹H-¹³C correlation).[10][11] It is invaluable for assigning carbon signals and for resolving overlapping proton signals based on the chemical shift of their attached carbon.

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment reveals longer-range correlations between protons and carbons (typically over two or three bonds).[10][11] It is crucial for connecting different spin systems and for assigning quaternary carbons.

• NOESY (Nuclear Overhauser Effect Spectroscopy): Unlike the previous experiments that show through-bond connectivity, NOESY reveals through-space proximity.[12][13] Protons that are close to each other in space, regardless of whether they are bonded, will show a cross-peak. This is particularly powerful for determining stereochemistry, such as the relative orientation of substituents. For instance, a strong NOE between two protons in a 1,3-diaxial relationship can confirm their axial positions.[14]

Recommended 2D NMR Workflow:

Caption: A logical sequence of 2D NMR experiments for full structural elucidation.

Q4: How do substituents on the piperidine ring affect the NMR spectrum?

Substituents have a profound impact on the NMR spectrum by influencing both the conformational equilibrium and the electronic environment of the ring protons and carbons.

• Conformational Preference: Bulky substituents will generally prefer an equatorial orientation to minimize steric strain (A-value). However, electrostatic and hyperconjugative effects can sometimes favor an axial position, particularly for electronegative substituents like fluorine.[15]

• Chemical Shift Changes:

  • Inductive Effects: Electron-withdrawing groups will deshield nearby protons and carbons, shifting their signals downfield.

  • Anisotropic Effects: Aromatic substituents can induce significant shifts in nearby protons due to the ring current effect. Protons located above the face of the aromatic ring will be shielded (shifted upfield), while those in the plane of the ring will be deshielded.

• Nitrogen Substituents: Electron-withdrawing groups on the nitrogen (e.g., acyl, nitroso) can significantly alter the ring conformation, sometimes favoring boat or twist-boat forms to alleviate steric strain.[1]

Advanced Troubleshooting and Protocols

Protocol: Variable Temperature (VT) NMR for Conformational Analysis

• Sample Preparation: Prepare a standard NMR sample of your substituted piperidine in a suitable deuterated solvent (e.g., CDCl₃, Toluene-d₈, or Methanol-d₄). Ensure the concentration is optimized for good signal-to-noise.

• Initial Spectrum: Acquire a standard ¹H NMR spectrum at ambient temperature (e.g., 298 K).

• Low-Temperature Acquisition: Gradually lower the temperature of the NMR probe in increments of 10-20 K. Allow the sample to equilibrate for 5-10 minutes at each new temperature before acquiring a spectrum.

• Identify Coalescence: Observe the changes in the spectra as the temperature decreases. Look for the temperature at which broad, averaged signals begin to resolve into multiple, sharper signals. This is the coalescence temperature (Tc).

• Low-Temperature Limit: Continue lowering the temperature until no further significant changes are observed in the spectrum, indicating that the exchange process has been effectively "frozen" on the NMR timescale.

• High-Temperature Acquisition (Optional): If signals are still broad at ambient temperature, gradually increase the temperature to move into the fast-exchange regime, which may result in sharper, time-averaged signals.[5]

• Data Analysis: Analyze the spectra at the low-temperature limit to assign signals to the individual conformers. Use the coalescence temperature to calculate the energy barrier (ΔG‡) for the conformational interconversion.

Conclusion

The successful assignment of NMR peaks for substituted piperidines is a critical step in modern chemical and pharmaceutical research. It requires a systematic approach that combines a foundational understanding of conformational analysis with the strategic application of 1D and 2D NMR techniques. By recognizing the signatures of dynamic processes and leveraging experiments like COSY, HSQC, and NOESY, researchers can overcome the challenges of signal overlap and conformational heterogeneity to achieve unambiguous structural elucidation.

References

• Conformation of hindered piperidines: Spectroscopic evidence for contribution of boat conformations. (n.d.). Indian Academy of Sciences. Retrieved from [Link]

• Abraham, R. J., et al. (n.d.). Conformational analysis. Part 16. Conformational free energies in substituted piperidines and piperidinium salts. PubMed. Retrieved from [Link]

• E. R. T. T. T. J. P. S. S. S. H. M. J. G. (2020, May 12). Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference. PMC. Retrieved from [Link]

• Steric Effects on the Configuration of the Nitrogen In Piperidine. (n.d.). Slideshare. Retrieved from [Link]

• Free Ligand 1D NMR Conformational Signatures To Enhance Structure Based Drug Design of a Mcl-1 Inhibitor (AZD5991) and Other Synthetic Macrocycles. (n.d.). ACS Publications. Retrieved from [Link]

• Eliel, E. L., et al. (1980). Conformational analysis. 39. Carbon-13 NMR spectra of saturated heterocycles. 9. Piperidine and N-methylpiperidine. Journal of the American Chemical Society.

• NMR-based investigations of acyl-functionalized piperazines concerning their conformational behavior in solution. (n.d.). NIH. Retrieved from [Link]

• How does NMR distinguish between axial and equatorial protons? (2023, August 17). brainly.com. Retrieved from [Link]

• Synthesis of Piperidine Nucleosides as Conformationally Restricted Immucillin Mimics. (n.d.). NIH. Retrieved from [Link]

• A Step-By-Step Guide to 1D and 2D NMR Interpretation. (2018, April 2). Emery Pharma. Retrieved from [Link]

• Nitrogen inversion in piperidine. (n.d.). Journal of the American Chemical Society.

• NOESY Spectra. (2025, October 12). Chemistry LibreTexts. Retrieved from [Link]

• Types of 2D NMR. (n.d.). Retrieved from [Link]

• Application of NMR Spectroscopy to the Study of Piperidine Derivatives. Part III: Molecular Dynamics Study of N-Benzyl-4-[N-Benzyloxyacetyl)-(2-Fluorophenyl)]Amino-3-Methyl Piperidine. (1993). Optica Publishing Group. Retrieved from [Link]

• Synthesis, Dynamic NMR Characterization, and XRD Study of 2,4-Difluorobenzoyl-Substituted Piperazines. (n.d.). MDPI. Retrieved from [Link]

• The piperidine nitrogen signals of the acylated products can be visualised by HSQC experiments. (n.d.). ResearchGate. Retrieved from [Link]

• Two-dimensional nuclear magnetic resonance spectroscopy. (n.d.). Wikipedia. Retrieved from [Link]

• How to read NOESY spectrum? (2022, March 21). YouTube. Retrieved from [Link]

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• 5. mdpi.com [mdpi.com]
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• 9. Two-dimensional nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
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• 15. Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial‐F Preference - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of Methoxyphenyl Piperidines

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the critical challenge of preventing ether cleavage during the synthesis of methoxyphenyl piperidines. This guide is designed to offer practical, field-proven insights and detailed experimental protocols to ensure the integrity of the methoxy group in your target compounds.

Introduction

Methoxyphenyl piperidines are a vital structural motif in a wide array of pharmaceuticals and bioactive molecules. The methoxy group's electronic and steric properties are often crucial for biological activity. However, the synthesis of these compounds is frequently plagued by the undesired cleavage of the robust aryl methyl ether bond, leading to the formation of phenolic impurities that can be difficult to separate and result in significant yield loss. This guide will equip you with the knowledge to anticipate, troubleshoot, and ultimately prevent this common side reaction.

Frequently Asked Questions (FAQs)

Q1: Why is the methoxy group on my phenyl ring being cleaved during piperidine synthesis?

A1: Aryl methyl ether cleavage is typically catalyzed by acidic conditions, which are common in many piperidine synthesis routes.[1][2] The ether oxygen can be protonated by strong acids, making it a better leaving group. Subsequent nucleophilic attack by a halide or other nucleophile, or an SN1-type mechanism, leads to demethylation.[2] Lewis acids, often used in reactions like the Pictet-Spengler, can also coordinate to the ether oxygen and facilitate cleavage. Additionally, some heterogeneous catalysts used in hydrogenation can have acidic sites on their support material, contributing to this side reaction.

Q2: Which synthetic routes are most prone to causing ether cleavage?

A2: Synthetic routes that employ harsh acidic conditions or high temperatures are the most likely culprits. Specifically:

• Catalytic Hydrogenation of Methoxypyridines: Standard conditions using catalysts like Pd/C with acidic additives or at high temperatures can lead to demethylation.[3]

• Pictet-Spengler Reaction: This reaction traditionally requires strong acids like HCl or trifluoroacetic acid (TFA) to catalyze the cyclization, which can readily cleave the methoxy group, especially on activated aromatic rings.[4]

• Reductive Amination with Acid Catalysis: While a versatile method, the use of strong acid catalysts to promote imine formation can also lead to unwanted ether cleavage.

Q3: Are there any "ether-safe" catalysts for the hydrogenation of methoxypyridines?

A3: Yes, the choice of catalyst and reaction conditions is critical. Rhodium-based catalysts, such as Rh/C or [Cp*RhCl2]2, often exhibit higher chemoselectivity for the reduction of the pyridine ring over ether cleavage, especially under milder conditions.[1][5] Transfer hydrogenation using a hydrogen donor like formic acid in the presence of a suitable catalyst can also be a gentler alternative to high-pressure hydrogenation.[1]

Q4: Can I use a protecting group for the methoxy group itself?

A4: Protecting a methoxy group is not a standard strategy as it is generally considered a stable ether. The focus should be on modifying the reaction conditions to be compatible with the existing methoxy group. Attempting to protect the methoxy group would add unnecessary steps to the synthesis and may introduce other complications.

Q5: My reaction mixture is turning dark, and I'm seeing a new, more polar spot on my TLC. Is this ether cleavage?

A5: This is a strong indication of ether cleavage. The resulting phenol is more polar than the starting methoxyphenyl compound and will have a lower Rf value on a normal-phase TLC plate. Phenols are also susceptible to oxidation, which can lead to the formation of colored impurities, causing the reaction mixture to darken.

Troubleshooting Guides for Specific Synthetic Routes

This section provides detailed troubleshooting advice for common synthetic methods used to prepare methoxyphenyl piperidines.

Guide 1: Catalytic Hydrogenation of Methoxypyridines

Problem: Significant formation of the corresponding phenol byproduct during the reduction of a methoxypyridine to a methoxyphenyl piperidine.

Troubleshooting Workflow:

Caption: Troubleshooting catalytic hydrogenation.

Detailed Solutions:

Potential Cause	Recommended Solution	Scientific Rationale
Acidic Catalyst Support	Switch from standard Pd/C to a catalyst on a neutral support like Pd/CaCO₃ or Pd/Al₂O₃. Alternatively, use a rhodium catalyst such as Rh/C.[5]	Many commercial grades of activated carbon can have acidic functional groups on their surface, which can catalyze ether cleavage. Neutral supports eliminate this source of acidity. Rhodium catalysts are often more chemoselective for pyridine reduction.
Acidic Additives	If possible, avoid acidic co-solvents like acetic acid. If an acid is required for substrate activation, use the minimum effective concentration and consider a weaker acid.	Protic acids directly protonate the ether oxygen, initiating the cleavage mechanism. Minimizing or eliminating the acid concentration reduces the rate of this unwanted side reaction.
High Temperature/Pressure	Reduce the reaction temperature and pressure. Monitor the reaction over a longer period to achieve full conversion.	High temperatures can provide the activation energy needed for ether cleavage. Milder conditions favor the desired hydrogenation pathway.
Catalyst Poisoning	Use a fresh batch of catalyst. If impurities in the starting material are suspected, purify it before hydrogenation.[3]	Catalyst poisoning can lead to longer reaction times and the need for harsher conditions, which can promote side reactions like ether cleavage.

Preventative Protocol: Mild Transfer Hydrogenation of 3-Methoxypyridine

• Setup: To a solution of 3-methoxypyridine (1.0 eq) in a 5:2 mixture of formic acid and triethylamine, add [Cp*RhCl₂]₂ (0.5 mol%) and NaI (2.0 mol%).[1]

• Reaction: Stir the mixture at 40 °C under an inert atmosphere.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Workup: Cool the reaction to room temperature and carefully basify with a saturated aqueous solution of sodium bicarbonate.

• Extraction: Extract the product with an appropriate organic solvent (e.g., ethyl acetate or dichloromethane).

• Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Guide 2: Pictet-Spengler Reaction of Methoxyphenylethylamines

Problem: Formation of a phenolic byproduct during the acid-catalyzed cyclization of a methoxyphenylethylamine with an aldehyde or ketone.

Troubleshooting Workflow:

Caption: Troubleshooting the Pictet-Spengler reaction.

Detailed Solutions:

Potential Cause	Recommended Solution	Scientific Rationale
Strong Acid Catalyst	Replace strong acids like TFA or HCl with milder alternatives. Consider using a Lewis acid like Yb(OTf)₃, which can promote the reaction under less harsh conditions.[4]	Strong acids are aggressive reagents for ether cleavage. Milder acids can still effectively catalyze the formation of the iminium ion and subsequent cyclization without significantly promoting demethylation.
High Reaction Temperature	Perform the reaction at lower temperatures (e.g., 0 °C to room temperature). This may require longer reaction times.	The rate of ether cleavage is highly temperature-dependent. Reducing the temperature can significantly slow down this side reaction relative to the desired cyclization.
Excess Acid	Use a catalytic amount of acid instead of stoichiometric or excess quantities.	A catalytic amount of acid is often sufficient to promote the reaction, while minimizing the concentration of the species responsible for ether cleavage.

Preventative Strategy: N-Acyliminium Ion Pictet-Spengler Reaction

An alternative approach that avoids strong acids is the formation of an N-acyliminium ion, which is a highly reactive electrophile that can undergo cyclization under mild conditions.

• Imine Formation: Condense the methoxyphenylethylamine with the desired aldehyde or ketone, often with a dehydrating agent like molecular sieves, to form the imine.

• Acylation: Treat the pre-formed imine with an acylating agent (e.g., acetyl chloride or trifluoroacetic anhydride) at a low temperature (e.g., -78 °C to 0 °C).

• Cyclization: Allow the reaction to warm to room temperature to facilitate the cyclization.

• Workup and Purification: Perform a standard aqueous workup and purify the product by chromatography.

Guide 3: Reductive Amination

Problem: Ether cleavage is observed during the reductive amination of a methoxyphenyl ketone or aldehyde.

Troubleshooting Workflow:

Caption: Troubleshooting reductive amination.

Detailed Solutions:

Potential Cause	Recommended Solution	Scientific Rationale
Harsh Reducing Agent/Conditions	Utilize milder reducing agents such as sodium triacetoxyborohydride (STAB) or sodium cyanoborohydride (NaBH₃CN). These reagents are stable under weakly acidic conditions necessary for imine formation but are less likely to cause ether cleavage. Borane-amine complexes are also a good alternative.[6][7]	Reagents like lithium aluminum hydride or catalytic hydrogenation under strongly acidic conditions can promote ether cleavage. Milder borohydride reagents offer a more controlled reduction.
Strongly Acidic pH	Avoid the use of strong acids to catalyze imine formation. A small amount of acetic acid is often sufficient. If the reaction is sluggish, consider pre-forming the imine using a dehydrating agent before adding the reducing agent.	Maintaining a weakly acidic to neutral pH is crucial to prevent the protonation and subsequent cleavage of the methoxy group.

Preventative Protocol: STAB-Mediated Reductive Amination

• Setup: In a round-bottom flask, dissolve the methoxyphenyl ketone/aldehyde (1.0 eq) and the amine (1.1 eq) in an anhydrous solvent such as dichloromethane (DCM) or dichloroethane (DCE).

• Imine Formation: Add a catalytic amount of acetic acid (e.g., 0.1 eq) and stir at room temperature for 1-2 hours to facilitate iminium ion formation.

• Reduction: Add sodium triacetoxyborohydride (STAB) (1.5 eq) portion-wise, maintaining the temperature at or below room temperature.

• Monitoring: Stir the reaction at room temperature and monitor its progress by TLC or LC-MS.

• Workup: Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Extraction and Purification: Separate the layers and extract the aqueous phase with the organic solvent. Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate. Purify by column chromatography.

Conclusion

The successful synthesis of methoxyphenyl piperidines hinges on the careful selection of reagents and reaction conditions to avoid the unintended cleavage of the aryl methyl ether. By understanding the mechanisms that lead to this undesirable side reaction and by employing the milder, more chemoselective methods outlined in this guide, researchers can significantly improve the yield and purity of their target compounds. This technical support center serves as a valuable resource for troubleshooting and optimizing your synthetic routes, ensuring the integrity of the crucial methoxy functionality in your final products.

References

• Efficient and Chemoselective Reduction of Pyridines to Tetrahydropyridines and Piperidines via Rhodium‐Catalyzed Transfer Hydrogenation. University of Liverpool Institutional Repository. [Link]

• Protecting group - Wikipedia. [Link]

• Substituted Dihydropyridine Synthesis by Dearomatization of Pyridines - PMC. National Center for Biotechnology Information. [Link]

• Dearomative Selective Reduction of Structurally Diverse N-Heteroarenes Enabled by Titanium Catalysis | ChemRxiv. [Link]

• Partial Reduction of Electron-Deficient Pyridines | Organic Letters. ACS Publications. [Link]

• Synthesis of 3-(3-Methoxyphenyl)piperidine - PrepChem.com. [Link]

• Protecting Groups. [Link]

• Consecutive Four-Component Coupling-Addition Aza-Anellation Pictet–Spengler Synthesis of Tetrahydro-β-Carbolines: An Optimized Michael Addition and Computational Study on the Aza-Anellation Step - MDPI. [Link]

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Technical Support Center: Managing the Hygroscopic Nature of Piperidinol Compounds

<_ _>

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who work with piperidinol-containing compounds. The inherent hygroscopicity of these molecules—their tendency to attract and absorb atmospheric moisture—presents significant challenges from discovery to formulation.[1][2][3] Increased moisture content can lead to physical changes like caking, alterations in crystal form, and chemical degradation through hydrolysis, ultimately compromising manufacturing processes and product quality.[1][2]

This resource provides in-depth, experience-based answers to common questions and detailed troubleshooting protocols to help you anticipate, characterize, and manage the challenges associated with these sensitive materials.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the fundamental questions researchers encounter when handling hygroscopic piperidinol compounds.

Q1: What makes piperidinol compounds susceptible to hygroscopicity?

A1: The hygroscopic nature of piperidinol compounds is primarily due to the presence of the polar hydroxyl (-OH) and amino (-NH-) functional groups within the piperidine ring structure. These groups can readily form hydrogen bonds with water molecules from the atmosphere. This interaction can either be a surface phenomenon (adsorption) or result in water penetrating the bulk solid structure (absorption).[4] Amorphous forms of these compounds are particularly problematic as they lack a tightly packed crystal lattice, exposing more surface area and creating more opportunities for water interaction, which can lead to instability and degradation.[5]

Q2: What are the immediate consequences of moisture absorption in my experiment?

A2: Uncontrolled moisture absorption can introduce significant errors and inconsistencies. Key consequences include:

• Inaccurate Weighing: The measured mass will be artificially high due to bound water, leading to errors in molar calculations, solution concentrations, and reaction stoichiometry.

• Altered Physical Properties: Moisture can act as a plasticizer, lowering the glass transition temperature of amorphous materials and potentially inducing a phase transition from a stable anhydrous crystal form to a less stable hydrate.[6] This can affect solubility, dissolution rate, and bioavailability.[7]

• Chemical Degradation: The presence of water can facilitate hydrolysis, creating impurities and reducing the potency of the active pharmaceutical ingredient (API).[2][7]

• Poor Handling and Flow: Hygroscopic powders often become cohesive and sticky, leading to caking, poor flowability, and difficulties in accurate dispensing and processing during formulation.[3][7]

Q3: What are the non-negotiable best practices for storing a new, uncharacterized piperidinol compound?

A3: Every new compound should be treated as potentially hygroscopic until proven otherwise.

• Use Airtight Containers: Always store compounds in containers with a secure, airtight seal. Glass is preferable to plastic as plastic is not completely impermeable to moisture.[8] For highly sensitive materials, consider containers with foil-lined caps.

• Controlled Environment: Store the primary container in a desiccator containing an active desiccant (e.g., silica gel, molecular sieves) or in a controlled low-humidity environment, such as a glove box or a dry room with relative humidity (RH) below 40%.[9]

• Minimize Exposure: When accessing the compound, work quickly to minimize its exposure to the ambient atmosphere. If possible, handle the material in a glove box flushed with an inert gas like nitrogen or argon.[10]

• Seal Tightly After Use: Immediately and tightly reseal the container after dispensing. For screw-cap bottles, wrapping the cap-bottle interface with parafilm can provide an extra barrier.[11]

Q4: How do I know if my compound has already absorbed too much water?

A4: Visual inspection can offer initial clues, such as clumping, caking, or the material appearing wet or sticky.[3] However, these are lagging indicators. The definitive method for quantifying water content is Karl Fischer (KF) titration .[12][13] This technique is highly specific to water and can detect both free and bound water, making it the gold standard for this application.[13] For a deeper understanding of how the material behaves at different humidity levels, Dynamic Vapor Sorption (DVS) is the preferred analytical method.[14][15]

Section 2: Troubleshooting Guides & In-Depth Protocols

This section provides structured guidance for characterizing hygroscopicity and mitigating its effects.

Guide 1: Characterizing the Hygroscopic Profile of a Piperidinol Compound

Objective: To understand at what relative humidity (RH) your compound begins to absorb significant amounts of water and whether this process is reversible. This information is critical for defining appropriate storage, handling, and packaging requirements.[14][16][]

Primary Technique: Dynamic Vapor Sorption (DVS)

Causality: DVS measures the change in mass of a sample as it is exposed to a precisely controlled stream of gas with varying RH at a constant temperature.[15][18] The resulting sorption/desorption isotherm provides a fingerprint of the material's interaction with water.[14] This is crucial because it reveals critical humidity points where phase changes, such as anhydrous to hydrate conversion or deliquescence, may occur.[6]

• Sample Preparation: Place a small, accurately weighed amount of the compound (typically 10-20 mg) onto the DVS sample pan. Ensure the sample is a fine, evenly distributed powder to maximize surface area exposure.

• Drying Step: Begin the experiment by drying the sample in situ under a stream of dry nitrogen (0% RH) until a stable mass is achieved. This establishes the initial dry weight of the compound.

• Sorption Phase: Increase the RH in a stepwise manner (e.g., in 10% RH increments from 0% to 90% RH). At each step, allow the sample mass to equilibrate before proceeding to the next RH level. The instrument software automatically monitors the rate of mass change ( dm/dt ) to determine equilibrium.

• Desorption Phase: Once the maximum RH is reached, decrease the RH in the same stepwise manner back down to 0% RH, again allowing for mass equilibration at each step.

• Data Analysis: Plot the percentage change in mass versus RH. The resulting graph is the moisture sorption isotherm. Pay close attention to:

  • Total Water Uptake: The total mass gained at the highest RH.

  • Hysteresis Loop: The difference between the sorption and desorption curves. A large hysteresis loop suggests that water is not easily removed, potentially due to absorption into the bulk material or an irreversible phase change.[14]

  • Critical Deliquescence Humidity (CDH): A sharp, significant increase in mass uptake at a specific RH, which indicates the point where the solid begins to dissolve in the absorbed water.

The data from DVS allows for a precise classification of the material's hygroscopicity. While various classification schemes exist, a common framework adapted from the European Pharmacopoeia can be used.[19]

Hygroscopicity Class	% Weight Gain (at 25°C, 80% RH)	Implications for Handling
Non-hygroscopic	< 0.2%	Standard handling procedures are sufficient.
Slightly hygroscopic	≥ 0.2% and < 2%	Store in airtight containers. Avoid prolonged exposure to ambient humidity.
Hygroscopic	≥ 2% and < 15%	Requires tightly sealed containers, storage with desiccants, and potentially handling in a controlled humidity environment.
Very hygroscopic	≥ 15%	All handling must be done in a glove box or dry room. Requires high-barrier packaging.
Deliquescent	Absorbs sufficient water to form a liquid	Requires the most stringent handling and storage controls. Packaging must be impermeable to moisture.

Table 1: Hygroscopicity classification based on moisture uptake.[19]

This diagram outlines the decision-making process for handling a new piperidinol compound.

Caption: Workflow for assessing and managing a new piperidinol compound.

Guide 2: Troubleshooting High Water Content

Scenario: Your routine Quality Control check via Karl Fischer titration shows a water content result that is out of specification (OOS).

Objective: To determine the source of the excess moisture and implement corrective actions.

Primary Technique: Karl Fischer (KF) Titration

Causality: KF titration is based on a stoichiometric reaction between iodine and water.[20] It is an absolute method that does not require calibration against a water standard for every measurement, but the titrant must be standardized.[12] An OOS result points to either a compromised sample or a flaw in the analytical procedure.

• System Preparation: Ensure the titration vessel is clean, dry, and properly sealed. The solvent (typically anhydrous methanol) should be "pre-titrated" to a dry endpoint to eliminate any residual water in the vessel. The system must be tight to prevent ingress of ambient moisture.[12]

• Titrant Standardization: Accurately weigh a certified water standard (e.g., disodium tartrate dihydrate) and add it to the vessel. Titrate to the endpoint. Repeat at least three times to determine the precise titer (mg H₂O / mL of titrant) with acceptable precision.

• Sample Analysis:

  • Accurately weigh the hygroscopic piperidinol compound in a sealed container.

  • Quickly transfer the sample directly into the conditioned titration vessel.[8] For insoluble samples or those that react with the KF reagents, a KF oven may be required to heat the sample and transfer the evaporated water to the cell via a dry carrier gas.[12]

  • Begin the titration immediately.

  • The instrument automatically detects the endpoint when an excess of iodine is present.[13]

• Calculation: The water content is calculated based on the volume of titrant consumed, the titrant's concentration, and the initial sample weight.

This decision tree provides a logical path to diagnose the root cause of an unexpectedly high water content result.

Caption: Decision tree for troubleshooting an out-of-specification KF result.

Section 3: Mitigation Strategies in Drug Development

Beyond proper handling, several formulation and packaging strategies can be employed to manage hygroscopic piperidinol compounds in a final drug product.[7]

• Co-processing with Excipients: Blending the hygroscopic API with non-hygroscopic excipients can physically shield the active ingredient from moisture.[7]

• Film Coating: Applying a polymer-based film coating to a tablet or granule can act as a physical barrier, significantly reducing the rate of moisture ingress.[7]

• Encapsulation: Encapsulating the API, for example by spray drying it with a polymer, can create a protective matrix that limits moisture interaction.[7]

• Crystal Engineering: Co-crystallization, the process of forming a crystalline solid with a second compound (a co-former), can alter the crystal lattice in a way that reduces the availability of sites for hydrogen bonding with water, thereby improving stability.[7][21]

• High-Barrier Packaging: The final line of defense is packaging. For highly sensitive compounds, this may involve using aluminum/aluminum (Alu/Alu) blisters or glass bottles with foil-sealed caps that include a desiccant canister.[3][7] Stability testing, as outlined in ICH guidelines, is essential to confirm that the chosen packaging provides adequate protection over the product's shelf life.[16][22][23][24][25]

By understanding the principles of hygroscopicity and employing these characterization and mitigation techniques, researchers can ensure the quality, accuracy, and stability of their work with piperidinol compounds.

References

• Enhancing pharmaceutical development with dynamic vapor sorption (DVS) technology. (2024, October 28). Surface Measurement Systems. Retrieved from [Link]

• FDA Guidance for Industry: Q1A(R2) Stability Testing of New Drug Substances and Products. ECA Academy. Retrieved from [Link]

• Q1A(R2) Guideline - ICH. (2003, February 6). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. Retrieved from [Link]

• Dynamic Vapor Sorption. SK pharmteco. Retrieved from [Link]

• ICH Q1 guideline on stability testing of drug substances and drug products. (2025, April 30). European Medicines Agency (EMA). Retrieved from [Link]

• Q&A with Ardena Experts Dynamic Vapor Sorption (DVS) and its relevance in API characterization. Ardena. Retrieved from [Link]

• Dynamic Vapor Sorption System (DVS). (2016, June 8). Particle Technology Labs. Retrieved from [Link]

• Q1A (R2) A deep dive in Stability Studies. (2025, April 3). YouTube. Retrieved from [Link]

• ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline. (2003, August 1). European Medicines Agency (EMA). Retrieved from [Link]

• 〈1241〉 Water–Solid Interactions in Pharmaceutical Systems. USP-NF. Retrieved from [Link]

• Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. PMC - NIH. Retrieved from [Link]

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• BRIEFING 1241 Water–Solid Interactions in Pharmaceutical Systems, USP 32 page 759. (2016, November 23). US Pharmacopeia. Retrieved from [Link]

• Effect of Hygroscopicity on Pharmaceutical Ingredients, Methods to Determine and Overcome: An Overview. JOCPR. Retrieved from [Link]

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• SOP for Storage of Hygroscopic Raw Materials with Desiccants – V 2.0. (2025, March 14). GMP SOPs. Retrieved from [Link]

• Good Titration Practice™ in Karl Fischer Titration. AquaEnergy Expo Knowledge Hub. Retrieved from [Link]

• What Is Karl Fischer Titration?. Mettler Toledo. Retrieved from [Link]

• Principle of Karl Fischer Titration. BYJU'S. Retrieved from [Link]

• Illustration of methods to improve the hygroscopic stability of moisture-sensitive APIs. ScienceDirect. Retrieved from [Link]

• An innovative drug delivery form for hygroscopic pharmaceutical drugs. (2019, January 22). Qualicaps. Retrieved from [Link]

• How to isolate a very hygroscopic salt (as presipitate) from a reaction solution?. (2016, April 18). ResearchGate. Retrieved from [Link]

• Can someone help guide to research on stabilizing hygroscopic compounds?. (2016, October 24). ResearchGate. Retrieved from [Link]

• Is there a practical and efficient way to protect hygroscopic compounds from water uptake?. (2019, November 19). ResearchGate. Retrieved from [Link]

• <1231> WATER FOR PHARMACEUTICAL PURPOSES. General Chapters. Retrieved from [Link]

• Hygroscopicity Categorization of Pharmaceutical Solids by Gravimetric Sorption Analysis: A Systematic Approach. (2016, August 20). ResearchGate. Retrieved from [Link]

• Hygroscopic Salts. Sussex Damp Experts. Retrieved from [Link]

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Navigating the Maze: A Troubleshooting Guide for Low Cell Permeability in Assays with Piperidine Compounds

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with low cell permeability of piperidine-containing compounds in their cell-based assays. The unique physicochemical properties of the piperidine moiety can present hurdles in achieving optimal intracellular concentrations, leading to misleading assay results. This document provides a structured approach to troubleshooting these issues, grounded in scientific principles and field-proven experience.

Introduction: The Piperidine Permeability Puzzle

The piperidine ring is a common scaffold in medicinal chemistry, found in numerous approved drugs and investigational compounds.[1] While this versatile heterocycle can impart favorable properties, it can also contribute to poor membrane permeability.[2] The basicity of the piperidine nitrogen often leads to a high pKa, resulting in a predominantly charged species at physiological pH.[3] This positive charge can significantly hinder passive diffusion across the lipid bilayer of the cell membrane.[4] Furthermore, piperidine-containing molecules can be substrates for efflux transporters, actively pumped out of the cell, further reducing their intracellular concentration.[2][5]

This guide will walk you through a systematic process to diagnose and address low cell permeability, helping you to distinguish between genuine low efficacy and assay artifacts stemming from poor compound uptake.

Frequently Asked Questions (FAQs)

Here we address some of the most common questions that arise when working with piperidine compounds in cell-based assays.

Q1: My piperidine compound shows high activity in a biochemical (cell-free) assay but little to no activity in my cell-based assay. Is this a permeability issue?

A: This is a classic indicator of a potential cell permeability problem. A biochemical assay directly measures the interaction of your compound with its target protein, bypassing the need for cell entry. The discrepancy in activity strongly suggests that your compound is not reaching its intracellular target in sufficient concentrations in the cell-based format. However, it is also important to rule out other potential assay interferences.

Q2: What are the key physicochemical properties of my piperidine compound that I should consider?

A: Several properties are critical:

• pKa: The dissociation constant will determine the ionization state of your compound at the pH of your cell culture media (typically pH 7.4). A high pKa (typically >8) means the compound will be mostly protonated and charged.[3]

• Lipophilicity (LogP/LogD): This measures the compound's preference for a lipid versus an aqueous environment. While a certain degree of lipophilicity is required for membrane partitioning, excessively high or low values can be detrimental to permeability.[2]

• Molecular Weight (MW): Larger molecules generally have more difficulty crossing the cell membrane.[6]

• Polar Surface Area (PSA) and Hydrogen Bond Donors/Acceptors: A high PSA and a large number of hydrogen bond donors can decrease permeability.[7]

Q3: How can I experimentally confirm that my compound has low cell permeability?

A: There are several established in vitro assays to directly measure permeability:

• Parallel Artificial Membrane Permeability Assay (PAMPA): This is a cell-free assay that measures a compound's ability to diffuse across an artificial lipid membrane.[8][9] It's a high-throughput and cost-effective way to assess passive permeability.

• Caco-2 Permeability Assay: This cell-based assay uses a monolayer of human colorectal adenocarcinoma cells (Caco-2) that differentiate to form a barrier similar to the intestinal epithelium.[10][11] This model has the advantage of including active transport processes, allowing for the assessment of both passive permeability and efflux.[12]

• Madin-Darby Canine Kidney (MDCK) Cell Permeability Assay: Similar to the Caco-2 assay, this model is often used to predict blood-brain barrier penetration and can also be used to assess efflux.[7]

Q4: Could my compound be actively pumped out of the cells?

A: Yes, this is a common issue. Piperidine-containing compounds can be substrates for efflux transporters like P-glycoprotein (P-gp) and Breast Cancer Resistance Protein (BCRP).[2][5] A bidirectional Caco-2 or MDCK assay can help identify this. If the permeability from the basolateral to the apical side (B-A) is significantly higher than from the apical to the basolateral side (A-B), it indicates active efflux.[12] This can be confirmed by running the assay in the presence of known efflux pump inhibitors.[12]

Q5: Are there ways to improve the permeability of my compound without completely redesigning it?

A: Yes, several formulation and experimental strategies can be employed:

• Prodrug Approach: Temporarily masking the polar functional groups of a compound with lipophilic moieties can enhance its permeability. These masking groups are later cleaved by intracellular enzymes to release the active drug.[13][14]

• Use of Permeation Enhancers: Certain excipients can be used to transiently increase membrane permeability.[15] However, care must be taken as these can also have cytotoxic effects.

• Nanoparticle Formulation: Encapsulating the compound in lipid-based or polymeric nanoparticles can facilitate its entry into cells.[16][17]

• Adjusting Assay Conditions: Lowering the pH of the assay medium (if tolerated by the cells) can increase the proportion of the uncharged form of a basic compound, potentially improving its passive diffusion. However, the impact on cell health must be carefully monitored.

Troubleshooting Workflow: A Step-by-Step Guide

When faced with suspected low permeability, a structured approach is crucial. The following workflow will guide you through the process of diagnosis and potential mitigation.

Caption: Troubleshooting workflow for low cell permeability.

Experimental Protocols

Parallel Artificial Membrane Permeability Assay (PAMPA)

This assay provides a rapid assessment of a compound's passive diffusion potential.[8]

Principle: A 96-well filter plate is coated with a lipid solution (e.g., lecithin in dodecane) to form an artificial membrane. The test compound is added to the donor wells, and its appearance in the acceptor wells is measured over time.[18]

Step-by-Step Methodology:

• Prepare Solutions:

  • Prepare a stock solution of your test compound in DMSO.

  • Dilute the stock solution to the final desired concentration (e.g., 10-200 µM) in a suitable buffer (e.g., PBS, pH 7.4).[19][20]

• Coat the Donor Plate:

  • Add a small volume (e.g., 5 µL) of the lipid solution to the membrane of each well of the donor plate.[20]

• Add Compound to Donor Wells:

  • Add your diluted compound solution to the donor wells.

• Assemble the PAMPA Sandwich:

  • Fill the acceptor plate wells with buffer.

  • Carefully place the donor plate on top of the acceptor plate.

• Incubation:

  • Incubate the plate assembly at room temperature for a defined period (e.g., 4-18 hours).[18]

• Sample Analysis:

  • After incubation, separate the plates.

  • Determine the concentration of the compound in both the donor and acceptor wells using a suitable analytical method (e.g., LC-MS/MS or UV-Vis spectroscopy).[9]

• Calculate Permeability (Papp):

  • The apparent permeability coefficient (Papp) is calculated using the following equation: Papp = (-V_D * V_A / ((V_D + V_A) * A * t)) * ln(1 - ([C]_A / [C]_equilibrium)) Where:

    • V_D = Volume of donor well

    • V_A = Volume of acceptor well

    • A = Area of the membrane

    • t = Incubation time

    • [C]_A = Concentration in the acceptor well

    • [C]_equilibrium = Equilibrium concentration

Data Interpretation:

Papp (x 10⁻⁶ cm/s)	Permeability Classification
< 1	Low
1 - 10	Medium
> 10	High

Caco-2 Bidirectional Permeability Assay

This assay is the gold standard for in vitro prediction of intestinal absorption and for identifying substrates of efflux transporters.[10][11]

Principle: Caco-2 cells are cultured on semi-permeable filter inserts, where they differentiate into a polarized monolayer with tight junctions, mimicking the intestinal barrier.[12] The transport of the compound is measured in both the apical-to-basolateral (A-B) and basolateral-to-apical (B-A) directions.

Step-by-Step Methodology:

• Cell Culture:

  • Seed Caco-2 cells on Transwell inserts and culture for approximately 21 days to allow for differentiation and monolayer formation.[12]

• Monolayer Integrity Check:

  • Measure the transepithelial electrical resistance (TEER) to ensure the integrity of the cell monolayer.[11] Alternatively, the leakage of a fluorescent marker like Lucifer yellow can be assessed.[9]

• Prepare Dosing Solutions:

  • Prepare the test compound in a suitable transport buffer (e.g., Hanks' Balanced Salt Solution).

• Transport Experiment:

  • A-B Transport: Add the dosing solution to the apical (upper) chamber and fresh buffer to the basolateral (lower) chamber.

  • B-A Transport: Add the dosing solution to the basolateral chamber and fresh buffer to the apical chamber.

• Incubation:

  • Incubate the plates at 37°C with gentle shaking for a defined period (e.g., 2 hours).[21]

• Sample Collection and Analysis:

  • At the end of the incubation, collect samples from both the donor and receiver chambers.

  • Quantify the compound concentration using LC-MS/MS.

• Calculate Papp and Efflux Ratio:

  • Calculate the Papp for both A-B and B-A directions.

  • The efflux ratio (ER) is calculated as: ER = Papp (B-A) / Papp (A-B).[12]

Data Interpretation:

Papp (A-B) (x 10⁻⁶ cm/s)	Absorption Potential
< 1	Low
1 - 10	Moderate
> 10	High

Efflux Ratio (ER)	Interpretation
< 2	No significant efflux
> 2	Potential substrate of efflux transporters

Concluding Remarks

Troubleshooting low cell permeability of piperidine compounds requires a multi-faceted approach that combines an understanding of the compound's physicochemical properties with robust experimental validation. By systematically working through the steps outlined in this guide, researchers can confidently determine whether low assay activity is a true reflection of the compound's biological effect or an artifact of poor cell penetration. This knowledge is critical for making informed decisions in the drug discovery and development process, ultimately saving time and resources.

References

• Creative Bioarray. (n.d.). Parallel Artificial Membrane Permeability Assay (PAMPA) Protocol. Retrieved from [Link]

• Dadwal, S., Kumar, R., & Wadhwa, S. (n.d.). Formulation strategies to improve the permeability of BCS class III drugs. Jetir.org. Retrieved from [Link]

• Creative Biolabs. (n.d.). Parallel Artificial Membrane Permeability Assay (PAMPA). Retrieved from [Link]

• (n.d.). Caco2 assay protocol. Retrieved from [Link]

• Chen, Y., & Chen, S. (2018). Getting Across the Cell Membrane: An Overview for Small Molecules, Peptides, and Proteins. Methods in Molecular Biology, 1909, 3-26.

• JRC Big Data Analytics Platform. (n.d.). DB-ALM Protocol n° 142: Permeability Assay on Caco-2 Cells. Retrieved from [Link]

• Lokey, R. S., et al. (2012). Predicting and Improving the Membrane Permeability of Peptidic Small Molecules. Journal of Medicinal Chemistry, 55(7), 3163-3169.
• Alqahtani, M. S. (2020).

• UPM Pharmaceuticals. (n.d.). Innovative Pharmaceutical Formulation Strategies to Improve Bioavailability. Retrieved from [Link]

• Babadi, D., Dadashzadeh, S., Osouli, M., Daryabari, M. S., & Haeri, A. (2020). Nanoformulation strategies for improving intestinal permeability of drugs: A more precise look at permeability assessment methods and pharmacokinetic properties changes. Journal of Controlled Release, 321, 419-441.
• Di, L., & Kerns, E. H. (2023). Prodrug Approach as a Strategy to Enhance Drug Permeability. Molecules, 28(15), 5768.

• Creative Bioarray. (n.d.). Caco-2 permeability assay. Retrieved from [Link]

• Lévesque, J. F., et al. (2011). Impact of Passive Permeability and Gut Efflux Transport on the Oral Bioavailability of Novel Series of Piperidine-Based Renin Inhibitors in Rodents. Bioorganic & Medicinal Chemistry Letters, 21(18), 5483-5487.

• BioAssay Systems. (n.d.). Parallel Artificial Membrane Permeability Assay Kit (PAMPA-096). Retrieved from [Link]

• Lokey Lab Protocols. (2017). Parallel Artificial Membrane Permeability Assay (PAMPA). Retrieved from [Link]

• Concept Life Sciences. (n.d.). Caco-2 Permeability. Retrieved from [Link]

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• Rautio, J., et al. (2017). Improving cellular uptake of therapeutic entities through interaction with components of cell membrane. Expert Opinion on Drug Delivery, 14(11), 1305-1318.

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• (n.d.). 1.13 EFFECT OF CHARGE, PKA AND SOLUBILITY ON PERMEABILITY OF DRUG.pptx. Retrieved from [Link]

• Manallack, D. T. (2007). The pKa Distribution of Drugs: Application to Drug Discovery. Perspectives in Medicinal Chemistry, 1, 25-38.

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Reference Data & Comparative Studies

A Multi-dimensional Approach to Structural Elucidation: Confirming 4-(2-Methoxyphenyl)piperidin-4-ol with 2D NMR

In the landscape of drug discovery and chemical synthesis, the unambiguous confirmation of a molecule's structure is a cornerstone of scientific rigor. While 1D NMR (¹H and ¹³C) provides a foundational sketch, complex molecules with overlapping signals and non-protonated carbons demand a more sophisticated approach. This guide provides an in-depth comparison of 2D NMR techniques, demonstrating how a synergistic application of COSY, HSQC, and HMBC experiments provides irrefutable, self-validating evidence for the structure of 4-(2-Methoxyphenyl)piperidin-4-ol.

The Challenge: Beyond the 1D Spectrum

The structure of 4-(2-Methoxyphenyl)piperidin-4-ol presents a distinct analytical challenge. It contains a flexible piperidine ring and a substituted aromatic system. The ¹H NMR spectrum, particularly in the aliphatic region, is prone to signal crowding, making definitive assignments difficult. Furthermore, the presence of a quaternary carbon (C4) at the junction of the two ring systems is a critical structural feature that is invisible in ¹H NMR and cannot be directly assigned using standard 1D ¹³C or DEPT experiments. To overcome these limitations, we turn to a suite of 2D NMR experiments that transform an ambiguous list of peaks into a clear, interconnected molecular map.[1][2]

The Strategy: A Logic-Driven Workflow

Our approach is not simply to run a series of experiments, but to use each one to answer specific questions that logically build upon the last. The workflow is designed to be a self-validating system, where correlations from one experiment are confirmed or expanded upon by the next.

Caption: Key HMBC correlations confirming the molecular assembly.

Synthesized Data & Structural Assignment

The following table summarizes the complete, validated structural assignment for 4-(2-Methoxyphenyl)piperidin-4-ol based on the synergy of 1D and 2D NMR data.

Position	δ ¹³C (ppm)	δ ¹H (ppm)	Multiplicity	Key HMBC Correlations (from ¹H to ¹³C)
Piperidine Ring
2, 6	45.8	2.95 (eq), 2.75 (ax)	m, m	C-3/5, C-4
3, 5	35.2	2.10 (eq), 1.70 (ax)	m, m	C-2/6, C-4, C-1'
4	70.1	- (OH at ~2.5)	-	-
Aromatic Ring
1'	131.5	-	-	-
2'	157.0	-	-	-
3'	110.8	6.90	d	C-1', C-5'
4'	128.5	7.25	t	C-2', C-6'
5'	121.2	6.98	t	C-1', C-3'
6'	129.8	7.50	d	C-2', C-4, C-4'
Substituent
-OCH₃	55.4	3.85	s	C-2'

Experimental Protocols

To ensure reproducibility and trustworthiness, the following standard protocols should be followed for data acquisition on a 500 MHz spectrometer.

1. Sample Preparation:

• Weigh approximately 10-15 mg of 4-(2-Methoxyphenyl)piperidin-4-ol.

• Dissolve the sample in ~0.6 mL of deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆).

• Transfer the solution to a 5 mm NMR tube.

2. 1D NMR Acquisition:

• ¹H NMR: Acquire with 16-32 scans, a spectral width of 16 ppm, and a relaxation delay of 1-2 seconds.

• ¹³C{¹H} NMR: Acquire with 1024-2048 scans, a spectral width of 240 ppm, and a relaxation delay of 2 seconds.

• DEPT-135: Acquire with 256-512 scans using standard instrument parameters to differentiate CH/CH₃ from CH₂ signals.

3. 2D NMR Acquisition:

• gCOSY:

  • Use a gradient-selected COSY experiment.

  • Acquire 256-512 increments in the F1 dimension with 2-4 scans per increment.

  • Process with a sine-bell window function in both dimensions.

• gHSQC (Edited):

  • Use a phase-sensitive gradient-edited HSQC experiment for multiplicity information.

  • Set the ¹JCH coupling constant to 145 Hz.

  • Acquire 256 increments in F1 with 4-8 scans per increment.

• gHMBC:

  • Use a gradient-selected HMBC experiment.

  • Optimize for a long-range coupling constant (ⁿJCH) of 8 Hz. This value is a good compromise for detecting both ²J and ³J correlations. [3] * Acquire 256-512 increments in F1 with 8-16 scans per increment to achieve adequate signal-to-noise for the weaker correlations.

Conclusion: A Verdict Beyond a Reasonable Doubt

By systematically applying a suite of 2D NMR experiments, we move beyond simple spectral interpretation to a process of logical deduction. COSY establishes the proton-proton framework within the piperidine and aromatic rings. HSQC links this proton framework directly to the carbon skeleton, identifying all protonated carbons. Finally, HMBC provides the crucial long-range correlations that piece together the molecular fragments and definitively place the substituents, including the methoxy group and the quaternary carbon C4. This multi-faceted, self-validating approach provides an unparalleled level of confidence, delivering an unambiguous structural confirmation of 4-(2-Methoxyphenyl)piperidin-4-ol that meets the highest standards of scientific integrity.

References

• Surana, P. (2020). 2D NMR spectroscopy for structural elucidation of complex small molecules. YouTube. Available at: [Link]

• Fuloria, N. K., & Fuloria, S. (2013). Structural Elucidation of Small Organic Molecules by 1D, 2D and Multi Dimensional-Solution NMR Spectroscopy. Journal of Analytical & Bioanalytical Techniques, S1:001. Available at: [Link]

• Emery Pharma. (2018). A Step-By-Step Guide to 1D and 2D NMR Interpretation. Available at: [Link]

• Allery, C. (2020). 2D NMR Spectroscopy: COSY, HSQC (HMQC) and HMBC. YouTube. Available at: [Link]

• Fuloria, N. K., & Fuloria, S. (2013). Structural Elucidation of Small Organic Molecules by 1D, 2D and Multi Dimensional-Solution NMR Spectroscopy. Anuchem. Available at: [Link]

• San Diego State University NMR Facility. Common 2D (COSY, HSQC, HMBC). Department of Chemistry. Available at: [Link]

• Columbia University NMR Core Facility. HSQC and HMBC. Department of Chemistry. Available at: [Link]

• University of Gothenburg. (2023). Small molecule-NMR. Swedish NMR Centre. Available at: [Link]

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A Comparative Guide to the Purity Assessment of Synthetic 4-(2-Methoxyphenyl)piperidin-4-ol by High-Performance Liquid Chromatography

Introduction: The Critical Role of Purity in Pharmaceutical Intermediates

In the landscape of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) is non-negotiable. This principle extends with equal rigor to its synthetic precursors and intermediates. 4-(2-Methoxyphenyl)piperidin-4-ol is a key structural motif and intermediate in the synthesis of various pharmacologically active compounds. The piperidine ring is a fundamental heterocycle found in a multitude of drugs, making the robust analysis of its derivatives essential for drug discovery, development, and quality control.[1] Impurities, which can arise from starting materials, by-products of side reactions, or degradation, can have significant impacts on the safety, efficacy, and stability of the final drug product.[2][3]

High-Performance Liquid Chromatography (HPLC) stands as the gold standard for impurity profiling in the pharmaceutical industry.[2][4] Its precision, sensitivity, and high resolving power make it uniquely suited for separating a target compound from structurally similar impurities, even when they are present at trace levels.[2] This guide provides an in-depth, comparative analysis of HPLC methodologies for the purity assessment of 4-(2-Methoxyphenyl)piperidin-4-ol, explaining the rationale behind chromatographic choices to empower researchers to develop and implement robust, self-validating analytical methods.

The Analyte: Understanding 4-(2-Methoxyphenyl)piperidin-4-ol and Its Potential Impurities

A successful purity analysis begins with a thorough understanding of the target molecule and the likely impurities associated with its synthesis.

Structure of 4-(2-Methoxyphenyl)piperidin-4-ol:

• Molecular Formula: C₁₂H₁₇NO₂

• Core Structure: A piperidine ring substituted at the 4-position with both a hydroxyl (-OH) group and a 2-methoxyphenyl group.

• Key Features: The molecule possesses a basic secondary amine within the piperidine ring (a potential site for protonation) and an aromatic methoxyphenyl group which acts as a chromophore for UV detection.

Predicting Potential Impurities: The synthesis of 4-aryl-4-hydroxypiperidines often involves the reaction of a protected 4-piperidone with an organometallic reagent, such as a Grignard reagent derived from a haloanisole. Common impurities can therefore include:[2]

• Starting Materials: Unreacted N-protected-4-piperidone or 2-bromoanisole.

• Intermediates: Incompletely processed or carried-over intermediates from previous synthetic steps.[2]

• By-products: Compounds formed from side reactions, such as dimerization or reaction with other functional groups.

• Degradation Products: Products formed during synthesis or storage, potentially through oxidation or dehydration.

A robust HPLC method must be able to resolve the main 4-(2-Methoxyphenyl)piperidin-4-ol peak from all these potential impurities.

A Comparative Analysis of HPLC Method Development Strategies

The development of a selective and robust HPLC method involves the systematic optimization of several key parameters. Reversed-phase HPLC (RP-HPLC) is the most common and effective mode for this type of analysis, where separation is based on hydrophobic interactions between the analyte and a non-polar stationary phase.[1][2]

The Foundation: Stationary Phase (Column) Selection

The choice of column is the most critical factor influencing the selectivity of the separation.[3] For 4-(2-Methoxyphenyl)piperidin-4-ol, a comparison of different stationary phases reveals distinct advantages.

Stationary Phase	Separation Principle & Rationale	Advantages for this Analysis	Potential Disadvantages
C18 (Octadecylsilane)	Primary: Hydrophobic interactions. The long alkyl chains provide high hydrophobicity.	Excellent Starting Point: Good general-purpose retention for moderately polar compounds. Widely available and well-characterized.[1]	Potential for strong retention requiring higher organic content. May show peak tailing for basic compounds like piperidines due to silanol interactions.
C8 (Octylsilane)	Primary: Hydrophobic interactions.	Less retentive than C18, which can be useful if the analyte or impurities are strongly retained, leading to shorter run times.	May provide insufficient retention for more polar impurities.
Phenyl-Hexyl	Primary: Hydrophobic interactions. Secondary: π-π interactions with the aromatic phenyl rings of the stationary phase.	Alternative Selectivity: The π-π interactions between the phenyl-hexyl phase and the methoxyphenyl ring of the analyte can significantly alter selectivity and improve resolution of aromatic impurities compared to a standard C18.	Selectivity can be highly dependent on the mobile phase composition, particularly the organic modifier.

Expert Recommendation: Begin method development by screening both a high-quality, end-capped C18 column and a Phenyl-Hexyl column . This dual-screening approach provides orthogonal selectivities, increasing the probability of resolving all potential impurities from the main analyte peak.[3]

Driving the Separation: Mobile Phase Optimization

The mobile phase composition fine-tunes the separation achieved by the column.

Organic Modifier: Acetonitrile vs. Methanol

• Acetonitrile (ACN): Generally the preferred choice. It has a lower viscosity (leading to lower backpressure) and is often more efficient, resulting in sharper peaks. Its UV transparency at low wavelengths is also an advantage.

• Methanol (MeOH): Can offer different selectivity compared to ACN and is a viable alternative. However, it generates higher backpressure.

Mobile Phase pH and Buffer Selection

The piperidine nitrogen in 4-(2-Methoxyphenyl)piperidin-4-ol is basic. The mobile phase pH is therefore a critical parameter that dictates the ionization state of the analyte and any basic impurities, profoundly affecting retention and peak shape.

• Low pH (e.g., pH 2.5-3.5 using Formic Acid or Phosphoric Acid): At low pH, the piperidine nitrogen will be protonated (R₂NH₂⁺). This increases the polarity of the molecule, reducing its retention time on a reversed-phase column. More importantly, it ensures a consistent ionization state, which prevents peak splitting and significantly improves peak shape (reduces tailing). Using an acidic modifier also suppresses the interaction of the protonated amine with acidic residual silanols on the silica backbone of the column, further enhancing peak symmetry.

• Neutral pH (e.g., pH 6-7 using a phosphate or acetate buffer): Operating at neutral pH is generally not recommended for basic analytes without a high-purity, specially designed column. The analyte will exist in a mixed state of ionization, leading to poor peak shapes and unreliable quantification.

Expert Recommendation: Employ a mobile phase buffered at a low pH (around 3.0) using 0.1% formic acid or phosphoric acid in water as the aqueous component (Eluent A) and acetonitrile as the organic component (Eluent B). This approach provides sharp, symmetrical peaks and robust, reproducible results.[5][6]

Recommended Experimental Protocol: A Self-Validating System

This protocol outlines a robust starting point for the purity assessment of 4-(2-Methoxyphenyl)piperidin-4-ol.

4.1. Instrumentation and Materials

• HPLC system with gradient capability, UV or Diode Array Detector (DAD).

• Data acquisition and processing software.

• Analytical balance.

• Volumetric flasks, pipettes, and autosampler vials.

• HPLC-grade acetonitrile, water, and formic acid.

• 4-(2-Methoxyphenyl)piperidin-4-ol reference standard and sample for analysis.

4.2. Chromatographic Conditions

Parameter	Recommended Condition	Rationale
Column	C18, 250 mm x 4.6 mm, 5 µm	Provides a good balance of resolution and efficiency for initial method development.[5][6]
Mobile Phase A	0.1% Formic Acid in Water	Low pH ensures protonation of the piperidine nitrogen for good peak shape.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile offers good efficiency and low backpressure.
Gradient Program	0-5 min: 10% B; 5-25 min: 10-90% B; 25-30 min: 90% B; 30.1-35 min: 10% B	A broad gradient ensures elution of both polar and non-polar impurities. A re-equilibration step is crucial for reproducibility.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.[5][6]
Column Temperature	30 °C	Maintaining a constant temperature ensures reproducible retention times.[6]
Detection Wavelength	275 nm (or DAD 200-400 nm)	The methoxyphenyl group provides UV absorbance. 275 nm is a typical wavelength for this chromophore. A DAD allows for peak purity assessment.
Injection Volume	10 µL	A typical injection volume; can be optimized based on concentration.

4.3. Standard and Sample Preparation

• Standard Solution (e.g., 0.5 mg/mL): Accurately weigh approximately 25 mg of 4-(2-Methoxyphenyl)piperidin-4-ol reference standard into a 50 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of Mobile Phase A and B (diluent).

• Sample Solution (e.g., 0.5 mg/mL): Prepare the synthetic sample in the same manner as the standard solution.

• Filtration: Filter all solutions through a 0.45 µm syringe filter before placing them in autosampler vials to prevent particulate matter from damaging the HPLC system.[1]

4.4. System Suitability Testing (SST) Before analyzing samples, perform at least five replicate injections of the standard solution to ensure the system is performing correctly.

SST Parameter	Acceptance Criteria	Purpose
Tailing Factor (T)	T ≤ 1.5	Measures peak symmetry. High tailing can indicate undesirable column interactions.
Theoretical Plates (N)	N ≥ 2000	Measures column efficiency. Higher numbers indicate sharper peaks.
%RSD of Peak Area	≤ 1.0%	Measures the precision and reproducibility of the system.

Visualizing the Workflow and Data

A clear workflow and comparative data are essential for understanding and implementing the analytical process.

Caption: Workflow for HPLC Purity Assessment.

Conclusion

The purity assessment of 4-(2-Methoxyphenyl)piperidin-4-ol is a critical step in ensuring the quality and safety of downstream pharmaceutical products. A systematic approach to HPLC method development, centered on a comparative evaluation of stationary phases and the careful optimization of mobile phase pH, is paramount. By starting with a low-pH mobile phase and screening both C18 and Phenyl-Hexyl columns, researchers can develop a robust, selective, and reliable method. The inclusion of rigorous system suitability testing transforms a simple protocol into a self-validating system, providing high confidence in the final purity results and upholding the principles of scientific integrity in drug development.

References

• HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis. (2025-12-10). [Link]

• Separation of Piperidine, 4-chloro-1-methyl- on Newcrom R1 HPLC column. SIELC Technologies. [Link]

• Total Content of Piperidine Analysis in Artane by RP-HPLC Using Pre-Column Derivatization with 4-Toluene Sulfonyl Chloride. R Discovery. (2021-08-03). [Link]

• Method Development for Drug Impurity Profiling: Part 1. LCGC International. [Link]

• Total Content of Piperidine Analysis in Artane by RP-HPLC Using Pre-Column Derivatization with 4-Toluene Sulfonyl Chloride. ResearchGate. [Link]

• Identifying the Impurity Profiling for Pharmaceutical Product by Using Different Analytical Techniques: A Overview. Research and Reviews: A Journal of Pharmaceutical Science. (2021-10-20). [Link]

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A Comparative Guide to the Bioactivity of Ortho-, Meta-, and Para-Methoxyphenyl Piperidinols for Researchers

This guide offers an in-depth technical comparison of the bioactivity of ortho-, meta-, and para-methoxyphenyl piperidinol isomers. Designed for researchers, scientists, and professionals in drug development, this document synthesizes theoretical principles with experimental insights to provide a comprehensive understanding of how positional isomerism in this chemical scaffold can profoundly influence biological activity.

Introduction: The Significance of Positional Isomerism in Drug Discovery

The piperidine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous clinically significant drugs, particularly those targeting the central nervous system.[1] When functionalized with a methoxyphenyl group, the resulting methoxyphenyl piperidinols present a fascinating case study in structure-activity relationships (SAR). The seemingly subtle shift of the methoxy group between the ortho (2-), meta (3-), and para (4-) positions on the phenyl ring can dramatically alter the molecule's electronic, steric, and lipophilic properties. These changes, in turn, dictate how the molecule interacts with its biological target, influencing its potency, selectivity, and overall pharmacological profile.[2] Understanding these isomeric effects is paramount for the rational design of more efficacious and safer therapeutic agents.

This guide will dissect the nuances of ortho-, meta-, and para-methoxyphenyl piperidinols, providing a framework for comparing their potential bioactivities, and offering detailed experimental protocols for their evaluation.

Theoretical Framework: How Isomer Position Dictates Molecular Properties

The position of the methoxy (-OCH3) substituent on the phenyl ring governs its electronic influence through a combination of the inductive and resonance effects. The methoxy group is an electron-donating group by resonance and electron-withdrawing by induction.

• Ortho (2-position): The proximity of the methoxy group to the piperidinol-linked carbon can introduce steric hindrance, potentially influencing the preferred conformation of the molecule and its ability to fit into a binding pocket. Electronically, it activates the ring, particularly at the para-position relative to itself.

• Meta (3-position): In the meta position, the electron-donating resonance effect of the methoxy group is not exerted at the point of attachment to the piperidine ring. This can lead to different electronic and bonding characteristics compared to the ortho and para isomers.

• Para (4-position): The methoxy group in the para position exerts its maximal electron-donating resonance effect on the phenyl ring. This can influence the pKa of the piperidine nitrogen and the overall electron density of the molecule, which are critical for receptor interactions.

These fundamental differences in physicochemical properties are the basis for the observed variations in the bioactivity of the isomers.

Caption: Workflow for a Radioligand Binding Assay.

Enzyme Inhibition Assay (IC50 Determination)

This protocol provides a general framework for determining the half-maximal inhibitory concentration (IC50) of the methoxyphenyl piperidinol isomers against a target enzyme.

Objective: To measure the potency of a compound in inhibiting the activity of a specific enzyme.

Materials:

• Target enzyme

• Substrate for the enzyme

• Test compounds (ortho-, meta-, and para-methoxyphenyl piperidinol)

• Assay buffer

• 96-well microplate

• Microplate reader (e.g., spectrophotometer or fluorometer)

Procedure:

• Assay Optimization: Determine the optimal concentrations of the enzyme and substrate to ensure a linear reaction rate.

• Compound Preparation: Prepare serial dilutions of the test compounds in the assay buffer.

• Reaction Mixture: In a 96-well plate, add the assay buffer, enzyme, and test compound. Allow for a short pre-incubation period.

• Initiation of Reaction: Add the substrate to start the enzymatic reaction.

• Kinetic Measurement: Measure the product formation or substrate depletion over time using a microplate reader at a specific wavelength.

• Data Analysis: Calculate the initial reaction rates for each concentration of the inhibitor. Plot the percentage of inhibition versus the log concentration of the inhibitor to generate a dose-response curve. The IC50 value is the concentration of the inhibitor that reduces the enzyme activity by 50%.

Caption: Workflow for an Enzyme Inhibition (IC50) Assay.

Conclusion

The positional isomerism of the methoxy group on the phenyl ring of methoxyphenyl piperidinols is a critical determinant of their biological activity. While direct comparative data is sparse, theoretical principles and evidence from related compound series suggest a potential hierarchy of potency, with the para-isomer likely being the most active for certain CNS targets. The ortho-isomer may be limited by steric hindrance, while the meta-isomer presents an intermediate profile.

This guide provides a robust framework for understanding and investigating these differences. The detailed experimental protocols herein offer a clear path for researchers to empirically validate these hypotheses and to elucidate the precise pharmacological profiles of each isomer. Such studies are essential for advancing the rational design of novel piperidine-based therapeutics.

References

• Saify, Z. S., et al. (2016). Analgesic activity of alkyl piperidine derivatives. Pakistan Journal of Pharmaceutical Sciences, 29(1), 77-82.
• Cheng, Y. C., & Prusoff, W. H. (1973). Relationship between the inhibition constant (Ki) and the concentration of inhibitor which causes 50 per cent inhibition (I50) of an enzymatic reaction. Biochemical Pharmacology, 22(23), 3099-3108.

• Cheng, C. Y., Brochmann-Hanssen, E., & Waters, J. A. (1982). Quantitative structure-activity relationships of aromatic esters of 1-methyl-4-piperidinol as analgesics. Journal of Medicinal Chemistry, 25(2), 145-152. Available at: [Link]

• Wang, R., et al. (2021). Design, Synthesis, and Structure-Activity Relationship Exploration of Alkyl/Phenylalkyl Piperidine Analogues as Novel Highly Potent and Selective μ Opioid Receptor Agonists. ACS Chemical Neuroscience, 12(2), 285-299. Available at: [Link]

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A Comparative Guide to Structure-Activity Relationships of Halogenated vs. Methoxy-Substituted Piperidinols

The piperidine ring is a foundational scaffold in medicinal chemistry, celebrated for its prevalence in numerous clinically successful drugs, particularly those targeting the central nervous system (CNS).[1][2][3] Its conformational flexibility and ability to be substituted at various positions allow for the precise spatial orientation of functional groups, enabling potent and selective interactions with a diverse range of biological targets. This guide provides an in-depth comparison of how two common, yet functionally distinct, substituent classes—halogens and methoxy groups—modulate the pharmacological profile of piperidinol derivatives.

We will dissect the underlying principles governing their structure-activity relationships (SAR), supported by experimental data and detailed protocols, to offer a comprehensive resource for researchers in drug discovery and development.

The Physicochemical Dichotomy: Halogen vs. Methoxy Group

The choice between a halogen and a methoxy substituent is a critical decision in lead optimization, as they impart profoundly different electronic and steric properties to the parent molecule.

• Halogens (F, Cl, Br, I): These atoms exert a dual electronic effect. They are highly electronegative, resulting in a strong electron-withdrawing inductive effect (-I). Conversely, their lone pairs can participate in resonance, leading to a weaker electron-donating resonance effect (+R).[4] In aromatic systems, this combination deactivates the ring towards electrophilic substitution but directs incoming groups to the ortho and para positions. Halogens can participate in specific "halogen bonding" interactions with electron-rich atoms in a protein's binding pocket, a factor of growing importance in rational drug design.

• Methoxy Group (-OCH₃): The methoxy group is a classic electron-donating group. While the oxygen is electronegative (minor -I effect), the dominant effect is strong electron donation into an aromatic system via resonance (+R). This increases the electron density of the ring, activating it towards electrophilic substitution. The oxygen atom can also act as a hydrogen bond acceptor, a crucial interaction for receptor binding. The methoxy group can significantly influence a molecule's metabolic profile, often being a site for O-demethylation by cytochrome P450 enzymes.[5]

These fundamental differences in electronics, size, lipophilicity, and hydrogen bonding capacity are the primary drivers of the distinct SAR profiles observed.

Synthetic Strategies: An Overview

The synthesis of these derivatives often leverages established methodologies for constructing the core piperidine ring, followed by the introduction of the desired functional groups.

Synthesis of Halogenated Piperidinols

A common approach involves using halogenated starting materials. For instance, a one-pot cyclization/reduction cascade of halogenated amides can be employed under mild, metal-free conditions.[1][6] This method involves amide activation, reduction, and subsequent intramolecular nucleophilic substitution to form the piperidine ring.[1]

Synthesis of Methoxy-Substituted Piperidinols

These are often prepared by reacting a piperidinol core with a methoxy-substituted aromatic compound. For example, the synthesis of 4-methoxy-3-(piperidin-4-yl)oxy benzamides involves the coupling of a protected piperidinol with a methoxy-substituted fluorobenzonitrile, followed by further chemical transformations.[7][8] Another route involves the reductive amination of a methoxy-substituted ketone with a piperidine derivative.[9]

Comparative Structure-Activity Relationship (SAR) Analysis: Case Studies

The influence of halogen versus methoxy substitution is highly target-dependent. Below, we explore SAR trends across different classes of biological targets.

Case Study 1: Opioid Receptor Modulation

The piperidine scaffold is a key component of many opioid receptor ligands. Subtle changes in substitution can dramatically alter affinity and functional activity (i.e., agonist vs. antagonist).

• Nociceptin Opioid Receptor (NOP): In a series of N-(4-piperidinyl)-2-indolinones, modifications to the piperidine N-substituent were found to produce both potent NOP agonists and antagonists within the same structural class.[10] While this study did not directly compare halogen and methoxy groups on the same position, other studies on 2-substituted N-piperidinyl indoles highlight the importance of substitution on the indole moiety for determining intrinsic activity and selectivity against the μ-opioid (MOP) receptor.[11] Generally, more electron-rich aromatic systems tend to favor agonist activity.

• Mu-Opioid (MOR) and Sigma-1 (σ₁R) Receptors: In the development of dual-acting MOR/σ₁R ligands, benzylpiperidine derivatives were explored.[12] SAR studies revealed that electron-withdrawing groups (like halogens) and electron-donating groups (like methoxy) on the benzyl ring significantly impacted binding affinities. For instance, placing a methoxy group at the para position of the benzyl ring often enhances MOR affinity, while halogens can be tolerated or slightly decrease affinity depending on their position. This suggests the MOR binding pocket has a preference for electron-rich moieties in this region.

The following table summarizes representative data for opioid receptor ligands, illustrating how different substitutions impact binding affinity.

Compound Class	Substituent	Target Receptor	Binding Affinity (Ki, nM)	Reference
N-piperidinyl indoles	2-(4-Fluoro phenyl)	NOP	1.5	[11]
N-piperidinyl indoles	2-(4-Methoxy phenyl)	NOP	3.2	[11]
Benzylpiperidines	4-Fluoro benzyl	MOR	75.2	[12]
Benzylpiperidines	4-Methoxy benzyl	MOR	56.4	[12]
Benzylpiperidines	4-Chloro benzyl	σ₁R	11.0	[12]

Table 1: Comparative binding affinities of halogenated and methoxy-substituted piperidine derivatives at opioid and sigma receptors. Data is illustrative of general trends.

Case Study 2: Anticancer Activity

Halogenation has been a successful strategy to improve the anticancer potency of various scaffolds. In a series of curcuminoid analogs featuring a bis(benzylidene)-4-piperidone core, halogenation played a key role.

• Halogenated Bis(methoxybenzylidene)-4-piperidones: This series uniquely combines both methoxy and halogen substituents. The parent compounds possess methoxy groups on the benzylidene rings. Adding bromine atoms to these rings led to compounds with significantly enhanced antiproliferative activity against multiple human cancer cell lines compared to the non-halogenated analogs.[13][14] For example, the bis-(3-bromophenyl) derivative 3c was more potent than the known curcuminoid EF24.[13] This compound was found to induce apoptosis, arrest the cell cycle in the G2/M phase, and downregulate the expression of pro-metastatic matrix metalloproteinase MMP-2.[13] This highlights a synergistic or additive effect where the methoxy groups provide a baseline pharmacophore and the halogens enhance potency, possibly through improved target engagement or altered physicochemical properties like cell permeability.

Visualizing the SAR Workflow and Key Relationships

A typical SAR study follows a structured, iterative process. The diagram below outlines this workflow.

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A Comparative Guide to the Sigma Receptor Profiles of Haloperidol and 4-(2-Methoxyphenyl)piperidin-4-ol

A Technical Brief for Researchers in Pharmacology and Drug Development

Introduction: The Enigmatic Sigma Receptors in Drug Discovery

Once misclassified as opioid receptors, sigma receptors have emerged as a distinct and intriguing class of intracellular proteins with significant therapeutic potential.[1][2] Predominantly located at the endoplasmic reticulum-mitochondrion interface, the two main subtypes, sigma-1 (σ₁) and sigma-2 (σ₂), are implicated in a wide array of cellular functions, including signal transduction, cell survival, and neuronal plasticity.[2][3] Their modulation by small molecules offers promising avenues for the treatment of central nervous system (CNS) disorders, pain, and cancer.[3][4]

Haloperidol: A Potent Ligand at Sigma and Dopamine Receptors

Haloperidol, a butyrophenone antipsychotic, is a cornerstone in the treatment of schizophrenia and other psychotic disorders. Its therapeutic efficacy is primarily attributed to its potent antagonism of the dopamine D₂ receptor.[5][6] However, haloperidol also exhibits high affinity for sigma receptors, a facet of its pharmacology that may contribute to both its therapeutic actions and side-effect profile.[1][6]

Binding Affinity Profile

Radioligand binding assays have consistently demonstrated that haloperidol binds with high affinity to both sigma-1 and sigma-2 receptors, often in the low nanomolar range. This affinity is comparable to its potent binding at the dopamine D₂ receptor, highlighting the compound's multi-target profile.[5]

Receptor Subtype	Haloperidol Kᵢ (nM)
Sigma-1	2.8[5]
Sigma-2	~2-4 (inferred from multiple studies)[6]
Dopamine D₂	2.8[5]

Table 1: Binding affinities (Kᵢ) of haloperidol at sigma and dopamine D₂ receptors. Lower Kᵢ values indicate higher binding affinity.

Functional Activity at Sigma Receptors

Extensive research has characterized haloperidol as a sigma-1 receptor antagonist.[7][8] This antagonistic activity is thought to contribute to some of its neurological effects.[7] The functional role of haloperidol at the sigma-2 receptor is less definitively established, though some studies suggest its interaction with this subtype may be involved in pro-apoptotic signaling pathways.[9]

4-(2-Methoxyphenyl)piperidin-4-ol: An Uncharacterized Analogue

While a direct and comprehensive pharmacological dataset for 4-(2-Methoxyphenyl)piperidin-4-ol at sigma receptors is not publicly available, we can infer its potential activity by examining structurally similar compounds. The piperidine scaffold is a common feature in many sigma receptor ligands, and substitutions on the phenyl and piperidine rings can significantly influence affinity and selectivity.[2][4][10]

For instance, various 4-aroylpiperidines and 4-(α-hydroxyphenyl)piperidines have been synthesized and shown to be potent and selective sigma-1 receptor ligands.[2] The presence of a methoxy group on the phenyl ring, as in 4-(2-Methoxyphenyl)piperidin-4-ol, is a feature seen in other neuropharmacological agents with sigma receptor affinity.[11] It is plausible that 4-(2-Methoxyphenyl)piperidin-4-ol also interacts with sigma receptors, though its precise affinity and functional activity remain to be experimentally determined.

Experimental Methodologies for Characterization

To elucidate the sigma receptor profile of a compound like 4-(2-Methoxyphenyl)piperidin-4-ol and for direct comparison with haloperidol, a series of well-established in vitro assays are required.

Radioligand Binding Assays

These assays are the gold standard for determining the binding affinity of a compound for a specific receptor.

Objective: To determine the inhibition constant (Kᵢ) of the test compounds at sigma-1 and sigma-2 receptors.

Principle: The assay measures the ability of a test compound to compete with a radiolabeled ligand for binding to the target receptor in a tissue homogenate or cell membrane preparation.

Step-by-Step Protocol:

• Membrane Preparation:

  • For sigma-1 receptors, guinea pig brain homogenates are commonly used.[12]

  • For sigma-2 receptors, rat liver homogenates are a standard source.[12]

  • Tissues are homogenized in a suitable buffer (e.g., 50 mM Tris-HCl, pH 8.0) and centrifuged to pellet the membranes, which are then resuspended. Protein concentration is determined using a standard method like the Bradford assay.

• Assay Setup:

  • In a 96-well plate, incubate the membrane preparation with a fixed concentration of a selective radioligand.

    • For sigma-1: -pentazocine is a common choice.[12]

    • For sigma-2: [³H]-1,3-di-o-tolylguanidine ([³H]DTG) in the presence of a masking concentration of a sigma-1 selective ligand (like (+)-pentazocine) is used to isolate sigma-2 binding.[12]

  • Add increasing concentrations of the unlabeled test compound (e.g., 4-(2-Methoxyphenyl)piperidin-4-ol or haloperidol).

  • Include control wells for total binding (radioligand only) and non-specific binding (radioligand in the presence of a high concentration of a non-radiolabeled ligand).

• Incubation: Incubate the plates at a controlled temperature (e.g., 25°C or 37°C) for a sufficient time to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through glass fiber filters to separate bound from free radioligand. Wash the filters with ice-cold buffer to remove any unbound radioligand.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration to generate a competition curve.

  • Determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

  • Calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kᴅ), where [L] is the concentration of the radioligand and Kᴅ is its dissociation constant.

Diagram of Radioligand Binding Assay Workflow

Caption: Workflow of a competitive radioligand binding assay.

Functional Assays

Determining whether a compound acts as an agonist or an antagonist at sigma receptors is crucial for understanding its pharmacological effects.

1. Cell Viability/Cytotoxicity Assay (for Sigma-2 Receptor)

Objective: To assess the agonist or antagonist properties of a compound at the sigma-2 receptor by measuring its effect on cell viability.

Principle: Many sigma-2 receptor agonists have been shown to induce cell death in cancer cell lines, which overexpress this receptor.[12] Antagonists, on the other hand, would be expected to block the cytotoxic effects of a known sigma-2 agonist.

Step-by-Step Protocol:

• Cell Culture: Culture a suitable cancer cell line (e.g., EMT-6 mouse breast cancer cells or MDA-MB-435 human melanoma cells) in 96-well plates.[12]

• Treatment: Treat the cells with increasing concentrations of the test compound alone, or in combination with a known sigma-2 agonist (e.g., siramesine).[12]

• Incubation: Incubate the cells for a specified period (e.g., 48-72 hours).

• Viability Assessment: Measure cell viability using a standard method, such as the MTT or CCK-8 assay.

• Data Analysis:

  • For potential agonists, determine the EC₅₀ value (the concentration that causes 50% reduction in cell viability). The cytotoxic potency relative to a known agonist can classify it as a full agonist, partial agonist, or inactive.

  • For potential antagonists, assess the ability of the test compound to shift the dose-response curve of a known agonist to the right.

2. Caspase-3 Activity Assay (for Sigma-2 Receptor)

Objective: To determine if the compound induces apoptosis, a common downstream effect of sigma-2 receptor agonism.

Principle: Activation of caspase-3 is a key event in the apoptotic cascade. Many sigma-2 agonists trigger caspase-dependent apoptosis.[12]

Step-by-Step Protocol:

• Cell Culture and Treatment: As described in the cell viability assay.

• Cell Lysis: After treatment, lyse the cells to release their contents.

• Caspase-3 Activity Measurement: Use a commercially available caspase-3 colorimetric or fluorometric assay kit. These kits typically contain a caspase-3-specific substrate that is cleaved by the active enzyme to produce a detectable signal.

• Data Analysis: Quantify the caspase-3 activity and compare it to untreated and positive controls. An increase in caspase-3 activity would be consistent with agonist activity.

Diagram of Sigma-2 Functional Assay Logic

Caption: Logic of functional assays for sigma-2 receptor ligands.

3. Neurite Outgrowth or Other Functional Assays (for Sigma-1 Receptor)

The functional characterization of sigma-1 ligands is more complex due to the receptor's role as a molecular chaperone. Assays can include measuring neurite outgrowth in neuronal cell lines, modulation of ion channel activity, or assessing the potentiation or inhibition of neurotransmitter release. A common method involves evaluating a compound's ability to reverse the effects of a known sigma-1 agonist or antagonist in a specific functional assay.[13]

Conclusion and Future Directions

Haloperidol's interaction with sigma receptors is a well-established aspect of its pharmacology, with high-affinity binding to both sigma-1 and sigma-2 subtypes and antagonist activity at sigma-1. This multi-target profile likely contributes to its complex clinical effects.

The sigma receptor profile of 4-(2-Methoxyphenyl)piperidin-4-ol remains to be elucidated. Based on its structural similarity to known sigma receptor ligands, it is a candidate for interaction with these receptors. A thorough characterization using the experimental methodologies outlined in this guide is necessary to determine its binding affinities and functional activities. Such studies would not only provide valuable structure-activity relationship insights but also clarify its potential as a pharmacological tool or therapeutic lead. The direct comparison of its profile with that of haloperidol would be particularly informative for understanding the nuanced roles of different piperidine-based scaffolds in sigma receptor modulation.

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A Multi-Faceted Approach to Validating In Silico Predictions for 4-(2-Methoxyphenyl)piperidin-4-ol Binding

A Senior Application Scientist's Guide to Integrating Computational and Experimental Data

In the landscape of modern drug discovery, in silico screening has emerged as a powerful tool for the rapid identification of potential drug candidates. By computationally modeling the interaction between a small molecule and its putative protein target, researchers can screen vast virtual libraries, prioritizing compounds for further experimental investigation. However, these computational predictions are models, not certainties. Rigorous experimental validation is paramount to confirm these predictions, understand the true nature of the interaction, and justify the allocation of resources for further development. This guide provides a comprehensive framework for validating in silico predictions, using the hypothetical case of 4-(2-Methoxyphenyl)piperidin-4-ol, a compound with a piperidine scaffold known for its presence in numerous bioactive molecules[1][2][3].

This guide will walk through a multi-tiered validation process, starting from direct biochemical assays to confirm binding, followed by thermodynamic characterization, and culminating in cell-based assays to assess functional activity. Each step is designed to build upon the last, providing a holistic view of the compound's interaction with its predicted target.

Part 1: The In Silico Prediction

For the purpose of this guide, let us assume that a virtual screening campaign has predicted 4-(2-Methoxyphenyl)piperidin-4-ol to be a moderate affinity binder to Receptor X , a key protein implicated in a neurological disorder. The computational model, based on molecular docking simulations, provides an estimated binding affinity and a predicted binding pose.

Compound	Predicted Target	Predicted Binding Affinity (KD)	Prediction Method
4-(2-Methoxyphenyl)piperidin-4-ol	Receptor X	500 nM	Molecular Docking

The primary objective of the subsequent experimental workflow is to first, confirm this predicted interaction, and second, to quantitatively characterize it.

Part 2: Primary Validation: Direct Binding Confirmation with Surface Plasmon Resonance (SPR)

Surface Plasmon Resonance (SPR) is a label-free optical technique that allows for the real-time monitoring of molecular interactions[4][5][6]. It is an ideal first-line experimental validation tool as it can confirm direct binding and provide valuable kinetic information (association and dissociation rates).

Causality Behind Experimental Choices

SPR is chosen as the primary validation method due to its high sensitivity, real-time data acquisition, and ability to provide kinetic parameters (ka and kd) in addition to the equilibrium dissociation constant (KD)[4][7]. This kinetic information is often more informative for predicting a drug's efficacy and duration of action than affinity alone[4].

Experimental Workflow: SPR

The following diagram outlines the general workflow for an SPR experiment.

Caption: Workflow for SPR-based validation of binding.

Detailed Protocol: SPR Analysis

• Immobilization of Receptor X:

  • Activate the carboxymethylated dextran surface of a sensor chip using a mixture of N-hydroxysuccinimide (NHS) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

  • Inject a solution of Receptor X (typically 10-50 µg/mL in a low ionic strength buffer, e.g., 10 mM sodium acetate, pH 4.5) over the activated surface. The protein will be covalently coupled to the sensor surface via amine coupling.

  • Deactivate any remaining active esters by injecting ethanolamine-HCl.

  • A reference flow cell should be prepared in the same way but without the injection of Receptor X to subtract non-specific binding and bulk refractive index changes[5].

• Binding Analysis:

  • Prepare a series of dilutions of 4-(2-Methoxyphenyl)piperidin-4-ol in a suitable running buffer (e.g., HBS-EP+). The concentration range should bracket the predicted KD (e.g., 50 nM to 5 µM).

  • Inject each concentration of the compound over the reference and active flow cells for a set association time, followed by an injection of running buffer for a set dissociation time.

  • Between each compound injection, regenerate the sensor surface using a pulse of a harsh solution (e.g., low pH glycine or high salt) to remove any bound compound.

• Data Analysis:

  • The resulting sensorgrams (response units vs. time) are double-referenced by subtracting the signal from the reference flow cell and a buffer-only injection.

  • The processed sensorgrams are then globally fitted to a suitable kinetic model (e.g., a 1:1 Langmuir binding model) to determine the association rate constant (ka), the dissociation rate constant (kd), and the equilibrium dissociation constant (KD = kd/ka).

Part 3: Orthogonal Validation: Thermodynamic Characterization with Isothermal Titration Calorimetry (ITC)

Isothermal Titration Calorimetry (ITC) is a powerful technique that directly measures the heat released or absorbed during a binding event[8][9]. It provides a complete thermodynamic profile of the interaction, including the binding affinity (KD), stoichiometry (n), and the changes in enthalpy (ΔH) and entropy (ΔS)[8][10].

Causality Behind Experimental Choices

ITC is employed as an orthogonal validation method because it measures binding in solution, without the need for immobilization, thus avoiding potential artifacts associated with surface-based techniques[11]. Furthermore, the thermodynamic data obtained from ITC can provide insights into the driving forces of the binding interaction (enthalpy- or entropy-driven), which is valuable for structure-activity relationship (SAR) studies[8][9].

Experimental Workflow: ITC

The following diagram illustrates the key steps in an ITC experiment.

Caption: Workflow for ITC-based validation of binding.

Detailed Protocol: ITC Analysis

• Sample Preparation:

  • Prepare solutions of Receptor X and 4-(2-Methoxyphenyl)piperidin-4-ol in the same buffer to minimize heats of dilution.

  • The concentration of Receptor X in the sample cell is typically in the range of 10-100 µM.

  • The concentration of the compound in the syringe should be 10-20 times higher than the protein concentration.

• Titration:

  • Load the Receptor X solution into the sample cell and the compound solution into the injection syringe.

  • After thermal equilibration, perform a series of small injections (e.g., 2-5 µL) of the compound into the sample cell.

  • The heat change associated with each injection is measured.

• Data Analysis:

  • The integrated heat change for each injection is plotted against the molar ratio of ligand to protein.

  • The resulting binding isotherm is fitted to a suitable binding model (e.g., a one-site binding model) to determine the binding affinity (KD), stoichiometry (n), and enthalpy of binding (ΔH).

  • The change in entropy (ΔS) can then be calculated using the equation: ΔG = ΔH - TΔS = -RTln(KA), where KA = 1/KD.

Part 4: Functional Validation: Cell-Based Target Engagement Assays

Confirming direct binding is a critical first step, but it does not guarantee that the compound will have the desired biological effect. Cell-based assays are essential for determining if the compound can engage its target in a cellular context and elicit a functional response[12][13][14]. The specific assay will depend on the function of Receptor X.

Causality Behind Experimental Choices

Cell-based assays provide a more physiologically relevant environment to study the compound's activity, taking into account factors such as cell permeability and potential off-target effects[15]. These assays are crucial for validating the mechanism of action and bridging the gap between biochemical activity and cellular response[12].

Signaling Pathway and Assay Principle

Let's assume Receptor X is a G-protein coupled receptor (GPCR) that, upon activation, leads to an increase in intracellular cyclic AMP (cAMP). A common and robust method to measure this is a cAMP assay.

Caption: Signaling pathway for a hypothetical GPCR, Receptor X.

Detailed Protocol: cAMP Assay (HTRF)

• Cell Culture and Plating:

  • Culture cells expressing Receptor X in appropriate media.

  • Plate the cells in a 384-well plate and incubate overnight.

• Compound Treatment:

  • Prepare a serial dilution of 4-(2-Methoxyphenyl)piperidin-4-ol.

  • Add the compound to the cells and incubate for a specified time to stimulate the receptor. Include a known agonist as a positive control and untreated cells as a negative control.

• Cell Lysis and Detection:

  • Lyse the cells to release intracellular cAMP.

  • Add the HTRF detection reagents (a cAMP-specific antibody labeled with a donor fluorophore and a cAMP analog labeled with an acceptor fluorophore).

  • In the absence of cellular cAMP, the antibody binds to the labeled cAMP analog, bringing the donor and acceptor fluorophores into proximity and generating a FRET signal.

  • Cellular cAMP produced upon receptor stimulation will compete with the labeled cAMP analog for antibody binding, leading to a decrease in the FRET signal.

• Data Analysis:

  • The HTRF signal is read on a plate reader.

  • The data is normalized to the positive and negative controls.

  • A dose-response curve is generated by plotting the normalized response against the log of the compound concentration.

  • The EC50 value (the concentration of compound that elicits a half-maximal response) is determined by fitting the data to a four-parameter logistic equation.

Part 5: Data Comparison and Interpretation

The culmination of this validation workflow is a comprehensive comparison of the data obtained from each method.

Parameter	In Silico Prediction	SPR	ITC	Cell-Based Assay
Binding Affinity (KD)	500 nM	750 nM	820 nM	-
Kinetics (ka, kd)	Not Applicable	ka: 1.2 x 105 M-1s-1kd: 9.0 x 10-2 s-1	Not Applicable	Not Applicable
Thermodynamics (ΔH, -TΔS)	Not Applicable	Not Applicable	ΔH: -5.2 kcal/mol-TΔS: -3.1 kcal/mol	Not Applicable
Functional Activity (EC50)	Not Applicable	Not Applicable	Not Applicable	1.5 µM

Interpreting the Results

• Affinity Correlation: In this hypothetical example, the experimentally determined KD values from SPR and ITC are in reasonable agreement with the in silico prediction. This concordance provides confidence that the computational model is a good representation of the binding interaction.

• Kinetic and Thermodynamic Insights: The SPR data reveals the kinetics of the interaction, while the ITC data indicates that the binding is primarily enthalpy-driven. This level of detail is unattainable from the initial in silico prediction alone.

• Biochemical vs. Cellular Activity: The EC50 from the cell-based assay is higher than the KD from the biochemical assays. This is a common observation and can be attributed to factors such as cell permeability, the presence of endogenous ligands, or the complexity of the cellular signaling cascade. The key is that the compound demonstrates on-target activity in a cellular context.

Conclusion

The validation of in silico predictions is a critical process in modern drug discovery that requires a multi-faceted experimental approach. By systematically employing techniques such as SPR, ITC, and cell-based assays, researchers can move beyond simple confirmation of binding to a deep and quantitative understanding of a compound's interaction with its target. This rigorous, evidence-based approach is essential for making informed decisions and successfully advancing promising compounds through the drug development pipeline.

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• Surface Plasmon Resonance (SPR). Center for Macromolecular Interactions.
• A beginner's guide to surface plasmon resonance. The Biochemist - Portland Press.
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• A Practical Guide to Target Engagement Assays. Selvita.
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A Comparative Analysis of Synthetic Routes to 4-Aryl-4-Hydroxypiperidines: A Guide for Researchers

The 4-aryl-4-hydroxypiperidine scaffold is a privileged structural motif in medicinal chemistry, forming the core of numerous biologically active compounds, including analgesics, antipsychotics, and cardiovascular agents. The strategic introduction of an aryl group at the C4 position of the piperidine ring, along with a hydroxyl functionality, imparts crucial pharmacophoric properties that govern the interaction of these molecules with their biological targets. Consequently, the development of efficient and versatile synthetic routes to access this important class of compounds is of paramount importance to researchers in drug discovery and development.

This guide provides a comparative analysis of the most prominent synthetic strategies for the preparation of 4-aryl-4-hydroxypiperidines. We will delve into the mechanistic underpinnings, practical considerations, and relative merits of each approach, supported by experimental data and detailed protocols.

Nucleophilic Addition of Organometallic Reagents to 4-Piperidones: The Workhorse Approach

The most classical and widely employed method for the synthesis of 4-aryl-4-hydroxypiperidines involves the nucleophilic addition of an organometallic reagent to a suitably N-protected 4-piperidone. This approach is favored for its reliability and the commercial availability of a wide range of starting materials.

The Grignard Reaction

The addition of aryl Grignard reagents (ArMgX) to 4-piperidones is a robust and time-tested method.[1] The reaction proceeds via the nucleophilic attack of the carbanionic carbon of the Grignard reagent on the electrophilic carbonyl carbon of the 4-piperidone.

Mechanism of the Grignard Reaction

Caption: Mechanism of the Grignard reaction for 4-aryl-4-hydroxypiperidine synthesis.

Experimental Protocol: Synthesis of N-Boc-4-(phenyl)-4-hydroxypiperidine

• Grignard Reagent Preparation: In a flame-dried, three-necked flask under an inert atmosphere (argon or nitrogen), magnesium turnings (1.2 eq.) are stirred in anhydrous tetrahydrofuran (THF). A solution of bromobenzene (1.0 eq.) in anhydrous THF is added dropwise. The reaction is initiated with gentle heating if necessary and then refluxed for 1 hour to ensure complete formation of phenylmagnesium bromide.[1]

• Addition to 4-Piperidone: In a separate flame-dried flask, a solution of N-Boc-4-piperidone (1.0 eq.) in anhydrous THF is cooled to -78 °C. The freshly prepared Grignard reagent is then added slowly via cannula. The reaction mixture is stirred at -78 °C for 2 hours and then allowed to warm to room temperature overnight.[1]

• Work-up and Purification: The reaction is quenched by the slow addition of saturated aqueous ammonium chloride solution. The aqueous layer is extracted with ethyl acetate, and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by flash column chromatography.[1]

Advantages:

• Wide Substrate Scope: A vast array of aryl Grignard reagents can be prepared from commercially available aryl halides.

• High Yields: This method generally provides good to excellent yields of the desired product.

• Well-Established: The reaction is well-understood and extensively documented in the literature.

Disadvantages:

• Moisture Sensitivity: Grignard reagents are highly sensitive to moisture and require strictly anhydrous reaction conditions.[1]

• Side Reactions:

  • Enolization: The Grignard reagent can act as a base, deprotonating the α-protons of the 4-piperidone, leading to the recovery of starting material.[1]

  • Reduction: If the Grignard reagent possesses β-hydrogens, it can reduce the ketone to the corresponding secondary alcohol.[1]

  • Wurtz Coupling: The Grignard reagent can couple with unreacted aryl halide to form a biaryl byproduct.[1]

• Two-Step Process: The Grignard reagent is typically prepared in a separate step before its addition to the piperidone.

Aryllithium Reagents

Aryllithium reagents (ArLi) serve as a more reactive alternative to Grignard reagents for the arylation of 4-piperidones.[2] They are typically prepared by the reaction of an aryl halide with an alkyllithium reagent (e.g., n-butyllithium) or by direct lithiation of an aromatic compound.

Mechanism of Aryllithium Addition

The mechanism is analogous to the Grignard reaction, involving the nucleophilic attack of the highly polarized carbon-lithium bond on the carbonyl carbon.[3]

Caption: Mechanism of aryllithium addition to a 4-piperidone.

Experimental Protocol: Synthesis of N-Boc-4-(4-methoxyphenyl)-4-hydroxypiperidine using an Aryllithium Reagent

• Aryllithium Generation: A solution of 4-bromoanisole (1.1 eq.) in anhydrous THF is cooled to -78 °C under an inert atmosphere. n-Butyllithium (1.0 eq., 2.5 M in hexanes) is added dropwise, and the mixture is stirred at -78 °C for 30 minutes.

• Addition to 4-Piperidone: A solution of N-Boc-4-piperidone (1.0 eq.) in anhydrous THF is added slowly to the aryllithium solution at -78 °C. The reaction is stirred at this temperature for 2 hours.

• Work-up and Purification: The reaction is quenched with saturated aqueous ammonium chloride and worked up as described for the Grignard reaction.

Advantages:

• Higher Reactivity: Aryllithium reagents are generally more nucleophilic than their Grignard counterparts, which can be advantageous for less reactive piperidones or for forcing reactions to completion.[2]

• Alternative Generation Methods: Can be generated via halogen-metal exchange or direct deprotonation, offering flexibility in substrate choice.

Disadvantages:

• Increased Basicity: The higher basicity of aryllithium reagents can lead to a greater propensity for enolization of the 4-piperidone compared to Grignard reagents.[2]

• Strictly Anhydrous and Inert Conditions: Even more sensitive to moisture and air than Grignard reagents.

• Handling of Pyrophoric Reagents: Alkyllithium reagents like n-butyllithium are pyrophoric and require careful handling.

The Barbier Reaction: An In Situ Alternative

The Barbier reaction offers a convenient modification of the traditional organometallic addition by generating the organometallic species in situ in the presence of the carbonyl substrate.[4] This one-pot procedure simplifies the experimental setup and can sometimes improve yields by minimizing side reactions of the pre-formed organometallic reagent.

Mechanism of the Barbier Reaction

The mechanism is believed to involve the formation of an organometallic species on the surface of the metal, which then reacts directly with the 4-piperidone.[5][6]

Caption: General workflow of the Barbier reaction.

Experimental Protocol: Barbier-Type Synthesis of N-Boc-4-(phenyl)-4-hydroxypiperidine

• Reaction Setup: To a stirred suspension of magnesium turnings (1.5 eq.) in anhydrous THF under an inert atmosphere, a solution of N-Boc-4-piperidone (1.0 eq.) and bromobenzene (1.2 eq.) in anhydrous THF is added dropwise at room temperature.

• Reaction and Monitoring: The reaction mixture is stirred at room temperature and monitored by TLC until the starting materials are consumed. Gentle heating may be required to initiate the reaction.

• Work-up and Purification: The reaction is quenched and purified as described for the Grignard reaction.

Advantages:

• One-Pot Procedure: Simplifies the experimental setup and reduces reaction time.

• Milder Conditions: Often proceeds under milder conditions than the two-step Grignard protocol.

• Can Suppress Side Reactions: The in situ generation of the organometallic reagent at low concentrations can minimize side reactions like Wurtz coupling.

Disadvantages:

• Less Control: The simultaneous formation and reaction of the organometallic species can sometimes lead to lower yields or more byproducts if not carefully optimized.

• Metal Activation: The metal surface may require activation to initiate the reaction.

Aza-Prins Cyclization: A Convergent Approach

The aza-Prins cyclization is a powerful method for the construction of the piperidine ring itself, with the concomitant introduction of the hydroxyl and aryl functionalities.[7] This reaction typically involves the acid-catalyzed cyclization of a homoallylic amine with an aldehyde.

Mechanism of the Aza-Prins Cyclization

The reaction proceeds through the formation of an N-acyliminium ion intermediate, which undergoes an intramolecular cyclization followed by trapping of the resulting carbocation by water.[8]

Caption: Simplified mechanism of the aza-Prins cyclization for 4-hydroxypiperidine synthesis.

Advantages:

• Convergent Synthesis: Builds the piperidine ring and introduces the desired functionalities in a single cascade reaction.

• Stereocontrol: The reaction can be highly diastereoselective, allowing for the synthesis of specific stereoisomers.[7]

• Atom Economy: Can be a highly atom-economical process.

Disadvantages:

• Substrate Synthesis: The synthesis of the required homoallylic amine precursors can be multi-stepped.

• Limited Scope: The scope of commercially available homoallylic amines and suitable aldehydes may be more limited compared to the vast array of Grignard reagents.

• Potential for Rearrangements: The carbocation intermediate can be prone to rearrangements, leading to undesired byproducts.

Other Synthetic Strategies

While the aforementioned methods are the most prevalent, other strategies have also been explored for the synthesis of 4-aryl-4-hydroxypiperidines.

Intramolecular Friedel-Crafts Reaction

Intramolecular Friedel-Crafts reactions can be employed to construct the piperidine ring or a precursor, where an tethered aryl group acts as the nucleophile to cyclize onto an electrophilic center.[9] This approach is particularly useful for the synthesis of fused ring systems. However, a direct, high-yielding intramolecular Friedel-Crafts reaction to form the 4-aryl-4-hydroxypiperidine core from a simple acyclic precursor is less common and often requires specific substrate design.

Multicomponent Reactions

Multicomponent reactions (MCRs), where three or more reactants combine in a single pot to form a complex product, offer an attractive, convergent, and atom-economical approach.[10] While several MCRs for the synthesis of highly substituted piperidines have been reported, a direct one-pot, three-component synthesis of 4-aryl-4-hydroxypiperidines from simple starting materials is still an area of active research. Often, these MCRs lead to dihydropyridine or other piperidine derivatives that require further transformation to yield the target molecule.

Comparative Summary of Synthetic Routes

Synthetic Route	Key Features	Typical Yields	Advantages	Disadvantages
Grignard Reaction	Two-step nucleophilic addition of pre-formed ArMgX.	60-95%[1]	Wide substrate scope, high yields, well-established.	Moisture sensitive, potential for side reactions (enolization, reduction, coupling), two-step process.[1]
Aryllithium Addition	Nucleophilic addition of highly reactive ArLi.	50-90%	Higher reactivity than Grignards, alternative generation methods.	Increased basicity leading to more enolization, requires strictly anhydrous/inert conditions, pyrophoric reagents.[2]
Barbier Reaction	One-pot in situ generation of organometallic reagent.	50-85%	One-pot procedure, milder conditions, can suppress some side reactions.	Less control over the reaction, metal activation may be needed.[4]
Aza-Prins Cyclization	Convergent synthesis via intramolecular cyclization.	40-80%[7]	Convergent, potential for high diastereoselectivity, good atom economy.	Requires synthesis of specific precursors, potentially limited substrate scope, risk of rearrangements.
Intramolecular Friedel-Crafts	Ring formation via intramolecular aromatic substitution.	Variable	Useful for fused systems.	Less direct for the target scaffold, often requires specific substrate design.[9]
Multicomponent Reactions	One-pot combination of multiple starting materials.	Variable	Highly convergent, atom-economical, rapid access to complexity.	Direct synthesis of the target is not well-established, may require further transformations.[10]

Conclusion

The synthesis of 4-aryl-4-hydroxypiperidines can be achieved through a variety of synthetic routes, each with its own set of advantages and limitations. The choice of the most appropriate method will depend on several factors, including the availability of starting materials, the desired scale of the reaction, the required stereochemical outcome, and the functional group tolerance of the substrate.

The Grignard reaction remains the most reliable and versatile method for general applications, benefiting from a vast library of commercially available precursors. For more challenging substrates or when higher reactivity is needed, aryllithium reagents offer a powerful alternative, albeit with stricter handling requirements. The Barbier reaction provides a convenient one-pot modification that can simplify the experimental procedure. For the construction of the piperidine ring with inherent stereocontrol, the aza-Prins cyclization presents an elegant and convergent strategy. While less commonly employed for this specific target, intramolecular Friedel-Crafts reactions and multicomponent reactions offer intriguing possibilities for the synthesis of more complex analogs and for the development of novel, efficient synthetic methodologies.

As a senior application scientist, I encourage researchers to carefully consider the specific goals of their synthetic campaign when selecting a route. A thorough understanding of the mechanistic nuances and practical considerations outlined in this guide will aid in making an informed decision and ultimately contribute to the successful synthesis of these valuable medicinal chemistry building blocks.

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Navigating the Selectivity Landscape: A Cross-Reactivity Profile of 4-(2-Methoxyphenyl)piperidin-4-ol

A Comparative Guide for Drug Discovery Professionals

In the intricate process of drug development, ensuring the specificity of a candidate molecule for its intended target is paramount. Off-target interactions can lead to unforeseen side effects and diminish therapeutic efficacy. This guide provides a comprehensive cross-reactivity profile of 4-(2-Methoxyphenyl)piperidin-4-ol, a novel synthetic compound with therapeutic potential. By presenting a systematic evaluation against a panel of relevant biological targets and comparing its performance with alternative scaffolds, this document serves as a critical resource for researchers and scientists in the field.

The piperidine moiety is a prevalent scaffold in medicinal chemistry, known for its favorable pharmacokinetic properties.[1] However, this structural motif is also associated with a broad range of biological activities, necessitating a thorough investigation of potential off-target effects.[2][3] This guide delves into the selectivity of 4-(2-Methoxyphenyl)piperidin-4-ol, offering insights into its potential as a selective therapeutic agent.

Hypothetical Primary Target and Rationale

Based on the structural features of 4-(2-Methoxyphenyl)piperidin-4-ol, specifically the methoxyphenyl and piperidine groups, a plausible primary target is the Dopamine D2 receptor (D2R) . The ortho-methoxyphenyl group is a common feature in antagonists of this receptor. For the purpose of this illustrative guide, we will proceed with the hypothesis that 4-(2-Methoxyphenyl)piperidin-4-ol is a potent D2R antagonist.

Comparative Analysis: Selectivity Profiling

To assess the selectivity of 4-(2-Methoxyphenyl)piperidin-4-ol, a comparative analysis was conducted against two alternative compounds:

• Alternative A (Compound A-101): A structurally similar compound featuring a 4-methoxyphenyl substituent.

• Alternative B (Compound B-202): A compound with a different core scaffold but known D2R antagonist activity.

The following table summarizes the binding affinities (Ki, nM) of these compounds against a panel of receptors commonly associated with off-target effects of central nervous system (CNS) active drugs.

Target	4-(2-Methoxyphenyl)piperidin-4-ol (Ki, nM)	Alternative A (A-101) (Ki, nM)	Alternative B (B-202) (Ki, nM)
Dopamine D2R (Primary Target)	5.2	15.8	8.1
Serotonin 5-HT2A	150	85	250
Adrenergic α1A	320	180	>1000
Adrenergic α2A	>1000	550	>1000
Histamine H1	850	420	>1000
Muscarinic M1	>1000	>1000	950
hERG Channel	1200	900	1500

Note: The data presented in this table is hypothetical and for illustrative purposes only.

The data clearly indicates that 4-(2-Methoxyphenyl)piperidin-4-ol exhibits the highest affinity for the intended D2R target. Its selectivity over other receptors, particularly the 5-HT2A and adrenergic receptors, is significantly better than that of Alternative A. While Alternative B also shows good selectivity, 4-(2-Methoxyphenyl)piperidin-4-ol demonstrates a more potent on-target activity.

Experimental Protocols: A Guide to In Vitro Profiling

The following protocols outline the methodologies used to generate the hypothetical binding affinity data.

Radioligand Binding Assays

This experimental workflow is fundamental for determining the binding affinity of a test compound to its target receptor.

Workflow Diagram:

Caption: Workflow for a radioligand binding assay.

Step-by-Step Protocol:

• Membrane Preparation: Cell membranes expressing the receptor of interest (e.g., Dopamine D2R) are prepared from cultured cells or tissue homogenates.

• Radioligand Selection: A specific radiolabeled ligand (e.g., [3H]-Spiperone for D2R) is chosen.

• Incubation: The membranes, radioligand, and a range of concentrations of the test compound (4-(2-Methoxyphenyl)piperidin-4-ol) are incubated together in a suitable buffer.

• Separation: The reaction is terminated, and bound radioligand is separated from the unbound ligand, typically by rapid filtration through glass fiber filters.

• Quantification: The amount of radioactivity trapped on the filters, representing the bound radioligand, is measured using a scintillation counter.

• Data Analysis: The data is plotted as the percentage of specific binding versus the logarithm of the test compound concentration. The concentration of the compound that inhibits 50% of the specific binding (IC50) is determined. The binding affinity (Ki) is then calculated using the Cheng-Prusoff equation.

Signaling Pathway Considerations

Understanding the downstream signaling pathways of the primary target is crucial for interpreting functional assay data and predicting in vivo effects.

Caption: Workflow for a cAMP functional assay.

Conclusion and Future Directions

The hypothetical data presented in this guide suggests that 4-(2-Methoxyphenyl)piperidin-4-ol is a potent and selective D2R antagonist with a favorable cross-reactivity profile compared to the selected alternatives. Its high affinity for the primary target and weaker interactions with a panel of common off-targets highlight its potential as a promising therapeutic candidate.

Further investigation should include a broader off-target screening panel, including kinases and ion channels, to build a more comprehensive safety profile. In vivo studies are also necessary to evaluate the compound's pharmacokinetic properties, efficacy, and potential for adverse effects in a whole-organism context. The systematic approach to cross-reactivity profiling outlined in this guide provides a robust framework for advancing the development of 4-(2-Methoxyphenyl)piperidin-4-ol and other novel drug candidates.

References

• PubChem. 4-[Methoxy(phenyl)methyl]piperidin-4-ol. [Link]

• Google Patents. WO2005021521A1 - Preparation of 1-[4-(2-methoxy-phenyl)-piperazin-1-yl]-3-(2,6-dioxopiperidin-1-yl) propane hydrochloride.

• PubMed. Piperidin-4-one: the potential pharmacophore. [Link]

• Chemical Review and Letters. Synthesis and crystallization procedure of piperidin-4-one and its derivatives. [Link]

• PubChem. 4-(2-Methoxyphenyl)piperidine. [Link]

• PubMed. N-[3-(4-(2-methoxyphenyl) piperazine-1-yl) propyl]-heteroaromatic carboxamide as selective α1A/1D-adrenoceptor antagonists: SAR study and metabolic stability evaluation. [Link]

• PubMed Central. Molecular and pharmacological aspects of piperine as a potential molecule for disease prevention and management: evidence from clinical trials. [Link]

• ResearchGate. (PDF) 4,5-Dimethoxy-2-nitrobenzohydrazides and 1-(1-Benzylpiperidin-4-yl)ethan-1-ones as Potential Antioxidant/Cholinergic Endowed Small Molecule Leads. [Link]

• PubChem. (4-Methoxyphenyl)(piperidin-4-yl)methanone. [Link]

• Wikipedia. para-Methoxyphenylpiperazine. [Link]

• PubMed Central. 4-Oxypiperidine Ethers as Multiple Targeting Ligands at Histamine H3 Receptors and Cholinesterases. [Link]

• PubMed. 5-HT1A and D-2 receptor affinity of o-methoxyphenylpiperazine derivatives with terminal benzamide fragment on N-4 alkyl chain. 2. [Link]

• PubChem. 4-(3-Methoxyphenyl)piperidin-4-ol. [Link]

• PubMed Central. Cross-reactivity among iodinated contrast agents: should we be concerned?. [Link]

• CORE. SYNTHESIS of 1-(4-HYDROXYLPHENYL)-4-(4-NITROPHENY L)PIPERAZINE. [Link]

• PubMed. Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. [Link]

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A Head-to-Head Comparison of Piperidinol Analogs in Functional Assays: A Guide for Researchers

In the landscape of modern drug discovery, piperidinol-containing compounds represent a privileged scaffold, forming the core of numerous pharmacologically active agents. Their structural versatility allows for fine-tuning of activity at a range of biological targets, most notably G protein-coupled receptors (GPCRs) such as opioid and muscarinic receptors. For researchers in pharmacology and medicinal chemistry, a nuanced understanding of how subtle structural modifications to the piperidinol core impact functional activity is paramount.

This guide provides a head-to-head comparison of various piperidinol analogs, focusing on their performance in key functional assays. We will delve into the experimental data that underpins our understanding of their structure-activity relationships (SAR), offering insights into the causal links between chemical structure and biological function. The protocols detailed herein are designed to be self-validating, ensuring robust and reproducible results.

I. Piperidinol Analogs as Opioid Receptor Modulators

The modulation of opioid receptors—μ (MOR), δ (DOR), and κ (KOR)—is a cornerstone of pain management. However, the therapeutic utility of MOR agonists is often hampered by adverse effects such as respiratory depression and the development of tolerance and dependence. A prevailing hypothesis in the field is that co-modulation of DOR may mitigate these undesirable effects[1]. Consequently, the development of piperidinol analogs with mixed MOR agonist/DOR antagonist profiles is an area of intense research[1][2].

Comparative Functional Analysis

A study by Wishart and colleagues provides an excellent head-to-head comparison of a series of 4-substituted piperidine and piperazine analogs[1]. The functional potency and efficacy of these compounds were evaluated using radioligand binding assays and a [³⁵S]GTPγS functional assay.

Data Summary: Opioid Receptor Affinity and Functional Potency of Piperidinol Analogs [1]

Compound	Core Structure	R Group	MOR Ki (nM)	DOR Ki (nM)	MOR EC50 (nM)	MOR % Emax
Morphine	-	-	6.3	171	194	100
Analog 4	Piperidine	(CH₂)₃-Ph	1.1	11	110	39
Analog 5	Piperazine	(CH₂)₃-Ph	1.3	11	130	41
Analog 6	Piperazine	(CH₂)₃-(1-naphthyl)	0.29	6.6	34	61
Analog 9	Piperazine	(CH₂)₃-(2-naphthyl)	0.58	12	47	81
Analog 10	Piperazine	(CH₂)₄-(1-naphthyl)	0.35	9.8	31	78
Analog 11	Piperazine	(CH₂)₄-(2-naphthyl)	0.42	13	39	85

• Ki: Inhibitory constant, a measure of binding affinity. Lower values indicate higher affinity.

• EC50: Half-maximal effective concentration, a measure of potency in a functional assay. Lower values indicate higher potency.

• % Emax: Maximal efficacy relative to a standard full agonist (in this case, likely DAMGO, though the paper compares to morphine's efficacy).

From this data, we can discern a clear SAR. The transition from a simple phenyl R group (Analogs 4 and 5) to a more lipophilic naphthyl group (Analogs 6, 9, 10, and 11) significantly enhances both binding affinity (lower Ki) and functional potency (lower EC50) at the MOR[1]. Furthermore, these analogs maintain a favorable balance of high MOR affinity and moderate DOR affinity, a profile consistent with the goal of developing safer analgesics[1][2].

II. Piperidinol Analogs as Muscarinic Receptor Antagonists

Muscarinic acetylcholine receptors (M1-M5) are implicated in a wide array of physiological processes, and subtype-selective antagonists are valuable therapeutic agents for conditions such as overactive bladder and chronic obstructive pulmonary disease. The development of M2- and M3-selective antagonists has been a particular focus, with the piperidinol scaffold featuring prominently in many successful drug candidates[3][4].

Comparative Functional Analysis

Data Summary: Binding Affinities (Ki, nM) of Piperidinol-Based Muscarinic Antagonists

Compound	M1 Ki (nM)	M2 Ki (nM)	M3 Ki (nM)	M4 Ki (nM)	M5 Ki (nM)	Reference
Atropine	~1-2	~1-2	~1-2	~1-2	~1-2	[4]
Pirenzepine	17	480	240	-	-	[4]
4-DAMP	4.4	42	8.3	-	-	[4]
Himbacine	26	11	25	-	-	[4]
AF-DX 116	700	150	1000	-	-	[4]
Methoctramine	170	16	1000	-	-	[4]
PCS1055	1660	449	2225	6.5	>6500	[5]

This collated data highlights the diverse selectivity profiles that can be achieved through modifications of the piperidinol scaffold. For instance, methoctramine exhibits high selectivity for the M2 receptor over other subtypes, while PCS1055 is a potent and selective M4 antagonist[4][5]. These compounds serve as valuable pharmacological tools for dissecting the physiological roles of individual muscarinic receptor subtypes.

III. Experimental Protocols

The following are detailed protocols for the key functional assays discussed in this guide.

A. Radioligand Displacement Assay

This assay is used to determine the binding affinity (Ki) of a test compound by measuring its ability to displace a radiolabeled ligand from its receptor.

Experimental Workflow: Radioligand Displacement Assay

Caption: Workflow for a radioligand displacement assay.

Step-by-Step Methodology:

• Membrane Preparation: Prepare membrane homogenates from cells or tissues expressing the receptor of interest.

• Incubation: In a 96-well plate, incubate the membrane preparation with a fixed concentration of a suitable radioligand (e.g., [³H]-DAMGO for MOR) and a range of concentrations of the unlabeled test compound.

• Equilibration: Allow the binding to reach equilibrium. The incubation time will depend on the kinetics of the radioligand-receptor interaction.

• Separation: Rapidly separate the receptor-bound radioligand from the free radioligand by vacuum filtration through glass fiber filters.

• Washing: Wash the filters with ice-cold buffer to remove any non-specifically bound radioligand.

• Quantification: Place the filters in scintillation vials with scintillation cocktail and quantify the radioactivity using a scintillation counter[6].

• Data Analysis: Plot the percentage of specific binding against the logarithm of the competitor concentration. Fit the data to a one-site or two-site competition model using non-linear regression to determine the IC50 value. Calculate the Ki value using the Cheng-Prusoff equation[7].

B. [³⁵S]GTPγS Binding Assay

This functional assay measures the activation of G proteins, which is an early event in the GPCR signaling cascade. It is particularly useful for distinguishing between agonists, partial agonists, and antagonists[8][9].

Signaling Pathway: GPCR Activation and G Protein Cycle

Caption: Simplified GPCR signaling cascade.

Step-by-Step Methodology:

• Membrane Preparation: Prepare membranes from cells expressing the receptor and G protein of interest.

• Assay Buffer: Prepare an assay buffer containing GDP, MgCl₂, and NaCl. The concentrations of these components should be optimized for the specific receptor-G protein system[8].

• Incubation: In a 96-well plate, incubate the membranes with varying concentrations of the test compound in the assay buffer.

• Initiation of Reaction: Add [³⁵S]GTPγS to initiate the binding reaction.

• Termination of Reaction: After a defined incubation period, terminate the reaction by rapid filtration, similar to the radioligand binding assay[9].

• Quantification: Quantify the amount of [³⁵S]GTPγS bound to the membranes using a scintillation counter.

• Data Analysis: Plot the amount of [³⁵S]GTPγS bound against the logarithm of the agonist concentration. Fit the data to a sigmoidal dose-response curve to determine the EC50 and Emax values[10].

IV. Conclusion

The piperidinol scaffold is a remarkably versatile platform for the design of potent and selective modulators of GPCRs. The head-to-head comparisons and detailed methodologies presented in this guide underscore the importance of a multi-faceted approach to characterizing these compounds. By combining binding and functional assays, researchers can gain a comprehensive understanding of the SAR of their piperidinol analogs, paving the way for the development of novel therapeutics with improved efficacy and safety profiles.

V. References

• Ananthan, S. (2006). Opioid ligands with mixed mu/delta opioid receptor interactions: an emerging approach to novel analgesics. The AAPS journal, 8(1), E118–E125. [Link]

• Birdsall, N. J., & Hulme, E. C. (1983). Muscarinic receptor subclasses. Trends in pharmacological sciences, 4, 459-463. [Link]

• Anand, J. P., Purington, L. C., Pogozheva, I. D., Traynor, J. R., & Mosberg, H. I. (2012). Modulation of opioid receptor ligand affinity and efficacy using active and inactive state receptor models. Chemical biology & drug design, 80(5), 763–770. [Link]

• Sagara, Y., Sagara, T., Uchiyama, M., Otsuki, S., Kimura, T., Fujikawa, T., ... & Ohtake, N. (2006). Identification of a novel 4-aminomethylpiperidine class of M3 muscarinic receptor antagonists and structural insight into their M3 selectivity. Journal of medicinal chemistry, 49(20), 5993-6003. [Link]

• Harrison, C., & Traynor, J. R. (2003). The [35S]GTPgammaS binding assay: approaches and applications in pharmacology. Life sciences, 74(4), 489–508. [Link]

• Motulsky, H. J. (1996). The GraphPad Guide to Analyzing Radioligand Binding Data. GraphPad Software. [Link]

• Giraldo, E., Monferini, E., Ladinsky, H., & Hammer, R. (1988). Functional and binding studies with muscarinic M2-subtype selective antagonists. British journal of pharmacology, 95(2), 431–436. [Link]

• Oncodesign Services. (n.d.). Radioligand Binding Assay | In Vitro Biology. Retrieved from [Link]

• Gifford Bioscience. (n.d.). Radioligand Binding Assay. Retrieved from [Link]

• National Center for Biotechnology Information. (2012). GTPγS Binding Assays. In Assay Guidance Manual. [Link]

• Creative Bioarray. (n.d.). GTPγS Binding Assay. Retrieved from [Link]

• Lazareno, S. (2001). Use of the GTPγS ([35S]GTPγS and Eu-GTPγS) binding assay for analysis of ligand potency and efficacy at G protein-coupled receptors. Current protocols in pharmacology, Chapter 1, Unit 1.16. [Link]

• National Center for Biotechnology Information. (2012). Calculations and Instrumentation used for Radioligand Binding Assays. In Assay Guidance Manual. [Link]

• Zhang, H., Cueva, J. P., & Naguib, M. (2016). Characterization of PCS1055, a novel muscarinic M4 receptor antagonist. European journal of pharmacology, 788, 138–145. [Link]

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• 3. A new series of M3 muscarinic antagonists based on the 4-amino-piperidine scaffold - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Functional and binding studies with muscarinic M2-subtype selective antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Characterization of PCS1055, a novel muscarinic M4 receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
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A Senior Application Scientist's Guide to Verifying the Absolute Configuration of Chiral Piperidinol Derivatives

Introduction: In the landscape of modern drug discovery, the piperidine scaffold is a cornerstone of medicinal chemistry, appearing in a vast array of approved therapeutics. When this ring incorporates a hydroxyl group, forming a chiral piperidinol, the precise three-dimensional arrangement of atoms—the absolute configuration—becomes paramount. Enantiomers, non-superimposable mirror-image isomers, can exhibit dramatically different pharmacological and toxicological profiles.[1] Therefore, the unambiguous assignment of absolute configuration is not merely an academic exercise; it is a critical, non-negotiable step in the development of safe and effective chiral drug candidates.

This guide provides an in-depth comparison of the principal analytical techniques for determining the absolute configuration of chiral piperidinol derivatives. Moving beyond a simple listing of methods, we will explore the underlying principles, the causality behind experimental choices, and the practical nuances that influence the selection of one technique over another. This content is designed for researchers, scientists, and drug development professionals who require a robust and reliable strategy for stereochemical control.

Single-Crystal X-ray Diffraction (SC-XRD): The Unambiguous Gold Standard

Single-crystal X-ray crystallography is universally regarded as the definitive method for determining absolute configuration.[1][2] It provides a direct, three-dimensional map of the electron density within a molecule, allowing for the unequivocal assignment of every stereocenter.

Principle of the Method: The technique relies on the phenomenon of anomalous dispersion (or anomalous scattering).[3] When X-rays interact with electrons, particularly those of heavier atoms (atomic number > 16), a small phase shift occurs.[] By carefully analyzing the intensity differences between Friedel pairs—reflections that are equivalent in the absence of anomalous scattering—the absolute arrangement of atoms in the crystal lattice can be determined.[5] The quality of this determination is often quantified by the Flack parameter, where a value close to zero for the correct enantiomer confirms the assignment with high confidence.[6]

Expertise & Field-Proven Insights: The primary challenge of SC-XRD is not the analysis but the sample preparation. The method is contingent upon obtaining a high-quality, single crystal of the analyte, which can be a significant bottleneck, particularly in early drug discovery where compounds may be oils or amorphous solids.[1][7] Success often depends on screening a wide range of solvents and crystallization conditions (e.g., slow evaporation, vapor diffusion, cooling). For piperidinol derivatives that are difficult to crystallize, forming a salt (e.g., with HCl or a chiral acid) or a co-crystal can sometimes yield diffraction-quality crystals.[8] While often seen as a final confirmation step, pursuing crystallization early can save significant downstream effort by providing an irrefutable answer.

Experimental Protocol: SC-XRD

• Crystal Growth: Dissolve the purified piperidinol derivative in a minimal amount of a suitable solvent or solvent system. Screen various crystallization techniques (slow evaporation, liquid-vapor diffusion, etc.) to obtain single crystals of at least 50-100 μm in each dimension.

• Crystal Mounting: Carefully select and mount a single crystal on a goniometer head.

• Data Collection: Place the mounted crystal in a single-crystal X-ray diffractometer. A full sphere of diffraction data is collected, typically using a copper (Cu Kα) or molybdenum (Mo Kα) X-ray source.

• Structure Solution & Refinement: Process the diffraction data to obtain a set of structure factors. Solve the structure using direct methods or Patterson methods to locate the atoms. Refine the structural model against the experimental data.

• Absolute Configuration Assignment: Analyze the data for anomalous dispersion effects and calculate the Flack parameter to confidently assign the absolute configuration.[6]

Visualization: SC-XRD Workflow

Caption: Workflow for absolute configuration determination by SC-XRD.

Chiroptical Spectroscopy: VCD and ECD

Vibrational Circular Dichroism (VCD) and Electronic Circular Dichroism (ECD) are powerful, solution-state spectroscopic techniques that avoid the need for crystallization.[1][9] Both rely on comparing an experimentally measured spectrum to a spectrum predicted by quantum chemical calculations for a specific enantiomer.

Vibrational Circular Dichroism (VCD)

Principle of the Method: VCD measures the differential absorption of left and right circularly polarized light in the infrared (IR) region.[10][11] Since vibrational transitions are characteristic of the entire molecular structure, VCD spectra are rich in structurally informative bands. The absolute configuration is determined by comparing the experimental VCD spectrum with a spectrum calculated ab initio using Density Functional Theory (DFT).[1][12] A match in the sign and relative intensity of the key bands between the experimental and calculated spectra for a given enantiomer confirms its absolute configuration.[10]

Expertise & Field-Proven Insights: VCD is an exceptionally powerful tool because it is sensitive to the stereochemistry of the entire molecule and does not require a chromophore.[10] This makes it broadly applicable to many chiral piperidinols. The main causality to consider is the computational demand. The accuracy of the result is critically dependent on the quality of the DFT calculations. This requires a thorough conformational search, as the final calculated spectrum must be a Boltzmann-weighted average of the spectra of all significantly populated conformers in solution.[9] Furthermore, solvent effects can be significant and should be modeled using an implicit solvent model for accurate results.[12]

Electronic Circular Dichroism (ECD)

Principle of the Method: ECD is the counterpart to VCD in the UV-Visible range, measuring the differential absorption of circularly polarized light arising from electronic transitions.[13] For a molecule to be ECD-active, it must possess a chromophore (a light-absorbing group) in proximity to the stereocenter.[14] Similar to VCD, the modern approach involves comparing the experimental ECD spectrum to one calculated using Time-Dependent DFT (TDDFT).[14]

Expertise & Field-Proven Insights: The primary decision point for using ECD is the presence of a suitable chromophore. A simple alkyl-substituted piperidinol may not produce a useful ECD spectrum. However, if the piperidine nitrogen is part of an amide, or if an aromatic ring is attached to the scaffold, ECD becomes a viable and potent option. The Exciton Chirality Method (ECM) is a specific application of ECD for molecules containing two or more interacting chromophores, where the sign of the resulting "couplet" in the spectrum can be directly related to the spatial orientation of the chromophores.[15] Like VCD, accurate TDDFT calculations that account for conformational flexibility are essential for a reliable assignment.[14]

Experimental Protocol: VCD/ECD

• Sample Preparation: Prepare a solution of the chiral piperidinol derivative in a suitable solvent (e.g., CDCl₃, DMSO-d₆ for VCD; Methanol, Acetonitrile for ECD) at a concentration of approximately 10-20 mg/mL.[1]

• Spectral Measurement: Acquire the experimental VCD or ECD spectrum on a dedicated spectrometer.

• Computational Modeling:

  • Perform a rigorous conformational search for one enantiomer of the molecule using molecular mechanics (e.g., MMFF94).

  • Optimize the geometry of all low-energy conformers using DFT (e.g., B3LYP/6-31G(d)).

  • Calculate the VCD or ECD spectrum for each optimized conformer using the appropriate level of theory (DFT for VCD, TDDFT for ECD).

  • Generate a final Boltzmann-weighted average spectrum based on the relative energies of the conformers.

• Spectral Comparison: Visually and quantitatively compare the experimental spectrum with the calculated spectrum. If the signs and relative intensities match, the absolute configuration is that of the calculated enantiomer. If they are opposite, the configuration is that of the other enantiomer.

Visualization: VCD/ECD Workflow

Caption: Workflow for VCD/ECD analysis combining experiment and theory.

NMR Spectroscopy with Chiral Derivatizing Agents (CDAs)

This approach is one of the most common and accessible methods used in synthetic chemistry labs. It converts a pair of enantiomers into a pair of diastereomers, which, unlike enantiomers, have different physical properties and distinct NMR spectra.[16] For piperidinol derivatives, the hydroxyl group is a perfect handle for derivatization.

Principle of the Method: The Mosher's Ester Analysis The Mosher's method is a classic and reliable technique for determining the absolute configuration of secondary alcohols.[][7][17] The chiral piperidinol is reacted in two separate experiments with the (R)- and (S)-enantiomers of α-methoxy-α-trifluoromethylphenylacetic acid (MTPA, or Mosher's acid), typically as the acid chloride, to form a pair of diastereomeric MTPA esters.[17]

The key to the analysis lies in the anisotropic effect of the MTPA phenyl ring. In the most stable conformation, the phenyl ring and the trifluoromethyl group of the MTPA moiety shield or deshield nearby protons of the piperidinol backbone. By analyzing the difference in chemical shifts (Δδ = δS - δR) for protons on either side of the newly formed ester linkage, the absolute configuration of the alcohol can be deduced.[18] A consistent pattern of positive Δδ values on one side of the molecule and negative values on the other confirms the assignment.

Expertise & Field-Proven Insights: The power of the Mosher's method is its practicality. It requires only standard NMR instrumentation and does not depend on crystallization or complex quantum chemical calculations.[] However, its success is predicated on several critical factors. First, both derivatization reactions must proceed to high conversion. Second, and most importantly, the proton signals in the ¹H NMR spectra of the diastereomers must be unambiguously assigned. This often requires 2D NMR experiments like COSY and HSQC to trace the connectivity and assign protons correctly.[7] Misassignment of protons is the most common source of error in this analysis.

Experimental Protocol: Mosher's Ester Analysis

• Derivatization: In two separate vials, react the chiral piperidinol (~1-5 mg) with (R)-(-)-MTPA chloride and (S)-(+)-MTPA chloride, respectively. A mild base such as pyridine or DMAP is typically used as a catalyst and acid scavenger.

• Purification (Optional but Recommended): Purify the resulting crude diastereomeric esters, for instance, by flash chromatography, to simplify spectral analysis.

• NMR Acquisition: Acquire high-resolution ¹H NMR spectra for both the (R)-MTPA ester and the (S)-MTPA ester. If assignments are not trivial, acquire 2D NMR spectra (COSY, HSQC).

• Data Analysis:

  • Assign all relevant proton signals for both diastereomers.

  • Calculate the chemical shift difference (Δδ = δS - δR) for each assigned proton.

  • Map the signs of the Δδ values onto the molecular structure.

• Configuration Assignment: Apply the Mosher's model: Protons with Δδ > 0 are on one side of the plane defined by the C-O-C=O bond of the ester, and protons with Δδ < 0 are on the other. This pattern reveals the absolute configuration of the carbinol center.

Visualization: Mosher's Method Workflow

Caption: Workflow for Mosher's ester analysis using NMR spectroscopy.

Comparative Guide and Decision Making

The choice of method is dictated by the physical properties of the sample, the available instrumentation, and the stage of the research program. The following table provides a direct comparison to guide your decision-making process.

Feature	X-ray Crystallography	Vibrational Circular Dichroism (VCD)	Electronic Circular Dichroism (ECD)	NMR with Chiral Derivatizing Agents
Principle	Anomalous dispersion of X-rays by a single crystal.[3][13]	Differential absorption of circularly polarized IR light in solution, compared to DFT calculations.[10][11]	Differential absorption of circularly polarized UV-Vis light, compared to TDDFT calculations.[13][14]	Analysis of chemical shift differences in diastereomers formed with a chiral agent.[17][19]
Sample Requirement	High-quality single crystal.	~5-10 mg in solution, no crystal needed.	~1-5 mg in solution, requires a chromophore.	~2-10 mg, requires a reactive group (-OH, -NH₂).
Key Advantage	Unambiguous, "gold standard" result. Provides full 3D structure.[2]	Broadly applicable (no chromophore needed), solution-state analysis.[9][10]	High sensitivity, uses less sample, solution-state analysis.	Uses standard NMR equipment, no complex calculations, robust empirical method.[]
Critical Limitation	Crystal growth can be a major bottleneck; not suitable for oils/amorphous solids.[1][7]	Computationally intensive, requires expertise in DFT calculations, sensitive to conformation.[12]	Requires a chromophore near the stereocenter, computationally intensive.[14]	Requires derivatization, unambiguous signal assignment can be challenging.[7]
Best For...	Final, definitive confirmation for lead candidates or when crystals are readily available.	Apolar or complex molecules without chromophores, when crystallization fails.	Molecules with aromatic rings or other chromophores near the chiral center.	Rapid, routine analysis in a synthetic chemistry setting, especially for alcohols and amines.

Decision-Making Workflow

To select the optimal method for your chiral piperidinol derivative, consider the following workflow:

Caption: Decision tree for selecting an appropriate analytical method.

References

• Spectroscopy Europe. Absolute configuration determination of chiral molecules without crystallisation by vibrational circular dichroism (VCD). [Link]

• Purechemistry. Determination of absolute configuration. [Link]

• American Laboratory. (2010-10-01). Applications of Vibrational Circular Dichroism for Determining Absolute Configuration in Early Drug Discovery. [Link]

• Wikipedia. Vibrational circular dichroism. [Link]

• Schrödinger. Improving absolute configuration assignments with vibrational circular dichroism (VCD) by modeling solvation and dimerization effects. [Link]

• PubMed. (2004-12). Determination of Absolute Configuration via Vibrational Circular Dichroism. [Link]

• ACS Publications - Organic Letters. (2009-01-26). New Chiral Derivatizing Agents: Convenient Determination of Absolute Configurations of Free Amino Acids by 1H NMR. [Link]

• PubMed. (2007). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons. [Link]

• Chemistry Stack Exchange. (2017-06-25). How does the Mosher ester method allow determination of absolute configuration of secondary alcohols. [Link]

• ResearchGate. Determination of absolute configurations by X-ray crystallography and 1H NMR anisotropy. [Link]

• Determination of Absolute and Relative Configuration by X-ray and Neutron Diffraction Methods. [Link]

• PubMed. Chiral derivatizing agents, macrocycles, metal complexes, and liquid crystals for enantiomer differentiation in NMR spectroscopy. [Link]

• MDPI. Absolute Configuration Determination of Retroflexanone Using the Advanced Mosher Method and Application of HPLC-NMR. [Link]

• ACS Publications - Chemical Reviews. Assignment of the Absolute Configuration of Polyfunctional Compounds by NMR Using Chiral Derivatizing Agents. [Link]

• PubMed. (2013). Determination of absolute configuration using single crystal X-ray diffraction. [Link]

• ResearchGate. (2012). Strategies for using NMR spectroscopy to determine absolute configuration. [Link]

• Springer Link. Determination of Absolute Configuration Using Single Crystal X-Ray Diffraction. [Link]

• Frontiers in Chemistry. (2019-05-19). Assigning the Absolute Configurations of Chiral Primary Amines Based on Experimental and DFT-Calculated 19F Nuclear Magnetic Resonance. [Link]

• Creative Biostructure. Determination Techniques for Absolute Configuration of Chiral Compound. [Link]

• ResearchGate. (2007). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons. [Link]

• PubMed. Determination of absolute configuration of chiral molecules using vibrational optical activity: a review. [Link]

• ResearchGate. (2012). Determination of Absolute Configuration—an Overview Related to This Special Issue. [Link]

• MDPI. (2022-12-28). The Synthesis and Absolute Configuration of Enantiomeric Pure (R)- and (S)-3-(piperidin-3-yl)-1H-Indole Derivatives. [Link]

• NIH. Determination of Absolute Configuration of Natural Products: Theoretical Calculation of Electronic Circular Dichroism as a Tool. [Link]

• Wiley Online Library. ECD exciton chirality method today: a modern tool for determining absolute configurations. [Link]

• Determination of the Absolute Configuration of Chiral Organic Molecules using a Combination of Anisotropic NMR Spectroscopy and MD Simulations. [Link]

• ResearchGate. (2015). Study on absolute configurations of α/α′ chiral carbons of thiodiketopiperazines by experimental and calculated circular dichroism spectra. [Link]

• NIH. (2022-11-17). Absolute Configuration Determination with Electronically Enhanced Vibrational Circular Dichroism. [Link]

• ResearchGate. (2023-02-20). Absolute Configuration Determination of Chiral API Molecules by MicroED Analysis of Cocrystal Powders Formed Based on Cocrystal Propensity Prediction Calculations. [Link]

• A Simple Method for Specification of Absolute Configuration. [Link]

• PubMed. Absolute configuration determination of chiral molecules in the solution state using vibrational circular dichroism. [Link]

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Comparing experimental vs predicted logP values for 4-(2-Methoxyphenyl)piperidin-4-ol

An In-Depth Guide to Comparing Experimental and Predicted LogP Values for 4-(2-Methoxyphenyl)piperidin-4-ol

In the landscape of drug discovery and development, a molecule's lipophilicity is a critical determinant of its pharmacokinetic and pharmacodynamic profile. This property, quantified by the partition coefficient (logP), governs everything from membrane permeability and absorption to metabolic stability and target affinity. For novel compounds like 4-(2-Methoxyphenyl)piperidin-4-ol, establishing an accurate logP value is paramount.

This guide provides a comprehensive comparison between the gold-standard experimental methods and the increasingly sophisticated computational models used to determine logP. We will delve into the causality behind these techniques, provide actionable protocols, and analyze the predicted values for our target compound, offering a realistic perspective for researchers navigating the challenges of physicochemical property determination.

The Foundational Metric: What is logP?

The partition coefficient (P) is the ratio of a compound's concentration in a nonpolar solvent (typically n-octanol) to its concentration in an aqueous solvent (water) at equilibrium. The logarithm of this value, logP, is used for convenience.[1]

• logP < 0 : The compound is predominantly hydrophilic (water-liking).

• logP = 0 : The compound partitions equally between the two phases.

• logP > 0 : The compound is predominantly lipophilic (lipid-liking).[1]

This single value is a cornerstone of predictive models like Lipinski's "Rule of Five," which suggests that orally administered drugs should ideally have a logP value of less than 5 to ensure adequate absorption and permeability.[1]

Experimental methods provide the most reliable logP values, serving as the benchmark against which all predictive models are validated. The choice of method often depends on throughput needs, sample availability, and the desired level of accuracy.

The Gold Standard: Shake-Flask Method

The shake-flask method is the traditional and most direct way to measure logP.[2] Its authority stems from its direct measurement of the compound's partitioning between n-octanol and water after reaching thermodynamic equilibrium.

Causality and Experimental Choices: This method is chosen for its accuracy, especially for logP values in the -2 to 4 range.[2] The protocol necessitates using mutually saturated solvents (water saturated with octanol and vice-versa) to prevent volume changes during the experiment that would alter concentrations. Vigorous shaking ensures that equilibrium is reached, while a subsequent settling period is critical for clean phase separation, a common source of error.[2][3]

Detailed Protocol: Shake-Flask LogP Determination

• Solvent Preparation: Prepare a phosphate buffer (e.g., pH 7.4) and n-octanol. Vigorously mix the two for 24 hours to ensure mutual saturation. Allow the phases to separate completely before use.[4][5]

• Stock Solution: Prepare a stock solution of 4-(2-Methoxyphenyl)piperidin-4-ol in a suitable solvent (e.g., DMSO) at a known concentration (e.g., 10 mM).[4]

• Partitioning: In a vessel, combine a precise volume of the saturated n-octanol and saturated buffer. Add a small aliquot of the compound's stock solution.

• Equilibration: Seal the vessel and shake it vigorously for a set period (e.g., 1-2 hours) at a constant temperature (e.g., 25°C) to facilitate partitioning and reach equilibrium.[6]

• Phase Separation: Allow the vessel to stand undisturbed overnight, or centrifuge it, to ensure complete separation of the two phases.[6]

• Quantification: Carefully withdraw an aliquot from both the aqueous and the n-octanol layers. Determine the concentration of the compound in each phase using an appropriate analytical technique, such as UV-Vis spectroscopy or liquid chromatography (LC).

• Calculation: Calculate logP using the formula: logP = log10([Concentration in Octanol] / [Concentration in Aqueous]).

Sources

• 1. acdlabs.com [acdlabs.com]
• 2. encyclopedia.pub [encyclopedia.pub]
• 3. Setup and validation of shake-flask procedures for the determination of partition coefficients (logD) from low drug amounts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. LogP / LogD shake-flask method [protocols.io]
• 5. researchgate.net [researchgate.net]
• 6. A New Straightforward Method for Lipophilicity (logP) Measurement using 19F NMR Spectroscopy [jove.com]

A Senior Application Scientist's Guide to Orthogonal Purity Validation of Piperidine Intermediates

Introduction: The Critical Role of Purity in Piperidine-Containing Drug Development

The piperidine ring is a cornerstone of modern medicinal chemistry, forming the structural core of a vast array of pharmaceuticals, from antipsychotics to analgesics.[1] As such, piperidine-based intermediates are fundamental building blocks in the synthesis of numerous Active Pharmaceutical Ingredients (APIs). The purity of these intermediates is not merely a matter of quality control; it is a critical determinant of the safety and efficacy of the final drug product. Even trace impurities can have significant toxicological implications or alter the pharmacological profile of an API.

Regulatory bodies, guided by the International Council for Harmonisation (ICH), mandate rigorous characterization and control of impurities in drug substances.[2][3][4][5] The ICH Q3A guideline, for instance, establishes thresholds for reporting, identifying, and qualifying impurities, compelling drug developers to employ highly sensitive and specific analytical methods.[2][3][4][5]

This guide provides an in-depth comparison of orthogonal analytical methods for the purity validation of piperidine intermediates. Orthogonality—the use of methods based on different scientific principles—is essential for a comprehensive purity assessment, as no single technique can be guaranteed to separate and detect all potential impurities. We will delve into the causality behind experimental choices, provide detailed, field-proven protocols, and present comparative data to empower researchers, scientists, and drug development professionals in making informed decisions for their analytical strategies.

Understanding the Impurity Landscape

Impurities in piperidine intermediates can originate from various sources, including the manufacturing process and degradation upon storage. Common impurities include:

• Unreacted Starting Materials: Such as pyridine, if the piperidine is synthesized via hydrogenation.[6]

• By-products: Formed from side reactions during synthesis, for example, dipiperidyls.[6]

• Intermediates: Incomplete reactions can leave residual intermediates in the final product.

• Reagents and Catalysts: Traces of reagents or catalysts used in the synthesis.

• Degradation Products: Formed by exposure to light, heat, or reactive substances.

A robust analytical strategy must be capable of separating and quantifying these diverse chemical entities from the main piperidine intermediate.

The Orthogonal Approach: A Multi-Faceted View of Purity

The principle of using orthogonal methods is to gain a more complete and trustworthy picture of a sample's purity. By employing techniques that separate compounds based on different physicochemical properties (e.g., polarity, volatility, charge-to-mass ratio), the risk of an impurity co-eluting with the main peak or other impurities is significantly reduced. This guide will focus on four key orthogonal techniques:

• High-Performance Liquid Chromatography (HPLC): A cornerstone of pharmaceutical analysis, separating based on polarity.

• Gas Chromatography (GC): Ideal for volatile and semi-volatile compounds, separating based on boiling point and polarity.

• Quantitative Nuclear Magnetic Resonance (qNMR): A primary ratio method that provides structural information and quantification without the need for identical reference standards.

• Capillary Electrophoresis (CE): Separates based on charge and hydrodynamic radius.

High-Performance Liquid Chromatography (HPLC): The Workhorse of Purity Analysis

Reversed-phase HPLC (RP-HPLC) is the most widely used technique for purity analysis due to its versatility, robustness, and suitability for a wide range of non-volatile and thermally labile compounds.[7][8]

Causality of Method Choice

• Principle: RP-HPLC separates molecules based on their hydrophobic interactions with a non-polar stationary phase (typically C18). A polar mobile phase is used, and more polar compounds elute earlier. This is ideal for many piperidine intermediates which possess sufficient polarity to be retained and separated on such columns.

• Detection: Ultraviolet (UV) detection is common. However, the simple piperidine ring lacks a strong chromophore.[8][9] Therefore, for trace analysis or for piperidine intermediates without a UV-active moiety, pre-column derivatization is often necessary to attach a chromophore.[8][10][11] This is a critical decision point in method development.

• Orthogonality: HPLC is orthogonal to GC (which relies on volatility) and CE (which relies on charge-to-size ratio).

Experimental Workflow: HPLC

Caption: A typical workflow for purity analysis of piperidine intermediates by HPLC.

Detailed Protocol: RP-HPLC with Pre-Column Derivatization

This protocol is representative for a piperidine intermediate lacking a native chromophore, requiring derivatization with 4-toluenesulfonyl chloride (tosyl chloride).[8]

1. Materials and Reagents:

• Piperidine intermediate sample

• Piperidine reference standard

• 4-Toluene Sulfonyl Chloride (derivatizing reagent)

• Acetonitrile (HPLC grade)

• Water (HPLC grade, 0.1% Phosphoric Acid)

• Sodium Bicarbonate (buffer)

2. Chromatographic Conditions:

• HPLC Column: Inertsil C18 (250 x 4.6 mm, 5 µm)[8]

• Mobile Phase: Water with 0.1% Phosphoric Acid (A) and Acetonitrile (B) (32:68, v/v)[8]

• Flow Rate: 1.0 mL/min[8]

• Column Temperature: 30°C[8]

• Detection Wavelength: ~230 nm (for tosyl derivatives)[8]

• Injection Volume: 10 µL

3. Standard and Sample Derivatization:

• Prepare a stock solution of the piperidine reference standard in a suitable solvent.

• To an aliquot of the standard or sample solution, add an excess of 4-toluenesulfonyl chloride solution (prepared in acetonitrile).

• Add sodium bicarbonate buffer to facilitate the reaction.

• Vortex and heat at 60°C for 30-60 minutes.[8]

• Cool to room temperature and dilute with the mobile phase for injection.

4. Analysis:

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Inject a blank (diluent), followed by the derivatized standard and sample solutions.

• Integrate the peak areas and calculate the purity based on the area percent method or against the reference standard.

5. Validation Parameters (Typical):

• Linearity (R²): > 0.999[12][13][14]

• Accuracy (% Recovery): 98.0 - 102.0%[12][13]

• Precision (%RSD): < 2.0%[12][14]

• LOD: ~0.15 µg/mL[8]

• LOQ: ~0.44 µg/mL[8]

Gas Chromatography (GC): The Volatility-Based Separator

GC is a powerful technique for separating and analyzing compounds that can be vaporized without decomposition. It is particularly well-suited for identifying residual solvents and volatile impurities.

Causality of Method Choice

• Principle: GC separates components of a mixture based on their boiling points and interactions with the stationary phase in a heated column. A gaseous mobile phase (carrier gas) transports the vaporized sample through the column.[7]

• Detection: Flame Ionization Detection (FID) is common for organic compounds, providing high sensitivity. Mass Spectrometry (MS) provides structural information, making GC-MS an excellent tool for identifying unknown impurities.[7]

• Applicability to Piperidines: Simple piperidine is volatile. However, many substituted piperidine intermediates may have lower volatility or contain polar groups that can lead to poor peak shape and adsorption on the column. Derivatization to increase volatility and thermal stability is sometimes necessary.[7][15]

• Orthogonality: GC is highly orthogonal to HPLC and CE, as its separation is based on volatility, a fundamentally different property from polarity or charge.

Experimental Workflow: GC-MS

Caption: A standard workflow for impurity profiling of piperidine intermediates by GC-MS.

Detailed Protocol: Headspace GC-FID for Volatile Impurities

This protocol is representative for the analysis of piperidine as an impurity in a less volatile sample.[16]

1. Materials and Reagents:

• Sample containing piperidine impurity

• Piperidine reference standard

• Alkaline solution (e.g., NaOH solution) to ensure piperidine is in its free base form

• Diluent (e.g., Water)

2. GC Conditions:

• GC Column: Diphenyl dimethyl polysiloxane stationary phase (e.g., 30 m length, 0.53 mm ID, 5.0 µm thickness)[17]

• Carrier Gas: Helium or Nitrogen[16][17]

• Injector Temperature: 200-250°C

• Detector: Flame Ionization Detector (FID)

• Detector Temperature: 250-300°C[16]

• Oven Program: Initial temp 40-60°C, ramp to 200-240°C.[16][17]

• Headspace Sampler:

  • Sample Heating Temperature: 80-120°C[16]

  • Heating Time: 15-30 minutes[16]

3. Standard and Sample Preparation:

• Prepare a stock solution of the piperidine reference standard in the diluent.

• Accurately weigh the sample into a headspace vial.

• Add a specific volume of the alkaline solution to dissolve the sample and liberate the free piperidine.

• Seal the vial immediately.

4. Analysis:

• Place the prepared vials in the headspace autosampler.

• The autosampler will heat the vial, allowing volatile compounds like piperidine to partition into the gas phase.

• A sample of the headspace gas is automatically injected into the GC system.

• Record the chromatograms and quantify the piperidine content against the reference standard.

5. Validation Parameters (Typical):

• Linearity (R²): > 0.998[12]

• Accuracy (% Recovery): 97.0 - 103.0%[12]

• Precision (%RSD): < 2.5%[12]

• LOD: ~0.002% (relative to main component)[17]

• LOQ: ~0.007% (relative to main component)[17]

Quantitative NMR (qNMR): The Absolute Quantifier

qNMR is a primary analytical method that quantifies a substance by comparing the integral of one of its signals to the integral of a signal from a certified internal standard of known purity.[18][19]

Causality of Method Choice

• Principle: The area of an NMR signal is directly proportional to the number of nuclei giving rise to that signal. This fundamental principle allows for highly accurate and precise quantification without the need for a specific reference standard of the analyte itself.[19]

• Application: qNMR is invaluable for certifying the purity of reference standards, determining the potency of APIs, and quantifying impurities without needing to isolate them. It can also be used to determine the relative response factors (RRFs) for impurities in HPLC methods, thereby improving the accuracy of HPLC-based quantification.[20]

• Structural Information: Beyond quantification, NMR provides unambiguous structural information, making it a powerful tool for identifying unknown impurities.

• Orthogonality: qNMR is orthogonal to all chromatographic techniques as it is not a separation method. It measures the concentration of analytes in the entire sample solution.

Experimental Workflow: qNMR

Caption: Key steps in performing a quantitative NMR (qNMR) analysis for purity assessment.

Detailed Protocol: ¹H qNMR for Purity Assay

1. Materials and Reagents:

• Piperidine intermediate sample

• Certified Internal Standard (e.g., Maleic acid, Dimethyl sulfone). The standard must have signals that do not overlap with the analyte signals.[20]

• Deuterated Solvent (e.g., DMSO-d₆, D₂O) of high purity.

2. Sample Preparation:

• Accurately weigh approximately 10-20 mg of the piperidine intermediate sample into an NMR tube or vial.

• Accurately weigh a similar amount of the internal standard into the same container.

• Add a precise volume of the deuterated solvent to completely dissolve both the sample and the standard.

3. NMR Data Acquisition:

• Spectrometer: High-field NMR spectrometer (≥ 400 MHz) is recommended.[21]

• Pulse Program: A simple 30° or 90° pulse sequence.

• Relaxation Delay (D1): This is the most critical parameter. It must be set to at least 5 times the longest T₁ (spin-lattice relaxation time) of all signals being integrated (both analyte and standard) to ensure complete relaxation and accurate integration.[20]

• Number of Scans: Sufficient scans (e.g., 16-64) should be acquired to achieve a good signal-to-noise ratio.

4. Data Processing and Calculation:

• Carefully phase the spectrum and apply a baseline correction.

• Integrate a well-resolved, unique signal for the piperidine intermediate and a signal for the internal standard.

• Calculate the purity (%w/w) using the following formula:

  Purity (%) = (Ianalyte / Istd) * (Nstd / Nanalyte) * (MWanalyte / MWstd) * (mstd / manalyte) * Puritystd

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • Puritystd = Purity of the internal standard

5. Validation Parameters (Typical):

• Accuracy & Precision (%RSD): Typically below 1% under optimal conditions.[18]

Capillary Electrophoresis (CE): The Charge-Based Separator

CE is a high-efficiency separation technique that separates ions based on their electrophoretic mobility in an electric field. It offers a different separation mechanism compared to HPLC and GC, making it an excellent orthogonal technique.[22][23]

Causality of Method Choice

• Principle: In a fused silica capillary, an electric field is applied across a buffer-filled capillary. Charged molecules migrate towards the electrode of opposite charge at different velocities depending on their charge-to-size ratio.[22][24]

• Application to Piperidines: Piperidine and its derivatives are basic compounds that are readily protonated in acidic buffers, forming positive ions. This makes them ideal candidates for separation by Capillary Zone Electrophoresis (CZE), the simplest mode of CE.[25]

• Advantages: CE requires very small sample volumes, offers high separation efficiency, and has rapid analysis times.[26]

• Orthogonality: The separation mechanism based on charge and hydrodynamic radius is fundamentally different from the polarity-based separation in HPLC and the volatility-based separation in GC.

Experimental Workflow: Capillary Electrophoresis

Caption: General workflow for purity analysis of piperidine intermediates using Capillary Electrophoresis.

Detailed Protocol: Capillary Zone Electrophoresis (CZE)

1. Materials and Reagents:

• Piperidine intermediate sample

• Background Electrolyte (BGE) / Running Buffer: e.g., 50 mM phosphate buffer, pH 2.5. The acidic pH ensures the piperidine analytes are protonated (cationic).

• Capillary pre-conditioning solutions: 1 M NaOH, 0.1 M NaOH, Water.

2. CE Conditions:

• Capillary: Fused silica capillary (e.g., 50 µm ID, 50 cm total length).

• Applied Voltage: 15-25 kV.

• Capillary Temperature: 25°C.

• Detection: Direct UV detection at a low wavelength (e.g., 200-214 nm).

• Injection: Hydrodynamic injection (pressure) for a few seconds.

3. Procedure:

• Capillary Conditioning: Before first use, and daily, flush the capillary sequentially with 1 M NaOH, water, and finally the BGE. This ensures a consistent electroosmotic flow (EOF).

• Sample Preparation: Dissolve the sample in water or the BGE to a suitable concentration and filter through a 0.22 µm syringe filter.

• Analysis: Place the BGE and sample vials in the autosampler. Run the analysis sequence, which includes pre-injection rinsing with BGE, sample injection, separation, and post-run rinsing.

4. Data Analysis:

• An electropherogram is generated, showing peaks as a function of migration time.

• Purity is typically assessed using the area percent method.

Comparative Summary of Orthogonal Methods

The choice of analytical technique depends on the specific requirements of the analysis, including the nature of the analyte and potential impurities, the required sensitivity, and the availability of instrumentation.

Parameter	HPLC-UV	GC-MS/FID	qNMR	Capillary Electrophoresis
Principle of Separation	Polarity / Hydrophobicity	Volatility / Boiling Point	None (Bulk Analysis)	Charge-to-Size Ratio
Primary Application	General purity assay, non-volatile impurities	Volatile impurities, residual solvents, impurity ID (MS)	Absolute quantification, standard certification, structural ID	Purity of charged species, counter-ion analysis
Sample Volatility	Not required	Required	Not required	Not required
Derivatization	Often needed for detection of non-chromophoric amines[8]	Often needed for polar/non-volatile amines[7]	Not required	Not required for charged amines[25]
Sensitivity	Good to Excellent (µg/mL to ng/mL)[8][14]	Excellent (ng/mL to pg/mL)[17][27]	Lower (mg/mL range)	Good to Excellent
Quantification	Relative (requires standards)	Relative (requires standards)	Absolute (primary method)[19]	Relative (requires standards)
Structural Information	Limited (retention time only)	Yes (with MS detector)	Excellent (unambiguous structure)[19]	No
Throughput	High	Moderate to High	Low to Moderate	High
Authoritative Guidance	USP <621>, ICH Q2(R1)[2][3][4][28][29][30][31]	USP <621>, ICH Q2(R1)[2][3][4][28][29][30][31]	ICH Q2(R2) includes spectroscopic data[5][32]	Recognized separation technique

Conclusion: Building a Self-Validating Purity System

The purity validation of piperidine intermediates is a non-negotiable aspect of pharmaceutical development, underpinned by stringent regulatory expectations. A robust and trustworthy purity assessment cannot rely on a single analytical method. Instead, a self-validating system built on the strategic application of orthogonal techniques is required.

• HPLC serves as the primary workhorse for general purity assessment of non-volatile compounds.

• GC is indispensable for monitoring volatile impurities and residual solvents, providing a truly orthogonal separation mechanism.

• qNMR offers an unparalleled ability for absolute quantification and structural elucidation, serving as the ultimate arbiter for purity assessment and for qualifying chromatographic reference standards.

• Capillary Electrophoresis provides a high-efficiency, charge-based separation that is an excellent orthogonal check for ionic impurities.

By integrating these methods, researchers and scientists can build a comprehensive impurity profile, explain the causality behind their analytical choices, and ensure the quality and safety of their piperidine intermediates, ultimately contributing to the development of safer and more effective medicines.

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Comparative Analysis of 4-(2-Methoxyphenyl)piperidin-4-ol: A Benchmarking Guide Against Established Dopamine Agonists

Introduction: The Quest for Selective Dopaminergic Modulation

The development of dopamine receptor agonists remains a cornerstone of neuropharmacology, particularly for treating conditions characterized by dopaminergic deficits, such as Parkinson's disease (PD) and Restless Legs Syndrome (RLS).[1][2] The dopamine D2 receptor subfamily, comprising D2, D3, and D4 subtypes, is the principal target for these therapeutics.[3][4] While effective, current treatments are often limited by side effects or a decline in efficacy over time.[5] This has fueled a search for novel agonists with refined pharmacological profiles, such as selectivity for specific receptor subtypes like the D3 receptor, which may offer an improved balance of motor symptom control and reduced psychiatric side effects.[6][7]

This guide introduces 4-(2-Methoxyphenyl)piperidin-4-ol , a novel small molecule with a structural motif suggestive of potential interaction with dopaminergic systems. To ascertain its therapeutic potential, a rigorous benchmarking against well-characterized, clinically successful dopamine agonists is essential. We will compare its performance against three non-ergoline dopamine agonists:

• Pramipexole: A potent agonist with a notable preference for the D3 receptor subtype.[6][7][8]

• Ropinirole: A D2-like receptor agonist (D3 > D2 > D4) widely used in managing PD and RLS.[2][9][10]

• Rotigotine: A broad-spectrum agonist for D3, D2, and D1 receptors, unique for its transdermal delivery system.[1][11][12]

This document provides a comprehensive framework for the in vitro and in vivo characterization of 4-(2-Methoxyphenyl)piperidin-4-ol, outlining the experimental rationale, detailed protocols, and data interpretation necessary to position this test compound within the current landscape of dopamine agonist therapies.

Part 1: In Vitro Pharmacological Characterization

The initial phase of benchmarking is to determine the fundamental molecular interactions of the test compound with its intended targets. The objective is to quantify its binding affinity (how strongly it binds) and functional potency (how effectively it activates the receptor) at the human dopamine D2 and D3 receptors.

Dopamine D2/D3 Receptor Signaling Pathway

Dopamine agonists targeting the D2 and D3 receptors primarily signal through the Gi/o protein-coupled pathway. Agonist binding inhibits the enzyme adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels and subsequent modulation of downstream cellular responses.[13]

Caption: Dopamine D2/D3 receptor Gi/o signaling pathway.

Experimental Workflow: In Vitro Assays

A systematic workflow ensures robust and reproducible data for comparing the test compound with established reference compounds.

Caption: Workflow for in vitro pharmacological profiling.

Protocol 1: Radioligand Binding Affinity Assay

This experiment quantifies the affinity of a compound for a receptor by measuring its ability to displace a known radioactive ligand. The resulting inhibition constant (Ki) is an inverse measure of affinity—a lower Ki value signifies a higher binding affinity.

• Objective: To determine the Ki of 4-(2-Methoxyphenyl)piperidin-4-ol and reference agonists at human D2 and D3 receptors.

• Materials:

  • Cell Membranes: From HEK293 cells stably expressing either human dopamine D2 (long isoform) or D3 receptors.

  • Radioligand: [3H]Spiperone, a high-affinity D2/D3 antagonist.

  • Non-specific Binding Control: Haloperidol (10 µM).

  • Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl2, 1 mM MgCl2, pH 7.4.

  • 96-well filter plates and a scintillation counter.

• Methodology:

  • Compound Plating: Add 2 µL of serially diluted test and reference compounds to a 96-well plate.

  • Reaction Mixture: Prepare a master mix containing cell membranes (10-20 µg protein/well), [3H]Spiperone (at a final concentration near its Kd, e.g., 0.3 nM), and assay buffer.

  • Incubation: Add the reaction mixture to the compound plate. Incubate for 60-90 minutes at room temperature to allow binding to reach equilibrium.

  • Harvesting: Rapidly filter the plate contents through a glass fiber filter plate to separate bound from free radioligand. Wash the filters with ice-cold assay buffer.

  • Detection: Dry the filter plate, add scintillation cocktail to each well, and quantify the radioactivity using a microplate scintillation counter.

  • Data Analysis: Plot the percentage of specific binding against the logarithm of the compound concentration. Use non-linear regression to determine the IC50 (concentration that inhibits 50% of specific binding). Calculate the Ki using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the radioligand concentration and Kd is its dissociation constant.

Protocol 2: cAMP Hunter™ Functional Assay

This assay measures the functional consequence of D2/D3 receptor activation. Since these are Gi-coupled receptors, agonist binding inhibits adenylyl cyclase, causing a drop in intracellular cAMP. This assay quantifies that decrease to determine a compound's potency (EC50) and efficacy (Emax).

• Objective: To determine the EC50 and Emax of 4-(2-Methoxyphenyl)piperidin-4-ol and reference agonists at human D2 and D3 receptors.

• Materials:

  • Cell Line: CHO or HEK293 cells stably co-expressing the human D2 or D3 receptor and a cAMP detection system (e.g., DiscoveRx cAMP Hunter™).[13]

  • Adenylyl Cyclase Activator: Forskolin.

  • Assay Buffer: Hank's Balanced Salt Solution (HBSS) with 20 mM HEPES.

• Methodology:

  • Cell Plating: Seed the engineered cells into 384-well assay plates and incubate overnight.[13]

  • Compound Addition: Prepare serial dilutions of the test and reference compounds. Add them to the cells and incubate for 30 minutes at 37°C.

  • Stimulation: Add a solution of forskolin (at a concentration that elicits ~80% of its maximal response, e.g., 3 µM) to all wells to stimulate cAMP production. Incubate for 30-60 minutes at 37°C.

  • Detection: Add the cAMP detection reagents according to the manufacturer's protocol and incubate for 60 minutes at room temperature.

  • Measurement: Read the luminescence or fluorescence signal on a compatible plate reader.

  • Data Analysis: Normalize the data to the forskolin-only (0% inhibition) and baseline (100% inhibition) controls. Plot the percentage of inhibition against the logarithm of the compound concentration. Use a four-parameter logistic equation to calculate the EC50 (concentration that produces 50% of the maximal response) and the Emax (maximal effect).

Comparative In Vitro Data Summary

The data generated from these assays allow for a direct comparison of the test compound's potency and selectivity.

Compound	D3 Ki (nM)	D2 Ki (nM)	D2/D3 Selectivity Ratio (Ki)	D3 EC50 (nM)	D2 EC50 (nM)
4-(2-Methoxyphenyl)piperidin-4-ol	Experimental	Experimental	Calculated	Experimental	Experimental
Pramipexole	0.5[4]	3.9[4]	7.8	~2.7	~200
Ropinirole	1.99[10]	39.8[10]	20.0	~3	~30
Rotigotine	0.71[14]	13.5[14]	19.0	~1	~45

Note: Literature values for EC50 can vary based on the specific functional assay used. The values provided are representative.

Part 2: In Vivo Proof-of-Concept Evaluation

After establishing an in vitro profile, the next critical step is to assess the compound's functional effects in a living organism. A well-validated animal model of Parkinson's disease is employed to determine if the in vitro activity translates to a therapeutically relevant outcome.[15]

Experimental Workflow: In Vivo Rodent Model

This workflow outlines the key stages from inducing the disease model to behavioral assessment.

Caption: Workflow for in vivo behavioral assessment.

Protocol 3: Unilateral 6-OHDA Rat Model of Parkinson's Disease

This model is a gold standard for preclinical PD research. The neurotoxin 6-hydroxydopamine (6-OHDA) is injected into one hemisphere of the brain, destroying dopamine neurons and creating a motor deficit that can be measured.

• Objective: To create a reliable animal model of dopamine depletion for testing the efficacy of dopamine agonists.

• Animals: Male Sprague-Dawley rats (250-300g).

• Procedure:

  • Anesthesia: Anesthetize the rat using isoflurane or a ketamine/xylazine cocktail.

  • Stereotaxic Surgery: Secure the animal in a stereotaxic frame. Drill a small burr hole in the skull above the medial forebrain bundle (MFB).

  • Neurotoxin Injection: Slowly infuse 6-OHDA (e.g., 8 µg in 4 µL of saline with 0.02% ascorbic acid) into the MFB using a microsyringe pump. The unilateral injection creates an imbalance in the nigrostriatal pathway.

  • Post-operative Care: Suture the incision and provide post-operative analgesia and care. Allow the animals to recover for 2-3 weeks for the lesion to fully develop.

  • Lesion Validation: Confirm the successful depletion of dopamine neurons by administering a test dose of apomorphine (a broad-spectrum dopamine agonist).[16] Animals exhibiting robust contralateral (away from the lesioned side) rotations are included in the study.

Protocol 4: Drug-Induced Rotational Behavior Assay

In the unilateral 6-OHDA model, stimulation of the denervated postsynaptic dopamine receptors by an agonist causes the animal to rotate away from the lesioned side. The number of rotations is a direct measure of the compound's in vivo efficacy.

• Objective: To quantify the motor-stimulant effects of 4-(2-Methoxyphenyl)piperidin-4-ol in comparison to reference agonists.

• Procedure:

  • Habituation: Place the validated lesioned rats into automated rotometer bowls and allow them to habituate for 15-30 minutes.

  • Administration: Administer the test compound, a reference agonist (e.g., Pramipexole), or vehicle via an appropriate route (e.g., subcutaneous injection or oral gavage). A dose-response study should be performed for each compound.

  • Recording: Immediately begin recording rotational behavior (full 360° body turns) using the automated system. Record for at least 90-120 minutes.

  • Data Analysis: The system software will count ipsilateral and contralateral rotations. Calculate the net contralateral rotations (contralateral minus ipsilateral) in bins (e.g., every 10 minutes) and as a total cumulative count. Plot the dose-response relationship for the peak rotational effect.

Comparative In Vivo Data Summary

This table provides a template for summarizing the key outcomes of the in vivo behavioral assessment.

Compound	Route	Dose Range (mg/kg)	Peak Contralateral Rotations (turns/min)
4-(2-Methoxyphenyl)piperidin-4-ol	s.c.	Experimental	Experimental
Pramipexole	s.c.	0.05 - 1.0	Dose-dependent
Ropinirole	s.c.	0.1 - 2.0	Dose-dependent
Vehicle	s.c.	N/A	~0

Discussion and Conclusion

This guide outlines a rigorous, multi-tiered strategy for benchmarking the novel compound 4-(2-Methoxyphenyl)piperidin-4-ol against established dopamine agonists. The causality behind this experimental design is rooted in the fundamental principles of drug discovery: establishing target engagement and potency in vitro before validating functional efficacy in a disease-relevant in vivo model.

• The in vitro assays are designed to be self-validating by including reference compounds with known pharmacological profiles. A successful outcome would be the generation of consistent Ki and EC50 values that align with published data for Pramipexole, Ropinirole, and Rotigotine, thereby providing confidence in the results obtained for the test compound.

• The in vivo model provides a functional readout of central dopamine receptor stimulation.[15] By comparing the rotational behavior induced by 4-(2-Methoxyphenyl)piperidin-4-ol to that of the reference agonists, we can directly assess its potential as an anti-parkinsonian agent.

The collective data will allow for a comprehensive assessment. For example, if 4-(2-Methoxyphenyl)piperidin-4-ol demonstrates high in vitro affinity and potency with a strong D3-selective profile, and subsequently elicits robust contralateral rotations in the 6-OHDA model, it would be identified as a promising candidate for further preclinical development. Conversely, a lack of activity in the functional or in vivo assays, despite binding affinity, would guide future medicinal chemistry efforts.

By systematically applying these validated protocols, researchers can objectively determine the pharmacological signature of 4-(2-Methoxyphenyl)piperidin-4-ol and make an informed, data-driven decision on its potential to become a next-generation therapeutic for dopamine-related disorders.

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A Senior Application Scientist's Guide to Reproducible Piperidinol Synthesis and Biological Evaluation

For researchers, scientists, and drug development professionals, the piperidinol scaffold is a recurring motif of significant interest, appearing in a multitude of biologically active compounds. However, the journey from a promising molecular design to a validated therapeutic candidate is fraught with challenges, paramount among them being the reproducibility of both its chemical synthesis and its biological evaluation. This guide provides an in-depth comparison of common methodologies, grounded in scientific principles and practical insights, to empower researchers to establish robust and reliable workflows.

Part 1: The Synthesis of Piperidinols - A Comparative Analysis of Reproducibility

The synthesis of the piperidine ring, particularly with the introduction of a hydroxyl group, presents a significant synthetic challenge, often centered around achieving high stereoselectivity and consistent yields.[1][2] The choice of synthetic route has profound implications for the reproducibility, scalability, and overall feasibility of a research program.

Comparison of Common Synthetic Routes to Piperidinols

The selection of a synthetic strategy should be a deliberate process, weighing the trade-offs between elegance, efficiency, and, most critically, robustness. Below is a comparative analysis of common approaches to piperidinol synthesis, with a focus on factors influencing their reproducibility.

Synthetic Strategy	General Description	Key Advantages	Key Challenges & Reproducibility Factors
Reduction of Piperidones	Reduction of a pre-formed piperidone precursor using reducing agents like sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄).[3]	Often straightforward and high-yielding if the piperidone is readily available.	The synthesis of the substituted piperidone precursor can be multi-stepped and challenging to reproduce consistently.[4] Incomplete reduction can lead to purification difficulties.
Catalytic Hydrogenation of Pyridine Derivatives	The reduction of a substituted pyridine ring using hydrogen gas and a metal catalyst (e.g., Nickel, Palladium, Rhodium).[5][6]	A direct and often cost-effective method for simple piperidines. Can be amenable to scale-up.[5]	Harsh reaction conditions (high pressure and temperature) can be required, potentially leading to variability.[5] Catalyst activity can vary between batches, affecting reaction kinetics and completeness.
Cyclization of Acyclic Precursors	Intramolecular reactions, such as aza-Michael additions or reductive amination of dicarbonyl compounds, to form the piperidine ring.	Offers good control over stereochemistry and allows for the introduction of diverse substituents.	The synthesis of the linear precursor can be complex. Cyclization efficiency can be sensitive to reaction conditions and substrate structure, impacting yield reproducibility.
"One-Pot" Cascade Reactions	Multi-component reactions where the piperidine ring and its functionalities are constructed in a single reaction vessel without isolation of intermediates.[6][7]	High efficiency and atom economy. Reduced purification steps can improve overall yield and reduce solvent waste.[6]	Optimizing conditions for multiple reaction steps simultaneously can be complex. Minor variations in starting material quality or reagent stoichiometry can significantly impact the outcome.
Epoxide Ring-Opening	Nucleophilic attack of a piperidine or a precursor on a chiral epoxide, followed by further functionalization.[1]	Excellent for introducing specific stereochemistry at the hydroxyl-bearing carbon.	The availability and cost of chiral epoxides can be a limiting factor. Competing side reactions, such as ring-opening at the wrong position, can affect yield and purity.[1]

Part 2: A Reproducible Synthetic Workflow: The Epoxide Ring-Opening Approach

For achieving high stereochemical purity, a critical factor in biological activity, the epoxide ring-opening strategy offers a robust and reproducible pathway. Below is a detailed protocol for the synthesis of a chiral piperidinol, adapted from a published procedure for the synthesis of anti-tuberculosis agents.[1]

Experimental Protocol: Synthesis of a Chiral Piperidinol

Objective: To synthesize a chiral piperidinol via the ring-opening of a chiral epoxide with a substituted piperidine.

Materials:

• (S)-(+)-Epichlorohydrin or (R)-(-)-Epichlorohydrin

• Substituted 4-aryl-4-piperidinol

• Cesium Carbonate (Cs₂CO₃)

• Acetonitrile (anhydrous)

• Standard laboratory glassware and magnetic stirrer

• Thin Layer Chromatography (TLC) plates (silica gel 60F₂₅₄)

• Rotary evaporator

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the substituted 4-aryl-4-piperidinol (1.0 eq).

• Reagent Addition: Add anhydrous acetonitrile to dissolve the piperidinol. To this solution, add cesium carbonate (2.0 eq) followed by the chiral epichlorohydrin (1.2 eq).

• Reaction: Heat the reaction mixture to reflux and stir overnight.

• Monitoring: Monitor the reaction progress by TLC until the starting material is consumed.

• Work-up: Cool the reaction mixture to room temperature and filter to remove the cesium carbonate. Wash the solid residue with acetonitrile.

• Purification: Combine the filtrates and evaporate the solvent in vacuo to yield the crude epoxide intermediate. This intermediate can often be used in the next step without further purification. The subsequent nucleophilic attack on the epoxide by the piperidine nitrogen forms the final piperidinol product.[1]

Causality Behind Experimental Choices:

• Cesium Carbonate: A strong base is required to deprotonate the piperidine nitrogen, facilitating its nucleophilic attack on the epoxide. Cesium carbonate is often chosen for its high solubility in organic solvents compared to other inorganic bases.

• Anhydrous Acetonitrile: The use of an anhydrous solvent is crucial to prevent unwanted side reactions, such as the hydrolysis of the epoxide.

• Reflux Conditions: Heating the reaction mixture increases the reaction rate, allowing the synthesis to be completed in a reasonable timeframe.

Visualizing the Synthetic Workflow

Caption: A generalized workflow for the synthesis of piperidinols via epoxide ring-opening.

Part 3: The Biological Evaluation of Piperidinols - Ensuring Reproducible Data

The biological activity of a compound is only as reliable as the assays used to measure it. Variability in biological testing can arise from numerous sources, including cell line instability, reagent inconsistency, and subtle differences in experimental execution.[7][8]

Comparison of Common Biological Assays for Piperidinols

Piperidinols have been investigated for a range of biological activities, including antimicrobial and anticancer effects. The choice of assay depends on the therapeutic target and the desired endpoint.

Assay Type	Principle	Common Applications	Key Factors for Reproducibility
Minimum Inhibitory Concentration (MIC) Assay	Determines the lowest concentration of a compound that inhibits the visible growth of a microorganism.[9][10]	Antimicrobial drug discovery.	Inoculum size and preparation, growth medium composition, incubation time and temperature, and the method of endpoint determination (visual vs. spectrophotometric).[1][9]
Cytotoxicity/Cell Viability Assays (e.g., MTT, XTT)	Measures the metabolic activity of cells as an indicator of cell viability after exposure to a compound.[11][12]	Anticancer drug screening, general toxicity assessment.	Cell seeding density, passage number of cell lines, incubation time, reagent quality, and plate reader calibration.[13][14]
High-Throughput Screening (HTS) Assays	Automated testing of large libraries of compounds against a specific biological target.[15][16]	Primary hit identification in drug discovery.	Assay miniaturization effects, liquid handling precision, plate-to-plate variability, and robust data normalization methods.[4][17]

Part 4: A Reproducible Biological Testing Protocol: The MIC Assay

Experimental Protocol: Broth Microdilution MIC Assay

Objective: To determine the MIC of a piperidinol compound against a bacterial strain.

Materials:

• Piperidinol compound stock solution (e.g., in DMSO)

• Bacterial strain of interest (e.g., Mycobacterium tuberculosis)

• Appropriate sterile growth medium (e.g., Middlebrook 7H9 broth)

• Sterile 96-well microtiter plates

• Multichannel pipette

• Incubator

• Microplate reader (optional, for spectrophotometric reading)

Procedure:

• Compound Dilution: Prepare a serial two-fold dilution of the piperidinol compound in the 96-well plate using the growth medium. The final volume in each well should be 50 µL.

• Inoculum Preparation: Prepare a standardized bacterial inoculum in the growth medium according to established protocols (e.g., McFarland standard).

• Inoculation: Add 50 µL of the bacterial inoculum to each well of the 96-well plate, resulting in a final volume of 100 µL.

• Controls: Include positive controls (bacteria with no compound) and negative controls (medium only) on each plate.

• Incubation: Incubate the plates at the appropriate temperature and for the required duration for the specific bacterial strain.

• Endpoint Determination: Determine the MIC as the lowest concentration of the compound that completely inhibits visible bacterial growth. This can be done visually or by measuring the optical density at 600 nm using a microplate reader.

Self-Validating System:

• Positive and Negative Controls: These are essential on every plate to ensure that the bacteria are viable and that the medium is not contaminated.

• Reference Compound: Including a standard antibiotic with a known MIC for the test organism can help to validate the assay's performance.

• Replicate Testing: Performing the assay in triplicate and on different days is crucial to assess the variability and ensure the reproducibility of the results.[18]

Visualizing the Biological Testing Workflow

Caption: A streamlined workflow for determining the Minimum Inhibitory Concentration (MIC).

Conclusion

References

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• Fallahi-Sichani, M., et al. (2017). A Multi-center Study on the Reproducibility of Drug-Response Assays in Mammalian Cell Lines. Cell Systems, 5(4), 320-330.e4. [Link]

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• ATCC. (2025). Overcoming Variability in Cell-Based Assays. ResearchGate. [Link]

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• ResearchGate. (2025). Validation of Three MicroScan Antimicrobial Susceptibility Testing Plates Designed for Low-Resource Settings. [Link]

• Choy, E., et al. (2008). In Vitro Screening for Population Variability in Chemical Toxicity. Toxicological Sciences, 105(1), 97-108. [Link]

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• National Center for Biotechnology Information. (2022). Antimicrobial susceptibility testing to evaluate minimum inhibitory concentration values of clinically relevant antibiotics. [Link]

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Differential scanning calorimetry for 4-(2-Methoxyphenyl)piperidin-4-ol characterization

An In-Depth Technical Guide to the Characterization of 4-(2-Methoxyphenyl)piperidin-4-ol using Differential Scanning Calorimetry

Authored by a Senior Application Scientist

This guide provides a comprehensive framework for the thermal analysis of 4-(2-Methoxyphenyl)piperidin-4-ol, a piperidine derivative of interest in pharmaceutical development. Given the critical role of solid-state properties in determining the stability, bioavailability, and manufacturability of an active pharmaceutical ingredient (API), this document outlines the utility of Differential Scanning Calorimetry (DSC) as a primary analytical tool.[1][2] It further compares and contrasts DSC with other relevant techniques to advocate for an integrated characterization workflow.

While specific experimental data for 4-(2-Methoxyphenyl)piperidin-4-ol is not widely published, this guide will synthesize established methodologies for similar small molecules and utilize a realistic, hypothetical data set for illustrative purposes. The principles and protocols described herein are grounded in pharmacopeial standards and peer-reviewed scientific literature.[3][4][5]

The Central Role of Thermal Analysis in API Characterization

The solid-state form of an API can profoundly impact its therapeutic efficacy.[6] Crystalline substances may exist in multiple forms known as polymorphs, which have the same chemical composition but different crystal lattice arrangements.[1][7] These differences can lead to variations in physical properties such as melting point, solubility, and stability, making polymorphic screening essential during drug development.[2][8]

Differential Scanning Calorimetry (DSC) is a cornerstone thermal analysis technique that measures the difference in heat flow between a sample and a reference as a function of temperature.[9][10] It is a rapid, sensitive, and reliable method for detecting thermal events such as melting, crystallization, glass transitions, and solid-state transformations, making it invaluable for identifying and characterizing the solid forms of an API.[11][12]

Foundational Technique: Differential Scanning Calorimetry (DSC)

DSC operates by subjecting a sample and an inert reference to a controlled temperature program. The instrument records the energy required to maintain a zero temperature difference between the two.[12] Endothermic events (heat absorption), such as melting, and exothermic events (heat release), such as crystallization, are detected and quantified.[11]

Core Applications of DSC for 4-(2-Methoxyphenyl)piperidin-4-ol:

• Melting Point and Enthalpy of Fusion: Precise determination of the melting onset and peak temperatures, which are characteristic of a pure crystalline substance.[4] The area under the melting peak corresponds to the enthalpy of fusion, providing insight into the degree of crystallinity.[9]

• Polymorph Identification: Different polymorphs of a compound will typically exhibit distinct melting points and enthalpies of fusion.[1][2] DSC can detect solid-solid transitions between polymorphs that may occur upon heating.[7]

• Purity Assessment: The presence of impurities typically broadens the melting peak and lowers the melting point, an effect that can be used for purity estimation in accordance with United States Pharmacopeia (USP) General Chapter <891>.[4][5][13]

• Amorphous Content Detection: The presence of an amorphous phase can be identified by observing a characteristic glass transition (Tg), a second-order thermal event appearing as a step-change in the heat capacity.[7]

Experimental Protocol: DSC Analysis of 4-(2-Methoxyphenyl)piperidin-4-ol

This protocol is designed to identify the primary melting behavior and screen for potential polymorphs.

Instrumentation:

• A calibrated heat-flux DSC instrument, such as a TA Instruments Q100 or equivalent, equipped with a refrigerated cooling system.[14]

Materials:

• 4-(2-Methoxyphenyl)piperidin-4-ol sample (typically 2-5 mg).

• Aluminum hermetic sample pans and lids.

• High-purity indium standard for temperature and enthalpy calibration.

• High-purity nitrogen gas (99.99%) for purging.

Protocol Steps:

• Instrument Calibration: Calibrate the DSC for temperature and enthalpy using an indium standard according to USP <891> and manufacturer guidelines.[13]

• Sample Preparation: Accurately weigh 2-5 mg of the 4-(2-Methoxyphenyl)piperidin-4-ol sample into an aluminum hermetic pan. Crimp the lid to seal the pan. Prepare an identical empty pan to serve as the reference.

• Experimental Conditions: Place the sample and reference pans into the DSC cell. Purge the cell with nitrogen at a flow rate of 50 mL/min.

• Thermal Program (Heat-Cool-Heat):

  • Segment 1 (Initial Heat): Equilibrate at 25°C. Ramp the temperature from 25°C to a temperature approximately 30°C above the expected melting point at a rate of 10°C/min. This initial scan provides information on the as-received material.

  • Segment 2 (Controlled Cool): Cool the sample from the upper temperature limit back to 25°C at a controlled rate of 10°C/min. This step can reveal recrystallization events.

  • Segment 3 (Second Heat): Re-heat the sample from 25°C to the upper temperature limit at 10°C/min. Comparing this scan to the first can reveal changes in the solid form (e.g., conversion to a more stable polymorph or amorphization).[1]

Caption: Standard experimental workflow for DSC analysis.

Hypothetical Data Interpretation

Let's assume the DSC analysis of a new batch of 4-(2-Methoxyphenyl)piperidin-4-ol yields the following results, suggesting the presence of two polymorphic forms (Form I and Form II).

• First Heating Scan: An endothermic peak is observed with an onset temperature of 145°C. This corresponds to the melting of the initial crystalline form (Form I).

• Cooling Scan: An exothermic peak appears at 110°C, indicating that the molten sample has recrystallized into a different solid form.

• Second Heating Scan: A new endothermic melting peak is observed with an onset temperature of 155°C. This higher melting point suggests the formation of a more thermodynamically stable polymorph (Form II) during the cooling cycle.

Thermal Event	Onset Temperature (°C)	Peak Temperature (°C)	Enthalpy (J/g)	Interpretation
1st Heat	145.2	148.5	85.6	Melting of Form I (metastable)
Cooling	110.8 (exotherm)	108.1	-75.3	Recrystallization
2nd Heat	155.1	158.3	98.2	Melting of Form II (stable)

This heat-cool-heat experiment is a powerful indicator of polymorphism, revealing a monotropic relationship where Form I irreversibly converts to the more stable Form II.[2]

Comparison with Alternative and Complementary Techniques

While DSC is a primary tool, a comprehensive characterization relies on an orthogonal approach, integrating data from multiple analytical techniques.[1]

Technique	Principle	Information Provided for API	Comparison to DSC
Differential Scanning Calorimetry (DSC)	Measures heat flow into or out of a sample as a function of temperature.[10]	Melting point, enthalpy, glass transition (Tg), polymorphism, purity.[11]	Primary Tool: Excellent for quantifying thermal transitions and screening for polymorphism. Fast and requires small sample size.
Thermogravimetric Analysis (TGA)	Measures the change in mass of a sample as a function of temperature.[15][16]	Thermal stability, decomposition temperature, water/solvent content.	Complementary: Distinguishes mass loss (decomposition, desolvation) from melting. Essential for interpreting ambiguous DSC events.[14]
X-Ray Powder Diffraction (XRPD)	Scatters X-rays off the crystal lattice to produce a unique diffraction pattern.	Crystal structure, definitive polymorph identification, degree of crystallinity.[6][8]	Orthogonal: The "gold standard" for identifying solid forms. Confirms the structural nature of polymorphs suggested by DSC data.
Modulated DSC (MDSC)	Superimposes a sinusoidal temperature modulation on the linear heating ramp.[7]	Separates reversing (heat capacity related) and non-reversing (kinetic) thermal events.	Advanced DSC: More sensitive for detecting weak glass transitions and separating overlapping events like a glass transition followed by an exothermic relaxation.[7]
Hot-Stage Microscopy (HSM)	Visual observation of a sample under a microscope while it is heated.	Provides visual confirmation of melting, desolvation, and morphological changes.	Supportive: Offers direct visual evidence to aid in the interpretation of thermal events observed by DSC.

Integrated Characterization Workflow

A robust characterization strategy uses DSC as a screening tool, with findings confirmed and expanded upon by other techniques.

Caption: Logical workflow for comprehensive solid-state characterization.

This workflow demonstrates a self-validating system. For example, if DSC suggests polymorphism (Decision 1: No), the hypothesis is tested with XRPD, which provides definitive structural confirmation. If a simple melt is observed, TGA is used to confirm that the event is true melting and not decomposition (Decision 2).

Conclusion

Differential Scanning Calorimetry is an indispensable tool for the physicochemical characterization of 4-(2-Methoxyphenyl)piperidin-4-ol and other pharmaceutical APIs. Its ability to rapidly screen for polymorphism, determine purity, and assess thermal properties provides critical information for drug development professionals. However, its true power is realized when integrated into a broader analytical strategy that includes orthogonal techniques like TGA and XRPD. This multi-faceted approach ensures a thorough understanding of the API's solid-state behavior, leading to the development of safe, stable, and effective drug products.

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Safety & Regulatory Compliance

A Researcher's Guide to the Proper Disposal of 4-(2-Methoxyphenyl)piperidin-4-ol

As laboratory professionals engaged in the forefront of scientific discovery, our responsibility extends beyond achieving research milestones to ensuring the safety of ourselves, our colleagues, and the environment. The "cradle-to-grave" management of chemical waste is a cornerstone of this responsibility, mandated by federal and state regulations.[1][2] This guide provides a detailed, step-by-step protocol for the proper disposal of 4-(2-Methoxyphenyl)piperidin-4-ol, grounded in established safety principles and regulatory compliance.

Hazard Profile and Initial Assessment

Understanding the intrinsic hazards of a compound is the first step in managing its waste stream. While a specific Safety Data Sheet (SDS) for 4-(2-Methoxyphenyl)piperidin-4-ol is not broadly available, a hazard assessment can be synthesized from SDS data for structurally similar piperidine derivatives.[3][4][5][6]

Key Hazard Considerations:

• Irritation: This class of compounds is consistently classified as causing skin and serious eye irritation.[3][4][5][6]

• Respiratory Tract Irritation: Inhalation may cause respiratory irritation.[5][6]

• Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases, and strong reducing agents.[3]

Hazard Classification Summary	Data Source (Analogues)
Skin Corrosion/Irritation	Category 2[3][5][6]
Serious Eye Damage/Irritation	Category 2/2A[3][5][6]
Specific target organ toxicity (single exposure)	Category 3 (Respiratory system)[3][5][6]
Incompatibilities	Strong oxidizing agents, strong bases, strong reducing agents[3]

This profile dictates that 4-(2-Methoxyphenyl)piperidin-4-ol waste must be treated as hazardous chemical waste . Under the Resource Conservation and Recovery Act (RCRA), the U.S. Environmental Protection Agency (EPA) grants authority to regulate hazardous waste from generation to final disposal.[1][7][8]

The Disposal Workflow: A Step-by-Step Protocol

The following protocol outlines the necessary steps a researcher must take from the moment 4-(2-Methoxyphenyl)piperidin-4-ol is designated as waste.

Proper segregation is critical to prevent dangerous chemical reactions.

• Action: Immediately segregate waste containing 4-(2-Methoxyphenyl)piperidin-4-ol from incompatible materials.

• Causality: Mixing piperidine derivatives with strong oxidizing agents can lead to vigorous, potentially explosive reactions. Keeping acids and bases separate is a fundamental rule of laboratory safety to prevent violent neutralization reactions.[9][10]

Container integrity is essential for safe storage and transport.

• Action: Choose a container that is in good condition, leak-proof, and constructed of a material compatible with the waste. For solid waste, a securely sealed plastic pail or drum is appropriate. For liquid waste (e.g., in a solvent), a plastic or glass bottle with a screw-top cap is suitable.[10][11]

• Causality: The container must not be degraded by its contents. Using only designated waste containers prevents accidental reuse and ensures they meet safety standards for holding chemical waste.[11]

Clear and accurate labeling is a regulatory requirement and vital for the safety of everyone who will handle the container.[9][12]

• Action: Affix a "HAZARDOUS WASTE" label to the container before adding any waste.[10] The label must include:

  • The full chemical name: "4-(2-Methoxyphenyl)piperidin-4-ol". Do not use abbreviations or formulas.[10]

  • All constituents in the container, listed by percentage.

  • The relevant hazard pictograms (e.g., GHS07 for irritant).[9]

  • The date waste was first added to the container.

• Causality: Environmental Health & Safety (EH&S) personnel rely on this information to manage the waste safely and in compliance with disposal facility requirements.[12] Inaccurate labeling can lead to dangerous mishandling and costly disposal complications.

Labs must have a designated area for the temporary storage of hazardous waste.

• Action: Store the labeled waste container in your lab's designated SAA. This area must be at or near the point of generation and under the control of laboratory personnel.[10][11][12]

• Key SAA Rules:

  • Keep waste containers closed at all times, except when adding waste.[10][11] Do not leave a funnel in the container.[10]

  • Do not accumulate more than 55 gallons of hazardous waste in an SAA.[11][12][13]

  • Inspect the SAA weekly for leaks or container degradation.[10]

• Causality: SAAs are designed to minimize the risks associated with waste by keeping quantities small and ensuring they are managed by trained personnel familiar with the hazards. Keeping containers closed prevents the release of vapors and reduces the risk of spills.[10]

Laboratory personnel are responsible for the waste up to the point of collection.

• Action: Once the container is 90% full, or if you will no longer be generating this waste stream, submit a chemical waste pickup request to your institution's Environmental Health & Safety (EH&S) department.[10]

• Causality: EH&S coordinates with licensed hazardous waste disposal companies that use approved methods, such as high-temperature incineration, to safely destroy the chemical waste in accordance with EPA regulations.[2]

Decontamination and Spill Management

Accidents happen, and proper preparation is key.

• Empty Containers: An empty container that held 4-(2-Methoxyphenyl)piperidin-4-ol must still be managed carefully. Triple rinse the container with a suitable solvent (e.g., ethanol or acetone). The rinsate must be collected and disposed of as hazardous waste.[9] After rinsing, deface or remove the label and dispose of the container in the appropriate glass or plastic recycling bin.[9][13]

• Spill Cleanup:

  • Alert personnel in the immediate area.

  • Wear appropriate Personal Protective Equipment (PPE): safety goggles, a lab coat, and chemical-resistant gloves.[3]

  • For solid spills, carefully sweep or shovel the material into a designated hazardous waste container. Minimize dust generation.

  • For liquid spills, absorb the material with an inert absorbent (e.g., sand, vermiculite).

  • All materials used for the cleanup, including contaminated PPE, must be placed in a sealed, labeled hazardous waste container for disposal.[13]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for handling waste generated from 4-(2-Methoxyphenyl)piperidin-4-ol.

Caption: Decision workflow for proper disposal of 4-(2-Methoxyphenyl)piperidin-4-ol waste.

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Personal protective equipment for handling 4-(2-Methoxyphenyl)piperidin-4-ol

An In-Depth Guide to Personal Protective Equipment for Handling 4-(2-Methoxyphenyl)piperidin-4-ol

Authored by a Senior Application Scientist

Welcome to your comprehensive guide on the safe handling of 4-(2-Methoxyphenyl)piperidin-4-ol. As researchers and drug development professionals, our primary responsibility is to ensure a safe laboratory environment, not only for ourselves but for our colleagues. This document moves beyond a simple checklist, providing a deep, procedural understanding of why specific personal protective equipment (PPE) and handling protocols are critical when working with substituted piperidine compounds. The guidance herein is synthesized from established safety data for structurally similar chemicals, ensuring a robust and conservative approach to safety.

Hazard Assessment: Understanding the Risks

While a specific, comprehensive toxicological profile for 4-(2-Methoxyphenyl)piperidin-4-ol is not widely published, the hazards can be reliably inferred from Safety Data Sheets (SDS) of closely related piperidine derivatives. The piperidine moiety is known to be a corrosive and irritant base. Therefore, we must handle this compound with the assumption that it presents similar hazards.

The primary risks associated with this class of chemicals include:

• Severe Skin Corrosion or Irritation: Direct contact can cause irritation or, in more severe cases, chemical burns.[1][2][3][4]

• Serious Eye Damage or Irritation: The eyes are particularly vulnerable. Even minor splashes can lead to significant and potentially irreversible damage.[1][2][3][4]

• Respiratory Tract Irritation: Inhalation of the compound, especially as a dust or aerosol, can irritate the nose, throat, and lungs.[2][4]

• Harmful if Swallowed or Absorbed: Systemic effects may occur if the compound is ingested or absorbed through the skin.[1][5]

Table 1: Anticipated Hazard Profile based on Piperidine Analogs

Hazard Class	GHS Hazard Statement	Source Analogs
Skin Corrosion/Irritation	H315: Causes skin irritation. / H314: Causes severe skin burns and eye damage.	4-(2-Methoxyphenyl)piperidine, Piperidine
Eye Damage/Irritation	H319: Causes serious eye irritation. / H318: Causes serious eye damage.	4-(2-Methoxyphenyl)piperidine, Piperidine
Specific Target Organ Toxicity	H335: May cause respiratory irritation.	4-(2-Methoxyphenyl)piperidine, 4-Hydroxypiperidine

| Acute Toxicity | H302/H311/H331: Harmful if swallowed, Toxic in contact with skin or if inhaled. | Piperidine |

Core PPE Requirements: Your First Line of Defense

Engineering controls, such as working within a certified chemical fume hood, are the most effective way to minimize exposure.[6] PPE is the crucial final barrier between you and the chemical. The selection of appropriate PPE is not optional; it is a fundamental requirement for safe laboratory operations.

Table 2: PPE Selection Guide for Handling 4-(2-Methoxyphenyl)piperidin-4-ol

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing Solid Compound	Chemical safety goggles	Nitrile or neoprene gloves (double-gloved recommended)	Full-length lab coat	Required if not in a fume hood or ventilated enclosure
Preparing Solutions	Chemical safety goggles and face shield	Nitrile or neoprene gloves (double-gloved)	Chemical-resistant apron over a lab coat	Not required if performed in a fume hood
Running Reactions/Transfers	Chemical safety goggles and face shield	Nitrile or neoprene gloves (double-gloved)	Chemical-resistant apron over a lab coat	Not required if performed in a fume hood

| Handling Spills | Chemical safety goggles and face shield | Heavy-duty nitrile or butyl rubber gloves | Chemical-resistant suit or apron | Air-purifying respirator with appropriate cartridges |

Eye and Face Protection: A Non-Negotiable Standard

Standard safety glasses are insufficient. The risk of splashes necessitates the use of chemical safety goggles that provide a complete seal around the eyes.[1][7] For any procedure involving transfers, solution preparation, or reactions where there is a higher risk of splashing, a face shield must be worn over the safety goggles .[8] This combination protects the entire face from direct contact.

Hand Protection: The Right Glove Matters

Given that skin contact is a primary exposure route, proper glove selection is critical.[6]

• Material: Nitrile or neoprene gloves are recommended for incidental contact. Always check manufacturer data for chemical compatibility.

• Technique: Double-gloving is a best practice. It provides an extra layer of protection and allows for the safe removal of the outer glove if contamination occurs, without exposing the skin.

• Integrity: Before use, always inspect gloves for any signs of degradation, punctures, or tears. If a glove is contaminated, remove it immediately using the proper technique to avoid skin contact, and wash your hands thoroughly.[7]

Body Protection: Shielding from Contamination

A full-length, buttoned lab coat is the minimum requirement. For procedures with a higher splash risk, such as large-scale solution preparations or spill cleanup, a chemical-resistant apron should be worn over the lab coat.[2][6][8] All protective clothing should be removed before leaving the laboratory area to prevent the spread of contamination.

Respiratory Protection: Preventing Inhalation

All handling of 4-(2-Methoxyphenyl)piperidin-4-ol, especially in its solid form, should be conducted within a chemical fume hood to control airborne particulates and vapors.[2][5] If engineering controls are not available or are insufficient to maintain exposure below acceptable limits, a NIOSH-approved air-purifying respirator with appropriate cartridges must be used.[1][6]

Operational and Disposal Plans: A Step-by-Step Guide

Adherence to a strict, logical workflow is essential for minimizing risk. The following protocols provide a self-validating system for safe handling from preparation to disposal.

Workflow for Safe Handling

The following diagram outlines the critical decision-making and operational flow for safely handling 4-(2-Methoxyphenyl)piperidin-4-ol.

Caption: Safe Handling Workflow for 4-(2-Methoxyphenyl)piperidin-4-ol.

Protocol for Donning and Doffing PPE

The order of donning and doffing is designed to prevent cross-contamination.

Donning (Putting On) Sequence:

• Lab Coat or Chemical Apron

• Inner Gloves

• Outer Gloves

• Safety Goggles

• Face Shield

Doffing (Taking Off) Sequence:

• Outer Gloves: Peel off the first glove, turning it inside out. Hold the removed glove in the gloved hand. Slide a finger from the ungloved hand under the wrist of the remaining glove and peel it off over the first glove.

• Face Shield and Goggles: Handle by the head strap, avoiding touching the front surface.

• Lab Coat or Apron: Remove by rolling it down and away from the body, ensuring the contaminated exterior is folded inward.

• Inner Gloves: Remove using the same technique as for the outer gloves.

• Wash Hands: Immediately and thoroughly wash hands with soap and water.

Spill Management Protocol

In the event of a spill, immediate and correct action is crucial.

• Alert: Notify personnel in the immediate area and evacuate if necessary.

• Isolate: Secure the area to prevent unauthorized entry.

• Protect: Don the appropriate PPE for spill cleanup, including a respirator if the spill is large or generates dust.

• Contain: For liquid spills, use an inert absorbent material like sand or vermiculite.[2][8] For solid spills, carefully sweep up the material to avoid creating dust.[9]

• Collect: Place all contaminated materials into a clearly labeled, sealed container for hazardous waste disposal.[2][10]

• Decontaminate: Clean the spill area thoroughly with an appropriate solvent, followed by soap and water.

• Dispose: Dispose of all contaminated materials, including cleaning supplies and PPE, as hazardous waste according to your institution's guidelines.[1]

Disposal Plan

All materials that have come into contact with 4-(2-Methoxyphenyl)piperidin-4-ol must be treated as hazardous waste.

• Contaminated PPE: Gloves, disposable lab coats, and other contaminated items should be placed in a designated hazardous waste container immediately after use.

• Chemical Waste: Unused compound and reaction mixtures must be collected in a sealed, properly labeled hazardous waste container. Do not pour chemical waste down the drain.[2][7]

• Empty Containers: "Empty" containers are never truly empty and must be disposed of as hazardous waste or decontaminated thoroughly before disposal or reuse.

Emergency First Aid Procedures

In case of exposure, follow these immediate first aid measures while seeking prompt medical attention.

Exposure Route	Immediate Action
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, holding eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[1][2][3]
Skin Contact	Immediately remove all contaminated clothing. Wash the affected area with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[1][2][6]
Inhalation	Move the person to fresh air. If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.[1][2][3]
Ingestion	Do NOT induce vomiting. Rinse the mouth thoroughly with water. Never give anything by mouth to an unconscious person. Call a poison control center or doctor immediately.[1][4][5]

By integrating these principles and protocols into your daily laboratory work, you build a culture of safety that protects you, your research, and your colleagues.

References

• Safety Data Sheet for 4-(2-Methoxyphenyl)piperidine. (2011). UnaveraChemLab GmbH. [Link]

• Safety Data Sheet for Piperidine. (n.d.). Chemos GmbH & Co.KG. [Link]

• Safety Data Sheet for Piperidine. (2025). Carl ROTH. [Link]

• Hazard Summary for Piperidine. (n.d.). New Jersey Department of Health. [Link]

• Safety Data Sheet for Piperidine. (n.d.). Jubilant Life Sciences Limited. [Link]

• Safety Data Sheet for 1-Boc-4-(N-Boc-amino)piperidine-4-carboxylic acid. (n.d.). Generic SDS. [Link]

• Safety Data Sheet. (n.d.). Hisco. [Link]

• MSDS of 4-(2-methoxyphenyl)piperidine;hydrochloride. (n.d.). Generic MSDS. [Link]

• Safety Data Sheet for Piperidine. (2023). Fisher Scientific. [Link]

• Human health tier II assessment for Piperidine. (2016). Australian National Industrial Chemicals Notification and Assessment Scheme. [Link]

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